4-Bromo-3-ethoxybenzaldehyde

• CAS: 1353962-25-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-4-ethoxybenzaldehyde: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-ethoxybenzaldehyde is a substituted aromatic aldehyde that serves as a versatile building block in organic synthesis, particularly within the realm of medicinal chemistry. Its unique substitution pattern—a bromine atom and an ethoxy group on the benzaldehyde scaffold—imparts specific reactivity and physicochemical properties that are of significant interest in the design of novel therapeutic agents. The presence of the aldehyde functional group allows for a wide array of chemical transformations, including the formation of Schiff bases, chalcones, and other heterocyclic systems, which are prevalent in biologically active molecules. This guide provides a comprehensive overview of the synthesis, properties, reactivity, and applications of 3-Bromo-4-ethoxybenzaldehyde, with a focus on its utility in drug discovery and development.

Chemical Identity and Properties

CAS Number: 108373-05-3[1][2]

Molecular Formula: C₉H₉BrO₂[1][2]

Molecular Weight: 229.07 g/mol [3]

Physical and Chemical Properties

Property	Value	Source
Appearance	White to light yellow crystalline powder	[1]
Melting Point	70.0 to 74.0 °C	[1]
Boiling Point	332.5 °C at 760 mmHg	[4]
Flash Point	154.9 °C	[4]
Density	1.548 g/cm³	[4]
Solubility	Soluble in methanol.	[1]
InChI Key	TZUUPGZANQRCHD-UHFFFAOYSA-N	[2]
SMILES	CCOC1=C(Br)C=C(C=O)C=C1

Synthesis of 3-Bromo-4-ethoxybenzaldehyde

The most common and logical synthetic route to 3-Bromo-4-ethoxybenzaldehyde is through a Williamson ether synthesis. This method involves the O-alkylation of a substituted phenol with an alkyl halide in the presence of a base.[5][6][7] In this specific case, the precursor is 3-bromo-4-hydroxybenzaldehyde, which is reacted with an ethylating agent such as ethyl bromide or diethyl sulfate.

Experimental Protocol: Williamson Ether Synthesis

Reaction: 3-Bromo-4-hydroxybenzaldehyde + Ethyl Bromide → 3-Bromo-4-ethoxybenzaldehyde

Materials:

• 3-Bromo-4-hydroxybenzaldehyde

• Ethyl bromide (or iodoethane)

• Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

• Acetone or N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 3-bromo-4-hydroxybenzaldehyde in acetone or DMF, add a slight excess of anhydrous potassium carbonate.

• Stir the mixture at room temperature for 15-20 minutes to form the phenoxide salt.

• Add a slight excess of ethyl bromide dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Dissolve the crude product in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography or recrystallization to afford pure 3-Bromo-4-ethoxybenzaldehyde.

Causality Behind Experimental Choices:

• The choice of a polar aprotic solvent like acetone or DMF facilitates the Sₙ2 reaction by solvating the cation of the base, leaving the anion more nucleophilic.

• Potassium carbonate is a sufficiently strong base to deprotonate the phenol without being so strong as to cause significant side reactions.

• Using a slight excess of the ethylating agent ensures the complete conversion of the starting material.

• Monitoring by TLC is crucial to determine the endpoint of the reaction and prevent the formation of byproducts due to prolonged heating.

Caption: Williamson Ether Synthesis Workflow.

Reactivity and Chemical Behavior

The reactivity of 3-Bromo-4-ethoxybenzaldehyde is primarily dictated by the aldehyde functional group and the electronic effects of the substituents on the aromatic ring.

• Aldehyde Group: The aldehyde is susceptible to nucleophilic attack, making it a key site for various chemical transformations. Common reactions include:

  • Reductive Amination: To form substituted benzylamines.

  • Wittig Reaction: To form alkenes.[8]

  • Aldol and Knoevenagel Condensations: For the formation of α,β-unsaturated carbonyl compounds.[8]

  • Oxidation: To form the corresponding benzoic acid.[9]

  • Formation of Schiff Bases (Imines): By reaction with primary amines.

• Aromatic Ring: The ethoxy group is an electron-donating group, while the bromo and aldehyde groups are electron-withdrawing. This substitution pattern influences the regioselectivity of electrophilic aromatic substitution reactions. The positions ortho and para to the activating ethoxy group are electronically enriched, though steric hindrance from the adjacent bromine atom will influence the site of substitution.

• Cross-Coupling Reactions: The bromine atom can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the introduction of a wide range of substituents at this position.

Spectroscopic Data

¹H NMR Spectroscopy

The proton NMR spectrum of 3-Bromo-4-ethoxybenzaldehyde will exhibit characteristic signals for the aldehyde proton, the aromatic protons, and the protons of the ethoxy group. The aldehyde proton will appear as a singlet in the downfield region (around 9.8-10.0 ppm). The aromatic protons will show a distinct splitting pattern due to their coupling. The ethoxy group will present as a quartet for the methylene protons and a triplet for the methyl protons.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show a signal for the carbonyl carbon of the aldehyde in the range of 190-200 ppm. The aromatic carbons will appear in the region of 110-160 ppm, with their chemical shifts influenced by the attached substituents. The carbons of the ethoxy group will be observed in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by a strong absorption band for the carbonyl (C=O) stretching of the aldehyde group, typically around 1700-1680 cm⁻¹. Other significant peaks will include C-H stretching of the aldehyde and aromatic ring, and C-O stretching of the ether linkage.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br). Fragmentation patterns will likely involve the loss of the aldehyde group and cleavage of the ethoxy group.

Applications in Drug Discovery

Substituted benzaldehydes are important scaffolds in medicinal chemistry.[10] The unique combination of substituents in 3-Bromo-4-ethoxybenzaldehyde makes it a valuable intermediate for the synthesis of various biologically active compounds.

As a Precursor to Bioactive Molecules

The aldehyde functionality serves as a handle for the construction of more complex molecules. For instance, it can be used to synthesize chalcones, which are known to possess a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Role of Bromine and Ethoxy Groups

• Bromine: The presence of a bromine atom can enhance the lipophilicity of a molecule, which can improve its ability to cross cell membranes. It can also participate in halogen bonding, a non-covalent interaction that can influence drug-receptor binding. Furthermore, as mentioned, it provides a site for further functionalization via cross-coupling reactions.

• Ethoxy Group: The ethoxy group can also increase lipophilicity and can be involved in hydrogen bonding interactions with biological targets. Its size and conformation can be optimized to improve binding affinity and selectivity.

Examples of Biologically Active Derivatives

While specific drug candidates derived directly from 3-Bromo-4-ethoxybenzaldehyde may not be widely reported, the broader class of brominated and alkoxy-substituted aromatic compounds has shown significant therapeutic potential. For example, bromophenols isolated from marine algae, which share structural similarities, have demonstrated antioxidant, anti-inflammatory, and anticancer activities.[11][12][13] The synthesis of derivatives from 3-Bromo-4-ethoxybenzaldehyde allows for the exploration of this chemical space for novel drug leads.

Caption: Drug Discovery Workflow.

Safety and Handling

3-Bromo-4-ethoxybenzaldehyde should be handled with appropriate safety precautions in a well-ventilated area. It is classified as an irritant and may cause skin and eye irritation.[1]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion

3-Bromo-4-ethoxybenzaldehyde is a valuable and versatile building block for organic synthesis, with significant potential in the field of drug discovery. Its well-defined chemical properties, accessible synthetic route, and multiple reactive sites make it an attractive starting material for the generation of diverse compound libraries. The strategic incorporation of the bromo and ethoxy substituents provides a foundation for tuning the pharmacokinetic and pharmacodynamic properties of derivative molecules. Further exploration of the chemical space accessible from this scaffold is likely to yield novel compounds with promising therapeutic activities.

References

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• 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. MDPI. Available at: [Link]

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• 3-Bromo-4,5-Dihydroxybenzaldehyde Protects Against Myocardial Ischemia and Reperfusion Injury Through the Akt-PGC1α-Sirt3 Pathway. Frontiers. Available at: [Link]

• Synthetic method of 3-bromo-4-fluorobenzaldehyde. Google Patents.

• p-BROMOBENZALDEHYDE. Organic Syntheses Procedure. Available at: [Link]

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4-Bromo-3-ethoxybenzaldehyde molecular structure and weight

A Technical Guide to 4-Bromo-3-ethoxybenzaldehyde: Properties, Synthesis, and Applications in Modern Drug Discovery

Introduction

In the landscape of pharmaceutical research and synthetic chemistry, the strategic design of molecular building blocks is paramount for the efficient development of novel therapeutics. 4-Bromo-3-ethoxybenzaldehyde is a substituted aromatic aldehyde that has emerged as a crucial intermediate, particularly in the synthesis of complex molecules for drug discovery. Its unique trifunctional arrangement—an aldehyde for diverse derivatization, an aryl bromide for cross-coupling reactions, and an ethoxy group for modulating physicochemical properties—makes it a versatile scaffold.

This technical guide offers an in-depth analysis for researchers, chemists, and drug development professionals. It covers the molecular structure, physicochemical properties, logical synthetic routes, and, most critically, its application as a key component in the construction of targeted protein degraders, a revolutionary therapeutic modality.

Molecular Structure and Physicochemical Properties

Molecular Identity

A precise understanding of a molecule's fundamental properties is the bedrock of its application in complex synthetic workflows.

Property	Value	Source
IUPAC Name	4-Bromo-3-ethoxybenzaldehyde	N/A
CAS Number	1353962-25-0	[1][2]
Molecular Formula	C₉H₉BrO₂
Molecular Weight	229.07 g/mol	[2]

Structural Elucidation

The structure of 4-Bromo-3-ethoxybenzaldehyde is defined by a benzene ring with three key substituents. The aldehyde (-CHO) group at position 1 is an electron-withdrawing group and a versatile chemical handle. The ethoxy (-OCH₂CH₃) group at position 3 is an electron-donating group that influences the electronic environment of the ring and enhances lipophilicity. The bromo (-Br) group at position 4 provides a reactive site for a wide array of palladium-catalyzed cross-coupling reactions, serving as a linchpin for assembling more complex molecular architectures.

Caption: 2D structure of 4-Bromo-3-ethoxybenzaldehyde.

Physicochemical Data

Physical properties for this specific isomer are not widely published. However, data for the closely related isomer, 3-Bromo-4-ethoxybenzaldehyde (CAS: 108373-05-3) , provides a useful proxy for estimating its characteristics. Researchers should experimentally verify the properties for the 4-bromo isomer.

Property (of 3-Bromo-4-ethoxybenzaldehyde)	Value	Source
Appearance	White to light yellow crystalline powder	[3][4]
Melting Point	70.0 to 74.0 °C	[3][4][5]
Boiling Point	332.5 °C at 760 mmHg (Predicted)	[5]
Density	1.548 g/cm³ (Predicted)	[5]
Solubility	Soluble in Methanol	[3][4]

Synthesis and Purification

Retrosynthetic Analysis

A logical synthesis strategy is crucial for efficient production. Two primary retrosynthetic pathways are viable for 4-Bromo-3-ethoxybenzaldehyde.

• Route A (Bromination): This route involves the electrophilic aromatic substitution (bromination) of 3-ethoxybenzaldehyde. The key challenge is controlling the regioselectivity, as the ethoxy group (ortho-, para-directing) and the aldehyde group (meta-directing) will both influence the position of the incoming bromide.

• Route B (Ethylation): This pathway starts with 4-bromo-3-hydroxybenzaldehyde and involves a Williamson ether synthesis to introduce the ethyl group. This is often a more direct and selective method.

Caption: Retrosynthetic analysis of 4-Bromo-3-ethoxybenzaldehyde.

Proposed Synthetic Protocol (Route B)

The ethylation route offers superior control and is generally preferred. The protocol is analogous to the synthesis of related alkoxybenzaldehydes.[6]

Objective: To synthesize 4-Bromo-3-ethoxybenzaldehyde from 4-bromo-3-hydroxybenzaldehyde.

Materials:

• 4-bromo-3-hydroxybenzaldehyde

• Bromoethane (or Iodoethane)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4-bromo-3-hydroxybenzaldehyde (1.0 eq) and anhydrous DMF.

• Base Addition: Add anhydrous potassium carbonate (1.5-2.0 eq) to the solution. The mixture will become a suspension.

• Ethylation: Add bromoethane (1.2-1.5 eq) dropwise to the stirring suspension at room temperature.

• Reaction Monitoring: Heat the reaction mixture to 50-60 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction to room temperature and pour it into cold water. Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization (e.g., from an ethanol/water mixture) or by column chromatography on silica gel to obtain pure 4-Bromo-3-ethoxybenzaldehyde.

Spectroscopic Profile (Analytical Validation)

• ¹H NMR:

  • Aldehyde Proton (-CHO): A singlet is expected far downfield, around δ 9.8-10.0 ppm.

  • Aromatic Protons: Three protons on the aromatic ring will show a characteristic splitting pattern for a 1,2,4-trisubstituted system. The proton at C2 (between the aldehyde and ethoxy groups) will likely be a doublet. The proton at C5 will be a doublet of doublets, and the proton at C6 will be a doublet. They are expected in the δ 7.0-7.8 ppm range.

  • Ethoxy Protons (-OCH₂CH₃): A quartet corresponding to the methylene (-CH₂) protons is expected around δ 4.0-4.2 ppm, and a triplet for the methyl (-CH₃) protons is expected around δ 1.4-1.5 ppm.

• ¹³C NMR:

  • Aldehyde Carbonyl: Expected around δ 190-192 ppm.

  • Aromatic Carbons: Six distinct signals are expected, with the carbon bearing the bromo group (C4) appearing around δ 115-120 ppm and the carbon bearing the ethoxy group (C3) appearing further downfield (δ ~155 ppm).

  • Ethoxy Carbons: The -CH₂ carbon is expected around δ 64-66 ppm, and the -CH₃ carbon around δ 14-16 ppm.

Chemical Reactivity and Applications in Drug Discovery

The utility of 4-Bromo-3-ethoxybenzaldehyde stems from its capacity to undergo a variety of chemical transformations, making it a valuable building block.

Reactivity of Key Functional Groups

• Aryl Bromide: The C-Br bond is a prime site for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira, Buchwald-Hartwig), allowing for the facile introduction of carbon-carbon and carbon-heteroatom bonds. This is the most powerful feature for library synthesis and late-stage functionalization in drug development.

• Aldehyde: The aldehyde group is a versatile functional handle that can undergo:

  • Reductive amination to form secondary and tertiary amines.

  • Wittig-type reactions to form alkenes.

  • Oxidation to a carboxylic acid.

  • Reduction to a primary alcohol.

Role as a "Protein Degrader Building Block"

A significant modern application of this molecule is in the synthesis of PROTACs (Proteolysis Targeting Chimeras) . PROTACs are heterobifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's natural ubiquitin-proteasome system.[10]

A PROTAC molecule consists of three components: a ligand that binds the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[10] 4-Bromo-3-ethoxybenzaldehyde serves as an ideal "linkerology" component or a precursor to the final ligand. The aryl bromide allows it to be coupled to one part of the molecule, while the aldehyde can be elaborated to connect to the other part. This process is central to expanding the "druggable" proteome by targeting proteins previously considered intractable.[11]

Caption: Conceptual workflow from building block to biological action.

Safety and Handling

While specific safety data for 4-Bromo-3-ethoxybenzaldehyde is limited, data for the isomer 3-Bromo-4-ethoxybenzaldehyde indicates it should be handled with care.

• Hazard Classification: Acute Toxicity, Oral (Category 4).

• Signal Word: Warning.

• Precautions: Standard laboratory precautions should be taken. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

4-Bromo-3-ethoxybenzaldehyde is more than a simple aromatic aldehyde; it is a strategically designed chemical tool. Its trifunctional nature provides chemists with a robust and flexible platform for constructing complex molecular architectures. The presence of the aryl bromide is particularly advantageous for modern cross-coupling methodologies, while the aldehyde group offers a gateway to a multitude of other functionalities. Its emerging role as a building block for targeted protein degraders places it at the forefront of innovative drug discovery, offering a pathway to address challenging disease targets. As research in this area continues to expand, the demand for and applications of such versatile intermediates are set to grow significantly.

References

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• Susilaningrum, D., et al. (n.d.). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Retrieved from [Link]

• Evident Chemical. (n.d.). 4-Amino-2-fluoro-5-methoxybenzonitrile. Retrieved from [Link]

• SpectraBase. (n.d.). 4-[(4-Bromobenzyl)oxy]-3-ethoxybenzaldehyde semicarbazone. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-BROMOBENZALDEHYDE. Retrieved from [Link]

• Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.

• MDPI. (n.d.). Inducing the Degradation of Disease-Related Proteins Using Heterobifunctional Molecules. Retrieved from [Link]

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• National Center for Biotechnology Information. (2021). PROTAC targeted protein degraders: the past is prologue. PubMed Central. Retrieved from [Link]

• Bio-Techne. (n.d.). TAG Protein Degradation. Retrieved from [Link]

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• The Niche. (2020). Targeted protein degradation (via PROTACs, molecular glues, conditional degron tags etc.). Retrieved from [Link]

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4-Bromo-3-ethoxybenzaldehyde solubility in organic solvents

An In-Depth Technical Guide to the Solubility of 4-Bromo-3-ethoxybenzaldehyde in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Bromo-3-ethoxybenzaldehyde. In the absence of extensive empirical solubility data in publicly available literature, this document leverages fundamental principles of organic chemistry and physicochemical property analysis to predict its solubility profile across a range of common organic solvents. Furthermore, it offers a detailed, field-proven experimental protocol for researchers to determine the precise solubility of this compound, ensuring data integrity and reproducibility. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a thorough understanding of this compound's behavior in solution.

Introduction to 4-Bromo-3-ethoxybenzaldehyde

4-Bromo-3-ethoxybenzaldehyde is a substituted aromatic aldehyde. Its molecular structure, featuring a benzene ring with bromo, ethoxy, and aldehyde functional groups, makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. The solubility of such a compound is a critical parameter that influences reaction kinetics, purification strategies (such as crystallization), and formulation development. A comprehensive understanding of its solubility is therefore paramount for its effective application.

Molecular Structure:

Predicted Solubility Profile: A Theoretical Framework

The principle of "like dissolves like" is the cornerstone of solubility prediction.[1] This principle posits that a solute will dissolve in a solvent that has similar intermolecular forces. The solubility of 4-Bromo-3-ethoxybenzaldehyde is therefore dictated by its structural features and the corresponding properties of the solvent.

2.1. Analysis of Molecular Properties

To predict the solubility of 4-Bromo-3-ethoxybenzaldehyde, we must first examine its key physicochemical properties. While specific data for this exact isomer is sparse, we can infer its properties from closely related structures like 3-bromo-4-ethoxybenzaldehyde.[2][3][4]

• Polarity: The presence of the aldehyde (-CHO) and ethoxy (-OCH2CH3) groups, both containing electronegative oxygen atoms, introduces significant polarity to the molecule. The carbon-oxygen double bond in the aldehyde group creates a strong dipole moment.[5]

• Hydrogen Bonding: The oxygen atom of the aldehyde group can act as a hydrogen bond acceptor.[6][7] However, the molecule lacks a hydrogen bond donor (like an -OH or -NH group).

• Van der Waals Forces: The benzene ring and the bromo-substituent contribute to London dispersion forces, a type of van der Waals force. The overall size and surface area of the molecule will influence the strength of these interactions.

• Molecular Weight: The molecular weight of 4-Bromo-3-ethoxybenzaldehyde is 229.07 g/mol . Generally, as molecular weight increases within a homologous series, solubility in water decreases due to the increasing dominance of the nonpolar hydrocarbon portion.[5][8]

2.2. Predicted Solubility in Different Solvent Classes

Based on the molecular properties, we can predict the solubility of 4-Bromo-3-ethoxybenzaldehyde in various classes of organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	High	These solvents have strong dipole moments that can interact favorably with the polar aldehyde and ethoxy groups of the solute. They are excellent solvents for polar molecules that do not require hydrogen bonding for dissolution.
Polar Protic	Methanol, Ethanol, Isopropanol, Water	Moderate to High in Alcohols; Low in Water	Alcohols can engage in hydrogen bonding with the aldehyde's oxygen atom, and their alkyl chains can interact with the nonpolar parts of the molecule. The solubility in water is expected to be low due to the significant nonpolar character of the brominated benzene ring and the ethoxy group, which outweighs the polarity of the aldehyde.[6][7][9][10]
Nonpolar	Hexane, Toluene, Diethyl Ether, Dichloromethane (DCM)	Moderate to Low	Solvents like hexane will have poor interactions with the polar functional groups. However, toluene, with its aromatic ring, may show some affinity due to pi-pi stacking interactions. Diethyl ether and DCM, having slight polarity, are expected to be better solvents than purely nonpolar ones like hexane.

Experimental Determination of Solubility: A Validated Protocol

While theoretical predictions are valuable, empirical determination of solubility is essential for accurate and reliable data. The following protocol outlines a robust method for determining the solubility of 4-Bromo-3-ethoxybenzaldehyde.

3.1. Materials and Equipment

• 4-Bromo-3-ethoxybenzaldehyde (solid)

• Selected organic solvents (high purity)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

3.2. Experimental Workflow

The following diagram illustrates the experimental workflow for determining the equilibrium solubility of the compound.

Caption: Experimental workflow for equilibrium solubility determination.

3.3. Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-Bromo-3-ethoxybenzaldehyde to a series of vials. The excess is crucial to ensure that a saturated solution is formed.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker. A typical temperature is 25 °C (298 K).

  • Allow the mixtures to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure that the dissolution equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered sample with a known volume of the same solvent to bring the concentration within the linear range of the analytical instrument.

  • Analyze the diluted sample using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of 4-Bromo-3-ethoxybenzaldehyde.

• Calculation:

  • Calculate the solubility using the following formula:

    Solubility (mg/mL) = (Concentration from analysis) x (Dilution factor)

3.4. Self-Validation and Trustworthiness

To ensure the trustworthiness of the results, the following checks should be incorporated:

• Time to Equilibrium: Perform a time-course study to confirm that 24-48 hours is sufficient to reach equilibrium. This can be done by taking samples at different time points (e.g., 12, 24, 48, and 72 hours) and analyzing them. Equilibrium is reached when the concentration no longer changes over time.

• Reproducibility: Prepare and analyze each sample in triplicate to assess the reproducibility of the method.

• Calibration: Ensure the analytical instrument is properly calibrated with a series of standards of known concentrations.

Safety and Handling

4-Bromo-3-ethoxybenzaldehyde should be handled with appropriate safety precautions. It may cause skin and eye irritation, and may be harmful if swallowed or inhaled.[11][12][13] Always work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed information.[11][12][14]

Conclusion

While specific published data on the solubility of 4-Bromo-3-ethoxybenzaldehyde is limited, a strong predictive understanding can be derived from its molecular structure and the fundamental principles of solubility. It is anticipated to have high solubility in polar aprotic solvents, moderate to high solubility in alcohols, and low solubility in water and nonpolar solvents. For applications requiring precise solubility data, the detailed experimental protocol provided in this guide offers a reliable and self-validating method for its determination. This combination of theoretical prediction and practical methodology provides a comprehensive resource for researchers working with this compound.

References

• Mobley, D. L., & Guthrie, J. P. (2014). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews, 114(22), 11045–11092. [Link]

• Chemistry For Everyone. (2025, February 12). How To Predict Solubility Of Organic Compounds? YouTube. [Link]

• St. John-Williams, S., & Yalkowsky, S. H. (2023). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. Journal of Computer-Aided Molecular Design, 37(10), 625–639. [Link]

• Dehaen, W., et al. (2021). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal, 67(11), e17377. [Link]

• ResearchGate. (2018, August 30). Predict solubility of organic compounds? [Link]

• University of Babylon. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. [Link]

• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? YouTube. [Link]

• Collin College. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• PubChem. (n.d.). 4-Bromo-3-methoxybenzaldehyde. National Center for Biotechnology Information. [Link]

• GeeksforGeeks. (2022, March 31). Physical properties of Aldehydes, Ketones and Carboxylic Acids. [Link]

• eCampusOntario Pressbooks. (n.d.). 24.3 Physical Properties of Aldehydes and Ketones. [Link]

• OpenOChem Learn. (n.d.). Physical Properties of Ketones and Aldehydes. [Link]

• Chemistry LibreTexts. (2022, August 11). 12.11: Properties of Aldehydes and Ketones. [Link]

• Chemistry LibreTexts. (2022, September 15). 14.10: Properties of Aldehydes and Ketones. [Link]

• Fisher Scientific. (n.d.). 3-Bromo-4-ethoxybenzaldehyde 97.0+%, TCI America™. [Link]

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A Comprehensive Spectroscopic Guide to 4-Bromo-3-ethoxybenzaldehyde for Researchers and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for 4-Bromo-3-ethoxybenzaldehyde, a key aromatic building block in synthetic organic chemistry and drug discovery. Understanding the precise spectral characteristics of this molecule is paramount for reaction monitoring, quality control, and structural confirmation. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in fundamental principles and practical insights.

Molecular Structure and Spectroscopic Overview

4-Bromo-3-ethoxybenzaldehyde possesses a substituted benzene ring with three key functional groups: a bromo group, an ethoxy group, and an aldehyde group. The relative positions of these substituents dictate the electronic environment of each atom and, consequently, their spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 4-Bromo-3-ethoxybenzaldehyde, both ¹H and ¹³C NMR are essential for unambiguous structure confirmation.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for reproducibility and accurate interpretation.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shift scale to 0 ppm.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each unique carbon atom.

  • A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of 4-Bromo-3-ethoxybenzaldehyde is expected to exhibit distinct signals for the aldehydic proton, the aromatic protons, and the ethoxy group protons. The chemical shifts and coupling patterns are highly informative.

Predicted ¹H NMR Data for 4-Bromo-3-ethoxybenzaldehyde:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aldehyde (-CHO)	~9.8	Singlet (s)	-	1H
Aromatic (H-6)	~7.8	Doublet (d)	~2.0	1H
Aromatic (H-2)	~7.6	Doublet of doublets (dd)	~8.0, 2.0	1H
Aromatic (H-5)	~7.2	Doublet (d)	~8.0	1H
Ethoxy (-OCH₂CH₃)	~4.1	Quartet (q)	~7.0	2H
Ethoxy (-OCH₂CH₃)	~1.4	Triplet (t)	~7.0	3H

Causality Behind Predicted Chemical Shifts:

• Aldehydic Proton: The aldehyde proton is highly deshielded due to the electron-withdrawing nature of the carbonyl group and its anisotropic effect, resulting in a downfield chemical shift around 9.8 ppm.[1]

• Aromatic Protons: The substitution pattern on the benzene ring governs the chemical shifts of the aromatic protons. The bromine atom is an electron-withdrawing group, while the ethoxy group is an electron-donating group. This leads to a predictable arrangement of signals.

• Ethoxy Protons: The methylene protons (-OCH₂-) of the ethoxy group are adjacent to an oxygen atom, causing a downfield shift to around 4.1 ppm. These protons are split into a quartet by the neighboring methyl protons. The methyl protons (-CH₃) appear as a triplet around 1.4 ppm due to coupling with the methylene protons.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information on the number of unique carbon atoms and their chemical environments.

Predicted ¹³C NMR Data for 4-Bromo-3-ethoxybenzaldehyde:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde (C=O)	~190
Aromatic (C-1, attached to CHO)	~132
Aromatic (C-4, attached to Br)	~128
Aromatic (C-3, attached to OEt)	~155
Aromatic (C-6)	~130
Aromatic (C-2)	~115
Aromatic (C-5)	~112
Ethoxy (-OCH₂)	~65
Ethoxy (-CH₃)	~15

Interpretation of ¹³C Chemical Shifts:

• Carbonyl Carbon: The aldehyde carbonyl carbon is significantly deshielded and appears at a very downfield chemical shift, typically around 190 ppm.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the attached substituents. The carbon attached to the electronegative oxygen of the ethoxy group (C-3) will be the most downfield among the ring carbons. The carbon attached to the bromine (C-4) will also be deshielded. The remaining aromatic carbons will have shifts determined by the combined electronic effects of the substituents.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 4-Bromo-3-ethoxybenzaldehyde will show characteristic absorption bands for the aldehyde, aromatic, and ether functionalities.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet. For ATR, a small amount of the solid sample is placed directly on the crystal.

• Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm⁻¹. A background spectrum is first collected and automatically subtracted from the sample spectrum.

Characteristic IR Absorption Bands for 4-Bromo-3-ethoxybenzaldehyde:

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~2820 and ~2720	C-H (in CHO)	Aldehydic C-H stretch (Fermi doublet)
~1700	C=O	Aldehyde carbonyl stretch
~1600, ~1580, ~1470	C=C	Aromatic ring stretch
~1250	C-O	Aryl-alkyl ether stretch
~1050	C-O	Aryl-alkyl ether stretch
~800-900	C-H	Aromatic C-H out-of-plane bending
~600-700	C-Br	C-Br stretch

Significance of Key IR Bands:

• The presence of two distinct peaks around 2820 cm⁻¹ and 2720 cm⁻¹ is a hallmark of an aldehyde C-H stretch.[2]

• A strong absorption band around 1700 cm⁻¹ is indicative of the carbonyl (C=O) stretching vibration of the aldehyde. Conjugation with the aromatic ring slightly lowers this frequency.

• The absorptions in the 1600-1470 cm⁻¹ region are characteristic of the carbon-carbon double bond stretching vibrations within the aromatic ring.

• The strong band around 1250 cm⁻¹ is due to the asymmetric C-O-C stretching of the aryl-alkyl ether linkage.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Experimental Protocol: MS Data Acquisition

• Ionization Method: Electron Ionization (EI) is a common method for analyzing small organic molecules.

• Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is typically used to separate the ions based on their mass-to-charge ratio (m/z).

• Data Analysis: The resulting mass spectrum plots the relative abundance of ions against their m/z values.

Expected Mass Spectrum of 4-Bromo-3-ethoxybenzaldehyde:

The molecular weight of 4-Bromo-3-ethoxybenzaldehyde is 229.07 g/mol (for the most abundant isotopes, ¹²C, ¹H, ¹⁶O, ⁷⁹Br).

• Molecular Ion (M⁺): The mass spectrum will show a molecular ion peak at m/z 229 and an M+2 peak at m/z 231 of nearly equal intensity. This characteristic isotopic pattern is definitive for the presence of one bromine atom (natural abundance of ⁷⁹Br is ~50.7% and ⁸¹Br is ~49.3%).

• Key Fragment Ions:

  • [M-H]⁺ (m/z 228/230): Loss of the aldehydic hydrogen atom.

  • [M-CHO]⁺ (m/z 200/202): Loss of the formyl radical.

  • [M-C₂H₅]⁺ (m/z 200/202): Loss of the ethyl radical from the ethoxy group.

  • [M-OC₂H₅]⁺ (m/z 184/186): Loss of the ethoxy radical.

Visualizing Fragmentation

The fragmentation pathway can be visualized to better understand the resulting mass spectrum.

Caption: Key fragmentation pathways for 4-Bromo-3-ethoxybenzaldehyde in EI-MS.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the identification and characterization of 4-Bromo-3-ethoxybenzaldehyde. By integrating the insights from ¹H NMR, ¹³C NMR, IR, and MS, researchers can confidently verify the structure and purity of this important synthetic intermediate. The predictive approach, based on the analysis of its isomer and related compounds, underscores the power of fundamental spectroscopic principles in chemical analysis. This guide serves as a valuable resource for scientists in the pharmaceutical and chemical industries, enabling them to make informed decisions in their research and development endeavors.

References

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• NIST WebBook. Benzaldehyde, 4-bromo-. Available from: [Link]

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An In-depth Technical Guide to the Synthesis of 4-Bromo-3-ethoxybenzaldehyde from Vanillin

Abstract

This technical guide provides a comprehensive, two-step synthetic pathway for the preparation of 4-Bromo-3-ethoxybenzaldehyde, a valuable substituted benzaldehyde derivative, starting from the readily available natural product, vanillin. The synthesis involves an initial electrophilic aromatic substitution to introduce a bromine atom onto the vanillin ring, followed by a Williamson ether synthesis to convert the phenolic hydroxyl group into an ethoxy group. This document offers a detailed examination of the underlying chemical principles, step-by-step experimental protocols, and critical process parameters. It is intended for researchers, chemists, and professionals in the fields of organic synthesis and drug development who require a robust and well-documented method for accessing this and related chemical structures.

Introduction: Strategic Overview

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is an abundant and cost-effective starting material derived from natural sources, making it an attractive platform for the synthesis of more complex aromatic compounds. The target molecule, 4-Bromo-3-ethoxybenzaldehyde, possesses three distinct functional groups—an aldehyde, an ether, and an aryl bromide—rendering it a versatile intermediate for further chemical elaboration in pharmaceutical and materials science applications.

The synthetic strategy is bifurcated into two core transformations:

• Regioselective Bromination: Introduction of a bromine atom onto the aromatic ring of vanillin.

• Williamson Ether Synthesis: Ethylation of the phenolic hydroxyl group of the brominated intermediate.

This guide will elucidate the mechanistic rationale behind each step, providing not just a procedure but a foundational understanding of the reaction dynamics to empower researchers to adapt and troubleshoot the synthesis effectively.

Reaction Pathway Overview

The overall transformation from vanillin to 4-Bromo-3-ethoxybenzaldehyde is depicted below.

Caption: Overall synthetic route from Vanillin to 4-Bromo-3-ethoxybenzaldehyde.

Part I: Synthesis of 5-Bromovanillin (Intermediate)

The first stage of the synthesis is the electrophilic aromatic substitution of vanillin. The directing effects of the substituents on the aromatic ring are critical for achieving the desired regioselectivity.

Mechanistic Insight & Regioselectivity

The vanillin ring possesses three substituents: a hydroxyl (-OH) group, a methoxy (-OCH₃) group, and an aldehyde (-CHO) group.

• The hydroxyl and methoxy groups are strong activating, ortho, para-directing groups due to their ability to donate electron density to the ring via resonance.

• The aldehyde group is a deactivating, meta-directing group.

The powerful activating nature of the hydroxyl and methoxy groups dominates the directing effects. Both groups strongly direct incoming electrophiles to the positions ortho and para to themselves. The position para to the hydroxyl group is already occupied by the aldehyde. The position ortho to the hydroxyl group (and meta to the aldehyde) is the most sterically accessible and electronically enriched site, leading to the selective formation of 5-bromovanillin.[1]

Caption: Simplified mechanism for the electrophilic bromination of vanillin.

Experimental Protocol: Bromination of Vanillin

This protocol utilizes bromine in a suitable solvent. An alternative, safer method involves the in situ generation of bromine from potassium bromate and hydrobromic acid.[2][3][4]

Materials & Reagents:

• Vanillin

• Glacial Acetic Acid

• Bromine

• Ice

• Deionized Water

Procedure:

• In a fume hood, dissolve vanillin (1.0 eq) in glacial acetic acid (approx. 5 mL per gram of vanillin) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the flask in an ice bath.

• Slowly add a solution of bromine (1.1 eq) in glacial acetic acid dropwise to the stirred vanillin solution over 30-60 minutes. Maintain the temperature below 20°C.[5]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Pour the reaction mixture slowly into a beaker containing a slurry of ice and water (approx. 10-fold volume excess).

• A pale yellow solid will precipitate. Stir the mixture for 15-20 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold deionized water to remove residual acetic acid and bromine.

• Dry the product in vacuo to obtain crude 5-bromovanillin. The product can be further purified by recrystallization from ethanol if necessary.

Data Summary & Characterization

Parameter	Value
Product Name	5-Bromovanillin
Molecular Formula	C₈H₇BrO₃
Molecular Weight	231.04 g/mol
Appearance	Light brown or pale yellow crystalline powder
Melting Point	164-166 °C (lit.)[2][3][6]
Expected Yield	~95%[2]

Spectroscopic Data:

• ¹H NMR: Spectral data for 5-bromovanillin is available for confirmation of structure.[7][8]

• IR Spectroscopy: The IR spectrum will show characteristic peaks for the hydroxyl group (broad, ~3200-3500 cm⁻¹), the aldehyde C-H stretch (~2700-2800 cm⁻¹), the carbonyl group (C=O, ~1670 cm⁻¹), and C-Br stretching in the fingerprint region.[8]

Part II: Synthesis of 4-Bromo-3-ethoxybenzaldehyde

The second step is the ethylation of the phenolic hydroxyl group of 5-bromovanillin via the Williamson ether synthesis. This is a classic Sₙ2 reaction.[9]

Mechanistic Insight: Williamson Ether Synthesis

The Williamson ether synthesis involves two fundamental steps:

• Deprotonation: A base is used to deprotonate the acidic phenolic hydroxyl group of 5-bromovanillin, forming a nucleophilic phenoxide ion.

• Nucleophilic Substitution (Sₙ2): The resulting phenoxide ion acts as a nucleophile, attacking the electrophilic carbon of an ethylating agent (e.g., bromoethane). This occurs via a backside attack, displacing the bromide leaving group and forming the ether linkage.[9]

The choice of a primary alkyl halide like bromoethane is crucial to favor the Sₙ2 pathway and minimize the competing E2 elimination reaction.[9]

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A Technical Guide to the Chemical Reactivity of the Aldehyde Group in 4-Bromo-3-ethoxybenzaldehyde

This guide provides an in-depth analysis of the chemical reactivity inherent to the aldehyde functional group of 4-Bromo-3-ethoxybenzaldehyde. As a substituted benzaldehyde, this molecule is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials.[1][2] Understanding the electronic and steric influences on its aldehyde group is paramount for designing efficient and high-yielding synthetic routes. This document moves beyond simple reaction lists to explore the causality behind its reactivity profile, offering both mechanistic insights and field-proven experimental protocols.

The Electronic and Steric Landscape of 4-Bromo-3-ethoxybenzaldehyde

The reactivity of the aldehyde group in 4-Bromo-3-ethoxybenzaldehyde is not dictated by the carbonyl alone but is a consequence of the complex electronic interplay between all substituents on the aromatic ring. The aldehyde group itself is electron-withdrawing through both inductive (-I) and resonance (-M) effects, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[3]

However, the bromo and ethoxy substituents introduce competing effects:

• Ethoxy Group (-OEt): Located at the meta-position relative to the aldehyde, its influence is primarily a moderate electron-withdrawing inductive effect (-I). Its potent electron-donating resonance effect (+M) is not directly conjugated with the aldehyde group and thus has a minimal impact on the carbonyl carbon's electrophilicity.

• Bromo Group (-Br): Positioned para to the aldehyde, this halogen exerts a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+M). The net result is a significant withdrawal of electron density from the aromatic ring, which in turn enhances the electrophilicity of the carbonyl carbon.[3]

Cumulatively, the strong electron-withdrawing nature of the bromo group at the para position dominates, making the aldehyde carbon of 4-Bromo-3-ethoxybenzaldehyde more electrophilic and thus more reactive towards nucleophiles compared to unsubstituted benzaldehyde.

Caption: Electronic effects of substituents on the aldehyde reactivity.

Core Reactivity: Nucleophilic Addition

The principal reaction pathway for the aldehyde group is nucleophilic addition.[4][5] A nucleophile attacks the electrophilic carbonyl carbon, leading to the formation of a tetrahedral alkoxide intermediate. This intermediate is then typically protonated to yield the final alcohol product. The enhanced electrophilicity of the carbonyl carbon in 4-Bromo-3-ethoxybenzaldehyde facilitates this initial attack.

Caption: Generalized workflow for nucleophilic addition to an aldehyde.

Key Synthetic Transformations of the Aldehyde Group

The versatile aldehyde group serves as a gateway to numerous functional groups. Below are detailed protocols for several high-impact transformations, chosen for their relevance in drug discovery and complex molecule synthesis.

Knoevenagel Condensation

This reaction forms a new carbon-carbon double bond by reacting the aldehyde with an active methylene compound (e.g., malononitrile, diethyl malonate) in the presence of a weak base catalyst like piperidine.[6][7][8] The product is typically an α,β-unsaturated system, a common motif in bioactive molecules.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

• Setup: To a 100 mL round-bottomed flask equipped with a magnetic stir bar and reflux condenser, add 4-Bromo-3-ethoxybenzaldehyde (10.0 mmol, 1.0 eq.).

• Dissolution: Add 30 mL of absolute ethanol and stir until the aldehyde is completely dissolved.

• Reagent Addition: To the stirred solution, add malononitrile (10.0 mmol, 1.0 eq.).

• Catalyst Addition: Add piperidine (1.0 mmol, 0.1 eq.) to the reaction mixture using a micropipette. The choice of a mild base is critical to prevent self-condensation of the aldehyde.[7]

• Reaction: Heat the mixture to reflux (approx. 78-80 °C) with continuous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate eluent. The disappearance of the aldehyde spot typically indicates reaction completion (usually within 2-4 hours).[9]

• Workup: After cooling to room temperature, the product often precipitates. If not, reduce the solvent volume under reduced pressure. Pour the mixture into 50 mL of cold deionized water and stir for 15 minutes.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 15 mL).

• Purification: Dry the crude product. If necessary, recrystallize from an appropriate solvent system like ethanol/water to achieve high purity.

Wittig Reaction

The Wittig reaction is a powerful method for synthesizing alkenes from aldehydes by reacting them with a phosphorus ylide (Wittig reagent).[10] A key advantage is the unambiguous placement of the double bond. The reaction proceeds through a [2+2] cycloaddition to form a transient oxaphosphetane intermediate, which then collapses to the alkene and triphenylphosphine oxide.[11]

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Potential applications of 4-Bromo-3-ethoxybenzaldehyde in medicinal chemistry

An In-depth Technical Guide for Medicinal Chemists

4-Bromo-3-ethoxybenzaldehyde: A Versatile Scaffold for Modern Drug Discovery

Abstract

In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the successful development of novel therapeutic agents. 4-Bromo-3-ethoxybenzaldehyde, a disubstituted aromatic aldehyde, has emerged as a highly valuable and versatile building block. Its unique combination of an electrophilic aldehyde, a modifiable aryl bromide, and a lipophilic ethoxy group provides a rich platform for generating diverse molecular architectures. This guide delves into the core physicochemical properties, synthetic accessibility, and broad-ranging applications of 4-Bromo-3-ethoxybenzaldehyde, offering researchers and drug development professionals a comprehensive overview of its potential in crafting next-generation therapeutics, from antimicrobial and anticancer agents to novel anti-inflammatory compounds.

Core Characteristics of the Scaffold

4-Bromo-3-ethoxybenzaldehyde is an organic compound featuring a benzaldehyde core substituted with a bromine atom at the C4 position and an ethoxy group at the C3 position. This specific arrangement of functional groups is critical to its utility in medicinal chemistry.

• The Aldehyde Group: Serves as a key reactive handle for forming a multitude of chemical bonds. It is particularly susceptible to nucleophilic addition and condensation reactions, enabling the construction of imines (Schiff bases), chalcones, and various heterocyclic systems.

• The Aryl Bromide: Represents a prime site for metal-catalyzed cross-coupling reactions.[1] This functionality allows for the introduction of diverse aryl, alkyl, or vinyl groups via reactions like Suzuki, Sonogashira, and Heck couplings, dramatically expanding the accessible chemical space.[1][2]

• The Ethoxy Group: Modulates the molecule's physicochemical properties. It increases lipophilicity compared to a hydroxyl or methoxy equivalent, which can enhance membrane permeability and influence ligand-receptor binding interactions. Its presence also sterically and electronically influences the reactivity of the adjacent functional groups.

Physicochemical Data

A clear understanding of a compound's physical properties is essential for its application in synthesis and formulation.

Property	Value	Reference
IUPAC Name	4-Bromo-3-ethoxybenzaldehyde	N/A
CAS Number	1353962-25-0	[3]
Molecular Formula	C₉H₉BrO₂	[3]
Molecular Weight	229.07 g/mol	[3]
Appearance	White to off-white solid	[4]
Melting Point	70.0 to 74.0 °C	[4]
Boiling Point	332.5 °C at 760 mmHg	[4]
Purity	≥98%	[3]

Synthetic Pathways and Considerations

The accessibility of 4-Bromo-3-ethoxybenzaldehyde is a key advantage for its use in large-scale medicinal chemistry campaigns. A common synthetic approach involves the Williamson ether synthesis, starting from the more readily available 4-bromo-3-hydroxybenzaldehyde.

Protocol 1: Synthesis via Williamson Ether Synthesis

This protocol describes the ethylation of 4-bromo-3-hydroxybenzaldehyde. The hydroxyl group is deprotonated by a mild base to form a phenoxide, which then acts as a nucleophile to displace a halide from an ethylating agent like bromoethane.

Step-by-Step Methodology:

• Dissolution: Dissolve 4-bromo-3-hydroxybenzaldehyde (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 1.5-2.0 eq), to the solution. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Ethylating Agent: Add bromoethane or iodoethane (1.1-1.2 eq) dropwise to the reaction mixture.

• Reaction: Heat the mixture to 60-80°C and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into cold water. This will precipitate the crude product.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic solution under reduced pressure. The resulting crude solid can be purified by recrystallization from a solvent system like ethanol/water to yield pure 4-Bromo-3-ethoxybenzaldehyde.

Applications in Medicinal Chemistry

The true potential of 4-Bromo-3-ethoxybenzaldehyde is realized in its role as a versatile intermediate for synthesizing biologically active molecules.

Development of Novel Antimicrobial Agents

The emergence of drug-resistant pathogens necessitates the development of new classes of antimicrobial compounds.[5] Derivatives of 4-Bromo-3-ethoxybenzaldehyde, particularly Schiff bases and chalcones, have shown significant promise.

• Schiff Bases: The condensation of the aldehyde with various primary amines yields Schiff bases (imines).[6][7] The resulting C=N bond is crucial for biological activity, and the diversity of the amine component allows for fine-tuning of the antimicrobial spectrum and potency.[6]

Workflow for Schiff Base Synthesis

The following diagram illustrates the straightforward condensation reaction to form a diverse library of Schiff base derivatives.

Caption: General synthesis of Schiff bases from 4-Bromo-3-ethoxybenzaldehyde.

• Chalcones: Through Claisen-Schmidt condensation with substituted acetophenones, 4-Bromo-3-ethoxybenzaldehyde can form chalcones. These α,β-unsaturated ketones are well-established scaffolds for antimicrobial and anticancer agents. The bromine atom at the 4'-position, in particular, has been shown to be a key feature in potent derivatives.

Protocol 2: Synthesis of a 4-Bromo-3-ethoxy-Substituted Chalcone

This protocol outlines the base-catalyzed condensation to form the chalcone core.

Step-by-Step Methodology:

• Reactant Solution: In a round-bottom flask, dissolve 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) and a substituted acetophenone (1.0 eq) in ethanol.

• Catalyst Preparation: Separately, prepare an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Condensation: Cool the aldehyde/ketone solution in an ice bath. Slowly add the basic solution dropwise with vigorous stirring. A color change and precipitation of the product are often observed.

• Reaction: Allow the reaction to stir at room temperature for several hours until completion (monitored by TLC).

• Workup: Pour the reaction mixture into a beaker of crushed ice and acidify with dilute HCl to neutralize the excess base.

• Purification: Filter the precipitated solid, wash thoroughly with cold water until the washings are neutral, and then dry. The crude chalcone can be purified by recrystallization from ethanol.

Scaffolds for Anticancer Drug Discovery

Substituted benzaldehydes are crucial starting materials for a variety of anticancer agents. The unique electronic and steric properties imparted by the bromo and ethoxy groups make this scaffold particularly interesting.

• Inhibitors of Signaling Pathways: Derivatives have the potential to inhibit key cancer-related pathways. For example, compounds structurally similar to brominated marine phenols have been shown to modulate NF-κB and MAPK signaling, which are critical in inflammation and cancer progression.[8]

• Precursors to Bioactive Heterocycles: The scaffold can be used to synthesize complex heterocyclic systems that form the core of many anticancer drugs.

• Structure-Activity Relationship (SAR): The bromine atom can act as a heavy atom for X-ray crystallography studies and can form halogen bonds with protein targets. The ethoxy group can be oriented to probe hydrophobic pockets within an active site. Studies on related bromo-derivatives have shown that the position and nature of substituents are critical for activity.[9][10]

Targeting Cancer Signaling Pathways

Derivatives of 4-Bromo-3-ethoxybenzaldehyde can be designed to interfere with oncogenic signaling cascades like the NF-κB pathway, which promotes cell survival and proliferation.

Caption: Potential inhibition of the NF-κB signaling pathway by designed derivatives.

Anti-inflammatory and Antioxidant Applications

Chronic inflammation and oxidative stress are underlying factors in many diseases. Natural bromophenols isolated from marine algae are known for their potent antioxidant and anti-inflammatory effects.[11]

• Mimicking Natural Products: 4-Bromo-3-ethoxybenzaldehyde serves as a synthetic precursor to molecules that mimic the structure and function of these marine-derived compounds.[8]

• ROS Scavenging: Derivatives can be designed to act as potent radical scavengers, protecting cells from damage induced by reactive oxygen species (ROS).[12] Studies on the related compound 3-bromo-4,5-dihydroxybenzaldehyde have demonstrated its ability to protect against H₂O₂-induced oxidative stress both in vitro and in vivo.[12] This highlights the therapeutic potential of this chemical class.

Conclusion and Future Outlook

4-Bromo-3-ethoxybenzaldehyde is more than just a simple chemical intermediate; it is a strategically designed scaffold that offers a confluence of reactivity and tunability. Its three key functional regions—the aldehyde, the aryl bromide, and the ethoxy group—provide medicinal chemists with a powerful toolkit to generate vast libraries of structurally diverse compounds. The demonstrated success of its derivatives in preclinical models for antimicrobial and anticancer applications underscores its immense potential. As drug discovery moves towards more complex and targeted therapies, the versatility of building blocks like 4-Bromo-3-ethoxybenzaldehyde will be increasingly critical in the journey from initial hit identification to clinical candidate.

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The Strategic Integration of 4-Bromo-3-ethoxybenzaldehyde into the Architecture of Advanced Protein Degraders

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Targeted protein degradation has emerged as a transformative modality in drug discovery, offering the potential to address disease targets previously considered "undruggable." At the heart of this approach are heterobifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs), which co-opt the cell's natural ubiquitin-proteasome system to selectively eliminate proteins of interest. The modular nature of PROTACs necessitates a diverse toolkit of chemical building blocks to systematically explore the structure-activity relationships that govern their efficacy. This technical guide focuses on the strategic application of 4-bromo-3-ethoxybenzaldehyde , a versatile aromatic aldehyde, as a key building block in the synthesis of sophisticated protein degraders. We will explore its chemical attributes, its role in the rational design of E3 ligase ligands, and provide detailed, field-proven synthetic protocols for its incorporation into novel degrader constructs. This guide is intended to empower researchers with the knowledge to leverage this building block for the development of next-generation protein degraders.

Introduction: The Critical Role of Building Blocks in Protein Degrader Design

The efficacy of a protein degrader is exquisitely sensitive to its three-dimensional structure and the physicochemical properties of its constituent parts: the warhead that binds the protein of interest (POI), the E3 ligase ligand, and the linker that connects them. The careful selection of chemical building blocks is therefore paramount in the design of potent and selective degraders. 4-Bromo-3-ethoxybenzaldehyde presents itself as a particularly valuable scaffold due to its unique combination of functional handles:

• An aldehyde group, which is a versatile precursor for a variety of chemical transformations, most notably reductive amination, enabling the introduction of a key amine linkage.

• A bromine atom on the aromatic ring, which serves as a reactive handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the facile installation of diverse chemical moieties.

• An ethoxy group, which modulates the lipophilicity and electronic properties of the molecule and can engage in beneficial interactions within protein binding pockets.

This guide will illuminate the practical application of these features in the context of synthesizing a VHL (von Hippel-Lindau) E3 ligase ligand, a crucial component of many successful PROTACs.

Physicochemical Properties and Handling of 4-Bromo-3-ethoxybenzaldehyde

A thorough understanding of the starting material is fundamental to successful synthesis. The key properties of 4-bromo-3-ethoxybenzaldehyde are summarized below:

Property	Value	Reference
Molecular Formula	C₉H₉BrO₂	[1]
Molecular Weight	229.07 g/mol	[2]
CAS Number	1353962-25-0	[1]
Appearance	White to light yellow solid	[3][4]
Purity	Typically ≥98%	[1]
Melting Point	70.0 to 74.0 °C	[4]

Safety and Handling: 4-Bromo-3-ethoxybenzaldehyde should be handled in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, is essential. It is classified as an acute oral toxicant and can cause skin and eye irritation.[2][5] For detailed safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.

Synthetic Pathway: From Building Block to a VHL Ligand Precursor

The synthesis of VHL ligands often involves the construction of a core structure that can be further elaborated into the final PROTAC. Here, we propose a robust and well-precedented synthetic route to a key intermediate derived from 4-bromo-3-ethoxybenzaldehyde. This strategy is based on established methodologies for the synthesis of VHL ligands from analogous 4-bromobenzaldehyde derivatives.[2][6]

Reductive Amination: The Gateway Reaction

The aldehyde functionality of 4-bromo-3-ethoxybenzaldehyde is an ideal entry point for introducing a protected amine, a critical component of the VHL ligand. Reductive amination with tert-butyl carbamate provides a stable Boc-protected amine, which can be deprotected later in the synthetic sequence.

Experimental Protocol: Synthesis of tert-butyl (4-bromo-3-ethoxybenzyl)carbamate

• Reaction Setup: To a solution of 4-bromo-3-ethoxybenzaldehyde (1.0 eq) and tert-butyl carbamate (1.2 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a catalytic amount of a weak acid (e.g., trifluoroacetic acid, 0.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding imine intermediate.

• Reduction: Add a reducing agent, such as triethylsilane (1.5 eq) or sodium triacetoxyborohydride (1.5 eq), portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the desired Boc-protected amine.

Causality Behind Experimental Choices:

• The use of tert-butyl carbamate provides a stable Boc-protecting group that is orthogonal to many other common protecting groups and can be readily removed under acidic conditions.

• Triethylsilane is a mild and effective reducing agent for this transformation, often leading to clean reactions with high yields.[2]

• The acidic catalyst is necessary to promote the formation of the imine intermediate.

Visualizing the Synthetic Workflow

The following diagram illustrates the key transformation of 4-bromo-3-ethoxybenzaldehyde into a versatile intermediate for PROTAC synthesis.

Caption: Reductive amination of 4-bromo-3-ethoxybenzaldehyde.

PROTAC Design and Final Assembly: A Hypothetical Case Study Targeting BRD4

With the key intermediate in hand, we can now conceptualize its integration into a full PROTAC molecule. For this case study, we will target the bromodomain-containing protein 4 (BRD4), a well-validated cancer target.[3][7] The warhead will be based on the known BRD4 inhibitor JQ1, and the E3 ligase will be VHL.

The PROTAC Architecture

The final PROTAC will have the following general structure:

[JQ1-based Warhead] - [Linker] - [VHL Ligand derived from 4-bromo-3-ethoxybenzaldehyde]

Elaboration of the VHL Ligand and Linker Attachment

The bromine atom of our intermediate, tert-butyl (4-bromo-3-ethoxybenzyl)carbamate, is the key to attaching the rest of the VHL ligand and the linker. A Suzuki cross-coupling reaction can be employed to install a moiety that will ultimately be coupled to the linker.

Experimental Protocol: Suzuki Cross-Coupling and Linker Conjugation (Conceptual)

• Suzuki Coupling: The intermediate from the reductive amination is subjected to a Suzuki cross-coupling reaction with a suitable boronic acid or ester that contains a functional group for linker attachment (e.g., a protected alcohol or a carboxylic acid ester).

• Deprotection and Amide Coupling: The Boc group is removed under acidic conditions (e.g., TFA in DCM). The resulting free amine is then coupled with the hydroxyproline core of the VHL ligand using standard peptide coupling reagents (e.g., HATU, DIPEA).

• Linker Attachment: The functional group introduced via the Suzuki coupling is then deprotected and coupled to a linker with a terminal reactive group.

• Final Conjugation: The other end of the linker is then conjugated to the JQ1-based warhead to yield the final PROTAC molecule.

Visualizing the PROTAC Mechanism of Action

The following diagram illustrates the mechanism by which the hypothetical BRD4-targeting PROTAC would induce the degradation of its target protein.

Caption: PROTAC-mediated degradation of BRD4.

Conclusion and Future Perspectives

4-Bromo-3-ethoxybenzaldehyde is a highly valuable and versatile building block for the synthesis of advanced protein degraders. Its unique combination of reactive functional groups allows for its strategic incorporation into E3 ligase ligands, providing a robust platform for the development of novel PROTACs. The synthetic strategies outlined in this guide, based on well-established chemical transformations, offer a clear and reproducible path for researchers to explore the vast chemical space of protein degraders. As the field of targeted protein degradation continues to evolve, the demand for innovative and versatile chemical building blocks will only increase. 4-Bromo-3-ethoxybenzaldehyde is poised to be a key player in this exciting and rapidly advancing area of drug discovery.

References

• Steinebach, C., et al. (2020). Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase. ChemRxiv.
• Steinebach, C., et al. (2020). A Facile Synthesis of Ligands for the von Hippel–Lindau E3 Ligase.

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A Senior Application Scientist's Guide to the Synthesis of 4-Bromo-3-ethoxybenzaldehyde

Introduction: The Strategic Importance of 4-Bromo-3-ethoxybenzaldehyde

4-Bromo-3-ethoxybenzaldehyde is a key substituted benzaldehyde intermediate with significant utility in the pharmaceutical and fine chemical industries. Its unique substitution pattern—an activating ethoxy group and a deactivating but directing bromine atom flanking a formyl group—makes it a versatile building block for the synthesis of more complex molecular architectures. Notably, it serves as a crucial precursor in the development of various therapeutic agents, including inhibitors and modulators of biological pathways.

This technical guide provides an in-depth review of the principal synthetic routes to 4-Bromo-3-ethoxybenzaldehyde. Designed for researchers, chemists, and process development professionals, this document moves beyond a simple recitation of protocols. It delves into the mechanistic rationale behind each pathway, offers critical analysis of experimental choices, and provides detailed, field-proven methodologies to empower scientists in their laboratory and scale-up endeavors.

Retrosynthetic Analysis: Devising the Pathways

A retrosynthetic approach to 4-Bromo-3-ethoxybenzaldehyde reveals two primary and logical bond disconnections, leading to our core synthetic strategies.

Caption: Retrosynthetic analysis of 4-Bromo-3-ethoxybenzaldehyde.

• Route A (C-Br Disconnection): This strategy involves the direct bromination of a pre-existing aldehyde, 3-ethoxybenzaldehyde. This is an electrophilic aromatic substitution (EAS) pathway, where the primary challenge lies in controlling the regioselectivity.

• Route B (C-CHO Disconnection): This approach introduces the aldehyde group onto a brominated precursor, 1-bromo-2-ethoxybenzene. This requires a formylation reaction, for which several reliable methods exist, most notably the Vilsmeier-Haack reaction.

This guide will now explore each route in detail.

Route A: Electrophilic Bromination of 3-Ethoxybenzaldehyde

This is often the most direct approach, leveraging a commercially available or readily synthesized starting material. The success of this route hinges on understanding the directing effects of the substituents on the aromatic ring.

Mechanistic Principles & Regioselectivity

The reaction proceeds via a classic electrophilic aromatic substitution mechanism.[1][2][3][4] The key to achieving the desired 4-bromo isomer lies in the powerful directing influence of the ethoxy group.

• -OEt (Ethoxy) Group: An activating, ortho-, para-director due to the lone pairs on the oxygen atom, which can donate electron density to the ring via resonance, stabilizing the cationic intermediate (the sigma complex).

• -CHO (Aldehyde) Group: A deactivating, meta-director due to its electron-withdrawing nature, which destabilizes the sigma complex at the ortho and para positions.

In 3-ethoxybenzaldehyde, the position para to the strongly activating ethoxy group is already occupied by the aldehyde. Therefore, electrophilic attack is directed to the two ortho positions (C2 and C6). The target C4 position is ortho to the ethoxy group and meta to the aldehyde group, making it the most electronically favored position for substitution.

Caption: Mechanism of electrophilic bromination.

Field-Proven Experimental Protocol

This protocol is adapted from a highly analogous procedure for the bromination of 3-hydroxybenzaldehyde and is expected to provide high yield and selectivity.[5]

Materials:

• 3-Ethoxybenzaldehyde

• Elemental Bromine (Br₂)

• Dichloromethane (DCM)

• Sodium Bicarbonate (NaHCO₃) solution, saturated

• Sodium Sulfite (Na₂SO₃) solution, 10%

• Anhydrous Magnesium Sulfate (MgSO₄)

• Toluene or Heptane for recrystallization

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-ethoxybenzaldehyde (1.0 eq) in dichloromethane (approx. 5-10 mL per gram of starting material).

• Cooling: Cool the solution to 0 °C using an ice-water bath. Maintaining a low temperature is critical to minimize potential side reactions and control the exothermic nature of the bromination.

• Bromine Addition: Slowly add a solution of elemental bromine (1.05 eq) in dichloromethane dropwise to the stirred solution over 30-60 minutes. The slight excess of bromine ensures complete consumption of the starting material. The reaction mixture will typically develop a reddish-brown color.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the starting material spot indicates completion, which typically occurs within 1-3 hours at 0 °C.

• Quenching: Once the reaction is complete, cautiously quench the excess bromine by adding 10% sodium sulfite solution until the reddish-brown color disappears.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize any generated HBr, and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as toluene or heptane, to afford 4-Bromo-3-ethoxybenzaldehyde as a white to off-white crystalline solid.

Expert Discussion (E-E-A-T)

• Choice of Brominating Agent: While elemental bromine with a Lewis acid is classic, using N-Bromosuccinimide (NBS) in a polar aprotic solvent like acetonitrile is a modern, safer, and often more selective alternative.[4] NBS generates a low concentration of Br⁺ in situ, which can suppress over-bromination.

• Solvent Choice: Dichloromethane is an excellent choice as it is relatively inert to bromine and effectively solubilizes the starting material.

• Temperature Control: The electrophilic bromination of a highly activated ring is a rapid and exothermic process. Failure to control the temperature can lead to the formation of di-brominated and other isomeric impurities.

• Workup Rationale: The sodium sulfite wash is essential for safety and purity, as it removes unreacted bromine. The bicarbonate wash is crucial to prevent the acidic HBr byproduct from causing potential degradation during concentration.

Route B: Vilsmeier-Haack Formylation of 1-Bromo-2-ethoxybenzene

This route is an excellent example of strategic synthesis, where the key functional group is installed late in the sequence on a carefully chosen precursor. It offers exceptional regioselectivity, driven by the powerful activating nature of the ethoxy group.

Mechanistic Principles & Regioselectivity

The Vilsmeier-Haack reaction utilizes a specialized electrophile, the Vilsmeier reagent, which is formed in situ from a formamide (typically N,N-dimethylformamide, DMF) and an activating agent like phosphorus oxychloride (POCl₃).[2][6][7]

• Formation of the Vilsmeier Reagent: DMF attacks POCl₃ to form an adduct, which then eliminates a dichlorophosphate equivalent to generate the electrophilic chloroiminium cation, [(CH₃)₂N=CHCl]⁺.

• Electrophilic Attack: The Vilsmeier reagent is a relatively weak electrophile compared to those used in Friedel-Crafts reactions.[8] Therefore, it requires a strongly activated aromatic ring for the reaction to proceed efficiently.[7] The electron-rich 1-bromo-2-ethoxybenzene attacks the chloroiminium ion.

• Hydrolysis: The resulting iminium salt intermediate is stable until a final aqueous workup, where it is readily hydrolyzed to the corresponding aldehyde.

The regioselectivity is unequivocally controlled by the ethoxy group, which directs the incoming electrophile to the para position, leading almost exclusively to the desired product.

Caption: Workflow of the Vilsmeier-Haack Formylation.

Field-Proven Experimental Protocol

This protocol is based on a general and reliable procedure for the Vilsmeier-Haack formylation of activated arenes.[9]

Materials:

• 1-Bromo-2-ethoxybenzene

• N,N-Dimethylformamide (DMF)

• Phosphorus Oxychloride (POCl₃)

• Sodium Acetate (NaOAc)

• Diethyl Ether or Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Vilsmeier Reagent Preparation: In a three-necked flask under a nitrogen atmosphere, cool DMF (can be used as solvent, ~5-10 mL per gram of substrate) to 0 °C. Add POCl₃ (1.2 - 1.5 eq) dropwise with vigorous stirring. A thick, white precipitate of the Vilsmeier reagent may form. Stir the mixture at 0 °C for 30 minutes.

• Substrate Addition: Add 1-bromo-2-ethoxybenzene (1.0 eq) to the mixture, either neat or as a solution in a small amount of DMF.

• Reaction: Allow the reaction to warm to room temperature and then heat to 50-70 °C. The optimal temperature and time should be determined by TLC monitoring (typically 2-6 hours).

• Hydrolysis: After cooling the reaction mixture back to 0 °C, pour it carefully onto a stirred mixture of crushed ice and a saturated aqueous solution of sodium acetate. The sodium acetate buffers the solution and facilitates the hydrolysis of the iminium intermediate.

• Workup: Stir the mixture vigorously for 30-60 minutes at room temperature. Extract the product with diethyl ether or ethyl acetate (3x).

• Washing and Drying: Combine the organic extracts and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate the solvent under reduced pressure. The crude product can be purified by silica gel column chromatography (e.g., using a heptane/ethyl acetate gradient) or recrystallization to yield pure 4-Bromo-3-ethoxybenzaldehyde.

Expert Discussion (E-E-A-T)

• Reagent Stoichiometry: An excess of the Vilsmeier reagent is typically used to drive the reaction to completion.

• Safety: Both DMF and POCl₃ are hazardous. The reaction should be performed in a well-ventilated fume hood. The initial formation of the Vilsmeier reagent is exothermic and requires careful temperature control. The quenching step on ice must also be done cautiously.

• Alternative Formylation: For substrates sensitive to the acidic conditions of the Vilsmeier-Haack reaction, a metal-halogen exchange followed by formylation with DMF is a viable, albeit more operationally complex, alternative. This often involves organolithium reagents at cryogenic temperatures (-78 °C).[3]

Comparative Analysis of Synthesis Routes

Parameter	Route A: Electrophilic Bromination	Route B: Vilsmeier-Haack Formylation
Starting Material	3-Ethoxybenzaldehyde	1-Bromo-2-ethoxybenzene
Key Reagents	Br₂ or NBS, DCM	POCl₃, DMF
Regioselectivity	Good to Excellent	Excellent
Potential Byproducts	Isomeric and di-brominated products	Minimal if substrate is sufficiently activated
Reaction Conditions	Mild (0 °C to RT)	Mild to Moderate (0 °C to 70 °C)
Operational Safety	Requires handling of corrosive Br₂	Requires handling of corrosive POCl₃ and DMF
Workup/Purification	Typically straightforward (wash & recrystallization)	Often requires chromatography
Overall Yield	Generally high (can be >80%)	Generally good to high (can be >75%)[9]

Conclusion

Both the electrophilic bromination of 3-ethoxybenzaldehyde and the Vilsmeier-Haack formylation of 1-bromo-2-ethoxybenzene represent robust and reliable strategies for the synthesis of 4-Bromo-3-ethoxybenzaldehyde.

• Route A (Bromination) is arguably the more atom-economical and direct pathway, provided the starting material is readily available. Its primary challenge is ensuring exquisite control over regioselectivity, which can be achieved through careful temperature management and potentially the use of milder brominating agents like NBS.

• Route B (Formylation) offers superior and often unambiguous regioselectivity, making it an excellent choice when a highly pure product is required without extensive purification to remove isomers. The Vilsmeier-Haack reaction is a powerful and well-understood transformation that is highly effective for this type of electron-rich substrate.

The optimal choice between these routes will depend on factors specific to the research or manufacturing environment, including the cost and availability of starting materials, the scale of the reaction, the required purity of the final product, and available equipment. This guide provides the foundational knowledge and practical protocols for scientists to make an informed decision and successfully execute the synthesis of this valuable chemical intermediate.

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Safety and handling precautions for 4-Bromo-3-ethoxybenzaldehyde

An In-Depth Technical Guide to the Safe Handling of 4-Bromo-3-ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Proactive Approach to Chemical Safety

4-Bromo-3-ethoxybenzaldehyde is a substituted aromatic aldehyde that serves as a valuable building block in medicinal chemistry and organic synthesis. Its specific arrangement of functional groups—a bromine atom, an ethoxy group, and a reactive aldehyde on a benzene ring—makes it a versatile intermediate for creating more complex molecular architectures. However, the very features that impart its synthetic utility also necessitate a rigorous and informed approach to its handling. This guide moves beyond mere procedural checklists to provide a deep, scientifically-grounded framework for managing the risks associated with this compound. By understanding the causality behind each safety recommendation, researchers can cultivate a proactive safety culture, ensuring both personal protection and the integrity of their experimental work.

Hazard Identification and Risk Profile

A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory practice. 4-Bromo-3-ethoxybenzaldehyde is classified as a hazardous substance, primarily exerting its effects through irritation of the skin, eyes, and respiratory system.[1]

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a standardized language for communicating chemical hazards. The classifications for 4-Bromo-3-ethoxybenzaldehyde and its close analogs consistently point to its irritant properties.

Hazard Class	Hazard Category	Hazard Statement	GHS Code
Skin Corrosion/Irritation	Category 2	Causes skin irritation	H315
Serious Eye Damage/Eye Irritation	Category 2 / 2A	Causes serious eye irritation	H319
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation	H335
Acute Toxicity, Oral	Category 4	Harmful if swallowed	H302

This table synthesizes data from multiple safety data sheets for 4-bromo-3-ethoxybenzaldehyde and structurally related compounds to provide a comprehensive hazard profile.[1][2][3][4][5][6]

Expert Insight: The presence of a bromine atom (a halogen) and an aldehyde functional group are key contributors to its irritant nature. Aldehydes are known to be reactive and can readily interact with biological macromolecules, leading to irritation. Halogenated aromatics can also possess inherent toxicities, making cautious handling paramount.

Exposure Control and Personal Protective Equipment (PPE)

Controlling exposure is a multi-layered strategy that begins with engineering controls and is supplemented by appropriate PPE. The goal is to create a robust barrier between the researcher and the chemical.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All manipulations of 4-Bromo-3-ethoxybenzaldehyde, especially when handling the solid powder, must be performed inside a certified chemical fume hood.[3] This is critical to mitigate the risk of inhaling the powder, which can cause respiratory irritation.[1]

• Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any vapors or dusts.[1][3]

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[7]

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The selection of PPE must be deliberate and based on the identified hazards of skin and eye irritation.[8]

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory.[8] When there is a risk of splashing, a face shield should be worn over the safety goggles for maximum protection.[8]

• Hand Protection: Due to its classification as a skin irritant, robust hand protection is essential. For incidental contact, double-gloving with nitrile gloves is a recommended best practice. For tasks involving direct handling or risk of a splash, wearing heavy-duty neoprene or butyl rubber gloves over an inner pair of nitrile gloves provides superior protection.[8] Gloves must be inspected for integrity before each use and changed immediately if contamination is suspected.[4][8]

• Body Protection: A long-sleeved, chemical-resistant laboratory coat must be worn and fully buttoned.[8] Do not wear shorts or open-toed shoes in the laboratory.

• Respiratory Protection: Under normal conditions of use within a fume hood, a respirator is not typically required. However, in the event of a large spill or inadequate ventilation, a NIOSH-approved respirator with cartridges suitable for organic vapors and particulates should be used by trained personnel during cleanup.[2][9]

Core Experimental Protocol: Weighing and Preparing a Solution

This protocol details a common laboratory workflow, integrating safety at each step. The causality for each action is explained to reinforce safe habits.

Objective: To accurately weigh 500 mg of solid 4-Bromo-3-ethoxybenzaldehyde and prepare a 0.1 M solution in Dimethyl Sulfoxide (DMSO).

Methodology:

• Pre-Operation Safety Check:

  • Verify the fume hood is operational (check airflow monitor).

  • Don all required PPE: safety goggles, face shield, lab coat, and double nitrile gloves.

  • Clear the fume hood workspace of all unnecessary items.

  • Lay down a sheet of absorbent, disposable bench paper to contain any minor spills. .

• Weighing the Compound:

  • Place an analytical balance inside the fume hood if possible. If not, place a weigh boat on the balance and tare it.

  • Carefully transport the sealed stock container of 4-Bromo-3-ethoxybenzaldehyde to the fume hood.

  • Causality: Keeping the stock container sealed until inside the hood prevents the release of fine powder into the lab environment.

  • Open the container and use a clean spatula to carefully transfer the solid to the weigh boat. Avoid any actions that could generate dust.

  • Once the target weight is achieved, securely close the stock container.

  • Causality: Promptly closing the container minimizes exposure to air, which is important for air-sensitive compounds, and prevents accidental spills.[10] .

• Preparing the Solution:

  • Place a suitably sized beaker or flask with a magnetic stir bar on a stir plate inside the fume hood.

  • Add the required volume of DMSO to the flask.

  • Carefully add the weighed 4-Bromo-3-ethoxybenzaldehyde powder to the solvent.

  • Causality: Adding the solid to the liquid minimizes the potential for splashing of the solvent and aids in controlled dissolution.

  • Cover the flask (e.g., with paraffin film) and begin stirring until all the solid has dissolved. .

• Post-Handling and Decontamination:

  • Dispose of the contaminated weigh boat, spatula cleaning wipes, and bench paper in a designated solid hazardous waste container.[8]

  • Wipe down the spatula and any surfaces in the fume hood that may have been contaminated.

  • Carefully remove outer gloves and dispose of them in the solid hazardous waste.

  • Remove inner gloves, followed by the lab coat and eye protection.

  • Wash hands thoroughly with soap and water.[3]

Emergency Procedures: A Validating System of Response

A well-defined emergency plan is a critical component of laboratory safety.

First Aid Measures

Immediate and correct action can significantly reduce the severity of an exposure.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open to ensure complete rinsing.[1] Seek immediate medical attention.[1][11]

• Skin Contact: Remove all contaminated clothing immediately.[5] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[1] If skin irritation persists, seek medical attention.[1]

• Inhalation: Move the affected person to fresh air immediately.[1] If breathing is difficult or stops, provide artificial respiration. Seek medical attention if symptoms occur or persist.[1]

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and then drink plenty of water.[1] Call a poison control center or physician for guidance.[2]

Spill and Leak Management

• Minor Spill (Solid):

  • Ensure the area is well-ventilated (fume hood).

  • Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.[1]

  • Place the collected material into a sealed, labeled container for hazardous waste disposal.[3]

  • Clean the spill area with a suitable solvent and then with soap and water.

• Major Spill:

  • Evacuate all non-essential personnel from the area.

  • Alert your institution's Environmental Health and Safety (EHS) office immediately.

  • Do not attempt to clean up a large spill without proper training and equipment.

Safe Storage and Disposal

Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage Conditions

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.[10]

• Keep the container tightly closed to prevent contamination and potential reaction with moisture or air.[1]

• The substance may be light-sensitive; store protected from light in an opaque container or in a dark cabinet.[1][12]

Waste Disposal

• 4-Bromo-3-ethoxybenzaldehyde and any materials contaminated with it are considered hazardous waste.[1]

• Solid Waste: Contaminated items like gloves, weigh boats, and paper towels must be collected in a designated, sealed, and clearly labeled hazardous waste container.[8]

• Liquid Waste: Solutions containing this compound should be collected in a separate, sealed, and labeled hazardous waste container for halogenated organic compounds.[8]

• All waste must be disposed of through your institution's EHS office, in strict accordance with all local, state, and federal regulations.[8]

Visual Workflow: Safe Handling of 4-Bromo-3-ethoxybenzaldehyde

Caption: A logical workflow for the safe handling of 4-Bromo-3-ethoxybenzaldehyde.

Conclusion

The responsible use of 4-Bromo-3-ethoxybenzaldehyde in a research setting demands more than rote compliance; it requires a deep-seated understanding of the compound's chemical nature and associated risks. By internalizing the principles of hazard assessment, exposure control, and emergency preparedness, scientists and drug development professionals can handle this valuable reagent with the confidence that comes from a robust and proactive safety culture. This guide serves as a technical resource to support that culture, ensuring that innovative science can proceed without compromising the well-being of the innovator.

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A Comprehensive Technical Guide to 4-Bromo-3-ethoxybenzaldehyde: Physical Properties, Stability, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

4-Bromo-3-ethoxybenzaldehyde is a substituted aromatic aldehyde with significant potential as a building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its utility in drug development is predicated on a thorough understanding of its physical and chemical characteristics. This guide provides an in-depth analysis of the physical appearance and stability of 4-Bromo-3-ethoxybenzaldehyde, offering a foundational understanding for its effective handling, storage, and application in research and development. We will delve into its key physicochemical properties, explore its inherent stability and potential degradation pathways, and present standardized protocols for its analysis. This document is intended to be a vital resource for scientists, ensuring the integrity of experimental outcomes through a comprehensive knowledge of this important reagent.

Introduction: The Role of Substituted Benzaldehydes in Modern Chemistry

Substituted benzaldehydes are a cornerstone of organic synthesis, serving as versatile precursors for a vast array of more complex molecules. The introduction of various functional groups onto the benzene ring dramatically influences the reactivity of the aldehyde moiety and provides strategic handles for subsequent chemical transformations. In the case of 4-Bromo-3-ethoxybenzaldehyde, the presence of a bromine atom at the para position and an ethoxy group at the meta position creates a unique electronic and steric environment. The bromine atom, an electron-withdrawing group, enhances the electrophilicity of the aldehyde's carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, the ethoxy group is electron-donating, which can modulate the overall reactivity and solubility of the molecule. This interplay of electronic effects makes 4-Bromo-3-ethoxybenzaldehyde a valuable intermediate in the synthesis of novel compounds with potential biological activity. A comprehensive understanding of its physical properties and stability is paramount for its successful application in multi-step synthetic pathways.

Physicochemical Properties of 4-Bromo-3-ethoxybenzaldehyde

A precise understanding of the physical properties of a chemical reagent is fundamental to its proper handling, storage, and use in quantitative experiments. The following section details the known physicochemical characteristics of 4-Bromo-3-ethoxybenzaldehyde.

Physical Appearance and Identification

4-Bromo-3-ethoxybenzaldehyde is typically supplied as a white to yellow solid.[1] The color variation can be indicative of trace impurities or slight degradation, emphasizing the importance of proper storage conditions to maintain its purity.

Table 1: Key Identifiers for 4-Bromo-3-ethoxybenzaldehyde

Identifier	Value	Source(s)
CAS Number	1353962-25-0	[1][2][3]
Molecular Formula	C₉H₉BrO₂	[2][4]
Molecular Weight	229.07 g/mol	[1]
IUPAC Name	4-bromo-3-ethoxybenzaldehyde	[2]
InChI Key	UOTABGHBTFXTCU-UHFFFAOYSA-N	[1][2]
SMILES	CCOC1=C(C=CC(=C1)C=O)Br	[2]

Quantitative Physical Data

Detailed experimental data for the melting and boiling points of 4-Bromo-3-ethoxybenzaldehyde are not extensively reported in the literature. However, we can infer these properties from its structural isomer, 3-Bromo-4-ethoxybenzaldehyde, which is more widely characterized. It is crucial to note that while isomers often have similar physical properties, variations can occur due to differences in intermolecular forces.

Table 2: Physical Properties of 4-Bromo-3-ethoxybenzaldehyde and its Isomer

Property	4-Bromo-3-ethoxybenzaldehyde	3-Bromo-4-ethoxybenzaldehyde (Isomer)	Source(s) for Isomer Data
Physical Form	White to Yellow Solid	White to Light yellow powder to crystal	[1]
Melting Point	Data not available	70.0 to 74.0 °C
Boiling Point	Data not available	332.5 °C at 760 mmHg	[5]
Purity	Typically ≥97%	>97.0%(GC)	[1]

It is reasonable to expect that 4-Bromo-3-ethoxybenzaldehyde will have a melting point in a similar range to its isomer. Researchers should, however, determine the melting point of their specific batch of the compound as a key purity indicator.

Stability and Storage of 4-Bromo-3-ethoxybenzaldehyde

The stability of an organic reagent is a critical factor that can influence the success and reproducibility of a chemical synthesis. Aromatic aldehydes, in general, are susceptible to degradation, primarily through oxidation.

Intrinsic Stability and Key Functional Group Reactivity

The aldehyde functional group is the most reactive site in the 4-Bromo-3-ethoxybenzaldehyde molecule. It is prone to oxidation to the corresponding carboxylic acid, a common degradation pathway for many aldehydes.[6] This process can be initiated by atmospheric oxygen, particularly in the presence of light or trace metal impurities. The slightly positive carbon atom of the aldehyde group makes it susceptible to nucleophilic attack, which is a key aspect of its desired reactivity in synthesis but also a potential route for degradation.[7]

The ethoxy group is generally stable under neutral conditions. The carbon-bromine bond is also relatively stable, but it can participate in various cross-coupling reactions under specific catalytic conditions, which is often the intended reactivity.

Potential Degradation Pathways

The primary degradation pathway for 4-Bromo-3-ethoxybenzaldehyde is the autoxidation of the aldehyde to 4-bromo-3-ethoxybenzoic acid.[6] This reaction proceeds via a free-radical mechanism and can be accelerated by exposure to air and light.

Caption: Oxidative degradation of 4-Bromo-3-ethoxybenzaldehyde.

Recommended Storage and Handling Protocols

To ensure the long-term stability and purity of 4-Bromo-3-ethoxybenzaldehyde, the following storage and handling procedures are recommended:

• Storage Temperature: The compound should be stored in a refrigerator.[1]

• Atmosphere: For optimal stability, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.

• Light: Protect from light by storing in an amber vial or in a dark location.

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood.[8] Avoid inhalation of dust and contact with skin and eyes.[8] Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[8]

Experimental Protocols for Quality Assessment

To ensure the quality and purity of 4-Bromo-3-ethoxybenzaldehyde, and to monitor its stability over time, a set of standardized analytical procedures should be employed.

Visual Inspection and Physical State Verification

A simple yet crucial first step in assessing the quality of 4-Bromo-3-ethoxybenzaldehyde is a visual inspection.

Protocol:

• Carefully observe the compound in its original, sealed container.

• Note the color and physical form. It should be a white to pale yellow solid.[1]

• Any significant deviation from this appearance, such as a dark brown color, clumping, or an oily appearance, may indicate degradation or the presence of impurities.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of organic compounds and for quantifying any degradation products. A reverse-phase HPLC method is generally suitable for substituted benzaldehydes.[9]

Exemplary HPLC Protocol:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is a good starting point. For example, a linear gradient from 30% to 90% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the benzaldehyde chromophore absorbs strongly (e.g., 254 nm or 280 nm).

• Sample Preparation: Prepare a stock solution of 4-Bromo-3-ethoxybenzaldehyde in acetonitrile at a concentration of approximately 1 mg/mL. Dilute this stock solution to a working concentration of about 0.1 mg/mL with the initial mobile phase composition.

• Injection Volume: 10 µL.

Caption: Workflow for HPLC purity analysis.

Characterization by Spectroscopy

While specific spectral data for 4-Bromo-3-ethoxybenzaldehyde is not widely published, its structure allows for the prediction of key spectroscopic features.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic signals for the aldehyde proton (a singlet between δ 9.5-10.5 ppm), the aromatic protons (in the region of δ 7.0-8.0 ppm), and the ethoxy group (a quartet around δ 4.0-4.2 ppm and a triplet around δ 1.4-1.5 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbonyl carbon of the aldehyde will appear as a distinct signal in the downfield region (δ 185-195 ppm). The aromatic carbons and the carbons of the ethoxy group will have characteristic chemical shifts.

• IR (Infrared) Spectroscopy: A strong absorption band corresponding to the C=O stretch of the aldehyde will be prominent around 1680-1700 cm⁻¹. C-H stretches of the aldehyde will appear as two weak bands between 2700-2900 cm⁻¹. Aromatic C=C stretching vibrations will be observed in the 1450-1600 cm⁻¹ region.

• MS (Mass Spectrometry): The mass spectrum will show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).

Safety and Hazard Information

4-Bromo-3-ethoxybenzaldehyde should be handled with care, following standard laboratory safety procedures.

Table 3: GHS Hazard Information

Hazard	Code	Description	Source(s)
Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1]
Hazard Statement	H302	Harmful if swallowed	[1]
Precautionary Statements	P280, P305, P338, P351	Wear protective gloves/protective clothing/eye protection/face protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1]

In case of accidental exposure, it is important to seek medical attention. A comprehensive Safety Data Sheet (SDS) should be consulted before handling this compound.[1][8][10]

Conclusion

4-Bromo-3-ethoxybenzaldehyde is a valuable reagent for organic synthesis, particularly in the fields of drug discovery and materials science. A thorough understanding of its physical appearance, properties, and stability is essential for its effective and safe use. This guide has provided a comprehensive overview of these aspects, including recommended storage and handling procedures, as well as analytical methods for quality control. By adhering to the principles and protocols outlined in this document, researchers can ensure the integrity of their starting materials, leading to more reliable and reproducible experimental outcomes.

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An In-depth Technical Guide to the Synthesis and Characterization of 4-Bromo-3-ethoxybenzaldehyde

Introduction: Identifying a Valuable Scaffold in Medicinal Chemistry

Substituted benzaldehydes are foundational scaffolds in the landscape of drug discovery and development. Their inherent reactivity and structural versatility allow them to serve as key starting materials for a vast array of more complex molecules. Within this class, 4-Bromo-3-ethoxybenzaldehyde emerges as a compound of significant interest. Its unique substitution pattern—featuring an aldehyde for derivatization, a bromine atom for cross-coupling reactions, and an ethoxy group to modulate lipophilicity—makes it a highly valuable building block.

This guide provides an in-depth technical overview of 4-Bromo-3-ethoxybenzaldehyde, designed for researchers, medicinal chemists, and drug development professionals. We will move beyond simple procedural descriptions to explore the underlying chemical principles, from a logical synthetic strategy to a detailed analysis of its structural characterization. This document will elucidate a reliable pathway to access this compound and provide the critical data necessary to confirm its identity, empowering researchers to confidently incorporate it into their synthetic programs, particularly in burgeoning fields such as the development of novel protein degraders.[1]

Section 1: A Logic-Driven Approach to Synthesis

The synthesis of specifically substituted aromatic rings requires a careful consideration of directing group effects in electrophilic aromatic substitution. A naive approach involving the direct bromination of 3-ethoxybenzaldehyde is synthetically unviable. The ethoxy group is a potent ortho, para-director, and since the para position is occupied by the aldehyde, bromination would overwhelmingly occur at the ortho positions (C2 and C6), not the desired C4 position.

Therefore, a more robust, two-step strategy is required. This approach leverages the installation of the substituents in a sequence that ensures the correct regiochemistry:

• Electrophilic Bromination of a Precursor: We begin with 3-hydroxybenzaldehyde. The hydroxyl group is also a strong ortho, para-director. By carefully controlling the reaction conditions, we can favor bromination at the C4 position, which is para to the hydroxyl group, to yield the key intermediate, 4-bromo-3-hydroxybenzaldehyde.[2]

• Williamson Ether Synthesis: With the bromine atom correctly positioned, the phenolic hydroxyl group of the intermediate can be readily converted to the target ethoxy group via a classic SN2 reaction with an ethylating agent. This method is highly efficient and specific for forming the ether linkage.[3][4]

This strategic sequence ensures high regioselectivity and provides a reliable route to the desired product.

Caption: Proposed two-step synthetic workflow for 4-Bromo-3-ethoxybenzaldehyde.

Section 2: Validated Experimental Protocols

The following protocols are presented as self-validating systems, including details on reagents, conditions, and purification strategies essential for achieving high purity of the final product.

Protocol 2.1: Synthesis of 4-Bromo-3-hydroxybenzaldehyde (Intermediate)

This procedure is adapted from established methods for the regioselective bromination of substituted phenols.[2]

Methodology:

• Vessel Preparation: To a clean, dry three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3-hydroxybenzaldehyde (1.0 eq) and dichloromethane (DCM, ~6 mL per gram of starting material).

• Inerting and Cooling: Purge the vessel with nitrogen gas. Begin stirring and cool the resulting solution to 0°C using an ice-water bath.

• Bromine Addition: Add liquid bromine (1.0 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5°C. The causality here is critical: slow, cold addition minimizes side reactions and prevents the formation of di-brominated products.

• Reaction and Quenching: Allow the reaction to stir at 0°C for an additional 2 hours. Monitor progress by TLC. Upon completion, slowly add an aqueous solution of sodium bisulfite (10% w/v) to quench any unreacted bromine.

• Work-up: Transfer the mixture to a separatory funnel and add water. Adjust the pH to ~7 using a saturated sodium bicarbonate solution. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude solid can be purified by recrystallization from a toluene/heptane mixture to yield 4-bromo-3-hydroxybenzaldehyde as a solid.

Protocol 2.2: Synthesis of 4-Bromo-3-ethoxybenzaldehyde

This protocol employs the Williamson ether synthesis, a robust method for forming ether bonds.[3][5]

Methodology:

• Reagent Setup: In a round-bottomed flask, combine 4-bromo-3-hydroxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and N,N-dimethylformamide (DMF, ~5 mL per gram of aldehyde). The K₂CO₃ acts as the base to deprotonate the phenol, forming the nucleophilic phenoxide in situ.

• Addition of Ethylating Agent: Add bromoethane (CH₃CH₂Br, 1.5 eq) to the suspension.

• Reaction Conditions: Heat the mixture to 60°C and stir for 4-6 hours. The elevated temperature is necessary to ensure a reasonable reaction rate for the SN2 displacement. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into a beaker of ice water, which will precipitate the crude product.

• Isolation and Purification: Collect the solid by vacuum filtration and wash thoroughly with cold water. The crude product can be purified by recrystallization from ethanol/water or by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford pure 4-Bromo-3-ethoxybenzaldehyde.

Section 3: Structural Elucidation and Characterization

Lacking a publicly available, fully characterized dataset for 4-Bromo-3-ethoxybenzaldehyde, we can confidently predict its spectroscopic profile based on established principles and data from closely related structural analogs. This comparative approach is a cornerstone of chemical characterization.

Caption: Key structural features of 4-Bromo-3-ethoxybenzaldehyde.

Physicochemical Properties

The following table summarizes the key physical and chemical identifiers for the target compound.

Property	Value	Source
IUPAC Name	4-Bromo-3-ethoxybenzaldehyde	-
Molecular Formula	C₉H₉BrO₂	[1]
Molecular Weight	229.07 g/mol
CAS Number	1353962-25-0	[1]
Appearance	Predicted to be a white to off-white solid	[6]
Melting Point	Predicted ~70-75 °C (by analogy to isomer)	[6]

Predicted Spectroscopic Data

The following table provides the predicted spectroscopic data for 4-Bromo-3-ethoxybenzaldehyde, benchmarked against a close structural analog, 4-Bromo-3-methoxybenzaldehyde.[7]

Analysis	Spectroscopic Data for 4-Bromo-3-methoxybenzaldehyde[7]	Predicted Data for 4-Bromo-3-ethoxybenzaldehyde	Justification of Prediction
¹H NMR (CDCl₃)	δ ~9.8 (s, 1H, CHO), ~7.8 (d, 1H), ~7.6 (dd, 1H), ~7.4 (d, 1H), ~3.9 (s, 3H, OCH₃)	δ ~9.85 (s, 1H, CHO), ~7.75 (d, 1H), ~7.55 (dd, 1H), ~7.35 (d, 1H), ~4.15 (q, 2H, OCH₂), ~1.45 (t, 3H, CH₃)	The aromatic proton shifts will be very similar. The ethoxy group will present as a quartet (OCH₂) and a triplet (CH₃), with the quartet slightly downfield due to proximity to the oxygen atom.
¹³C NMR (CDCl₃)	δ ~190.0, 158.0, 135.0, 131.0, 128.0, 115.0, 112.0, 56.0	δ ~190.5 (CHO), ~157.5 (C-OEt), ~134.0 (C-CHO), ~131.5, ~129.0, ~116.0 (C-Br), ~113.0, ~64.5 (OCH₂), ~14.8 (CH₃)	The aromatic and carbonyl carbon shifts will be nearly identical. The key difference will be the appearance of two signals for the ethoxy group in the aliphatic region.
**IR (KBr, cm⁻¹) **	N/A	~2980 (C-H aliph.), ~2850, 2750 (C-H ald.), ~1690 (C=O str.), ~1580 (C=C arom.), ~1250 (C-O ether)	The spectrum will be dominated by a strong carbonyl stretch around 1690 cm⁻¹. Characteristic aldehyde C-H and ether C-O stretches will also be present.[3]
MS (EI)	m/z 214/216 (M+, M+2)	m/z 228/230 (M+, M+2)	The mass spectrum will show a molecular ion peak corresponding to the molecular weight, with a characteristic 1:1 isotopic pattern for the M+ and M+2 peaks, confirming the presence of one bromine atom.

Section 4: Applications in Drug Discovery and Chemical Biology

The true value of 4-Bromo-3-ethoxybenzaldehyde lies in its utility as a versatile intermediate for the synthesis of high-value compounds.

• Scaffold for Bioactive Molecules: The aldehyde group is a reactive handle for generating diverse libraries of compounds. It readily forms Schiff bases (imines) by condensation with primary amines, a common linkage in molecules with antimicrobial and anticancer activities.[5]

• Advanced Intermediate in Cross-Coupling: The aryl bromide functionality is a key reactive site for modern synthetic chemistry. It can participate in a wide range of palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig amination.[8] This allows for the precise and efficient installation of complex carbon-carbon and carbon-heteroatom bonds, enabling the construction of intricate molecular architectures.

• Protein Degrader Building Block: Commercial suppliers have specifically categorized 4-Bromo-3-ethoxybenzaldehyde as a "Protein Degrader Building Block".[1] This strongly suggests its utility in the synthesis of Proteolysis-Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the protein's degradation. This compound could serve as part of the linker or as a scaffold for the ligand that binds to either the target protein or the E3 ligase.

Conclusion

4-Bromo-3-ethoxybenzaldehyde is more than just another chemical reagent; it is a strategically designed building block with significant potential for accelerating drug discovery programs. Through a logical, regioselective synthetic strategy involving electrophilic bromination followed by Williamson ether synthesis, this compound can be accessed in high purity. Its characterization, confidently predicted through comparative analysis with known analogs, reveals a unique combination of reactive functional groups. For researchers in medicinal chemistry and chemical biology, 4-Bromo-3-ethoxybenzaldehyde represents a valuable starting point for the synthesis of novel therapeutics, particularly in the exciting and rapidly advancing field of targeted protein degradation.

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The Evolving Landscape of Drug Discovery: A Technical Guide to the Biological Activity Screening of 4-Bromo-3-ethoxybenzaldehyde Derivatives

Introduction: The Strategic Importance of the 4-Bromo-3-ethoxybenzaldehyde Scaffold

In the relentless pursuit of novel therapeutic agents, the strategic selection of a core chemical scaffold is paramount. The 4-Bromo-3-ethoxybenzaldehyde moiety presents itself as a highly promising starting point for combinatorial synthesis and subsequent biological activity screening. Its inherent structural features—a reactive aldehyde group, a strategically positioned bromine atom, and an ethoxy group—offer a versatile platform for the generation of diverse molecular architectures. The aldehyde functionality serves as a key reaction site for the synthesis of a wide array of derivatives, including but not limited to Schiff bases, chalcones, and hydrazones. The presence of the bromine atom, an electron-withdrawing group, can significantly influence the electronic properties and metabolic stability of the derivatives, potentially enhancing their biological efficacy and pharmacokinetic profiles. Furthermore, the ethoxy group can participate in hydrogen bonding and modulate the lipophilicity of the resulting compounds, which is a critical factor in their ability to cross biological membranes and interact with target macromolecules. This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals on the synthesis and comprehensive biological activity screening of derivatives originating from this versatile scaffold.

Synthetic Pathways: From a Core Scaffold to a Diverse Chemical Library

The aldehyde group of 4-Bromo-3-ethoxybenzaldehyde is the primary anchor for synthetic elaboration. The following sections detail the synthesis of three principal classes of derivatives: Schiff bases, chalcones, and hydrazones. These classes are chosen for their well-established and diverse pharmacological activities.

Synthesis of Schiff Base Derivatives

Schiff bases, characterized by the azomethine group (-C=N-), are readily synthesized through the condensation reaction of an aldehyde with a primary amine. This reaction is typically carried out in a suitable solvent such as ethanol or methanol, often with a catalytic amount of acid (e.g., glacial acetic acid) to facilitate the dehydration process.

Experimental Protocol: General Synthesis of Schiff Bases from 4-Bromo-3-ethoxybenzaldehyde

• Reactant Preparation: In a round-bottom flask, dissolve 1 equivalent of 4-Bromo-3-ethoxybenzaldehyde in a minimal amount of absolute ethanol.

• Amine Addition: To this solution, add a stoichiometric equivalent (1 to 1.1 equivalents) of the desired primary amine (e.g., a substituted aniline, an amino acid ester, or a heterocyclic amine).

• Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture.

• Reaction: Stir the mixture at room temperature or under reflux for a period ranging from 2 to 24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, the precipitated Schiff base is collected by filtration. If no precipitate forms, the reaction mixture is poured into ice-cold water to induce precipitation.

• Purification: The crude product is washed with cold ethanol and recrystallized from a suitable solvent (e.g., ethanol, methanol, or a solvent mixture) to yield the pure Schiff base derivative.

• Characterization: The structure of the synthesized compound is confirmed using spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

The rationale for exploring Schiff base derivatives lies in their broad spectrum of reported biological activities, including notable antimicrobial and anticancer effects. The imine linkage is crucial for their biological action, and the nature of the substituent on the amine component can be systematically varied to modulate activity.

Synthesis of Chalcone Derivatives

Chalcones are characterized by an α,β-unsaturated carbonyl system linking two aromatic rings. They are typically synthesized via the Claisen-Schmidt condensation, a base-catalyzed reaction between a substituted benzaldehyde and an acetophenone.

Experimental Protocol: General Synthesis of Chalcones from 4-Bromo-3-ethoxybenzaldehyde

• Reactant Preparation: Dissolve 1 equivalent of 4-Bromo-3-ethoxybenzaldehyde and 1 equivalent of a substituted acetophenone in ethanol in a round-bottom flask.

• Base Addition: Slowly add an aqueous solution of a strong base, such as 10-40% sodium hydroxide (NaOH) or potassium hydroxide (KOH), to the stirred mixture at room temperature.

• Reaction: Continue stirring the reaction mixture at room temperature for 4-24 hours. The progress of the reaction is monitored by TLC.

• Isolation: Pour the reaction mixture into a beaker containing crushed ice and acidify with dilute hydrochloric acid (HCl) to precipitate the chalcone.

• Purification: The crude chalcone is filtered, washed with cold water until neutral, and then recrystallized from a suitable solvent like ethanol.

• Characterization: Confirm the structure of the purified chalcone using FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Chalcones are of significant interest due to their well-documented anticancer, anti-inflammatory, and antioxidant properties[1][2][3]. The α,β-unsaturated ketone moiety is a key pharmacophore that can act as a Michael acceptor, enabling covalent interactions with biological nucleophiles in target proteins.

Synthesis of Hydrazone Derivatives

Hydrazones are formed by the reaction of an aldehyde with a hydrazine derivative. These compounds are known for their diverse pharmacological activities, including anti-inflammatory and anticonvulsant properties[4][5][6].

Experimental Protocol: General Synthesis of Hydrazones from 4-Bromo-3-ethoxybenzaldehyde

• Reactant Preparation: Dissolve 1 equivalent of 4-Bromo-3-ethoxybenzaldehyde in a suitable solvent like ethanol or methanol.

• Hydrazine Addition: Add a stoichiometric amount of the desired hydrazine derivative (e.g., hydrazine hydrate, phenylhydrazine, or a substituted benzhydrazide) to the solution.

• Catalysis: A few drops of a catalyst such as glacial acetic acid can be added to accelerate the reaction.

• Reaction: The mixture is typically refluxed for 2-8 hours, with reaction completion monitored by TLC.

• Isolation: After cooling, the precipitated hydrazone is collected by filtration.

• Purification: The crude product is washed with a small amount of cold solvent and recrystallized to obtain the pure hydrazone.

• Characterization: The structure is elucidated using standard spectroscopic techniques (FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry).

Caption: Synthetic pathways for key derivatives.

Biological Activity Screening: A Multi-pronged Approach

A systematic screening cascade is essential to elucidate the therapeutic potential of the newly synthesized derivatives. The following assays represent a robust initial screening panel to identify promising lead compounds.

Antimicrobial Activity Screening

The increasing prevalence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Schiff bases and chalcones derived from benzaldehydes have shown considerable promise in this area[7].

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

• Microorganism Preparation: Prepare a standardized inoculum (approximately 5 x 10⁵ CFU/mL) of the test bacteria (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa) in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Compound Dilution: Prepare a series of twofold serial dilutions of the test compounds in a 96-well microtiter plate containing the broth medium.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Anticancer Activity Screening

The search for more effective and less toxic anticancer drugs is a cornerstone of modern medicinal chemistry. Chalcones, in particular, have been extensively studied for their cytotoxic effects against various cancer cell lines[1][2].

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in an appropriate medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity Screening

Chronic inflammation is implicated in a wide range of diseases. Hydrazones and chalcones have been reported to possess significant anti-inflammatory properties[4][5]. A common in vitro model for assessing anti-inflammatory potential is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

• Cell Culture and Seeding: Culture RAW 264.7 murine macrophage cells and seed them into a 96-well plate. Allow the cells to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response and subsequent NO production. Include control groups (cells only, cells + LPS, cells + positive control like Dexamethasone).

• Incubation: Incubate the plates for 24 hours.

• Nitrite Quantification (Griess Assay): Collect the cell culture supernatant. Mix the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Absorbance Measurement: After a short incubation period, measure the absorbance at 540 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Data Analysis: Construct a standard curve using sodium nitrite to quantify the nitrite concentration in the samples. Calculate the percentage of NO inhibition and the IC₅₀ value.

• Viability Check: Concurrently perform a cell viability assay (e.g., MTT) to ensure that the observed reduction in NO is not due to cytotoxicity.

Caption: Workflow for biological activity screening.

Data Presentation and Interpretation

The quantitative data generated from the screening assays should be systematically organized for clear comparison and interpretation.

Table 1: Representative Antimicrobial Activity Data (MIC in µg/mL)

Compound ID	Derivative Class	S. aureus	B. subtilis	E. coli	P. aeruginosa
STD-Cipro	-	0.5	0.25	1	2
4B3E-SB1	Schiff Base	16	8	32	>64
4B3E-SB2	Schiff Base	8	4	16	32
4B3E-CH1	Chalcone	32	16	64	>64
4B3E-CH2	Chalcone	4	2	8	16
4B3E-HZ1	Hydrazone	>64	>64	>64	>64

STD-Cipro: Ciprofloxacin (Standard Drug)

Table 2: Representative Anticancer and Anti-inflammatory Activity Data (IC₅₀ in µM)

Compound ID	Derivative Class	Anticancer Activity	Anti-inflammatory Activity
MCF-7	A549
STD-Dox	-	0.05	0.08
STD-Dexa	-	-	-
4B3E-SB1	Schiff Base	25.4	38.2
4B3E-SB2	Schiff Base	12.1	18.5
4B3E-CH1	Chalcone	5.6	8.9
4B3E-CH2	Chalcone	7.2	11.4
4B3E-HZ1	Hydrazone	45.8	62.1
4B3E-HZ2	Hydrazone	51.3	75.9

STD-Dox: Doxorubicin (Standard Drug); STD-Dexa: Dexamethasone (Standard Drug)

Conclusion and Future Directions

The 4-Bromo-3-ethoxybenzaldehyde scaffold represents a fertile ground for the discovery of novel bioactive compounds. The synthetic accessibility to diverse derivatives, coupled with a systematic and robust biological screening cascade, provides a powerful platform for identifying promising lead candidates for further development. The data obtained from the initial screening will guide structure-activity relationship (SAR) studies, enabling the rational design and synthesis of next-generation derivatives with enhanced potency and selectivity. This in-depth technical guide serves as a comprehensive roadmap for researchers embarking on the exciting journey of exploring the therapeutic potential of 4-Bromo-3-ethoxybenzaldehyde derivatives.

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An In-depth Technical Guide to 4-Bromo-3-ethoxybenzaldehyde for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-3-ethoxybenzaldehyde (CAS No. 1353962-25-0), a versatile aromatic aldehyde building block with significant potential in medicinal chemistry and drug development. This document delves into its chemical properties, commercial availability, detailed synthetic protocols, and safety considerations. Furthermore, it explores the compound's current and prospective applications as a key intermediate in the synthesis of complex bioactive molecules, offering researchers and drug development professionals a thorough resource to leverage this compound in their research endeavors.

Introduction: The Strategic Value of Substituted Benzaldehydes in Medicinal Chemistry

Substituted benzaldehydes are a cornerstone in the synthesis of a vast array of pharmacologically active compounds. The aldehyde functionality serves as a versatile handle for a multitude of chemical transformations, including reductive aminations, Wittig reactions, and the formation of various heterocyclic scaffolds. The specific substitution pattern on the aromatic ring is crucial in modulating the physicochemical properties and biological activity of the resulting molecules.

4-Bromo-3-ethoxybenzaldehyde presents a unique combination of functional groups that make it a particularly interesting building block for drug discovery. The bromine atom at the para-position offers a site for cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, enabling the introduction of diverse molecular fragments. The ethoxy group at the meta-position influences the compound's lipophilicity and can engage in hydrogen bonding interactions within a biological target. The strategic placement of these substituents provides a scaffold that can be elaborated into a wide range of potential therapeutic agents.

Physicochemical Properties and Commercial Availability

Chemical Identity:

Property	Value
IUPAC Name	4-bromo-3-ethoxybenzaldehyde[1]
CAS Number	1353962-25-0[1][2][3][4]
Molecular Formula	C₉H₉BrO₂[4]
Molecular Weight	229.07 g/mol [1][2]
Physical Form	White to Yellow Solid[2]
Purity	Typically >97%
Storage	Refrigerator[2]

Commercial Suppliers:

4-Bromo-3-ethoxybenzaldehyde is commercially available from a number of reputable chemical suppliers catering to the research and development sector. The availability in various quantities, from milligrams to grams, facilitates its use in both initial screening and larger-scale synthetic efforts.

Supplier	Product Number/Reference	Purity
Sigma-Aldrich	SY3H3D6786A6	97%[2]
J&K Scientific	CS-0041871[1]	-
Arctom	AAB-AA009GEA	98%[3]
ChemShuttle	-	-
Chemsigma	283234	-

This table is not exhaustive and represents a selection of known suppliers. Researchers are advised to consult supplier websites for the most current availability and pricing information.

Synthesis of 4-Bromo-3-ethoxybenzaldehyde: A Step-by-Step Protocol

The synthesis of 4-Bromo-3-ethoxybenzaldehyde is typically achieved through a two-step process starting from a commercially available precursor. A plausible and efficient synthetic route involves the bromination of a substituted hydroxybenzaldehyde followed by a Williamson ether synthesis.

dot

Caption: Synthetic workflow for 4-Bromo-3-ethoxybenzaldehyde.

Experimental Protocol:

Step 1: Synthesis of 4-Bromo-3-hydroxybenzaldehyde

• Materials: 3-Hydroxybenzaldehyde, Dichloromethane (CH₂Cl₂), Bromine (Br₂), Sodium Bicarbonate solution (saturated), Sodium Sulfate (anhydrous).

• Procedure:

  • Dissolve 3-hydroxybenzaldehyde in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0°C in an ice bath.

  • Slowly add a solution of bromine in dichloromethane dropwise to the stirred solution. The reaction is exothermic and the addition rate should be controlled to maintain the temperature below 5°C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 4-Bromo-3-hydroxybenzaldehyde, which can be purified by recrystallization or column chromatography.

Step 2: Synthesis of 4-Bromo-3-ethoxybenzaldehyde (Williamson Ether Synthesis)

• Materials: 4-Bromo-3-hydroxybenzaldehyde, Acetone, Potassium Carbonate (K₂CO₃), Ethyl Iodide.

• Procedure:

  • To a solution of 4-Bromo-3-hydroxybenzaldehyde in acetone, add anhydrous potassium carbonate.

  • Add ethyl iodide to the suspension and reflux the mixture.

  • Monitor the reaction by TLC until the starting material is consumed.

  • After cooling to room temperature, filter off the potassium carbonate.

  • Evaporate the acetone from the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford pure 4-Bromo-3-ethoxybenzaldehyde.

Safety and Handling

As a bromo-aromatic aldehyde, 4-Bromo-3-ethoxybenzaldehyde should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazard Statements: Based on data for similar compounds, it is likely to be harmful if swallowed (H302) and may cause skin and eye irritation.[2]

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection (P280).[2]

  • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338).[2]

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

Researchers are strongly advised to consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this compound. A link to the SDS can typically be found on the supplier's product page.[2]

Applications in Drug Discovery and Organic Synthesis

The trifunctional nature of 4-Bromo-3-ethoxybenzaldehyde makes it a valuable intermediate for the synthesis of complex molecular architectures, particularly in the realm of drug discovery.

dot

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Thermogravimetric Analysis of 4-Bromo-3-ethoxybenzaldehyde: A Comprehensive Technical Guide

Foreword: The Imperative of Thermal Analysis in Pharmaceutical Development

In the landscape of pharmaceutical research and drug development, a profound understanding of a compound's physicochemical properties is not merely advantageous; it is a cornerstone of safety, efficacy, and stability. Among the suite of analytical techniques at our disposal, Thermogravimetric Analysis (TGA) emerges as a pivotal tool for elucidating the thermal stability and decomposition profile of active pharmaceutical ingredients (APIs) and key intermediates. This guide provides an in-depth technical exploration of the thermogravimetric analysis of 4-Bromo-3-ethoxybenzaldehyde, a substituted benzaldehyde that serves as a valuable building block in organic synthesis. Through a synthesis of established analytical principles and field-proven insights, we will dissect the causality behind experimental design, interpret the nuanced language of a TGA thermogram, and project a plausible thermal decomposition pathway for this compound. This document is intended for researchers, scientists, and drug development professionals who seek not just to generate data, but to comprehend its deeper implications.

Introduction to 4-Bromo-3-ethoxybenzaldehyde and the Significance of TGA

4-Bromo-3-ethoxybenzaldehyde is an aromatic aldehyde characterized by a benzene ring substituted with a bromine atom, an ethoxy group, and a formyl (aldehyde) group. Its molecular structure dictates its reactivity and physical properties, including its thermal stability.

Thermogravimetric analysis is a technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1] For a compound like 4-Bromo-3-ethoxybenzaldehyde, TGA provides critical data on:

• Thermal Stability: Determining the temperature range within which the compound remains stable and at what temperature decomposition begins. This is vital for establishing safe handling, storage, and processing conditions.[2][3]

• Decomposition Profile: Understanding the nature of the decomposition process, whether it occurs in a single step or multiple stages.[4][5]

• Purity Assessment: TGA can sometimes provide an initial indication of the presence of volatile impurities or residual solvents.

• Kinetic Studies: The data can be used to study the kinetics of decomposition, offering insights into the reaction mechanism.

The aldehyde functional group can be susceptible to oxidation, and the presence of a bromine atom introduces a potential pathway for dehalogenation at elevated temperatures. The ethoxy group may also undergo thermal cleavage. A comprehensive TGA study is therefore indispensable for a complete characterization of this molecule.

Experimental Protocol: A Self-Validating System for TGA of 4-Bromo-3-ethoxybenzaldehyde

The following protocol is designed to be a self-validating system, ensuring accuracy, reproducibility, and the generation of high-quality data. The causality behind each parameter selection is explained to provide a deeper understanding of the experimental design.

Instrumentation and Consumables

• Thermogravimetric Analyzer: A calibrated TGA instrument with a high-resolution balance (sensitivity ≤ 0.1 µg) and precise temperature control (± 1 °C).

• Sample Pans: Platinum or alumina crucibles are recommended for their inertness at high temperatures.

• Purge Gas: High-purity nitrogen (99.999%) for creating an inert atmosphere to study the intrinsic thermal decomposition without oxidative effects.

• Sample: 4-Bromo-3-ethoxybenzaldehyde, with a purity of >97% to ensure the observed thermal events are characteristic of the compound itself.

Step-by-Step Experimental Procedure

• Instrument Preparation and Calibration:

  • Ensure the TGA instrument is clean and the balance is tared.

  • Perform temperature and mass calibrations according to the instrument manufacturer's guidelines. This is a critical step for data trustworthiness.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-Bromo-3-ethoxybenzaldehyde into a tared sample pan. A smaller sample size minimizes thermal gradients within the sample and reduces the risk of the sample being ejected during vigorous decomposition.[4]

• Experimental Conditions:

  • Purge Gas: Set the nitrogen flow rate to 50 mL/min. This constant flow removes gaseous decomposition products from the sample environment, preventing secondary reactions and ensuring accurate mass measurement.[6]

  • Temperature Program:

    • Initial Isothermal Hold: Hold at 30 °C for 5 minutes to allow the sample and instrument to equilibrate.

    • Heating Ramp: Heat the sample from 30 °C to 600 °C at a linear heating rate of 10 °C/min. This heating rate provides a good balance between resolution of thermal events and experimental time.[7] A final temperature of 600 °C is chosen to ensure complete decomposition of the organic molecule.

  • Data Acquisition: Record the sample mass as a function of temperature.

Data Analysis Workflow

The primary output of a TGA experiment is a thermogram, a plot of mass versus temperature. The first derivative of this curve, the DTG (Derivative Thermogravimetry) curve, plots the rate of mass loss versus temperature and is invaluable for identifying the temperatures of maximum decomposition rates.[5]

The analysis will focus on:

• Onset Temperature of Decomposition (Tonset): The temperature at which significant mass loss begins.

• Peak Decomposition Temperature (Tpeak): The temperature at which the rate of mass loss is at its maximum, identified from the peak of the DTG curve.

• Mass Loss Percentage: The percentage of mass lost during each decomposition step.

• Residual Mass: The percentage of mass remaining at the end of the experiment.

Visualization of the TGA Experimental Workflow

Caption: Workflow for the thermogravimetric analysis of 4-Bromo-3-ethoxybenzaldehyde.

Predicted TGA Profile and Mechanistic Insights

Based on the chemical structure of 4-Bromo-3-ethoxybenzaldehyde and general principles of thermal decomposition of similar compounds, a hypothetical TGA and DTG curve can be predicted.

Expected Thermogram

The TGA curve is expected to show a single, significant decomposition step. The initial part of the curve, up to around 200 °C, should be a flat plateau, indicating the thermal stability of the compound in this range. A sharp drop in mass is anticipated to begin above this temperature, corresponding to the primary decomposition of the molecule.

The DTG curve would consequently show a single, prominent peak, with the Tpeak likely occurring in the range of 250-350 °C. The sharpness of the DTG peak will indicate the rate of decomposition; a sharp peak suggests a rapid process.[5]

Hypothetical Decomposition Pathway

The thermal decomposition of 4-Bromo-3-ethoxybenzaldehyde in an inert atmosphere is likely to proceed through a free-radical mechanism. The bond energies within the molecule will dictate the initial fragmentation steps.

• Initial Bond Cleavage: The C-Br bond is generally weaker than C-C, C-H, and C-O bonds in the aromatic system, making it a likely point of initial cleavage. Homolytic cleavage of the C-Br bond would generate a bromine radical and an aryl radical.

• Side-Chain Decomposition: Concurrently or subsequently, the ethoxy and aldehyde groups will decompose. The ethoxy group can cleave at the O-C2H5 bond or the Ar-O bond. The aldehyde group can decarbonylate to release carbon monoxide (CO).

• Fragmentation and Volatilization: These initial steps will lead to a cascade of further fragmentation reactions, producing smaller volatile molecules such as HBr, CO, ethylene (from the ethoxy group), and various brominated and non-brominated aromatic fragments.[8][9]

• Char Formation: At higher temperatures, the aromatic rings may undergo condensation and polymerization reactions, leading to the formation of a carbonaceous char residue.

Tabulated Summary of Key Thermal Properties and TGA Parameters

Property/Parameter	Expected Value/Range	Rationale/Significance
Melting Point	70.0 to 74.0 °C[8]	The compound will be in a liquid state during the main decomposition phase.
Boiling Point	332.5 °C at 760 mmHg[8]	Significant vaporization may occur concurrently with decomposition.
Tonset (predicted)	~200 - 250 °C	Indicates the upper limit of thermal stability for processing and storage.
Tpeak (predicted)	~250 - 350 °C	Represents the temperature of maximum decomposition rate.
Decomposition Steps	Likely one major step	Suggests a concerted or rapidly sequential decomposition process.
Residual Mass at 600°C	< 10%	A small amount of carbonaceous char is expected from the aromatic ring.

Concluding Remarks and Future Directions

This technical guide has outlined a comprehensive approach to the thermogravimetric analysis of 4-Bromo-3-ethoxybenzaldehyde. By adhering to the detailed experimental protocol and leveraging the interpretative framework provided, researchers can obtain reliable and meaningful data on the thermal stability and decomposition behavior of this important synthetic intermediate. The predicted thermal profile suggests that while the compound is stable at ambient and moderately elevated temperatures, it undergoes a rapid decomposition at higher temperatures, a critical consideration for its application in multi-step syntheses and for ensuring process safety.

For a more exhaustive understanding, future studies could involve coupling the TGA instrument with a mass spectrometer (TGA-MS) or a Fourier-transform infrared spectrometer (TGA-FTIR). This would allow for the real-time identification of the gaseous decomposition products, providing direct evidence for the proposed decomposition mechanism.

References

• Altarawneh, M., & Dlugogorski, B. Z. (2018). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. Progress in Energy and Combustion Science, 69, 1-39. [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2018). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. Request PDF. [Link]

• METTLER TOLEDO. (n.d.). Interpreting TGA Curves. [Link]

• Microbioz India. (2024, January 12). Mastering the Art of Interpreting Thermogravimetric Analysis Data. [Link]

• Torontech. (2025, October 17). How to Interpret a TGA Curve: An Expert Guide. [Link]

• Barontini, F., Cozzani, V., & Petarca, L. (2005). Mechanism of Thermal Decomposition of Tetrabromobisphenol A (TBBA). Environmental Science & Technology, 39(5), 1398–1405. [Link]

• Pharmaceutical Technology. (2024, December 25). How TGA GMP Guidelines Help with the Stability and Shelf Life of Pharmaceuticals. [Link]

• Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals. [Link]

• Alam, D., et al. (2022). Substituted Aromatic Aldehyde Decomposition under Hydrothermal Conditions. Energy & Fuels, 36(10), 5363–5372. [Link]

• METTLER TOLEDO. (n.d.). Interpreting TGA Curves. [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2018). Thermal Decomposition of Brominated Flame Retardants (BFRs):Products and Mechanisms. Request PDF. [Link]

• Crugeiras, J., et al. (2009). Substituent effects on the thermodynamic stability of imines formed from glycine and aromatic aldehydes: implications for the catalytic activity of pyridoxal-5'-phosphate. Journal of the American Chemical Society, 131(43), 15815–15824. [Link]

• Scribd. (n.d.). TGA Guidelines. [Link]

• ResolveMass Laboratories Inc. (2025, September 29). TGA Analysis in Pharmaceuticals. [Link]

• ResearchGate. (n.d.). TGA thermograph of hydrobenzamide 2a. TGA analysis was performed with a 20°C/min heating rate in nitrogen. [Link]

• ResearchGate. (2025, August 6). Substituent Effects on the Thermodynamic Stability of Imines Formed from Glycine and Aromatic Aldehydes: Implications for the Catalytic Activity of Pyridoxal-5 '-phosphate. [Link]

• Borucka, M., et al. (2024). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Chemical Engineering Transactions, 111, 307-312. [Link]

• LinkedIn. (n.d.). Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives. [Link]

• ResearchGate. (n.d.). TGA thermograms of poly(oxyalkylene)alcohols (a) in N 2 and (b) in air. [Link]

• Chemistry LibreTexts. (2022, August 21). Thermogravimetric analysis (TGA). [Link]

• Szczęsna, D., et al. (2022). Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes. Polymers, 14(10), 2085. [Link]

• Quora. (2015, September 3). Why are aromatic aldehydes and ketones less reactive than alphatic aldehydes and ketones?. [Link]

• Wikipedia. (n.d.). Thermogravimetric analysis. [Link]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: 4-Bromo-3-ethoxybenzaldehyde

Abstract

This document provides a comprehensive guide for the synthesis of 4-Bromo-3-ethoxybenzaldehyde, a valuable substituted benzaldehyde intermediate in the development of pharmaceutical agents and other fine chemicals. The protocol herein is based on the well-established principles of electrophilic aromatic substitution, specifically the bromination of 3-ethoxybenzaldehyde. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development. It offers a detailed, step-by-step experimental procedure, an in-depth discussion of the reaction mechanism and regioselectivity, and protocols for purification and characterization.

Introduction: The Significance of 4-Bromo-3-ethoxybenzaldehyde

Substituted benzaldehydes are cornerstone building blocks in organic synthesis. The unique arrangement of the bromo, ethoxy, and formyl groups in 4-Bromo-3-ethoxybenzaldehyde makes it a trifunctionalized scaffold, presenting multiple reaction sites for further chemical elaboration. This structure is of particular interest in the synthesis of complex molecular architectures, where precise control over substituent placement is paramount for achieving desired biological activity or material properties. The synthesis of this compound, while not extensively documented in peer-reviewed literature, can be reliably achieved through the electrophilic bromination of commercially available 3-ethoxybenzaldehyde. The protocol detailed below is derived from established methods for the bromination of similarly activated aromatic systems.[1][2]

Mechanistic Insight: The Regioselectivity of Bromination

The synthesis of 4-Bromo-3-ethoxybenzaldehyde from 3-ethoxybenzaldehyde is a classic example of electrophilic aromatic substitution. The regiochemical outcome of the reaction is dictated by the directing effects of the substituents already present on the benzene ring: the ethoxy group (-OEt) and the formyl group (-CHO).

• The Ethoxy Group (-OEt): As an oxygen-containing substituent, the ethoxy group is a powerful activating group due to the lone pairs on the oxygen atom which can be donated into the aromatic ring through resonance. This increases the electron density of the ring, making it more susceptible to electrophilic attack. The ethoxy group is an ortho, para-director.

• The Formyl Group (-CHO): The aldehyde is a deactivating group due to its electron-withdrawing nature, both through induction and resonance. It pulls electron density out of the aromatic ring, making it less reactive towards electrophiles. The formyl group is a meta-director.

In the case of 3-ethoxybenzaldehyde, the two substituents work in concert to direct the incoming electrophile (in this case, Br⁺) to the C4 position. The C4 position is ortho to the strongly activating ethoxy group and meta to the deactivating formyl group, making it the most electronically favorable site for substitution.

Caption: Reaction mechanism for the bromination of 3-ethoxybenzaldehyde.

Materials and Equipment

Reagents

Reagent	Formula	MW ( g/mol )	Supplier	Purity
3-Ethoxybenzaldehyde	C₉H₁₀O₂	150.17	TCI, et al.	>98%
Bromine	Br₂	159.81	Sigma-Aldrich	≥99.5%
Glacial Acetic Acid	CH₃COOH	60.05	Fisher Scientific	ACS Grade
Sodium Bisulfite	NaHSO₃	104.06	Acros Organics	≥99%
Sodium Bicarbonate	NaHCO₃	84.01	J.T. Baker	≥99.7%
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	EMD Millipore	Anhydrous
Dichloromethane (DCM)	CH₂Cl₂	84.93	Macron	ACS Grade
Ethanol	C₂H₅OH	46.07	Decon Labs	200 Proof

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a gas outlet to a trap (e.g., sodium thiosulfate solution)

• Ice bath

• Heating mantle

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

• Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves.

Step-by-Step Synthesis Protocol

This protocol is designed for a 10g scale synthesis of 4-Bromo-3-ethoxybenzaldehyde.

Caption: Experimental workflow for the synthesis of 4-Bromo-3-ethoxybenzaldehyde.

Reaction Setup

• Preparation: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser, dissolve 10.0 g (66.6 mmol) of 3-ethoxybenzaldehyde in 100 mL of glacial acetic acid.

• Cooling: Place the flask in an ice bath and stir the solution until the temperature reaches 0-5 °C.

• Bromine Solution: In the dropping funnel, prepare a solution of 11.7 g (3.75 mL, 73.3 mmol, 1.1 equivalents) of bromine in 20 mL of glacial acetic acid.

Bromination

• Addition: Add the bromine solution dropwise to the stirred 3-ethoxybenzaldehyde solution over a period of 30-45 minutes. Maintain the internal temperature of the reaction mixture below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up and Purification

• Quenching: Carefully pour the reaction mixture into a beaker containing 300 mL of ice water with vigorous stirring. A precipitate should form.

• Decolorization: To quench any unreacted bromine, add a saturated solution of sodium bisulfite dropwise until the reddish-brown color of bromine disappears and the solution becomes colorless or pale yellow.

• Extraction: Transfer the mixture to a 500 mL separatory funnel and extract the product with dichloromethane (3 x 75 mL).

• Washing: Combine the organic layers and wash sequentially with 100 mL of water, 100 mL of a saturated sodium bicarbonate solution (to neutralize acetic acid), and finally with 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Recrystallization: Recrystallize the crude solid from a mixture of ethanol and water to yield pure 4-Bromo-3-ethoxybenzaldehyde as a crystalline solid.

Characterization

The identity and purity of the synthesized 4-Bromo-3-ethoxybenzaldehyde should be confirmed by standard analytical techniques.

• Appearance: White to off-white crystalline solid.

• Melting Point: While no literature value is readily available, a sharp melting point is indicative of high purity. For comparison, the isomer 3-Bromo-4-ethoxybenzaldehyde has a melting point of 72 °C.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aldehyde proton (singlet, ~9.8-10.0 ppm), the aromatic protons (with specific splitting patterns reflecting the substitution), and the ethoxy group (a quartet for the -CH₂- and a triplet for the -CH₃).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should display signals for the carbonyl carbon (~190 ppm), the aromatic carbons (in the 110-160 ppm region), and the two carbons of the ethoxy group.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the aldehyde C=O stretch (around 1690-1710 cm⁻¹) and C-H stretching of the aldehyde (two weak bands around 2720 and 2820 cm⁻¹).[3][4]

Safety Precautions

This procedure must be carried out in a well-ventilated fume hood by trained personnel.

• Bromine: Is highly toxic, corrosive, and a strong oxidizing agent. It can cause severe burns upon skin contact and is fatal if inhaled. Always handle bromine with extreme care, using appropriate PPE, including heavy-duty gloves and a face shield.[1]

• Glacial Acetic Acid: Is corrosive and can cause severe skin and eye burns. Handle with care and appropriate PPE.

• Dichloromethane: Is a suspected carcinogen and should be handled in a fume hood.

• General: Avoid inhalation of vapors and contact with skin and eyes. In case of accidental exposure, seek immediate medical attention. All waste materials should be disposed of according to institutional and local regulations.

References

• CP Lab Safety. (n.d.). 4-Bromo-3-ethoxybenzaldehyde, min 98%. Retrieved from [Link]

• U.S. Patent No. 4,551,557A. (1985). Bromination of substituted benzaldehydes. Google Patents.

• All About Drugs. (2014). 4-Ethoxybenzaldehyde NMR. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxybenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

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• 4. 4-Ethoxybenzaldehyde | C9H10O2 | CID 24834 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Suzuki-Miyaura Cross-Coupling of 4-Bromo-3-ethoxybenzaldehyde with Arylboronic Acids: A Detailed Guide for Synthetic and Medicinal Chemists

Introduction: The Strategic Importance of Biphenyl Carboxaldehydes in Drug Discovery

The biphenyl moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1] Its rigid, yet tunable, structure provides a versatile framework for interacting with biological targets. When functionalized with a carboxaldehyde group, the resulting biphenyl carboxaldehyde becomes a powerful synthetic intermediate, allowing for a diverse range of subsequent chemical transformations. This guide focuses on the synthesis of 4-aryl-3-ethoxybenzaldehyde derivatives through the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 4-Bromo-3-ethoxybenzaldehyde with various arylboronic acids. These products are of significant interest to researchers in drug development due to their potential as precursors for novel therapeutics, including but not limited to, antimicrobial, anti-inflammatory, and anticancer agents.[1][2]

This application note provides a comprehensive overview of the Suzuki-Miyaura reaction in this specific context, detailing the reaction mechanism, optimized protocols, and a discussion of the critical parameters that influence reaction success. The goal is to equip researchers, scientists, and drug development professionals with the knowledge and practical guidance necessary to effectively synthesize these valuable compounds.

Understanding the Suzuki-Miyaura Reaction: A Mechanistic Overview

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbon atoms.[3] The reaction typically involves an organoboron species (in this case, an arylboronic acid) and an organohalide (4-Bromo-3-ethoxybenzaldehyde), coupled in the presence of a palladium catalyst and a base. The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl bromide to a palladium(0) complex, forming a palladium(II) intermediate. This is often the rate-determining step of the reaction. The electron-withdrawing nature of the aldehyde group in 4-Bromo-3-ethoxybenzaldehyde can facilitate this step.

• Transmetalation: In this step, the organic group from the arylboronic acid is transferred to the palladium(II) complex. This process is facilitated by the presence of a base, which activates the boronic acid to form a more nucleophilic boronate species. The choice of base is therefore critical to the reaction's success.

• Reductive Elimination: The final step involves the reductive elimination of the two coupled organic fragments from the palladium(II) complex, forming the desired biphenyl product and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Visualizing the Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, step-by-step protocol for the Suzuki coupling of 4-Bromo-3-ethoxybenzaldehyde with a representative arylboronic acid. It is important to note that optimization of reaction conditions may be necessary for different arylboronic acids.

Materials and Reagents

• 4-Bromo-3-ethoxybenzaldehyde

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid, etc.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, DMF, with water)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Hexanes

• Deionized water

• Brine (saturated NaCl solution)

Equipment

• Round-bottom flask or microwave vial

• Magnetic stirrer and stir bar

• Reflux condenser or microwave reactor

• Inert gas supply (Nitrogen or Argon)

• Schlenk line or glovebox (recommended)

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• Column chromatography setup

Detailed Experimental Procedure

Reaction Setup Workflow

Caption: A generalized workflow for the Suzuki coupling reaction.

Step-by-Step Protocol:

• Reaction Assembly: In a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, combine 4-Bromo-3-ethoxybenzaldehyde (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Catalyst Addition: To the flask, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 equiv). If using a catalyst precursor like Pd(OAc)₂, a phosphine ligand (e.g., PPh₃, SPhos) should also be added.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes. This is crucial to prevent the oxidation of the palladium(0) catalyst.

• Solvent Addition: Degas the chosen solvent system (e.g., a 4:1 mixture of toluene and water) by bubbling with an inert gas for 15-20 minutes. Add the degassed solvent to the reaction flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring. If using a microwave reactor, set the appropriate temperature and time parameters.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting material (4-Bromo-3-ethoxybenzaldehyde) indicates the reaction's completion.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic and aqueous layers. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure 4-aryl-3-ethoxybenzaldehyde derivative.

Optimization of Reaction Conditions: Key Parameters for Success

The success of the Suzuki-Miyaura coupling is highly dependent on the careful selection of reaction parameters. For the coupling of 4-Bromo-3-ethoxybenzaldehyde, the following factors should be considered for optimization:

Parameter	Recommended Options and Considerations
Palladium Catalyst	Pd(PPh₃)₄: A common and effective catalyst, often used in 1-5 mol%.
Pd(dppf)Cl₂: A robust catalyst suitable for a wide range of substrates.
Pd(OAc)₂ with a ligand: Requires the addition of a phosphine ligand (e.g., PPh₃, SPhos, XPhos). The choice of ligand can significantly impact reactivity, especially with sterically hindered substrates.
Base	K₂CO₃: A widely used and effective base.
Cs₂CO₃: A stronger base that can be beneficial for less reactive substrates.
K₃PO₄: Another effective base, particularly in combination with certain catalyst systems.
Solvent	Toluene/Water or Dioxane/Water: Biphasic solvent systems are common and often provide excellent results.
DMF or Acetonitrile: Can also be effective, but require careful degassing.
Temperature	80-110 °C: A typical temperature range for Suzuki couplings. Microwave irradiation can often reduce reaction times.
Arylboronic Acid	Stoichiometry: A slight excess (1.2-1.5 equivalents) is generally used to ensure complete consumption of the aryl bromide.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidation)	Ensure proper degassing of solvents and use of an inert atmosphere.
Insufficiently strong base	Try a stronger base such as Cs₂CO₃ or K₃PO₄.
Low reaction temperature	Increase the reaction temperature or consider using microwave heating.
Formation of Homocoupled Byproducts	Presence of oxygen	Improve degassing procedures.
Decomposition of the boronic acid	Use fresh boronic acid or consider using a boronate ester.
Debromination of Starting Material	Presence of protic impurities	Use anhydrous solvents and reagents.

Applications in Drug Discovery and Development

The 4-aryl-3-ethoxybenzaldehyde scaffold is a valuable building block for the synthesis of a wide range of biologically active molecules. The aldehyde functionality can be readily transformed into other functional groups, such as amines, alcohols, carboxylic acids, and various heterocyclic systems.

• Antimicrobial Agents: Benzaldehyde derivatives have been shown to possess antibacterial and antifungal properties. The synthesized biphenyl structures can be further modified to explore their potential as novel anti-infective agents.[2]

• Enzyme Inhibitors: The biphenyl scaffold can be designed to fit into the active sites of various enzymes. The aldehyde group can act as a reactive "warhead" for covalent inhibition or be modified to introduce other pharmacophores.

• Anticancer Therapeutics: Many anticancer drugs contain biphenyl motifs. The synthesized compounds can serve as intermediates for the development of new agents that target cancer-related pathways.[2]

• Platelet-Activating Factor (PAF) Antagonists: Biphenylcarboxamide derivatives have been investigated as PAF antagonists, which have potential applications in treating inflammatory and allergic diseases.[4]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and versatile method for the synthesis of 4-aryl-3-ethoxybenzaldehyde derivatives. By carefully selecting the catalyst, base, and solvent system, researchers can achieve high yields of these valuable compounds. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of this important transformation in the pursuit of novel therapeutic agents.

References

• Ali, H. A., Ismail, M. A., Fouda, A. S., & Ghaith, E. A. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18345-18371. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Properties and Applications of Biphenyl Derivatives. [Link]

• O'Brien, P. M., et al. (1995). Biphenylcarboxamide derivatives as antagonists of platelet-activating factor. Journal of Medicinal Chemistry, 38(12), 2147-2159. [Link]

• Chen, J., et al. (2018). Conversion of 4-bromobenzaldehyde in Suzuki-Miyaura coupling with phenyl boronic acid in H2O/EtOH at room temperature in air. Scientific Reports, 8(1), 1-9. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020–4028. [Link]

• Reddit. (2022). Struggling with Suzuki Reaction. r/Chempros. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• Reddit. (2021). Help needed with unreproducible Suzuki coupling. r/Chempros. [Link]

• Jain, Z. J., Gide, P. S., & Kankate, R. S. (2017). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 10, S2051-S2066. [Link]

• Scribd. (n.d.). Exp 4 - Suzuki Coupling Reaction. [Link]

• Kayan, C., Biricik, N., & Aydemir, M. (2011). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. [Link]

• Ananikov, V. P., et al. (2011). Suzuki reaction with aryl bromides at room temperature in the presence of a simple “ligand-free” catalytic system. Russian Journal of Applied Chemistry, 84(7), 1251-1258. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Ahluwalia, V., Kumar, J., et al. (2017). Synthesis and antimicrobial activity of esters of 3-ethoxy-4-hydroxybenzaldehyde oxime. Toxicological & Environmental Chemistry, 99(5-6), 835-844. [Link]

• Jain, Z. J., Gide, P. S., & Kankate, R. S. (2017). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. ResearchGate. [Link]

• Smith, A. M., et al. (2011). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Chemical Communications, 47(40), 11231-11233. [Link]

• Rosen, B. M., et al. (2008). Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. Angewandte Chemie International Edition, 47(34), 6429-6431. [Link]

• ResearchGate. (2016). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. [Link]

• Kumar, D., et al. (2016). Synthesis and biological evaluation of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as inhibitors of Entamoeba histolyica. European Journal of Medicinal Chemistry, 124, 133-142. [Link]

• Reilly, M. (2011, October 3). Masking Boronic Acids for Suzuki Coupling. YouTube. [Link]

• Asiri, A. M., et al. (2014). 4-Hydroxy-3-methoxy-benzaldehyde series aroyl hydrazones: Synthesis, thermostability and antimicrobial activities. Journal of Saudi Chemical Society, 18(5), 536-542. [Link]

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• 4. Biphenylcarboxamide derivatives as antagonists of platelet-activating factor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Wittig Reaction Conditions for 4-Bromo-3-ethoxybenzaldehyde

Introduction: Strategic Synthesis of Stilbene Derivatives

The Wittig reaction stands as a cornerstone of synthetic organic chemistry, prized for its reliability in constructing carbon-carbon double bonds by coupling a carbonyl compound with a phosphonium ylide.[1][2] This reaction is particularly instrumental in the synthesis of stilbene derivatives, which are scaffolds of significant interest in medicinal chemistry and materials science due to their diverse biological activities.[3]

This guide provides a comprehensive examination of the Wittig reaction as applied to 4-Bromo-3-ethoxybenzaldehyde, a substituted aromatic aldehyde. The electronic nature of this substrate—possessing both a moderately deactivating bromo group and an activating ethoxy group—presents unique considerations for reaction optimization. We will explore the mechanistic nuances, provide field-tested protocols for reagent preparation and reaction execution, and detail methods for purification and characterization to ensure a robust and reproducible synthesis.

The Wittig Reaction: Mechanism and Stereochemical Control

The efficacy of the Wittig reaction stems from the nucleophilic attack of a phosphorus ylide on the carbonyl carbon of an aldehyde or ketone.[4] This process proceeds through a concerted [2+2] cycloaddition to form a transient four-membered ring intermediate known as an oxaphosphetane.[1][5] This intermediate rapidly collapses to yield the desired alkene and triphenylphosphine oxide, the latter being a thermodynamically stable byproduct that drives the reaction forward.[6]

The stereochemical outcome of the reaction (i.e., the ratio of E to Z isomers) is largely dictated by the nature of the phosphonium ylide.[1][7]

• Non-stabilized Ylides (e.g., where the ylide carbon is attached to alkyl groups) are highly reactive and typically lead to the kinetic (Z)-alkene product under salt-free conditions.[8]

• Stabilized Ylides (e.g., where the ylide carbon is adjacent to an electron-withdrawing group like an ester or ketone) are less reactive. The reaction becomes reversible, favoring the thermodynamically more stable (E)-alkene.

• Semi-stabilized Ylides , such as the benzyl-substituted ylides used to synthesize stilbenes, fall in between and can often produce mixtures of (E) and (Z) isomers.[1][9] Reaction conditions, including solvent and the presence of salts, can significantly influence this ratio.[1]

For the synthesis of stilbene derivatives from 4-Bromo-3-ethoxybenzaldehyde, a benzyltriphenylphosphonium halide is the logical precursor to the required semi-stabilized ylide.

Caption: General workflow of the Wittig reaction.

Key Reagents and Experimental Design

A successful Wittig synthesis requires careful selection of the phosphonium salt, base, and solvent.

Phosphonium Salt Preparation

The precursor to the Wittig reagent is an alkyltriphenylphosphonium salt, typically prepared via an SN2 reaction between triphenylphosphine and an appropriate alkyl halide. For the synthesis of a stilbene derivative, benzyl bromide or benzyl chloride is the reagent of choice.

Protocol 1: Synthesis of Benzyltriphenylphosphonium Bromide

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, combine triphenylphosphine (1.0 eq) and benzyl bromide (1.05 eq).

• Solvent: Add a suitable solvent such as toluene or acetonitrile. Toluene is often preferred for its ability to facilitate precipitation of the product salt upon formation.[10]

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours. The phosphonium salt will typically precipitate out of the solution as a white solid.

• Isolation: After cooling to room temperature, collect the solid product by vacuum filtration.

• Purification: Wash the collected salt thoroughly with a non-polar solvent like diethyl ether or hexane to remove any unreacted starting materials.

• Drying: Dry the white solid under vacuum to remove residual solvent. The salt is generally stable and can be stored for future use.

Ylide Generation and Reaction with Aldehyde

The phosphonium salt is deprotonated by a strong base to form the ylide in situ.[11] The choice of base is critical and depends on the acidity of the proton alpha to the phosphorus atom. For a benzyltriphenylphosphonium salt, strong bases are required.

Base	Common Solvent	Key Characteristics
n-Butyllithium (n-BuLi)	Anhydrous THF, Diethyl Ether	Very strong base; requires strictly anhydrous and inert conditions. Often provides good yields.[12]
Sodium Hydride (NaH)	Anhydrous THF, DMSO	Strong, non-nucleophilic base. Safer to handle than n-BuLi but may require heating to initiate reaction.
Potassium tert-butoxide (t-BuOK)	THF, DMSO	Strong, sterically hindered base. Good for generating ylides, including semi-stabilized ones.
Sodium Methoxide (NaOMe)	Methanol, DMF	A weaker base, suitable for phosphonium salts with more acidic protons (stabilized ylides).[13]

For 4-Bromo-3-ethoxybenzaldehyde, using n-BuLi or NaH is recommended to ensure complete and rapid ylide formation. The reaction must be performed under an inert atmosphere (e.g., nitrogen or argon) as the ylide is sensitive to air and moisture.[14]

Detailed Experimental Protocol

This protocol details the in situ generation of benzylidenetriphenylphosphorane and its subsequent reaction with 4-Bromo-3-ethoxybenzaldehyde.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthetic approaches toward stilbenes and their related structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 19.11 Nucleophilic Addition of Phosphorus Ylides: The Wittig Reaction - Organic Chemistry | OpenStax [openstax.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. chemtube3d.com [chemtube3d.com]
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• 14. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]

Application Notes & Protocols: Synthesis of Substituted Benzylamines via Reductive Amination of 4-Bromo-3-ethoxybenzaldehyde

Executive Summary

The synthesis of substituted benzylamines is a cornerstone of medicinal chemistry and drug development, providing crucial scaffolds for a vast array of pharmacologically active molecules. Reductive amination stands out as one of the most robust and versatile methods for this transformation. This document provides an in-depth technical guide on the reductive amination of 4-Bromo-3-ethoxybenzaldehyde, a functionalized aromatic aldehyde, to yield the corresponding benzylamines. We will explore the underlying chemical principles, present validated, step-by-step protocols using different reagent systems, and offer expert insights into process optimization and troubleshooting. The methodologies detailed herein are designed for researchers and scientists engaged in synthetic organic chemistry and drug discovery.

The Scientific Principle: A Mechanistic Overview

Reductive amination is a powerful C-N bond-forming reaction that transforms a carbonyl group into an amine through an intermediate imine.[1] The overall process can be dissected into two fundamental, sequential steps:

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of a primary or secondary amine on the electrophilic carbonyl carbon of 4-Bromo-3-ethoxybenzaldehyde. This forms a hemiaminal intermediate, which subsequently undergoes dehydration to yield an imine (for primary amines) or an iminium ion (for secondary amines).[1][2] This condensation is a reversible equilibrium, often catalyzed by a mild acid to facilitate the protonation of the hydroxyl group in the hemiaminal, making it a better leaving group (water).[3][4]

• Reduction: The C=N double bond of the imine or iminium ion is then reduced to a single bond to form the final amine product. The choice of reducing agent is critical for the success of the reaction. An ideal reagent should selectively reduce the imine/iminium ion in the presence of the starting aldehyde, especially in a one-pot procedure.[5]

Figure 1: General workflow of the two-step reductive amination process.

Strategic Selection of Reducing Agents

The success of a reductive amination protocol hinges on the appropriate choice of the reducing agent. Several options are available, each with distinct advantages and operational nuances.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is arguably the most versatile and widely used reagent for one-pot reductive aminations.[3][6] The three electron-withdrawing acetoxy groups attenuate the reactivity of the borohydride, making it a mild and selective reducing agent.[3] It is capable of reducing iminium ions much faster than it reduces aldehydes or ketones, which prevents the formation of the corresponding alcohol byproduct.[3][7] It performs optimally in aprotic solvents like 1,2-dichloroethane (DCE), tetrahydrofuran (THF), or dichloromethane (DCM).[6][8]

• Sodium Borohydride (NaBH₄): A more powerful and cost-effective reducing agent, NaBH₄ is capable of reducing both the intermediate imine and the starting aldehyde.[8] Therefore, its use necessitates a stepwise approach: the imine must be pre-formed before the introduction of NaBH₄ to avoid competitive reduction of the aldehyde.[9] This method is typically carried out in protic solvents like methanol (MeOH) or ethanol (EtOH), which facilitate rapid imine formation.[4][8]

• Catalytic Hydrogenation (H₂, Pd/C): This "green chemistry" approach utilizes molecular hydrogen as the reductant with a palladium on carbon catalyst.[10][11] It is highly atom-economical, producing only water as a byproduct.[10] This method can be highly efficient for synthesizing primary, secondary, and tertiary amines.[10][12] However, it requires specialized equipment (e.g., a Parr hydrogenator) and may not be suitable for substrates containing other reducible functional groups like alkenes, alkynes, or nitro groups.

Validated Experimental Protocols

Safety First: Before proceeding, a thorough risk assessment is mandatory. 4-Bromo-3-ethoxybenzaldehyde and related compounds can be irritants.[13][14][15][16] Amines are often corrosive and toxic. Hydride reducing agents react violently with water. All operations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.[16][17]

Protocol 1: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB)

This protocol is prized for its operational simplicity and broad substrate scope, making it ideal for routine synthesis and library generation.[4][6]

Materials & Reagents:

• 4-Bromo-3-ethoxybenzaldehyde

• Amine (e.g., benzylamine, morpholine, etc.)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 4-Bromo-3-ethoxybenzaldehyde (1.0 eq).

• Dissolve the aldehyde in anhydrous DCE (or THF) to a concentration of approximately 0.1-0.2 M.

• Add the desired amine (1.0-1.2 eq). If using an amine hydrochloride salt, add 1.0 eq of a non-nucleophilic base like triethylamine (Et₃N) to liberate the free amine.

• Stir the mixture at room temperature for 20-30 minutes to facilitate initial imine formation.

• In a single portion, add sodium triacetoxyborohydride (1.2-1.5 eq) to the stirring solution. Note: The addition may cause some gas evolution.

• Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed (typically 2-24 hours).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir for 30 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to afford the pure benzylamine derivative.[18]

Figure 2: Experimental workflow for one-pot reductive amination using STAB.

Protocol 2: Stepwise Synthesis using Sodium Borohydride (NaBH₄)

This classic, cost-effective method is useful when STAB is unavailable or when working in protic solvents is preferred. The key is the temporal separation of imine formation and reduction.

Materials & Reagents:

• 4-Bromo-3-ethoxybenzaldehyde

• Amine (e.g., benzylamine)

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Deionized water

• Hydrochloric acid (1 M HCl)

• Sodium hydroxide (1 M NaOH)

• Ethyl acetate or Dichloromethane

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• pH paper or meter

Procedure:

• Dissolve 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) and the primary amine (1.0-1.1 eq) in methanol (to ~0.2 M) in a round-bottom flask.

• Stir the solution at room temperature. The use of methanol generally allows for rapid and nearly quantitative imine formation.[4] Monitor the disappearance of the aldehyde by TLC (typically 1-3 hours).

• Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Slowly and portion-wise, add sodium borohydride (1.5-2.0 eq) to the cooled, stirring solution. Caution: Gas (H₂) evolution will occur. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 1-2 hours.

• Concentrate the reaction mixture under reduced pressure to remove most of the methanol.

• Redissolve the residue in ethyl acetate and water.

• Transfer to a separatory funnel. Separate the layers. Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

• Purify via flash column chromatography or by acid-base extraction if the product is sufficiently basic.

Data Summary & Troubleshooting

Parameter	Protocol 1 (STAB)	Protocol 2 (NaBH₄)	Catalytic Hydrogenation
Procedure Type	One-Pot	Stepwise	One-Pot
Reducing Agent	Sodium Triacetoxyborohydride	Sodium Borohydride	H₂ gas, Pd/C catalyst
Selectivity	High (reduces imine > aldehyde)	Low (requires pre-formation of imine)	High (but reduces other groups)
Typical Solvent	DCE, THF, DCM (Aprotic)	MeOH, EtOH (Protic)	MeOH, EtOH, EtOAc
Reaction Time	2 - 24 hours	2 - 5 hours	4 - 24 hours
Work-up	Mild basic quench	Aqueous work-up	Filtration of catalyst
Key Advantage	High convenience and scope	Low reagent cost	Atom economy, green process

Expert Troubleshooting Insights:

• Low Yield / Stalled Reaction: If the reaction does not proceed to completion, incomplete imine formation is a likely cause. For the STAB protocol, adding a catalytic amount of acetic acid (1-2 eq) can facilitate imine formation, especially with less reactive ketones or weakly basic amines.[3][6] Ensure all reagents and solvents are anhydrous, as water can hydrolyze the imine and decompose the hydride reagent.

• Formation of Alcohol Byproduct: This indicates that the aldehyde was reduced. In the NaBH₄ protocol, ensure imine formation is complete before adding the reductant. With STAB, this is rare but could suggest a contaminated or overly reactive batch of the reagent.

• Overalkylation (with Primary Amines): The desired secondary amine product can sometimes react with another molecule of the aldehyde to eventually form a tertiary amine. To minimize this, use a slight excess of the primary amine or consider the stepwise NaBH₄ protocol where the aldehyde is consumed before reduction begins.[4]

Conclusion

The reductive amination of 4-Bromo-3-ethoxybenzaldehyde is a highly reliable and adaptable transformation for producing valuable benzylamine derivatives. The choice between a one-pot STAB protocol, a stepwise NaBH₄ method, or catalytic hydrogenation depends on the specific substrate, available equipment, cost considerations, and desired chemoselectivity. By understanding the underlying mechanism and following the detailed protocols provided, researchers can confidently and efficiently synthesize a wide range of target molecules for applications in drug discovery and materials science.

References

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• Myers, A. G. (n.d.). Reductive Amination. Harvard University Chemistry 115 Handout. Retrieved from [Link]

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• Sciencemadness Discussion Board. (2019). Pd/C (+H2) Catalyzed Reductive Amination of Aliphatic Ketones. Retrieved from [Link]

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• Kemper, A., et al. (2023). Ligand-free reductive amination via Pd-coated mechanocatalysis. Chemical Science, 14(34), 9185–9191.
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• Reddit. (2024). How to purify Benzylamine?. Retrieved from [Link]

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The Versatile Precursor: Application Notes on the Synthesis of Heterocyclic Compounds from 4-Bromo-3-ethoxybenzaldehyde

Abstract

This comprehensive guide details the strategic utilization of 4-Bromo-3-ethoxybenzaldehyde as a pivotal starting material for the synthesis of a diverse array of heterocyclic compounds. The inherent functionalities of this aromatic aldehyde—the reactive aldehyde group, the strategically positioned bromine atom, and the ethoxy moiety—render it a versatile scaffold for constructing complex molecular architectures with significant potential in medicinal chemistry and drug development. This document provides researchers, scientists, and professionals in drug development with detailed, field-proven protocols for the synthesis of quinolines, pyrimidines, and benzofurans. Each protocol is accompanied by an in-depth explanation of the underlying reaction mechanisms, causality behind experimental choices, and visual aids to facilitate understanding and reproducibility.

Introduction: The Strategic Importance of 4-Bromo-3-ethoxybenzaldehyde

4-Bromo-3-ethoxybenzaldehyde is a substituted aromatic aldehyde that serves as an invaluable building block in organic synthesis. Its molecular structure is primed for a variety of chemical transformations. The aldehyde functional group is a classic precursor for imine formation and subsequent cyclization reactions. The bromine atom, a good leaving group, is ideal for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds. The ethoxy group, while seemingly a simple substituent, influences the electronic properties of the benzene ring and can play a role in directing subsequent reactions. This unique combination of features allows for the construction of a wide range of heterocyclic systems, many of which are privileged scaffolds in medicinal chemistry due to their prevalence in biologically active molecules.

This guide will explore three key classes of heterocycles synthesized from 4-Bromo-3-ethoxybenzaldehyde: quinolines, known for their antimalarial and anticancer properties; pyrimidines, fundamental components of nucleic acids with broad therapeutic applications; and benzofurans, a common motif in natural products with diverse pharmacological activities.

I. Synthesis of Substituted Quinolines via Friedländer Annulation

The Friedländer annulation is a powerful and straightforward method for the synthesis of quinolines and their derivatives. This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive methylene group. In this protocol, we leverage 4-Bromo-3-ethoxybenzaldehyde as a key reactant, though it first requires modification to introduce the necessary 2-amino functionality.

Conceptual Workflow: Friedländer Synthesis of Quinolines

The synthesis begins with the transformation of the starting aldehyde to a 2-aminoaryl ketone. This intermediate then undergoes the classical Friedländer condensation with an active methylene compound to yield the desired substituted quinoline.

Caption: Workflow for the synthesis of substituted quinolines.

Experimental Protocol: Synthesis of Ethyl 6-bromo-7-ethoxy-2-methylquinoline-3-carboxylate

This protocol outlines a two-part synthesis. The first part involves the conversion of 4-Bromo-3-ethoxybenzaldehyde to an appropriate 2-aminoaryl ketone, which is a common intermediate and its synthesis can be adapted from known procedures. The second part details the Friedländer annulation.

Part A: Synthesis of 2-Amino-4-bromo-5-ethoxyacetophenone (Hypothetical Intermediate)

Note: This is a representative transformation. Specific reagents and conditions would need to be optimized.

• Nitration: React 4-Bromo-3-ethoxybenzaldehyde with a nitrating mixture (e.g., HNO₃/H₂SO₄) to introduce a nitro group ortho to the aldehyde.

• Oxidation: Oxidize the aldehyde to a carboxylic acid.

• Conversion to Acid Chloride: Convert the carboxylic acid to the corresponding acid chloride using a reagent like thionyl chloride (SOCl₂).

• Acylation: Perform a Friedel-Crafts acylation or a related reaction to introduce an acetyl group.

• Reduction: Reduce the nitro group to an amine using a reducing agent like SnCl₂/HCl or catalytic hydrogenation.

Part B: Friedländer Annulation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-4-bromo-5-ethoxyacetophenone (1.0 eq) and ethyl acetoacetate (1.2 eq) in absolute ethanol.

• Catalyst Addition: Add a catalytic amount of a suitable acid catalyst, such as p-toluenesulfonic acid (p-TsOH) or a Lewis acid like chloramine-T.[1]

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Parameter	Value
Reactants	2-Amino-4-bromo-5-ethoxyacetophenone, Ethyl acetoacetate
Solvent	Absolute Ethanol
Catalyst	p-Toluenesulfonic acid
Temperature	Reflux
Reaction Time	4-6 hours
Expected Yield	75-85%

Mechanistic Rationale

The Friedländer synthesis proceeds through an initial aldol-type condensation between the enolate of the active methylene compound (ethyl acetoacetate) and the carbonyl group of the 2-aminoaryl ketone. This is followed by an intramolecular cyclization via nucleophilic attack of the amino group onto the newly formed carbonyl, and subsequent dehydration to afford the aromatic quinoline ring system. The acidic catalyst protonates the carbonyl oxygen of the ketone, rendering it more electrophilic and facilitating the initial condensation step.

II. Synthesis of Substituted Pyrimidines via Multicomponent Reactions

Pyrimidines are a class of nitrogen-containing heterocycles that are of immense importance in medicinal chemistry.[2][3] Multicomponent reactions (MCRs) offer an efficient and atom-economical approach to their synthesis, allowing for the construction of complex molecules in a single step.[4][5]

Conceptual Workflow: Biginelli-type Reaction for Pyrimidine Synthesis

A common strategy for pyrimidine synthesis is the Biginelli reaction or a variation thereof. This involves the one-pot condensation of an aldehyde, a β-dicarbonyl compound, and a urea or thiourea derivative.

Caption: General workflow for the synthesis of pyrimidines.

Experimental Protocol: Synthesis of 4-(4-Bromo-3-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester

• Reaction Setup: In a round-bottom flask, combine 4-Bromo-3-ethoxybenzaldehyde (1.0 eq), ethyl acetoacetate (1.0 eq), and thiourea (1.5 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid (HCl).

• Reaction: Stir the mixture at reflux temperature. The progress of the reaction can be monitored by TLC. Typically, the reaction is complete within 12-24 hours.

• Work-up: After completion, cool the reaction mixture in an ice bath. The product often precipitates and can be collected by filtration. Wash the solid with cold ethanol to remove any unreacted starting materials.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by recrystallization from a suitable solvent like ethanol.

Parameter	Value
Reactants	4-Bromo-3-ethoxybenzaldehyde, Ethyl acetoacetate, Thiourea
Solvent	Ethanol
Catalyst	Concentrated HCl
Temperature	Reflux
Reaction Time	12-24 hours
Expected Yield	80-90%

Mechanistic Insights

The Biginelli reaction is believed to proceed through a series of acid-catalyzed steps. The reaction is initiated by the condensation of the aldehyde with urea or thiourea to form an N-acylimine intermediate. This is followed by the nucleophilic addition of the enolate of the β-dicarbonyl compound to the imine. Subsequent intramolecular cyclization and dehydration lead to the formation of the dihydropyrimidine ring. The use of an acid catalyst is crucial for activating the aldehyde and facilitating the various condensation and cyclization steps.[6]

III. Synthesis of Substituted Benzofurans via Palladium-Catalyzed Coupling

Benzofurans are a significant class of oxygen-containing heterocycles found in many natural products and pharmaceuticals. Palladium-catalyzed reactions have emerged as a powerful tool for their synthesis, offering high efficiency and functional group tolerance.[7][8][9]

Conceptual Workflow: Palladium-Catalyzed Benzofuran Synthesis

This approach involves a palladium-catalyzed intramolecular cyclization. The 4-Bromo-3-ethoxybenzaldehyde needs to be modified to introduce a suitable coupling partner, such as a terminal alkyne, ortho to the bromine atom.

Caption: Workflow for palladium-catalyzed benzofuran synthesis.

Experimental Protocol: Synthesis of 6-Bromo-5-ethoxybenzofuran-2-carbaldehyde

This protocol assumes the successful synthesis of an ortho-alkynylated intermediate from 4-Bromo-3-ethoxybenzaldehyde. This can be achieved through a Sonogashira coupling of a suitably protected ortho-iodinated derivative.

• Reaction Setup: To a solution of the ortho-alkynylated intermediate (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), add a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and a copper co-catalyst (e.g., CuI, 10 mol%).

• Base Addition: Add a base, such as triethylamine (Et₃N) or piperidine, to the reaction mixture.

• Reaction: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon). The reaction temperature and time will depend on the specific substrate and catalyst system, but typically ranges from 60-100 °C for several hours. Monitor the reaction by TLC.

• Work-up: Once the reaction is complete, cool the mixture and dilute it with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Parameter	Value
Reactant	Ortho-alkynylated 4-Bromo-3-ethoxybenzaldehyde derivative
Solvent	DMF
Catalyst	Pd(PPh₃)₄, CuI
Base	Triethylamine
Temperature	60-100 °C
Reaction Time	4-12 hours
Expected Yield	60-75%

Mechanistic Considerations

The palladium-catalyzed synthesis of benzofurans from ortho-haloaryl alkynes generally proceeds through a catalytic cycle involving:

• Oxidative Addition: The Pd(0) catalyst oxidatively adds to the aryl bromide bond.

• Carbopalladation: The alkyne inserts into the aryl-palladium bond in an intramolecular fashion.

• Reductive Elimination: The resulting vinylpalladium intermediate undergoes reductive elimination to form the benzofuran ring and regenerate the Pd(0) catalyst.

The choice of palladium catalyst, ligand, base, and solvent are critical for achieving high yields and selectivity in this transformation.[10][11]

Conclusion

4-Bromo-3-ethoxybenzaldehyde has been demonstrated to be a highly valuable and versatile starting material for the synthesis of diverse and medicinally relevant heterocyclic compounds. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to explore the rich chemistry of this building block. The strategic application of classic organic reactions and modern catalytic methods allows for the efficient construction of quinolines, pyrimidines, and benzofurans, paving the way for the discovery of new therapeutic agents.

References

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• Palladium-catalyzed synthesis of benzofurans via C-H activation/oxidation tandem reaction and its application to the synthesis of decursivine and serotobenine. PubMed. Available at: [Link]

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The Strategic deployment of 4-Bromo-3-ethoxybenzaldehyde in the Synthesis of Pharmaceutical Intermediates: Advanced Application Notes and Protocols

Introduction: The Architectural Significance of 4-Bromo-3-ethoxybenzaldehyde

In the landscape of modern medicinal chemistry, the strategic selection of starting materials is paramount to the efficient and successful synthesis of novel therapeutic agents. 4-Bromo-3-ethoxybenzaldehyde emerges as a highly versatile and strategically functionalized building block. Its utility is rooted in the orthogonal reactivity of its three key functional groups: the aldehyde, the aryl bromide, and the ethoxy ether. This trifecta of functionalities allows for a programmed, sequential series of transformations, making it an invaluable precursor for a diverse range of complex molecular architectures found in active pharmaceutical ingredients (APIs).

The aldehyde group serves as a classical electrophilic handle for carbon-carbon and carbon-nitrogen bond formation through reactions such as Wittig olefination, aldol condensations, and reductive amination. The aryl bromide is a prime substrate for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the facile construction of biaryl systems, a common motif in many drugs. The ethoxy group, while seemingly a simple substituent, plays a crucial role in modulating the electronic properties of the benzene ring and can influence the pharmacokinetic profile of the final molecule by impacting its lipophilicity and metabolic stability.

This guide provides an in-depth exploration of the applications of 4-Bromo-3-ethoxybenzaldehyde in the synthesis of pharmaceutical intermediates. We will delve into the mechanistic underpinnings of its key transformations and provide detailed, field-proven protocols for its use in Suzuki-Miyaura couplings, reductive aminations, Wittig reactions, and aldol condensations.

Core Synthetic Transformations and Mechanistic Insights

The judicious application of 4-Bromo-3-ethoxybenzaldehyde hinges on the selective manipulation of its functional groups. The following sections detail the primary synthetic routes where this intermediate demonstrates its strategic value.

Palladium-Catalyzed Suzuki-Miyaura Coupling: Constructing Biaryl Scaffolds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, celebrated for its mild reaction conditions, high functional group tolerance, and commercial availability of a vast library of boronic acids and their derivatives.[1] For 4-Bromo-3-ethoxybenzaldehyde, this reaction provides a direct and efficient method for the formation of a C-C bond at the C4 position, leading to the synthesis of complex biaryl aldehydes. These structures are pivotal intermediates in the development of various therapeutic agents, including but not limited to, kinase inhibitors and anti-inflammatory drugs.[2]

Causality of Experimental Choices:

• Catalyst System: The choice of a palladium catalyst and a suitable ligand is critical. A common and effective system is Pd(PPh₃)₄ or a combination of a palladium source like Pd(OAc)₂ with a phosphine ligand such as SPhos or XPhos. The ligand's role is to stabilize the palladium center and facilitate the catalytic cycle.

• Base: A base is required to activate the boronic acid for transmetalation to the palladium center.[1] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently employed. The choice of base can influence the reaction rate and yield, with stronger bases often being more effective but potentially leading to side reactions.

• Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and an aqueous solution of the base is typically used. This two-phase system facilitates the interaction of all reactants.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for the Suzuki-Miyaura coupling reaction.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 4-Bromo-3-ethoxybenzaldehyde

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4-Bromo-3-ethoxybenzaldehyde (1.0 eq), the desired arylboronic acid (1.2 eq), and a base such as K₂CO₃ (2.0 eq).

• Solvent Addition: Add a suitable solvent system, for example, a 3:1 mixture of dioxane and water.

• Degassing: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen, which can deactivate the catalyst.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst, for instance, Pd(PPh₃)₄ (0.05 eq).

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent like ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/SPhos	Efficient for cross-coupling of aryl bromides.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for transmetalation.
Solvent	Dioxane/H₂O, Toluene/H₂O	Facilitates dissolution of both organic and inorganic reagents.
Temperature	80 - 100 °C	Provides sufficient thermal energy for the catalytic cycle to proceed efficiently.

Reductive Amination: Forging Carbon-Nitrogen Bonds

Reductive amination is a robust and widely used method for the synthesis of amines, which are ubiquitous in pharmaceuticals.[3][4] This one-pot reaction involves the initial formation of an imine or iminium ion from the reaction of an aldehyde with a primary or secondary amine, followed by in-situ reduction to the corresponding amine. 4-Bromo-3-ethoxybenzaldehyde serves as an excellent substrate for this transformation, leading to a variety of substituted benzylamines.

Causality of Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is a preferred reducing agent for reductive aminations.[4] It is mild enough not to reduce the starting aldehyde but is sufficiently reactive to reduce the iminium ion intermediate. Its use avoids the need for a separate imine formation and isolation step. Other reducing agents like sodium borohydride (NaBH₄) can also be used, often in a stepwise manner.[5]

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents as they are relatively non-polar and aprotic, which is ideal for both imine formation and the subsequent reduction.

• Acid Catalyst: A catalytic amount of a weak acid, such as acetic acid, can accelerate the formation of the imine intermediate, particularly with less reactive amines.

Experimental Workflow: Reductive Amination

Caption: A typical workflow for a one-pot reductive amination reaction.

Protocol 2: General Procedure for Reductive Amination of 4-Bromo-3-ethoxybenzaldehyde

• Reaction Setup: To a solution of 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) in dichloromethane (DCM), add the desired primary or secondary amine (1.1 eq).

• Reducing Agent Addition: Stir the mixture at room temperature and add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10-15 minutes.

• Reaction: Continue stirring at room temperature and monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with DCM (2 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude amine can be purified by flash column chromatography.

Parameter	Recommended Condition	Rationale
Reducing Agent	Sodium triacetoxyborohydride (STAB)	Mild and selective for the iminium ion over the aldehyde.
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	Aprotic solvents that are suitable for both imine formation and reduction.
Stoichiometry	Amine (1.1 eq), STAB (1.5 eq)	A slight excess of the amine and reducing agent ensures complete conversion of the aldehyde.
Temperature	Room Temperature	Generally sufficient for the reaction to proceed to completion.

The Wittig Reaction: Olefination for Stilbene and Alkene Synthesis

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones.[6] When applied to 4-Bromo-3-ethoxybenzaldehyde, it allows for the formation of stilbene-like structures, which are precursors to a variety of biologically active compounds, including combretastatin analogues known for their potent anticancer properties.[7][8][9]

Causality of Experimental Choices:

• Ylide Generation: The Wittig reagent, a phosphorus ylide, is typically generated in situ by treating a phosphonium salt with a strong base like n-butyllithium (n-BuLi) or sodium hydride (NaH). The choice of base and solvent can influence the stereochemical outcome of the reaction.

• Stereoselectivity: Unstabilized ylides generally favor the formation of the (Z)-alkene, while stabilized ylides (e.g., those containing an adjacent carbonyl group) tend to produce the (E)-alkene.[6]

• Reaction Conditions: The reaction is typically carried out under anhydrous and inert conditions to prevent quenching of the highly basic ylide.

Experimental Workflow: Wittig Reaction

Caption: Step-by-step workflow for the Wittig olefination.

Protocol 3: General Procedure for the Wittig Reaction with 4-Bromo-3-ethoxybenzaldehyde

• Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend the appropriate phosphonium salt (1.1 eq) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C.

• Base Addition: Slowly add n-butyllithium (n-BuLi) (1.1 eq) dropwise. A color change (often to deep red or orange) indicates the formation of the ylide. Stir the mixture at this temperature for 30 minutes.

• Aldehyde Addition: Add a solution of 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the progress by TLC.

• Work-up: Quench the reaction by the careful addition of water.

• Extraction and Purification: Extract the mixture with diethyl ether or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. The crude product, a mixture of (E)- and (Z)-isomers, can be purified and the isomers separated by flash column chromatography.

Parameter	Recommended Condition	Rationale
Base	n-Butyllithium (n-BuLi), Sodium Hydride (NaH)	Strong bases required to deprotonate the phosphonium salt.
Solvent	Tetrahydrofuran (THF), Diethyl ether	Anhydrous, aprotic solvents are essential for ylide stability.
Temperature	0 °C to room temperature	Low temperature for ylide formation, warming for reaction with the aldehyde.
Atmosphere	Inert (Argon or Nitrogen)	Protects the highly reactive ylide from air and moisture.

Aldol Condensation: Carbon-Carbon Bond Formation via Enolates

The aldol condensation is a fundamental carbon-carbon bond-forming reaction in organic chemistry.[10][11] In the context of 4-Bromo-3-ethoxybenzaldehyde, a crossed aldol condensation (Claisen-Schmidt condensation) with a ketone provides access to α,β-unsaturated ketones, also known as chalcones.[12] Chalcone derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory and anticancer properties.

Causality of Experimental Choices:

• Reaction Type: Since 4-Bromo-3-ethoxybenzaldehyde lacks α-hydrogens, it cannot self-condense. It can, however, react as an electrophile with an enolizable ketone in a crossed aldol condensation.

• Catalyst: The reaction is typically catalyzed by a base (e.g., NaOH or KOH) or an acid. Base catalysis is common for generating the enolate from the ketone partner.

• Solvent: Protic solvents like ethanol or methanol are often used as they can dissolve both the substrates and the catalyst.

Experimental Workflow: Aldol Condensation

Caption: General procedure for a Claisen-Schmidt (crossed aldol) condensation.

Protocol 4: General Procedure for the Claisen-Schmidt Condensation of 4-Bromo-3-ethoxybenzaldehyde

• Reactant Preparation: In a flask, dissolve 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) and the desired ketone (e.g., acetophenone) (1.0 eq) in ethanol.

• Base Addition: Cool the solution in an ice bath and slowly add an aqueous solution of sodium hydroxide (NaOH) with vigorous stirring.

• Reaction: Allow the mixture to warm to room temperature and continue stirring. The reaction progress can be monitored by the formation of a precipitate.

• Isolation: Once the reaction is complete, filter the solid product and wash it thoroughly with cold water to remove any remaining base, followed by a wash with cold ethanol to remove unreacted starting materials.

• Purification: The crude chalcone can be purified by recrystallization from a suitable solvent, such as ethanol.

Parameter	Recommended Condition	Rationale
Catalyst	Sodium Hydroxide (NaOH), Potassium Hydroxide (KOH)	Effective base for generating the enolate of the ketone partner.
Solvent	Ethanol, Methanol	Protic solvents that facilitate the dissolution of reactants and catalyst.
Temperature	Room Temperature	Sufficient for the condensation and subsequent dehydration to occur.
Purification	Recrystallization	Chalcones are often crystalline solids, making recrystallization an effective purification method.

Conclusion: A Strategic Asset in Drug Discovery

4-Bromo-3-ethoxybenzaldehyde is a powerful and versatile intermediate in the synthesis of pharmaceutical compounds. Its well-defined and orthogonal reactivity allows for the strategic and sequential installation of molecular complexity. By leveraging the established and robust methodologies of Suzuki-Miyaura coupling, reductive amination, Wittig olefination, and aldol condensation, researchers and drug development professionals can efficiently access a vast chemical space of novel and potentially therapeutic molecules. The protocols and insights provided in this guide serve as a foundation for the rational design and execution of synthetic routes employing this valuable building block, ultimately accelerating the discovery and development of new medicines.

References

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link]

• Reductive Amination Reaction - OpenBU. (2011). [Link]

• YouTube. (2023). Reductive Amination. [Link]

• Google Patents. (n.d.). CN103896752A - Preparation method of 4-chloro-3-(4-ethoxybenzyl)benzaldehyde.
• Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.

• Reductive Amination: A Remarkable Experiment for the Organic Laboratory - Greener Education Materials for Chemists. (2023). [Link]

• Pettit, G. R., et al. (2011). Acetyl analogs of combretastatin A-4: synthesis and biological studies. Bioorganic & Medicinal Chemistry, 19(7), 2359-2367. [Link]

• Google Patents. (n.d.). US20130090498A1 - Processes for producing 4-bromo-2-methoxybenzaldehyde.

• ResearchGate. (n.d.). Conversion of 4-bromobenzaldehyde in Suzuki-Miyaura coupling with... [Link]

• Google Patents. (n.d.). CN103025696B - For the preparation of the method for 4-bromo-Benzaldehyde,2-methoxy.

• Journal of Synthetic Chemistry. (2023). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• ResearchGate. (n.d.). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. [Link]

• Google Patents. (n.d.). PROCESS FOR THE SOLID PHASE SYNTHESIS OF ALDEHYDES, KETONES AND HYDROXAMIC ACID COMPOUNDS.

• ResearchGate. (n.d.). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. [Link]

• O'Brien, C. J., et al. (2013). Part I: the development of the catalytic Wittig reaction. Angewandte Chemie International Edition, 52(46), 12130-12133. [Link]

• ResearchGate. (n.d.). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. [Link]

• Barnes, N. G., et al. (2021). Syntheses of Combretastatin A-4 and Related Stilbenes by Using Aqueous Conditions. ChemistryOpen, 10(6), 643-647. [Link]

• Chemistry Stack Exchange. (2014). Wittig reaction with benzaldehyde. [Link]

• Google Patents. (n.d.). US4751307A - Wittig-reaction processes.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Beyond Benign. (n.d.). Aldol Condensation. [Link]

• Magritek. (n.d.). The Aldol Condensation. [Link]

• National Center for Biotechnology Information. (n.d.). Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility. [Link]

• National Center for Biotechnology Information. (n.d.). Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. [Link]

• ChemRxiv. (n.d.). Insight and scope of cis-selectivity of Wittig reaction for the synthesis of mono and multi-substituted stilbenes. [Link]

• AZoM. (2014). An Introduction to Aldol Condensation. [Link]

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Experimental procedure for the formylation of 4-bromo-2-ethoxyphenol

An Application Note for the Regioselective Formylation of 4-Bromo-2-Ethoxyphenol

Abstract

This document provides a comprehensive experimental protocol for the regioselective ortho-formylation of 4-bromo-2-ethoxyphenol to produce 5-bromo-3-ethoxy-2-hydroxybenzaldehyde. This transformation is achieved via a modified Duff reaction, utilizing hexamethylenetetramine (HMTA) as the formylating agent in anhydrous trifluoroacetic acid (TFA). The protocol details the reaction setup, execution, work-up, and purification, alongside an in-depth discussion of the reaction mechanism, safety considerations, and troubleshooting. This guide is intended for researchers in synthetic organic chemistry and drug development, providing a robust and reproducible method for accessing valuable substituted salicylaldehyde intermediates.

Introduction: The Significance of Substituted Salicylaldehydes

Substituted salicylaldehydes (ortho-hydroxybenzaldehydes) are pivotal building blocks in organic synthesis. Their bifunctional nature—possessing a reactive aldehyde and a phenolic hydroxyl group—allows for the construction of a diverse array of complex molecules, including pharmaceuticals, agrochemicals, and ligands for metal catalysis. The target molecule, 5-bromo-3-ethoxy-2-hydroxybenzaldehyde, is a highly functionalized aromatic compound with potential applications in the synthesis of novel bioactive heterocycles and as a precursor for Schiff base ligands.

While several methods exist for the formylation of phenols, such as the Reimer-Tiemann[1][2] and Vilsmeier-Haack reactions[3][4], these methods can sometimes suffer from a lack of regioselectivity, harsh conditions, or the use of toxic reagents. The Duff reaction, which employs hexamethylenetetramine (HMTA), offers a valuable alternative, particularly for electron-rich phenols.[5][6] The modified procedure described herein, using trifluoroacetic acid as both the solvent and catalyst, provides excellent regioselectivity for the position ortho to the powerfully activating hydroxyl group, even in the presence of other substituents.[7][8] This method is advantageous due to its operational simplicity and high selectivity, driven by the formation of an electrophilic iminium ion intermediate that preferentially attacks the most nucleophilic position on the aromatic ring.[9]

Reaction Overview and Mechanism

The procedure outlines the conversion of 4-bromo-2-ethoxyphenol to 5-bromo-3-ethoxy-2-hydroxybenzaldehyde. The formylation occurs specifically at the C5 position, which is ortho to the hydroxyl group and para to the bromo substituent.

Overall Transformation:

The Duff Reaction Mechanism

The reaction proceeds through several key steps. First, hexamethylenetetramine is protonated and subsequently decomposes in the strong acidic medium (TFA) to generate an electrophilic methyleneiminium ion (CH₂=NR₂⁺). The electron-rich phenol then attacks this electrophile via an electrophilic aromatic substitution, primarily at the sterically accessible and electronically activated position ortho to the hydroxyl group.[5] The resulting aminomethylated phenol undergoes an intramolecular redox reaction, followed by hydrolysis during the aqueous work-up, to yield the final salicylaldehyde product.[5]

Figure 1. Simplified mechanism of the modified Duff reaction.

Materials and Equipment

Reagents & Chemicals

Reagent	Formula	Purity/Grade	Supplier	Notes
4-Bromo-2-ethoxyphenol	C₈H₉BrO₂	>98%	Commercial	-
Hexamethylenetetramine (HMTA)	C₆H₁₂N₄	>99%	Commercial	Flammable solid, potential skin sensitizer.[10][11]
Trifluoroacetic acid (TFA)	CF₃COOH	Anhydrous, >99%	Commercial	Highly corrosive. Handle with extreme care.[12][13]
Dichloromethane (DCM)	CH₂Cl₂	Anhydrous	Commercial	For extraction.
Hydrochloric Acid (HCl)	HCl	4 M (aq)	Prepared	For work-up.
Sodium Chloride Solution	NaCl	Saturated (Brine)	Prepared	For washing.
Anhydrous Magnesium Sulfate	MgSO₄	Reagent Grade	Commercial	For drying organic phase.
Silica Gel	SiO₂	60 Å, 230-400 mesh	Commercial	For column chromatography.
Hexane / Ethyl Acetate	-	HPLC Grade	Commercial	Eluent for chromatography.

Equipment

• Three-neck round-bottom flask (250 mL), flame-dried

• Reflux condenser with drying tube

• Magnetic stirrer and stir plate with heating capabilities (oil bath)

• Glass funnel and separatory funnel (500 mL)

• Rotary evaporator

• Glass chromatography column

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

• Inert atmosphere line (Nitrogen or Argon)

• Syringes and needles

Detailed Experimental Protocol

The following workflow provides a step-by-step guide for the synthesis.

Figure 2. High-level experimental workflow.

Step 1: Reaction Setup

• Assemble a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a rubber septum.

• Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen or argon. Maintaining anhydrous conditions is crucial for optimal results.

Step 2: Reagent Addition

• To the reaction flask, add 4-bromo-2-ethoxyphenol (e.g., 10.0 g, 46.1 mmol, 1.0 eq.).

• Using a syringe, carefully add anhydrous trifluoroacetic acid (TFA) (approx. 100 mL) to the flask while stirring. The phenol should dissolve completely.

• Once a homogenous solution is formed, add hexamethylenetetramine (HMTA) (e.g., 6.46 g, 46.1 mmol, 1.0 eq.) portion-wise over 10-15 minutes. The addition may be slightly exothermic.

  • Causality Note: Portion-wise addition of HMTA helps to control the initial reaction rate and temperature. A 1:1 molar ratio is often sufficient, but a slight excess of HMTA (up to 1.2 eq.) can be used to drive the reaction to completion.[7]

Step 3: Reaction Execution and Monitoring

• Immerse the flask in a preheated oil bath and bring the reaction mixture to a gentle reflux (approx. 80-85 °C).

• Maintain the reflux for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 4:1) eluent system. The reaction is complete when the starting phenol spot has been consumed.

Step 4: Work-up and Isolation

• Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Slowly and carefully pour the cooled reaction mixture into a beaker containing 4 M hydrochloric acid (300 mL) and ice. Caution: This quenching step is exothermic and should be done with vigorous stirring in a fume hood.

• Stir the resulting mixture for 20-30 minutes to ensure complete hydrolysis of the intermediate imine.

• Transfer the mixture to a 500 mL separatory funnel and extract the product with dichloromethane (3 x 100 mL).

• Combine the organic extracts and wash successively with water (2 x 100 mL) and saturated brine solution (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[14] The crude product will be obtained, typically as a yellow or orange oil/solid.

Step 5: Purification

• Purify the crude product by flash column chromatography on silica gel.

• Prepare the column using a slurry of silica gel in hexane.

• Load the crude product onto the column (either directly or pre-adsorbed on a small amount of silica gel).

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Collect the fractions containing the desired product (identified by TLC) and combine them.

• Remove the solvent under reduced pressure to yield 5-bromo-3-ethoxy-2-hydroxybenzaldehyde as a pure, pale yellow solid.

Expected Results and Data

Parameter	Expected Outcome
Product	5-Bromo-3-ethoxy-2-hydroxybenzaldehyde
Molecular Formula	C₉H₉BrO₃
Appearance	Pale yellow crystalline solid
Expected Yield	60-75%
Purity (Post-Chromatography)	>98%
TLC Rf	~0.4 (Hexane:Ethyl Acetate 4:1) - Value is substrate-dependent

Safety and Handling

This procedure involves hazardous materials and must be performed with appropriate safety precautions in a well-ventilated chemical fume hood.

• Trifluoroacetic Acid (TFA): Extremely corrosive and causes severe chemical burns upon contact.[12] It is also harmful if inhaled. Always wear heavy-duty acid-resistant gloves (e.g., butyl rubber), a lab coat, and chemical safety goggles when handling. Ensure an emergency eyewash and shower are accessible.

• Hexamethylenetetramine (HMTA): A flammable solid that can cause skin allergies or rashes.[10] Avoid creating dust and keep away from ignition sources.[11]

• Dichloromethane (DCM): A volatile solvent and suspected carcinogen. Handle only in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning the experiment.[10][12][13]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Reaction	Reagents not anhydrous; insufficient heating.	Ensure all glassware is flame-dried and reagents are anhydrous. Verify the reaction temperature and extend the reaction time if necessary.
Formation of Dark Polymeric Byproducts	Reaction temperature too high or reaction time too long.	Reduce the reaction temperature slightly. Monitor carefully by TLC and perform the work-up as soon as the starting material is consumed.
Low Yield After Work-up	Incomplete hydrolysis of the imine intermediate; product loss during extraction.	Increase the stirring time after quenching with HCl. Perform additional extractions of the aqueous layer.
Difficult Purification	Co-elution of impurities.	Adjust the polarity of the eluent system for chromatography. Consider recrystallization as an alternative or additional purification step.

References

• Reimer, K., & Tiemann, F. (1876). Ueber die Einwirkung von Chloroform auf Phenole und besonders aromatische Oxysäuren in alkalischer Lösung. Berichte der deutschen chemischen Gesellschaft, 9(2), 1268-1278. Available at: [Link]

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122. Available at: [Link]

• Duff, J. C., & Bills, E. J. (1932). Reactions between hexamethylenetetramine and phenolic resins. Journal of the Chemical Society, 1987-1988. Available at: [Link]

• Lindoy, L. F., et al. (1998). Mono- and Diformylation of 4-Substituted Phenols: A New Application of the Duff Reaction. Synthesis, 1998(07), 1029-1032. Available at: [Link]

• Ferguson, L. N. (1946). The Duff Reaction. Chemical Reviews, 38(2), 227-254. Available at: [Link]

• Hofsløkken, N. U., & Skattebøl, L. (2005). ortho-Formylation of Phenols; Preparation of 3-Bromosalicylaldehyde. Organic Syntheses, 82, 64. Available at: [Link]

• Lab Alley. (2025). Hexamethylenetetramine Safety Data Sheet. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Workup. Available at: [Link]

• PubChem. (n.d.). 5-Bromo-3-ethoxy-2-hydroxybenzaldehyde. National Center for Biotechnology Information. Available at: [Link]

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The Strategic Application of 4-Bromo-3-ethoxybenzaldehyde in the Synthesis of Bioactive Natural Product Analogs

Introduction: Unlocking Therapeutic Potential through a Versatile Synthetic Building Block

In the landscape of medicinal chemistry and drug discovery, the synthesis of natural product analogs remains a cornerstone for developing novel therapeutic agents. Natural products, with their inherent biological activity, provide a rich blueprint for the design of molecules with enhanced potency, selectivity, and pharmacokinetic properties.[1] 4-Bromo-3-ethoxybenzaldehyde emerges as a particularly valuable starting material in this endeavor. Its unique substitution pattern—a reactive aldehyde for carbon-carbon bond formation, a bromine atom amenable to cross-coupling reactions, and an ethoxy group to modulate solubility and electronic properties—offers a strategic entry point to a diverse range of complex molecular architectures.

This technical guide provides an in-depth exploration of the application of 4-bromo-3-ethoxybenzaldehyde in the synthesis of analogs of two prominent classes of natural products: the anti-cancer agent combretastatin A-4 and the antioxidant resveratrol. We will delve into the mechanistic rationale behind key synthetic transformations, provide detailed experimental protocols, and discuss the biological significance of the resulting analogs.

**Core Synthetic Strategies: The Wittig Reaction and Suzuki-M

iyaura Coupling**

The construction of the core stilbene scaffold, characteristic of both combretastatin and resveratrol, is paramount. Two of the most powerful and versatile methods for achieving this are the Wittig reaction and the Suzuki-Miyaura cross-coupling reaction. The choice between these two powerhouse reactions often depends on the desired stereoselectivity and the availability of starting materials.

The Wittig Reaction: A Classic Approach to Stilbene Synthesis

The Wittig reaction is a Nobel Prize-winning method that converts aldehydes or ketones into alkenes using a phosphorus ylide.[2] This reaction is particularly useful for creating the cis-alkene geometry found in the highly potent combretastatin A-4.[3] The general mechanism involves the formation of a betaine intermediate, which then collapses to an oxaphosphetane ring that fragments to yield the alkene and triphenylphosphine oxide.[2]

Application in Combretastatin A-4 Analog Synthesis

Combretastatin A-4, isolated from the African bushwillow Combretum caffrum, is a potent inhibitor of tubulin polymerization, exhibiting significant anti-cancer and anti-angiogenic activity.[4][5] The cis-stilbene moiety is crucial for its biological function.[3] 4-Bromo-3-ethoxybenzaldehyde can serve as a precursor to the B-ring of combretastatin A-4 analogs.

Workflow for Combretastatin A-4 Analog Synthesis via Wittig Reaction

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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 4-Bromo-3-ethoxybenzaldehyde

Introduction

Palladium-catalyzed cross-coupling reactions represent a cornerstone of modern organic synthesis, a field of innovation so profound that its pioneers—Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki—were awarded the 2010 Nobel Prize in Chemistry.[1] These reactions provide a powerful and versatile toolkit for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex molecular architectures that are central to pharmaceuticals, agrochemicals, and advanced materials.[2][3]

This guide focuses on a particularly valuable building block: 4-Bromo-3-ethoxybenzaldehyde . This substrate is uniquely functionalized with three key features:

• An Aryl Bromide , the reactive site for palladium-catalyzed cross-coupling.

• An Aldehyde , a versatile handle for subsequent transformations such as reductive amination, oxidation, or olefination.

• An Ethoxy Group , which modulates the electronic properties of the aromatic ring and can influence solubility and downstream biological activity.

The strategic position of these groups makes 4-Bromo-3-ethoxybenzaldehyde an excellent starting material for creating diverse libraries of compounds in drug discovery programs.[4] This document provides detailed application notes and step-by-step protocols for three seminal palladium-catalyzed reactions—Suzuki-Miyaura, Heck, and Sonogashira couplings—tailored for this specific substrate.

Part 1: The Engine of Cross-Coupling: The Palladium Catalytic Cycle

At the heart of most palladium-catalyzed cross-coupling reactions lies a common, elegant mechanistic pathway.[2][5][6] Understanding this cycle is paramount for troubleshooting and optimizing reactions. The process involves the palladium catalyst cycling between its Pd(0) and Pd(II) oxidation states.

The Three Key Steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-3-ethoxybenzaldehyde. This is often the rate-determining step and results in a Pd(II) intermediate.[7] The electron-donating ethoxy group ortho to the bromine can influence the rate of this step.

• Transmetalation: An organometallic coupling partner (e.g., an organoboron, organotin, or organozinc compound) transfers its organic group to the palladium center, displacing the bromide.[2][6] This step brings the two coupling fragments together on the palladium atom.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the new C-C bond and the desired product. This step regenerates the active Pd(0) catalyst, allowing the cycle to begin anew.[8]

Diagram 1: General Palladium Cross-Coupling Catalytic Cycle

Caption: The general catalytic cycle for palladium-catalyzed cross-coupling reactions.

Part 2: Application Note & Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize 4-aryl-3-ethoxybenzaldehyde derivatives by coupling 4-Bromo-3-ethoxybenzaldehyde with various arylboronic acids. This reaction is a workhorse for creating biaryl structures, which are prevalent in medicinal chemistry.[9]

Expertise & Experience: The "Why" Behind the Protocol

The Suzuki-Miyaura coupling is favored for its operational simplicity, mild reaction conditions, and the low toxicity of its boron-based reagents.[3][10]

• Catalyst System: We select a pre-catalyst like Palladium(II) acetate (Pd(OAc)₂) paired with a sterically bulky, electron-rich phosphine ligand such as SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl). This combination forms a highly active Pd(0) species in situ. The bulky ligand promotes the reductive elimination step and stabilizes the catalyst, allowing for lower catalyst loadings.[7]

• Base: A base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is essential. It activates the boronic acid by forming a more nucleophilic boronate complex, which facilitates the transmetalation step.[11]

• Solvent: A biphasic solvent system, such as dioxane and water, is often ideal. The organic solvent solubilizes the aryl bromide and catalyst, while the aqueous phase dissolves the inorganic base and boronic acid, bringing all components into proximity for reaction.[11]

Diagram 2: Suzuki-Miyaura Coupling Workflow

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling reaction.

Protocol: Suzuki-Miyaura Coupling

• Reagent Preparation: To a flame-dried Schlenk flask, add 4-Bromo-3-ethoxybenzaldehyde (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.2 mmol, 1.2 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

• Catalyst Addition: In a separate vial, pre-mix Palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%). Add this catalyst/ligand mixture to the Schlenk flask.

• Solvent Addition: Add dioxane (8 mL) and deionized water (2 mL) to the flask.

• Inert Atmosphere: Seal the flask, and degas the mixture by bubbling argon or nitrogen through the solution for 15 minutes.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Table: Suzuki-Miyaura Reaction Conditions & Expected Outcomes

Coupling Partner (Arylboronic Acid)	Pd Source (mol%)	Ligand (mol%)	Base (eq)	Temp (°C)	Time (h)	Approx. Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	90	6	85-95
4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	90	4	90-98
4-(Trifluoromethyl)phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	100	8	75-85
2-Methylphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2)	100	12	70-80

Part 3: Application Note & Protocol: Heck Coupling

Objective: To synthesize 3-ethoxy-4-vinyl-benzaldehyde derivatives (substituted styrenes) by reacting 4-Bromo-3-ethoxybenzaldehyde with an alkene, such as ethyl acrylate. The Heck reaction is a powerful method for forming substituted alkenes.[4][12]

Expertise & Experience: The "Why" Behind the Protocol

The Heck reaction's success hinges on controlling the regioselectivity of the alkene insertion and ensuring efficient catalyst turnover.[4][5]

• Catalyst System: Palladium(II) acetate is a common and cost-effective pre-catalyst. For aryl bromides, a phosphine ligand like tri(o-tolyl)phosphine (P(o-tol)₃) is often necessary to facilitate the oxidative addition and stabilize the catalytic species.

• Base: A hindered organic base, typically triethylamine (Et₃N), is used. Its primary role is to neutralize the HBr generated during the catalytic cycle, regenerating the Pd(0) catalyst. It can also act as a ligand for the palladium center.[12]

• Solvent: Polar aprotic solvents like DMF or acetonitrile are standard choices as they effectively dissolve the reactants and the palladium salts.[12] The reaction is typically run at elevated temperatures to drive the reaction to completion.

Diagram 3: Heck Coupling Catalytic Cycle

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Application Notes and Protocols for the Derivatization of 4-Bromo-3-ethoxybenzaldehyde in Biological Assays

Introduction: Unlocking the Potential of a Versatile Benzaldehyde Scaffold

Substituted benzaldehydes are a cornerstone in the synthesis of a myriad of compounds with significant biological activities. Their derivatives are explored as antimicrobial, anticancer, antioxidant, and anti-inflammatory agents. The reactivity of the aldehyde functional group allows for a diverse range of chemical transformations, leading to the creation of extensive compound libraries for biological screening.

This document provides a comprehensive guide to the derivatization of 4-Bromo-3-ethoxybenzaldehyde , a halogenated and ethoxylated benzaldehyde, for the development of novel compounds for biological assays. The presence of the bromo and ethoxy groups on the aromatic ring is anticipated to modulate the lipophilicity and electronic properties of the resulting derivatives, potentially enhancing their biological efficacy and selectivity. We will delve into detailed protocols for several key derivatization reactions and outline subsequent biological screening assays to evaluate the therapeutic potential of the synthesized molecules.

Chemical Derivatization Strategies

The aldehyde functional group of 4-Bromo-3-ethoxybenzaldehyde is a versatile handle for a variety of chemical transformations. Below are detailed protocols for the synthesis of Schiff bases, oximes, hydrazones, secondary amines via reductive amination, and alkenes through the Wittig reaction.

Synthesis of Schiff Bases

Schiff bases, or imines, are formed through the condensation reaction between a primary amine and an aldehyde. These compounds have demonstrated a wide spectrum of biological activities, including antibacterial, antifungal, and anticancer properties[1][2][3].

Protocol: Synthesis of a Schiff Base Derivative

• Dissolution: In a round-bottom flask, dissolve 1 equivalent of 4-Bromo-3-ethoxybenzaldehyde in a suitable solvent such as ethanol or methanol.

• Amine Addition: To the stirred solution, add a stoichiometric equivalent (1 to 1.1 equivalents) of the desired primary amine.

• Catalysis (Optional): For less reactive amines, a catalytic amount of a weak acid, such as a few drops of glacial acetic acid, can be added to facilitate the reaction.

• Reaction: The reaction mixture is typically stirred at room temperature or gently refluxed for a period ranging from a few hours to overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, the product often precipitates out of the solution upon cooling. The solid can be collected by filtration, washed with a cold solvent, and dried. If the product does not precipitate, the solvent is removed under reduced pressure, and the resulting residue is purified by recrystallization or column chromatography.

Diagram: General Synthesis of Schiff Bases

Caption: Synthesis of Schiff bases from 4-Bromo-3-ethoxybenzaldehyde.

Synthesis of Oximes and Hydrazones

Oximes and hydrazones are formed by the reaction of an aldehyde with hydroxylamine or hydrazine, respectively. These derivatives are known for their diverse biological activities, including antioxidant and enzyme inhibitory properties[4][5][6].

Protocol: Synthesis of Oxime/Hydrazone Derivatives

• Reagent Preparation: Prepare a solution of 4-Bromo-3-ethoxybenzaldehyde in a suitable solvent like ethanol. In a separate flask, prepare a solution of either hydroxylamine hydrochloride or a hydrazine derivative (e.g., phenylhydrazine, 2,4-dinitrophenylhydrazine) and a base such as sodium acetate or pyridine in the same solvent.

• Reaction: Add the aldehyde solution dropwise to the stirred hydroxylamine/hydrazine solution at room temperature.

• Monitoring: The reaction is typically rapid and can be monitored by TLC.

• Isolation: The resulting oxime or hydrazone often precipitates from the reaction mixture. The solid is collected by filtration, washed with water and a cold solvent, and then dried. Recrystallization can be performed for further purification if necessary.

Diagram: Synthesis of Oximes and Hydrazones

Caption: Formation of oximes and hydrazones.

Reductive Amination

Reductive amination is a powerful method for the synthesis of secondary and tertiary amines from aldehydes[7][8][9]. This two-step, one-pot process involves the initial formation of an imine, which is then reduced in situ to the corresponding amine.

Protocol: Synthesis of a Secondary Amine via Reductive Amination

• Imine Formation: Dissolve 1 equivalent of 4-Bromo-3-ethoxybenzaldehyde and 1-1.2 equivalents of a primary amine in a suitable solvent (e.g., methanol, dichloromethane). Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

• Reduction: To the reaction mixture, add a mild reducing agent such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) portion-wise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until the reaction is complete, as indicated by TLC.

• Work-up and Isolation: Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent like ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography.

Diagram: Reductive Amination Workflow

Caption: Steps in the reductive amination process.

Wittig Reaction

The Wittig reaction is a highly versatile method for the synthesis of alkenes from aldehydes and ketones[10][11][12][13][14]. It involves the reaction of an aldehyde with a phosphorus ylide (Wittig reagent).

Protocol: Synthesis of an Alkene via Wittig Reaction

• Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the appropriate phosphonium salt in a dry aprotic solvent such as tetrahydrofuran (THF). Cool the suspension to 0 °C and add a strong base (e.g., n-butyllithium) dropwise to generate the ylide. The formation of the ylide is often indicated by a color change.

• Aldehyde Addition: Dissolve 4-Bromo-3-ethoxybenzaldehyde in dry THF and add it dropwise to the ylide solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours or until completion as monitored by TLC.

• Work-up and Isolation: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent like diethyl ether. The combined organic layers are washed with brine, dried, and the solvent is evaporated. The crude product is then purified by column chromatography to separate the desired alkene from the triphenylphosphine oxide byproduct.

Diagram: The Wittig Reaction Pathway

Caption: Alkene synthesis via the Wittig reaction.

Characterization of Synthesized Derivatives

The newly synthesized compounds should be thoroughly characterized to confirm their structure and purity. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the derivatives.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition of the synthesized compounds.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups in the derivatives.

Derivative Type	Expected Spectroscopic Features
Schiff Base	Appearance of a C=N stretch in the IR spectrum (around 1600-1650 cm⁻¹). Disappearance of the aldehyde proton signal (~10 ppm) and appearance of an imine proton signal in the ¹H NMR spectrum.
Oxime	Presence of a broad O-H stretch in the IR spectrum and a C=N stretch. A downfield singlet for the oxime proton in the ¹H NMR.
Hydrazone	N-H and C=N stretching vibrations in the IR spectrum. Signals for the hydrazone protons in the ¹H NMR.
Secondary Amine	N-H stretching in the IR spectrum. Disappearance of the aldehyde proton and appearance of new signals corresponding to the newly formed C-H and N-H protons in the ¹H NMR.
Alkene	C=C stretching in the IR spectrum. Appearance of signals for the vinylic protons in the ¹H NMR, with coupling constants indicative of the alkene geometry (cis or trans).

Protocols for Preliminary Biological Screening

Once the synthesized derivatives have been characterized, they can be subjected to a battery of biological assays to evaluate their potential therapeutic applications.

Antimicrobial Susceptibility Testing

The synthesized compounds can be screened for their ability to inhibit the growth of various pathogenic bacteria and fungi.

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium, adjusted to a 0.5 McFarland standard.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate using the appropriate broth as a diluent.

• Inoculation: Add the standardized microbial inoculum to each well. Include positive (microorganism without compound) and negative (broth only) controls.

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Antioxidant Activity Assays

The ability of the synthesized compounds to scavenge free radicals can be assessed using various in vitro antioxidant assays.

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Reagent Preparation: Prepare a stock solution of DPPH in methanol.

• Assay Procedure: In a 96-well plate, add different concentrations of the test compounds to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the test samples with that of the control (DPPH solution without the test compound). Ascorbic acid or Trolox can be used as a standard antioxidant.

Enzyme Inhibition Assays

Many drugs exert their therapeutic effects by inhibiting specific enzymes. The synthesized derivatives can be screened for their inhibitory activity against relevant enzymes.

Protocol: General Enzyme Inhibition Assay

• Assay Components: In a suitable buffer, combine the target enzyme, its substrate, and various concentrations of the test compound in a 96-well plate.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme.

• Reaction Termination: Stop the enzymatic reaction after a specific time period.

• Detection: Measure the amount of product formed or substrate consumed using a suitable detection method (e.g., spectrophotometry, fluorometry).

• IC₅₀ Determination: The concentration of the inhibitor that causes 50% inhibition of the enzyme activity (IC₅₀) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion

The derivatization of 4-Bromo-3-ethoxybenzaldehyde offers a promising avenue for the discovery of novel bioactive molecules. The protocols detailed in this application note provide a robust framework for the synthesis, characterization, and preliminary biological evaluation of a diverse library of compounds. The insights gained from these studies can guide further lead optimization and the development of new therapeutic agents.

References

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• Iqbal, J., et al. (2015). Influence of the diversified structural variations at the imine functionality of 4-bromophenylacetic acid derived hydrazones on alkaline phosphatase inhibition: Synthesis and molecular modelling studies. RSC Advances, 5(99), 81131-81142. [Link]

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• Matar, S., et al. (2014). Synthesis, characterization, and antimicrobial activity of Schiff bases derived from benzaldehydes and 3,3′-diaminodipropylamine. Arabian Journal of Chemistry, 7(6), 1015-1021. [Link]

• University of California, Irvine. The Wittig Reaction: Synthesis of Alkenes. [Link]

• Yakan, H., et al. (2021). Synthesis of benzoyl hydrazones having 4-hydroxy-3,5-dimethoxy phenyl ring, their biological activities, and molecular modeling studies on enzyme inhibition activities. Journal of Molecular Structure, 1239, 130514. [Link]

• Matar, S., et al. (2014). Synthesis, characterization, and antimicrobial activity of Schiff bases derived from benzaldehydes and 3, 3 0-diaminodipropylamine. Semantic Scholar. [Link]

• Jumina, et al. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry, 32(5), 2533-2540. [Link]

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• Master Organic Chemistry. The Wittig Reaction. [Link]

• University of Wisconsin-Madison. A Solvent Free Wittig Reaction. [Link]

• Kim, M., et al. (2021). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. Marine Drugs, 19(9), 512. [Link]

• Sanna, M., et al. (2022). Nature-Inspired O-Benzyl Oxime-Based Derivatives as New Dual-Acting Agents Targeting Aldose Reductase and Oxidative Stress. Molecules, 27(6), 1839. [Link]

• Fisher Scientific. 3-Bromo-4-ethoxybenzaldehyde 97.0+%, TCI America™. [Link]

• Abdullah, N., et al. (2016). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. International Journal of Pharmaceutical and Clinical Research, 8(8), 1205-1209. [Link]

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• Sanna, M., et al. (2014). Synthesis, biological evaluation, and molecular modeling of new 3-(cyclopentyloxy)-4-methoxybenzaldehyde O-(2-(2,6-dimethylmorpholino)-2-oxoethyl) Oxime (GEBR-7b) related phosphodiesterase 4D (PDE4D) inhibitors. Journal of Medicinal Chemistry, 57(16), 7061-7072. [Link]

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• Kim, J. Y., et al. (2016). 5-Bromo-2-hydroxy-4-methyl-benzaldehyde inhibited LPS-induced production of pro-inflammatory mediators through the inactivation of ERK, p38, and NF-κB pathways in RAW 264.7 macrophages. Chemical Biology & Drug Design, 88(5), 766-774. [Link]

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Analytical methods for determining the purity of 4-Bromo-3-ethoxybenzaldehyde

An Application Note on the Analytical Methods for Determining the Purity of 4-Bromo-3-ethoxybenzaldehyde

Abstract

This comprehensive guide details robust analytical methodologies for the precise determination of the purity of 4-Bromo-3-ethoxybenzaldehyde, a key building block in pharmaceutical research and development. For researchers, scientists, and drug development professionals, ensuring the purity of starting materials is a foundational requirement for data integrity, reaction efficiency, and the safety of downstream products. This document provides in-depth protocols and the underlying scientific rationale for three orthogonal analytical techniques: High-Performance Liquid Chromatography (HPLC) for routine purity and impurity profiling, Gas Chromatography (GC) for assessing volatile impurities, and Quantitative Nuclear Magnetic Resonance (qNMR) for absolute purity determination. Mass Spectrometry (MS) is also discussed as an indispensable tool for structural confirmation. The protocols are designed to be self-validating, aligning with principles outlined in authoritative guidelines such as the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).

Introduction: The Criticality of Purity Assessment

4-Bromo-3-ethoxybenzaldehyde serves as a crucial intermediate in the synthesis of a wide array of complex organic molecules, including active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can lead to undesirable side reactions, reduced yields, and the introduction of potentially toxic components into the final product. Therefore, a multi-faceted analytical approach is not merely a quality control measure but a cornerstone of scientific rigor and drug development.

This guide moves beyond simple procedural lists to explain the causality behind experimental choices, empowering the user to not only execute the methods but also to understand and troubleshoot them effectively. The objective is to establish a validated, reliable, and comprehensive strategy for the purity assessment of 4-Bromo-3-ethoxybenzaldehyde.

Primary Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is the quintessential technique for purity analysis of non-volatile or thermally labile organic compounds like 4-Bromo-3-ethoxybenzaldehyde. Its high resolving power allows for the effective separation of the main analyte from process-related impurities and degradation products.

2.1. Principle and Rationale

We employ a reverse-phase HPLC (RP-HPLC) method, where the stationary phase is non-polar (e.g., C18) and the mobile phase is polar. 4-Bromo-3-ethoxybenzaldehyde, being a moderately polar molecule, will be retained on the column and separated from more polar and less polar impurities based on its partitioning between the two phases. The inclusion of a mild acid (e.g., formic acid) in the mobile phase is critical; it protonates the silanol groups on the silica-based stationary phase, preventing peak tailing and ensuring sharp, symmetrical peaks for accurate integration.[1][2]

2.2. Experimental Protocol: RP-HPLC with UV Detection

This protocol is designed to be a robust starting point for method development and validation, consistent with USP General Chapter <621> on Chromatography.[1][2][3][4]

Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile and methanol.

• High-purity water (Type I).

• Formic acid (≥98%).

• 0.45 µm syringe filters.

Table 1: HPLC Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water (v/v)	Provides protons to suppress silanol activity and ensures good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile (v/v)	Acetonitrile is a common organic modifier providing good separation efficiency and low UV cutoff.
Elution Mode	Gradient	Ensures elution of both early and late-eluting impurities within a reasonable runtime.
Gradient Program	0-20 min: 40% B to 95% B; 20-25 min: Hold 95% B	A broad gradient to capture a wide range of potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing optimal efficiency.
Column Temperature	30 °C	Maintains stable retention times and improves peak shape.
Detection	UV at 254 nm	The aromatic ring provides strong chromophoric activity at this wavelength. A PDA detector is recommended for peak purity analysis.
Injection Volume	10 µL	A typical volume to avoid column overloading while ensuring a good detector response.

Sample Preparation:

• Stock Solution: Accurately weigh approximately 10 mg of 4-Bromo-3-ethoxybenzaldehyde and dissolve it in 10 mL of acetonitrile to create a 1 mg/mL solution.

• Working Solution: Dilute the stock solution 10-fold with a 50:50 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL.

• Filtration: Filter the working solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates.

System Suitability Testing (SST): Before sample analysis, the system's performance must be verified. This is a core requirement of any validated analytical procedure.[5][6]

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria	Purpose
Repeatability (n=5)	RSD ≤ 2.0% for peak area and retention time	Ensures the system is providing consistent and reproducible results.
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Measures peak symmetry, critical for accurate integration.
Theoretical Plates (N)	> 2000	Indicates the efficiency of the separation column.

Data Analysis: The purity is calculated using the area percent method. Purity (%) = (Area of Main Peak / Total Area of All Peaks) × 100

HPLC Experimental Workflow for Purity Assessment.

Orthogonal Technique: Gas Chromatography (GC)

Employing an orthogonal technique—one with a different separation mechanism—is crucial for a comprehensive purity profile. GC is ideal for identifying volatile or semi-volatile impurities that might co-elute with the solvent front in HPLC.[7]

3.1. Principle and Rationale

GC separates compounds based on their volatility and interaction with a stationary phase in a heated column. For 4-Bromo-3-ethoxybenzaldehyde, a non-polar capillary column (e.g., 5% phenyl polysiloxane) is suitable. A Flame Ionization Detector (FID) is used for its robust, universal response to organic compounds. A temperature gradient program is employed to ensure that impurities with a wide range of boiling points can be effectively separated and detected.[8][9]

3.2. Experimental Protocol: GC with Flame Ionization Detection (FID)

Instrumentation and Materials:

• Gas chromatograph equipped with a split/splitless injector, a capillary column, and an FID.

• DB-5 or equivalent capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• High-purity helium or hydrogen as the carrier gas.

• GC-grade acetone or ethyl acetate.

Table 3: GC Operating Conditions

Parameter	Recommended Setting	Rationale
Column	DB-5 (30 m x 0.25 mm, 0.25 µm)	A robust, general-purpose column suitable for a wide range of semi-volatile organic compounds.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas providing good efficiency.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample without thermal degradation.
Injection Mode	Split (50:1 ratio)	Prevents column overloading and ensures sharp peaks for a relatively concentrated sample.
Oven Program	100 °C (hold 2 min), ramp 15 °C/min to 280 °C (hold 5 min)	Starts below the solvent boiling point and ramps to a high temperature to elute all components.
Detector	FID at 300 °C	Highly sensitive to hydrocarbons and prevents condensation of high-boiling point compounds.

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample.

• Dissolve in 10 mL of acetone or another suitable volatile solvent to a concentration of 1 mg/mL.

• Transfer the solution to a 2 mL GC vial.

Data Analysis: Purity is determined by the area percent method, similar to HPLC. If coupled with a Mass Spectrometer (GC-MS), the identity of the main peak and any impurities can be confirmed via their mass spectra.[10]

GC Experimental Workflow for Volatile Impurity Profiling.

Absolute Purity by Quantitative NMR (qNMR)

While chromatographic methods provide relative purity, qNMR stands out as a primary ratio method capable of determining absolute purity without a specific reference standard of the analyte.[11][12] Its principle relies on the direct proportionality between the integrated NMR signal area and the number of protons generating that signal.[13]

4.1. Principle and Rationale

By co-dissolving a precisely weighed amount of the analyte with a precisely weighed amount of a certified internal standard (of known purity), the purity of the analyte can be calculated. The key is selecting a standard (e.g., maleic acid) with high purity, stability, and signals that are well-resolved from the analyte's signals. For accurate quantification, NMR parameters must be carefully controlled, especially the relaxation delay (D1), which must be long enough to allow for complete relaxation of all relevant protons.[14]

4.2. Experimental Protocol: Absolute Purity Determination

Instrumentation and Materials:

• High-resolution NMR Spectrometer (≥400 MHz).

• Certified Internal Standard (e.g., Maleic Acid, >99.5% purity).

• High-purity deuterated solvent (e.g., DMSO-d₆).

• Analytical balance (±0.01 mg readability).

• High-precision NMR tubes.

Sample Preparation:

• Accurately weigh ~15 mg of 4-Bromo-3-ethoxybenzaldehyde (w_analyte).

• Accurately weigh ~10 mg of the internal standard, Maleic Acid (w_std).

• Quantitatively transfer both solids into a single vial and dissolve in ~0.7 mL of DMSO-d₆.

• Transfer the solution to an NMR tube.

Table 4: Key ¹H-NMR Acquisition Parameters for Quantification

Parameter	Recommended Setting	Rationale
Pulse Angle	90°	Ensures maximum signal for quantification.
Relaxation Delay (D1)	≥ 30 seconds	Critical for ensuring complete T1 relaxation of all protons being integrated, preventing signal saturation.
Number of Scans	8 to 16	Provides a good signal-to-noise ratio without excessive experiment time.
Acquisition Time	≥ 3 seconds	Ensures high digital resolution for accurate integration.

Data Processing and Calculation:

• Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

• Integrate a well-resolved, unique signal for the analyte (e.g., the aldehyde proton, -CHO, at ~9.8 ppm) and a signal for the standard (e.g., the two vinyl protons of maleic acid at ~6.3 ppm).

• Calculate the purity using the following formula:

  Purity_analyte (%) = (I_analyte / I_std) × (N_std / N_analyte) × (MW_analyte / MW_std) × (w_std / w_analyte) × Purity_std

  Where:

  • I = Integral area of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight (Analyte: 229.07 g/mol ; Standard: 116.07 g/mol )

  • w = Weight

  • Purity_std = Purity of the internal standard (as a percentage)

Logical Flow for Absolute Purity Calculation by qNMR.

Structural Confirmation by Mass Spectrometry (MS)

While not a primary purity tool, MS is unparalleled for confirming molecular identity. When coupled with GC or HPLC, it can also identify unknown impurities.

Key Diagnostic Feature: For 4-Bromo-3-ethoxybenzaldehyde, the mass spectrum will exhibit a characteristic isotopic pattern for bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[15][16] This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of almost equal intensity, separated by 2 m/z units. This pattern is a definitive indicator of the presence of a single bromine atom in the molecule or fragment ion.[17]

Summary and Recommendations

A comprehensive purity assessment of 4-Bromo-3-ethoxybenzaldehyde requires a multi-technique approach.

Table 5: Comparison of Analytical Methods

Method	Primary Application	Advantages	Limitations
HPLC	Routine purity, non-volatile impurities	High resolution, robust, widely available.	Relative purity (area %), may not detect highly volatile impurities.
GC	Volatile and semi-volatile impurities	Orthogonal to HPLC, excellent for volatile analysis.	Not suitable for non-volatile or thermally labile compounds.
qNMR	Absolute purity determination	Primary method, no analyte-specific standard needed, non-destructive.	Lower sensitivity than chromatography, requires high-field NMR.
MS	Structural confirmation, impurity ID	Unambiguous molecular weight, isotopic pattern confirmation.	Not inherently quantitative without extensive calibration.

Recommended Strategy:

• Routine Quality Control: Use the developed HPLC method for routine batch-to-batch purity checks and impurity profiling.

• Volatile Impurity Screen: Employ the GC method as an orthogonal check, particularly during process development, to ensure no volatile impurities are present.

• Reference Standard Certification: Use qNMR to assign an absolute, traceable purity value to a designated reference standard lot of 4-Bromo-3-ethoxybenzaldehyde. This certified standard can then be used for quantifying impurities in other batches via chromatography.

By integrating these scientifically-grounded and validated methods, researchers and developers can ensure the quality of 4-Bromo-3-ethoxybenzaldehyde, leading to more reliable and reproducible scientific outcomes.

References

• USP General Chapter <621> Chromatography. United States Pharmacopeia. [URL: https://www.uspnf.
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Application Note &amp; Protocol: A Robust and Scalable Synthesis of 4-Bromo-3-ethoxybenzaldehyde for Pilot Plant Production

Introduction: The Strategic Importance of 4-Bromo-3-ethoxybenzaldehyde

4-Bromo-3-ethoxybenzaldehyde is a key substituted benzaldehyde derivative that serves as a critical building block in the synthesis of various high-value molecules, particularly in the pharmaceutical and agrochemical industries. Its unique substitution pattern, featuring a bromo group for subsequent cross-coupling reactions and an ethoxy group influencing electronic properties, makes it a versatile intermediate. The successful transition from laboratory-scale synthesis to pilot plant production is a critical milestone in the drug development pipeline, demanding a process that is not only high-yielding but also safe, cost-effective, and reproducible on a larger scale.

This document provides a comprehensive guide for the scale-up synthesis of 4-Bromo-3-ethoxybenzaldehyde, focusing on a well-established and industrially proven method: the Vilsmeier-Haack reaction. We will delve into the mechanistic rationale, provide a detailed step-by-step pilot plant protocol, and address the critical safety and analytical considerations essential for a successful technology transfer.

Synthetic Strategy: The Vilsmeier-Haack Reaction

For the formylation of electron-rich aromatic systems, the Vilsmeier-Haack reaction stands out as a reliable and scalable method.[1][2][3] The reaction utilizes a combination of a substituted amide, typically N,N-dimethylformamide (DMF), and an acid halide, most commonly phosphorus oxychloride (POCl₃), to generate a potent electrophilic formylating agent.[4]

Chosen Route: Formylation of 2-bromo-1-ethoxybenzene.

Rationale for Selection:

• High Regioselectivity: The ethoxy group is a strong ortho-, para-directing group. As the position para to the ethoxy group is occupied by the bromine atom, the formylation is directed almost exclusively to the ortho position, leading to the desired 4-bromo-3-ethoxybenzaldehyde isomer.

• Favorable Reaction Conditions: The reaction proceeds under relatively mild temperatures, which minimizes the formation of by-products and simplifies operational control in a pilot plant setting.[4]

• Cost-Effectiveness: The starting materials (2-bromo-1-ethoxybenzene, DMF, POCl₃) are commercially available in bulk and are relatively inexpensive, making the process economically viable for large-scale production.

• Well-Understood Mechanism: The Vilsmeier-Haack reaction is extensively documented in chemical literature, providing a solid foundation for troubleshooting and process optimization.[1][5]

Reaction Mechanism

The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: DMF, a nucleophile, attacks the electrophilic phosphorus atom of POCl₃. A subsequent rearrangement and elimination of a dichlorophosphate anion generates the highly electrophilic N,N-dimethyl-chloromethyliminium salt, known as the Vilsmeier reagent.[2][5]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring of 2-bromo-1-ethoxybenzene attacks the electrophilic carbon of the Vilsmeier reagent. The resulting intermediate is then rearomatized by the elimination of a proton.

• Hydrolysis: The formed iminium salt is stable until aqueous work-up, during which it is readily hydrolyzed to yield the final product, 4-Bromo-3-ethoxybenzaldehyde.[4]

Pilot Plant Production Protocol

This protocol is designed for a target scale of ~1 kg of final product and should be conducted in a suitable pilot plant facility with appropriate engineering controls.

Safety, Health, and Environment (SHE) Considerations

CRITICAL: A thorough risk assessment must be conducted before commencing any work.

• Phosphorus Oxychloride (POCl₃): Highly corrosive, toxic upon inhalation, and reacts violently with water, releasing heat and toxic hydrogen chloride gas.[6][7][8] It must be handled in a closed system under an inert atmosphere (e.g., nitrogen). All transfers should be done via a pump or under nitrogen pressure.[9]

• N,N-Dimethylformamide (DMF): A reproductive toxin and a possible carcinogen. It is readily absorbed through the skin. Use in a well-ventilated area is mandatory.

• Dichloromethane (DCM): A suspected carcinogen and volatile solvent.

• Personal Protective Equipment (PPE): Full PPE is required, including chemical-resistant gloves (e.g., butyl rubber), a lab coat over chemical-resistant overalls, tightly fitting safety goggles, and a face shield.[8] Respiratory protection may be necessary.[7]

• Engineering Controls: The reaction must be performed in a glass-lined reactor located within a walk-in fume hood or a designated containment area. The reactor must be equipped with an overhead stirrer, a condenser, a temperature probe, and a line to a caustic scrubber to neutralize HCl and other acidic off-gases generated during the reaction and quench.[9]

Raw Material Specifications

Material	CAS Number	Grade	Key Specifications
2-Bromo-1-ethoxybenzene	583-19-7	Reagent	Purity: ≥98%, Moisture: ≤0.1%
Phosphorus Oxychloride (POCl₃)	10025-87-3	Reagent	Purity: ≥99%
N,N-Dimethylformamide (DMF)	68-12-2	Anhydrous	Purity: ≥99.8%, Moisture: ≤0.05%
Dichloromethane (DCM)	75-09-2	ACS Grade	Purity: ≥99.5%
Sodium Bicarbonate (NaHCO₃)	144-55-8	Technical	-
Sodium Sulfate (Na₂SO₄)	7757-82-6	Anhydrous	-
Ethanol	64-17-5	Reagent	95% or Absolute

Equipment

• 10 L Glass-Lined Reactor with overhead agitation, heating/cooling jacket, reflux condenser, and bottom outlet valve.

• 2 L Charging Vessel (pressure-equalizing dropping funnel) for controlled addition of reagents.

• 20 L Quenching Vessel.

• Caustic Scrubber (containing aqueous NaOH solution).

• Filter-Dryer or Nutsche Filter.

• Vacuum Tray Dryer.

Process Workflow Diagram

Caption: Pilot Plant Workflow for 4-Bromo-3-ethoxybenzaldehyde Synthesis.

Step-by-Step Synthesis Protocol

Parameter	Value	Rationale / In-Process Control
Vilsmeier Reagent Formation
1. Charge DMF to Reactor	2.0 L (26.0 mol)	Solvent and reagent. Ensure it is anhydrous to prevent premature POCl₃ decomposition.
2. Cool Reactor	0-5 °C	The reaction of DMF and POCl₃ is highly exothermic. Low temperature controls the reaction rate and prevents degradation.
3. Charge POCl₃	1.15 L (12.5 mol)	CRITICAL: Add dropwise over 60-90 mins. Monitor temperature closely; do not exceed 10 °C.
4. Stir	30 mins at 0-5 °C	Ensures complete formation of the Vilsmeier reagent.
Formylation
5. Charge 2-Bromo-1-ethoxybenzene	2.15 kg (10.0 mol)	CRITICAL: Add dropwise over 90-120 mins. Maintain internal temperature below 10 °C to control the exothermic reaction.
6. Reaction	Warm to 45-50 °C and hold	Gently heat to drive the reaction to completion. Monitor by HPLC/TLC until starting material is <1%. (Typically 2-4 hours).
Quench and Work-up
7. Prepare Quench Slurry	10 kg ice, 10 L water, 2.5 kg NaHCO₃	The quench is highly exothermic and releases HCl gas. Bicarbonate neutralizes the acid.
8. Quench Reaction	Transfer reaction mass to slurry	CRITICAL: Perform slowly with vigorous stirring. Ensure the off-gas is directed to the scrubber. Maintain quench temperature below 25 °C.
9. Extraction	3 x 3 L DCM	Extract the product into the organic phase.
10. Wash Organic Layer	1 x 2 L Water, 1 x 2 L Brine	Removes residual DMF and inorganic salts.
11. Dry and Concentrate	Dry over Na₂SO₄, filter, and concentrate	Remove water and then solvent under reduced pressure to yield crude product.
Purification
12. Recrystallization	Dissolve crude in hot Ethanol, add Water	A common and effective method for purifying aldehydes on a large scale.
13. Isolate and Dry	Filter, wash with cold EtOH/Water, dry	Isolate the purified solid and dry under vacuum at ≤40 °C until constant weight.

Expected Yield and Quality

Parameter	Specification	Analytical Method
Appearance	White to off-white crystalline solid	Visual
Yield (Typical)	75-85%	Gravimetric
Purity	≥99.0%	HPLC
Melting Point	55-58 °C	Melting Point Apparatus
Identity	Conforms to reference standard	¹H NMR, FT-IR
Residual Solvents	DCM: <600 ppm, Ethanol: <5000 ppm	GC-HS

Conclusion

The Vilsmeier-Haack formylation of 2-bromo-1-ethoxybenzene is a robust and highly suitable method for the pilot plant production of 4-Bromo-3-ethoxybenzaldehyde. The process offers high regioselectivity, good yields, and relies on readily available, cost-effective raw materials. The primary challenge in scaling this synthesis lies in managing the highly exothermic and hazardous nature of the Vilsmeier reagent formation and the subsequent quench. Strict adherence to safety protocols, precise control of reaction parameters—especially temperature—and the use of appropriate engineering controls like a caustic scrubber are paramount for a safe and successful scale-up. This detailed protocol provides a solid foundation for researchers and drug development professionals to transfer this vital synthesis from the bench to the pilot plant.

References

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

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• Slideshare. (n.d.). Vilsmeier haack rxn. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Bromo-3-ethoxybenzaldehyde, min 98%, 1 gram. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-3-methoxybenzaldehyde. Retrieved from [Link]

• International Journal of Computational Engineering Research. (n.d.). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Retrieved from [Link]

• PubMed. (2022, May 12). Engineered Corynebacterium glutamicum as the Platform for the Production of Aromatic Aldehydes. Retrieved from [Link]

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Application Notes &amp; Protocols: Leveraging 4-Bromo-3-ethoxybenzaldehyde in the Synthesis of Novel Agrochemicals

Introduction: The Strategic Value of 4-Bromo-3-ethoxybenzaldehyde

In the relentless pursuit of novel, effective, and environmentally conscious agrochemicals, the strategic selection of foundational chemical scaffolds is paramount. 4-Bromo-3-ethoxybenzaldehyde emerges as a highly versatile and valuable building block for the synthetic chemist. Its structure is endowed with three key functional elements that can be selectively manipulated to generate a vast library of potential active ingredients:

• The Aldehyde Group: A versatile functional handle for a wide array of transformations, including condensations, reductive aminations, and Wittig reactions, allowing for the construction of complex side chains and new heterocyclic systems.

• The Aryl Bromide: An ideal anchor point for modern cross-coupling chemistry. The bromine atom facilitates robust and high-yield carbon-carbon and carbon-heteroatom bond formation via reactions like Suzuki-Miyaura, Ullmann, and Heck couplings.[1]

• The 3-Ethoxy Substituent: This group modulates the electronic properties of the benzene ring and, critically, enhances the lipophilicity of the resulting molecules. This modification can significantly improve the bioavailability and translocation of the compound within target pest species.

This guide provides detailed protocols and scientific rationale for utilizing 4-Bromo-3-ethoxybenzaldehyde as a precursor in the development of three distinct classes of potential agrochemicals: fungicides, herbicides, and insecticides.

Section 1: Synthesis of Pyrazole Carboxamide Fungicides

Rationale & Mechanistic Insight: Pyrazole carboxamides are a cornerstone of modern fungicidal chemistry, with many commercial products acting as Succinate Dehydrogenase Inhibitors (SDHIs).[2] These compounds disrupt the fungal respiratory chain, leading to potent and broad-spectrum activity. By incorporating the 4-bromo-3-ethoxybenzoyl moiety into a pyrazole core, we can explore novel chemical space for SDHI candidates. The general strategy involves a two-stage process: construction of a substituted pyrazole carboxylic acid followed by amide coupling.[3]

Experimental Workflow: Pyrazole Carboxamide Synthesis

Caption: General workflow for synthesizing pyrazole carboxamide fungicides.

Protocol 1.1: Synthesis of Ethyl 5-(4-bromo-3-ethoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylate

This protocol details the initial construction of the pyrazole ring system, a common and flexible approach to this class of compounds.[3]

Materials:

• 4-Bromo-3-ethoxybenzaldehyde (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• Methylhydrazine (1.1 eq)

• Piperidine (catalytic amount)

• Glacial Acetic Acid (catalytic amount)

• Ethanol (anhydrous)

• Toluene

Procedure:

• Knoevenagel Condensation: To a round-bottom flask equipped with a Dean-Stark apparatus, add 4-Bromo-3-ethoxybenzaldehyde, ethyl acetoacetate, and toluene.

• Add a catalytic amount of piperidine. The causality here is that piperidine acts as a base to deprotonate the active methylene of ethyl acetoacetate, initiating the condensation with the aldehyde.

• Reflux the mixture for 4-6 hours, collecting the water generated in the Dean-Stark trap. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Cool the reaction mixture to room temperature and remove the toluene under reduced pressure. The crude intermediate is used directly in the next step.

• Knorr Pyrazole Synthesis: Dissolve the crude intermediate in anhydrous ethanol. Add a catalytic amount of glacial acetic acid.[3]

• Add methylhydrazine dropwise to the stirred solution at room temperature. The acid catalyst protonates the carbonyl group, making it more electrophilic for the subsequent cyclization.

• Heat the mixture to reflux and maintain for 12-16 hours. Monitor the formation of the pyrazole ester by TLC.

• Workup & Purification: Cool the reaction to room temperature and concentrate the solvent using a rotary evaporator.

• Dilute the residue with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure pyrazole ester.

Protocol 1.2: Amide Coupling to Final Product

This protocol describes the conversion of the pyrazole ester to the final, biologically active carboxamide.[3][4]

Materials:

• Pyrazole ester from Protocol 1.1 (1.0 eq)

• Lithium hydroxide (LiOH) (2.0 eq)

• Target Amine (e.g., 2,6-difluoroaniline) (1.1 eq)

• Thionyl chloride (SOCl₂) (1.5 eq) or a coupling reagent like EDC/HOBt.

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• N,N-Dimethylformamide (DMF) (catalytic amount, if using SOCl₂)

Procedure (via Acid Chloride):

• Saponification: Dissolve the pyrazole ester in a mixture of THF and water. Add LiOH and stir at 40 °C until TLC indicates complete conversion to the carboxylic acid.

• Acidify the mixture with 1M HCl to pH ~2-3 and extract the pyrazole carboxylic acid with ethyl acetate. Dry the organic layer and concentrate to yield the acid.

• Acid Chloride Formation: Suspend the pyrazole carboxylic acid in anhydrous DCM. Add a catalytic drop of DMF.

• Add thionyl chloride dropwise at 0 °C. The DMF catalyzes the formation of the highly reactive Vilsmeier reagent, which efficiently converts the carboxylic acid to the acyl chloride.[5]

• Allow the reaction to warm to room temperature and stir for 2-3 hours. Remove the solvent and excess SOCl₂ under reduced pressure.

• Amidation: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

• Add the desired amine and a base like triethylamine (1.2 eq) dropwise. Stir the reaction at room temperature for 12-24 hours.

• Workup & Purification: Dilute the reaction with DCM and wash with 1M HCl, saturated sodium bicarbonate, and brine. Dry the organic layer, concentrate, and purify by column chromatography or recrystallization to obtain the final pyrazole carboxamide.

Data Presentation: Representative Fungicide Candidates

Compound ID	R-Amine Moiety	Target Pathogen	Hypothetical MIC₅₀ (µg/mL)
AG-PZ-01	2,6-Difluoroaniline	Botrytis cinerea	0.55
AG-PZ-02	4-(Trifluoromethyl)aniline	Rhizoctonia solani[6]	0.78
AG-PZ-03	Thiazol-2-amine	Pyricularia oryzae[6]	1.20

Section 2: Synthesis of Stilbene-Based Herbicides via Wittig Reaction

Rationale & Mechanistic Insight: The Wittig reaction is a powerful and reliable method for synthesizing alkenes from aldehydes and ketones.[7] This reaction proceeds through the formation of a phosphorus ylide, which reacts with the carbonyl group to form a four-membered oxaphosphetane intermediate. The collapse of this intermediate is driven by the formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide, yielding the desired alkene.[8] By converting the aldehyde of our starting material into a stilbene (1,2-diphenylethylene) core, we can generate molecules with potential herbicidal activity, possibly through inhibition of key plant enzymes.[9][10]

Experimental Workflow: Wittig Reaction for Stilbene Synthesis

Caption: Key steps in the Wittig reaction for stilbene synthesis.

Protocol 2.1: Solvent-Free Wittig Reaction for Stilbene Synthesis

This protocol adapts a greener, solvent-free approach which is both environmentally conscious and efficient.[7][11]

Materials:

• 4-Bromo-3-ethoxybenzaldehyde (1.0 eq)

• Benzyltriphenylphosphonium chloride (1.1 eq)

• Potassium phosphate, tribasic (K₃PO₄) (3.0 eq)

• Mortar and Pestle

• Hexanes for extraction

Procedure:

• Reagent Preparation: In a clean, dry mortar, combine 4-Bromo-3-ethoxybenzaldehyde, benzyltriphenylphosphonium chloride, and tribasic potassium phosphate.

• Reaction Initiation: Grind the solids together vigorously with a pestle for 15-20 minutes. The mechanical force initiates the reaction by bringing the reagents into close contact. The K₃PO₄ is a sufficiently strong base in the solid state to deprotonate the phosphonium salt to form the reactive ylide.[11] A color change is often observed as the ylide is formed.

• Reaction Monitoring: The progress can be monitored by periodically taking a small sample, dissolving it in ethyl acetate, and analyzing by TLC.

• Workup & Extraction: After 20 minutes (or upon completion by TLC), add hexanes to the mortar and continue to grind for another 2-3 minutes to thoroughly extract the product into the solvent.

• Purification: Prepare a filtering pipette by plugging a Pasteur pipette with a small amount of cotton. Filter the hexane solution through the pipette into a clean, pre-weighed round-bottom flask.

• Wash the solid residue in the mortar with a second portion of hexanes and filter this through the same pipette, combining the filtrates.

• Remove the hexanes using a rotary evaporator. The driving force for the reaction is the formation of the very stable triphenylphosphine oxide byproduct.[8] The desired stilbene product is typically less polar and can be separated from the polar triphenylphosphine oxide and salts via this simple extraction and filtration.

• Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Data Presentation: Representative Stilbene Herbicide Candidates

Compound ID	Phosphonium Salt Used	Target Weed	Hypothetical % Inhibition @ 100 g/ha
AG-ST-01	Benzyltriphenylphosphonium chloride	Digitaria sanguinalis (Crabgrass)	85%
AG-ST-02	4-Fluorobenzyltriphenylphosphonium bromide	Setaria viridis (Green Foxtail)	92%
AG-ST-03	2-Chlorobenzyltriphenylphosphonium chloride	Avena fatua (Wild Oat)[9]	88%

Section 3: Synthesis of Diaryl Ether Insecticides via Ullmann Condensation

Rationale & Mechanistic Insight: The Ullmann condensation is a classical copper-catalyzed reaction for the formation of diaryl ethers from an aryl halide and a phenol.[12] This transformation is particularly useful for creating complex molecular architectures that may interfere with insect physiological processes. While traditional Ullmann conditions required harsh temperatures and stoichiometric copper, modern ligand-accelerated systems allow the reaction to proceed under milder conditions.[13] The mechanism involves the formation of a copper(I) phenoxide, which then undergoes a metathesis reaction with the aryl bromide.[12]

Experimental Workflow: Ullmann Condensation

Caption: Simplified mechanism of the Ullmann diaryl ether synthesis.

Protocol 3.1: Ligand-Assisted Ullmann Condensation

This protocol utilizes a modern approach with a ligand to facilitate the coupling under more manageable conditions.

Materials:

• 4-Bromo-3-ethoxybenzaldehyde (1.0 eq)

• Substituted Phenol (e.g., 4-cyanophenol) (1.2 eq)

• Copper(I) Iodide (CuI) (0.1 eq)

• L-Proline (0.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add CuI, L-Proline, and K₂CO₃. L-Proline acts as a ligand, stabilizing the copper catalyst and increasing its solubility and reactivity, thus allowing for lower reaction temperatures.[13]

• Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon). Repeat this cycle three times.

• Add 4-Bromo-3-ethoxybenzaldehyde, the substituted phenol, and anhydrous DMSO via syringe.

• Reaction: Heat the mixture to 100-120 °C and stir vigorously for 24-48 hours. The base, K₂CO₃, is essential for deprotonating the phenol to form the reactive phenoxide nucleophile.[14]

• Monitor the reaction progress by TLC.

• Workup & Purification: Cool the reaction mixture to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude diaryl ether by silica gel column chromatography to yield the final product.

Data Presentation: Representative Diaryl Ether Insecticide Candidates

Compound ID	Phenol Moiety	Target Insect	Hypothetical LC₅₀ (ppm)
AG-DE-01	4-Cyanophenol	Aedes aegypti larvae[15]	15
AG-DE-02	4-Nitrophenol	Culex quinquefasciatus larvae[15]	22
AG-DE-03	3,5-Dichlorophenol	Myzus persicae (Green Peach Aphid)	35

References

• Yap, H. Y., et al. (2022). A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. Journal of Fungi. Available from: [Link]

• ResearchGate. Synthesis, characterization,nematocidal activity and docking study of novel pyrazole-4-carboxamide derivatives. ResearchGate. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. JOCPR. Available from: [Link]

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• National Institutes of Health. Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. National Center for Biotechnology Information. Available from: [Link]

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• Wikipedia. Ullmann condensation. Wikipedia Foundation. Available from: [Link]

• PubMed. Discovery of New Benzohydrazide Derivatives Containing 4-Aminoquinazoline as Effective Agricultural Fungicides, the Related Mechanistic Study, and Safety Assessment. National Center for Biotechnology Information. Available from: [Link]

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Synthesis and Application of Schiff Base Ligands Derived from 4-Bromo-3-ethoxybenzaldehyde: A Technical Guide

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of Schiff base ligands derived from 4-Bromo-3-ethoxybenzaldehyde. This technical note is designed to offer not just procedural steps but also the scientific rationale behind the methodologies, ensuring a deeper understanding and successful implementation in the laboratory.

Introduction: The Significance of Substituted Benzaldehyde-Derived Schiff Bases

Schiff bases, compounds containing an azomethine or imine group (-C=N-), are a cornerstone in coordination chemistry and medicinal research.[1][2] Their facile synthesis, structural versatility, and the diverse electronic properties imparted by various substituents make them exceptional ligands for metal complexation.[3] The introduction of a bromo and an ethoxy group onto the benzaldehyde scaffold, as in 4-Bromo-3-ethoxybenzaldehyde, offers unique opportunities. The bromine atom provides a potential site for further synthetic modifications and can enhance biological activity, while the ethoxy group can modulate solubility and electronic effects. Schiff bases derived from such precursors are being actively investigated for their potential as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[4][5][6] The formation of metal complexes with these ligands often enhances their biological efficacy.[1][7]

PART 1: Synthesis of Schiff Base Ligands from 4-Bromo-3-ethoxybenzaldehyde

The synthesis of Schiff bases from 4-Bromo-3-ethoxybenzaldehyde follows a classical condensation reaction with a primary amine. This reaction is typically carried out in an alcoholic solvent and can be catalyzed by a few drops of acid.[8] The general reaction scheme is depicted below.

Caption: General reaction scheme for the synthesis of Schiff base ligands.

Detailed Experimental Protocol: Synthesis of N-(4-Bromo-3-ethoxybenzylidene)aniline

This protocol provides a representative example of the synthesis of a Schiff base ligand from 4-Bromo-3-ethoxybenzaldehyde and aniline.

Materials:

• 4-Bromo-3-ethoxybenzaldehyde

• Aniline

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Beakers

• Büchner funnel and filter paper

• Thin-Layer Chromatography (TLC) plates and chamber

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of 4-Bromo-3-ethoxybenzaldehyde in 30 mL of absolute ethanol. In a separate beaker, dissolve 10 mmol of aniline in 20 mL of absolute ethanol.

• Reaction Setup: Place the round-bottom flask containing the aldehyde solution on a magnetic stirrer and begin stirring.

• Addition of Amine: Slowly add the aniline solution to the stirring aldehyde solution at room temperature.

• Catalyst Addition and Reflux: Add 2-3 drops of glacial acetic acid to the reaction mixture. Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 78-80°C) for 2-4 hours. The progress of the reaction should be monitored by TLC.[8]

• Product Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The Schiff base product is expected to precipitate out of the solution. If no precipitate forms, the solvent volume can be reduced using a rotary evaporator.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying and Recrystallization: Dry the purified product in a desiccator or a vacuum oven at a low temperature. For higher purity, the crude product can be recrystallized from a suitable solvent such as ethanol.

Rationale for Experimental Choices:

• Solvent: Ethanol is a common solvent for Schiff base synthesis as it readily dissolves both the aldehyde and the amine, and its boiling point is suitable for refluxing the reaction.

• Catalyst: A catalytic amount of acid, such as glacial acetic acid, is often used to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amine.[8]

• Reflux: Heating the reaction mixture at reflux increases the reaction rate, allowing the equilibrium to be reached faster.

PART 2: Characterization of the Synthesized Schiff Base Ligands

Thorough characterization is crucial to confirm the identity and purity of the synthesized Schiff base ligands. A combination of spectroscopic techniques is typically employed.

Spectroscopic Analysis

Technique	Key Observables and Interpretation	Typical Wavenumber/Chemical Shift
FT-IR Spectroscopy	The most definitive evidence for Schiff base formation is the appearance of a strong absorption band corresponding to the C=N (azomethine) stretching vibration. The disappearance of the C=O stretching band from the aldehyde and the N-H stretching bands from the primary amine also confirms the reaction.	C=N stretch: ~1614-1660 cm⁻¹[9]
¹H NMR Spectroscopy	The formation of the azomethine group is confirmed by the appearance of a characteristic singlet in the downfield region of the spectrum, corresponding to the proton of the -CH=N- group. The integration of this peak should correspond to one proton.	-CH=N- proton: δ ~8.0-9.0 ppm
¹³C NMR Spectroscopy	The carbon of the azomethine group gives a characteristic signal in the downfield region, providing further evidence of Schiff base formation.	-C=N- carbon: δ ~158-160 ppm[10]
Mass Spectrometry	Mass spectrometry is used to determine the molecular weight of the synthesized compound. The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the target Schiff base ligand.	[M⁺] corresponding to the molecular formula

PART 3: Applications in Drug Development and Coordination Chemistry

Schiff base ligands derived from 4-Bromo-3-ethoxybenzaldehyde are valuable precursors for the synthesis of metal complexes with potential therapeutic applications. The coordination of the Schiff base to a metal ion often enhances its biological activity.[11]

Potential Biological Activities:

• Antimicrobial Activity: The imine group is a critical pharmacophore that can interfere with microbial cell processes.[5] Metal complexes of these ligands often exhibit enhanced antimicrobial activity against various bacterial and fungal strains.[6]

• Anticancer Activity: Many Schiff bases and their metal complexes have demonstrated significant cytotoxic activity against various cancer cell lines.[12] The mechanism of action can involve DNA binding and cleavage, or inhibition of key enzymes.[13]

• Antioxidant and Anti-inflammatory Activity: The phenolic and imine functionalities can contribute to radical scavenging and anti-inflammatory properties.[5]

The general workflow for investigating the biological applications of these Schiff base ligands is outlined below.

Sources

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• 3. ir.uitm.edu.my [ir.uitm.edu.my]
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• 13. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: A Scientist's Guide to Optimizing 4-Bromo-3-ethoxybenzaldehyde Synthesis

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that synthesizing substituted benzaldehydes like 4-Bromo-3-ethoxybenzaldehyde, a key intermediate in pharmaceutical development, can present significant challenges in achieving high yield and purity. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you navigate the complexities of this synthesis. We will explore the primary synthetic pathways, address common experimental hurdles in a direct question-and-answer format, and provide detailed, validated protocols to enhance the success of your research.

Section 1: Choosing Your Synthetic Pathway

The synthesis of 4-Bromo-3-ethoxybenzaldehyde is typically approached via two distinct strategic routes. The choice between them depends on the availability of starting materials, desired purity profile, and scalability.

• Route A: Electrophilic Bromination of 3-Ethoxybenzaldehyde. This pathway involves the direct bromination of a commercially available benzaldehyde derivative. While seemingly straightforward, it is often complicated by issues of regioselectivity.

• Route B: Vilsmeier-Haack Formylation of 2-Bromo-1-ethoxybenzene. This route introduces the aldehyde group onto a pre-brominated precursor. It generally offers superior control over isomer formation, making it a more robust and reliable method for achieving high purity.[1]

The diagram below illustrates these two primary synthetic approaches.

Caption: Primary synthetic routes to 4-Bromo-3-ethoxybenzaldehyde.

The following table provides a comparative overview of these two routes.

Feature	Route A: Electrophilic Bromination	Route B: Vilsmeier-Haack Formylation
Starting Material	3-Ethoxybenzaldehyde	2-Bromo-1-ethoxybenzene
Key Reagents	Bromine (Br₂) or N-Bromosuccinimide (NBS)	Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF)[2]
Primary Challenge	Poor regioselectivity leading to isomeric impurities.	Requires strictly anhydrous conditions; handling of corrosive reagents.
Typical Yield	Variable; often moderate due to isomer separation loss.	Good to excellent (often >75%)[3]
Purity Control	Difficult; requires extensive purification.	Excellent; high regioselectivity.[3]
Recommendation	Suitable for exploratory work but not ideal for scale-up or high-purity requirements.	Recommended method for reliable yield and high purity.

Section 2: Troubleshooting Guide & FAQs

This section directly addresses common issues encountered during the synthesis of 4-Bromo-3-ethoxybenzaldehyde.

Focus on Route A: Electrophilic Bromination

Q1: I performed a bromination on 3-ethoxybenzaldehyde and my yield of the desired 4-bromo isomer is very low. My NMR shows a mixture of products. What is happening?

A1: This is a classic problem of competing directing effects in electrophilic aromatic substitution. Your starting material, 3-ethoxybenzaldehyde, has two substituents with conflicting electronic influences:

• Ethoxy Group (-OEt): A strongly activating, ortho, para-director. It directs incoming electrophiles (like Br⁺) to the 2-, 4-, and 6-positions.

• Aldehyde Group (-CHO): A moderately deactivating, meta-director. It directs incoming electrophiles to the 5-position.

The powerful activating effect of the ethoxy group dominates, but its directing influence to multiple positions leads to a mixture of isomers, primarily the 4-bromo and 6-bromo products, and potentially di-brominated species if conditions are too harsh. Achieving high selectivity for the 4-position is inherently challenging with this substrate.[4]

Caption: Competing directing effects in the bromination of 3-ethoxybenzaldehyde.

Q2: How can I minimize over-bromination and improve the ratio of the 4-bromo isomer?

A2: While this route is not ideal, you can optimize it by:

• Controlling Stoichiometry: Use no more than 1.0 equivalent of the brominating agent (e.g., N-Bromosuccinimide). Add the reagent slowly and portion-wise to prevent localized high concentrations.

• Lowering Temperature: Conduct the reaction at low temperatures (e.g., 0 to 5 °C) to reduce the reaction rate and improve selectivity.

• Choice of Solvent: Using a non-polar solvent may slightly favor substitution at the less sterically hindered para-position.

• Reaction Monitoring: Carefully monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and quench the reaction as soon as the starting material is consumed to prevent the formation of di-brominated byproducts.

Focus on Route B: Vilsmeier-Haack Formylation

Q3: My Vilsmeier-Haack reaction on 2-Bromo-1-ethoxybenzene is not working or the yield is very low. What are the critical parameters?

A3: The Vilsmeier-Haack reaction is highly reliable but sensitive to specific conditions.[5] Low yield is almost always traced back to one of these three factors:

• Moisture Contamination: The Vilsmeier reagent, the active electrophile ((Chloromethylene)dimethyliminium Chloride), is formed from POCl₃ and DMF.[3] This reagent is extremely sensitive to water and will be rapidly quenched by any moisture present. Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Quality and Ratio: Use freshly distilled POCl₃ and high-purity, anhydrous DMF. The molar ratio of the Vilsmeier reagent to your substrate is crucial. A common starting point is to use 1.5 to 2.0 equivalents of the pre-formed or in situ generated Vilsmeier reagent.[3]

• Reaction Temperature: The reactivity of your substrate dictates the required temperature.[2] Because 2-bromo-1-ethoxybenzene is activated by the ethoxy group but deactivated by the bromo group, it has moderate reactivity. The initial formation of the Vilsmeier reagent should be done at 0 °C to control the exothermic reaction. After adding the substrate, the reaction may need to be gently warmed (e.g., to 40-60 °C) and stirred for several hours to proceed to completion.[2]

Q4: The workup is messy and I'm losing product. What is a robust workup and purification procedure?

A4: A clean workup is essential for high recovery. The reaction produces an iminium salt intermediate which must be hydrolyzed to the final aldehyde.[6]

• Hydrolysis: The standard procedure is to slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. This hydrolyzes the iminium salt and quenches any remaining reactive species.

• Neutralization: After hydrolysis, the solution will be strongly acidic. Neutralize it carefully by adding a base. A solution of sodium acetate is often used, as it buffers the pH and helps precipitate the product.[3] Alternatively, a cold solution of sodium hydroxide or sodium carbonate can be used, but care must be taken to avoid excessive heat generation.

• Extraction: Once the product has precipitated or if it remains oily, extract the aqueous mixture thoroughly with a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Purification: The crude product can be purified by either recrystallization (from an ethanol/water or isopropanol/heptane mixture) or by silica gel column chromatography using a hexane/ethyl acetate gradient.

Section 3: Validated Experimental Protocol (Route B)

This protocol for the Vilsmeier-Haack formylation of 2-Bromo-1-ethoxybenzene is designed for reliability and high yield.

Reagents and Recommended Stoichiometry

Reagent	Molar Eq.	Purpose	Key Considerations
2-Bromo-1-ethoxybenzene	1.0	Substrate	Ensure purity.
N,N-Dimethylformamide (DMF)	3.0 - 5.0	Reagent & Solvent	Must be anhydrous.
Phosphorus oxychloride (POCl₃)	1.5	Reagent	Freshly distilled, handle in fume hood.
Sodium Acetate (NaOAc)	~5.0	Workup/Neutralization	Used as an aqueous solution.
Dichloromethane (DCM)	-	Solvent (optional)	Anhydrous. Can be used if DMF is not the solvent.[7]

Step-by-Step Methodology

• Vilsmeier Reagent Preparation:

  • To a three-neck, oven-dried round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous DMF (3.0 eq.).

  • Cool the flask to 0 °C in an ice-salt bath.

  • Slowly add phosphorus oxychloride (POCl₃, 1.5 eq.) dropwise via a syringe, ensuring the internal temperature does not exceed 10 °C. The mixture will become thick and may form a white solid.

  • Stir the mixture at 0 °C for 30-45 minutes to ensure complete formation of the Vilsmeier reagent.

• Formylation Reaction:

  • To the cold Vilsmeier reagent suspension, add 2-Bromo-1-ethoxybenzene (1.0 eq.) dropwise, again maintaining a low temperature.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Heat the reaction mixture to 50-60 °C and stir for 4-8 hours. Monitor the reaction's progress by TLC (e.g., using 9:1 Hexane:Ethyl Acetate).

• Workup and Isolation:

  • In a separate large beaker, prepare a mixture of crushed ice and water.

  • Once the reaction is complete, cool the reaction flask back to room temperature and slowly pour the contents into the ice-water mixture with vigorous stirring.

  • Prepare a solution of sodium acetate (5.0 eq.) in water and add it slowly to the acidic mixture until the pH is neutral (pH ~6-7).

  • Stir for 30 minutes. The product should precipitate as a solid or an oil.

  • Extract the entire mixture with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude solid by recrystallization from hot ethanol/water. Dissolve the solid in a minimum amount of hot ethanol and add water dropwise until turbidity persists. Allow to cool slowly to form crystals.

  • Filter the crystals, wash with cold ethanol/water, and dry under vacuum to yield pure 4-Bromo-3-ethoxybenzaldehyde. An expected yield is typically in the range of 75-85%.

References

• NROChemistry. Vilsmeier-Haack Reaction . [Link][3]

• J&K Scientific LLC. Vilsmeier-Haack Reaction . [Link][2]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction . [Link][5]

• YouTube. Vilsmeier-Haack Reaction . [Link][7]

• Wikipedia. Vilsmeier–Haack reaction . [Link][6]

• International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION . [Link][1]

• RSC Publishing. Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution . [Link][4]

• Jurnal Kimia Sains dan Aplikasi. Bromination of 2,5-dimethoxybenzaldehyde . [Link][8]

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• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
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Technical Support Center: Synthesis of 4-Bromo-3-ethoxybenzaldehyde

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the synthesis of 4-Bromo-3-ethoxybenzaldehyde. This valuable intermediate is frequently prepared via electrophilic aromatic substitution, a powerful but sometimes nuanced reaction. Achieving high purity is critical for downstream applications, and controlling byproduct formation is the primary challenge. This guide is structured as a series of frequently asked questions (FAQs) to directly address the common issues encountered during synthesis and purification, providing both theoretical explanations and practical, field-tested solutions.

Frequently Asked Questions & Troubleshooting

Q1: What are the most common byproducts I can expect when synthesizing 4-Bromo-3-ethoxybenzaldehyde from 3-ethoxybenzaldehyde?

When undertaking the bromination of 3-ethoxybenzaldehyde, you are performing an electrophilic aromatic substitution (EAS) on a disubstituted benzene ring.[1][2] The directing effects of the existing substituents—the ethoxy group (-OEt) and the aldehyde group (-CHO)—govern the regioselectivity of the reaction.

• The ethoxy group is a strongly activating, ortho-, para-director due to its ability to donate electron density to the ring through resonance.

• The aldehyde group is a deactivating, meta-director because it withdraws electron density from the ring.

The desired product, 4-Bromo-3-ethoxybenzaldehyde, results from bromination at the position para to the strongly activating ethoxy group. However, a constellation of byproducts can arise from incomplete reaction, over-reaction, or alternative substitution patterns.

Primary Byproduct Categories:

• Unreacted Starting Material: 3-Ethoxybenzaldehyde.

• Isomeric Byproducts: Bromination at other positions on the ring, such as 2-Bromo-3-ethoxybenzaldehyde and 6-Bromo-3-ethoxybenzaldehyde.

• Di-brominated Byproducts: Products of over-bromination, most commonly 4,6-Dibromo-3-ethoxybenzaldehyde.

• Oxidation Byproducts: Conversion of the aldehyde to a carboxylic acid (e.g., 4-Bromo-3-ethoxybenzoic acid), particularly if using harsh brominating agents or conditions.[3]

The formation and prevalence of these byproducts are highly dependent on reaction conditions such as temperature, stoichiometry, solvent, and the choice of brominating agent.[4]

Q2: I'm seeing multiple spots on my TLC plate. How can I identify what they are?

A crowded Thin Layer Chromatography (TLC) plate is a common observation. By understanding the relative polarities of the potential species, you can make a preliminary identification.

Compound	Structure	Expected Relative Rf	Rationale for Polarity
Di-brominated Byproduct	4,6-Dibromo-3-ethoxybenzaldehyde	Highest	Least polar. The addition of a second, large, non-polar bromine atom significantly decreases polarity compared to the monosubstituted product.
4-Bromo-3-ethoxybenzaldehyde (Product)	Desired Product	Intermediate	More polar than the dibrominated species but less polar than the starting material due to the replacement of a small hydrogen atom with a larger, less polar bromine atom.
Isomeric Byproducts	e.g., 6-Bromo-3-ethoxybenzaldehyde	Very close to product	Isomers will have very similar polarities, often appearing as elongated or overlapping spots with the main product. Complete separation on TLC can be difficult.
Starting Material	3-Ethoxybenzaldehyde	Lower than product	The aldehyde and ether functionalities make it more polar than the brominated products.
Oxidized Byproduct	4-Bromo-3-ethoxybenzoic acid	Lowest (streaking)	The carboxylic acid group is highly polar and will exhibit strong interaction with the silica gel, resulting in a low Rf value, often with significant streaking.

Experimental Protocol: Analytical TLC

• Plate: Silica gel 60 F254.

• Mobile Phase: A starting point is a 4:1 Hexane:Ethyl Acetate mixture. Adjust the ratio to achieve good separation (e.g., 9:1 for less polar compounds, 1:1 for more polar ones).

• Visualization:

  • UV Light (254 nm): All aromatic compounds should be visible.

  • Staining: A p-anisaldehyde or potassium permanganate stain can help visualize spots that are not UV-active or to differentiate compound classes.

Q3: Why am I getting di-brominated byproducts, and how can I prevent their formation?

The formation of 4,6-Dibromo-3-ethoxybenzaldehyde is a classic example of over-reaction in electrophilic aromatic substitution.

Causality: The ethoxy group is a powerful activating group. After the first bromine atom is added at the 4-position, the ring remains activated and is susceptible to a second electrophilic attack. The position ortho to the ethoxy group (the 6-position) is sterically accessible and electronically favorable for a second bromination.

Prevention Strategies:

• Control Stoichiometry: Use a precise molar equivalent of the brominating agent (typically 1.0 to 1.05 equivalents relative to the starting material). Using a large excess of the brominating agent is the most common cause of di-bromination.[3]

• Lower Reaction Temperature: Run the reaction at a lower temperature (e.g., 0 °C or even -10 °C). This reduces the overall reaction rate and provides better control, disfavoring the higher activation energy pathway of the second bromination.

• Slow Addition of Brominating Agent: Add the brominating agent dropwise over an extended period. This keeps the instantaneous concentration of the electrophile low, favoring the more reactive starting material over the less reactive mono-brominated product.

• Choice of Brominating Agent: Use a milder brominating agent. N-Bromosuccinimide (NBS) is often less aggressive than elemental bromine (Br₂) with a Lewis acid catalyst.[4]

Q4: I suspect I have isomeric byproducts. How can I confirm their presence and remove them?

Isomeric byproducts like 6-Bromo-3-ethoxybenzaldehyde are common because the ethoxy group also directs ortho. While the 4-position (para) is generally favored due to reduced steric hindrance, a certain percentage of ortho substitution is expected.

Confirmation:

• GC-MS: Gas Chromatography-Mass Spectrometry is an excellent tool. Isomers will have identical mass spectra but will often exhibit slightly different retention times, allowing for their separation and quantification.[5]

• ¹H NMR: High-field Nuclear Magnetic Resonance spectroscopy can be definitive. The coupling patterns of the aromatic protons will be distinct for each isomer. For the desired 4-bromo product, you would expect to see three distinct aromatic signals. For the 6-bromo isomer, you would also see three distinct signals, but their chemical shifts and coupling constants would differ. Analyzing the aromatic region carefully is key.

Removal: Isomers are notoriously difficult to separate due to their similar physical properties.

• Fractional Recrystallization: This is the most common and cost-effective method. It relies on slight differences in the solubility of the isomers in a given solvent system. Multiple recrystallization steps may be necessary.

  • Protocol: Dissolve the crude product in a minimal amount of a hot solvent (e.g., ethanol, isopropanol, or a hexane/ethyl acetate mixture). Allow the solution to cool slowly. The desired, often less soluble, para-isomer may crystallize out first, leaving the ortho-isomer enriched in the mother liquor. Monitor the purity of the crystals and the mother liquor by TLC or GC after each step.

• Preparative Chromatography: If recrystallization fails, column chromatography on silica gel is the next option. A shallow solvent gradient (e.g., starting with 100% hexanes and slowly increasing the percentage of ethyl acetate) is required to achieve separation.

References

• Electrophilic Aromatic Substitution Reactions - Bromination . Chemistry LibreTexts. Available at: [Link]

• Electrophilic Aromatic Substitution Mechanism . Master Organic Chemistry. Available at: [Link]

• Active/inactive aromatic ring bromination . Chemia Corporation. Available at: [Link]

• Bromination - ACS GCI Pharmaceutical Roundtable Reagent Guides . American Chemical Society. Available at: [Link]

• Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution . Physical Chemistry Chemical Physics. Available at: [Link]

• Analysis of 4-bromo-3-fluorobenzaldehyde and separation of its regioisomers by one-dimensional and two-dimensional gas chromatography . ResearchGate. Available at: [Link]

• Bromination of substituted benzaldehydes. Google Patents.

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• 4. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 4-Bromo-3-ethoxybenzaldehyde by Recrystallization

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 4-Bromo-3-ethoxybenzaldehyde. Recrystallization is a fundamental and powerful technique for the purification of solid organic compounds. However, success is contingent on a clear understanding of the compound's properties and the principles of solvent selection and crystallization. This document provides a comprehensive resource in a question-and-answer format to address specific challenges and frequently encountered issues during the recrystallization of crude 4-Bromo-3-ethoxybenzaldehyde, ensuring a streamlined and efficient purification process.

Physicochemical Properties of 4-Bromo-3-ethoxybenzaldehyde

A thorough understanding of the physical and chemical properties of the target compound is paramount for a successful recrystallization.

Property	Value	Source(s)
Chemical Name	3-Bromo-4-ethoxybenzaldehyde	[1]
CAS Number	108373-05-3	[1]
Molecular Formula	C₉H₉BrO₂	[2]
Molecular Weight	229.07 g/mol	[2]
Appearance	White to light yellow crystalline solid	[3]
Melting Point	70.0 to 74.0 °C	[1]
Boiling Point	332.5 °C at 760 mmHg	[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Solvent Selection

Question 1: What is the ideal solvent for the recrystallization of 4-Bromo-3-ethoxybenzaldehyde, and how do I choose one if I don't have solubility data?

Answer: The ideal recrystallization solvent is one in which 4-Bromo-3-ethoxybenzaldehyde has high solubility at elevated temperatures and low solubility at room temperature or below.[4] This differential solubility is the cornerstone of the purification process. Additionally, any impurities present should either be highly soluble in the cold solvent or sparingly soluble in the hot solvent.[4]

For an initial assessment without specific solubility data, the principle of "like dissolves like" is a valuable guide.[5] 4-Bromo-3-ethoxybenzaldehyde is a moderately polar molecule due to the presence of the aldehyde and ether functional groups, as well as the bromine atom. Therefore, solvents of moderate polarity are excellent starting points for screening.

Recommended Starting Solvents for Screening:

• Ethanol or Ethanol/Water Mixtures: Alcohols, particularly ethanol, are often effective for recrystallizing aromatic compounds.[6] For compounds like 4-(benzyloxy)benzaldehyde, which is structurally similar, ethanol has been used successfully.[7] An ethanol/water mixture can also be effective for benzaldehyde derivatives.[7]

• Isopropanol: Similar to ethanol, isopropanol is another good candidate.

• Methanol: This is another potential solvent, though its lower boiling point might be a consideration.

• Ethyl Acetate/Hexane or Toluene/Hexane Mixtures: A two-solvent system can be highly effective if a single solvent does not provide the desired solubility profile. In such a system, the crude product is dissolved in a minimal amount of a "good" solvent (in which it is highly soluble, like ethyl acetate or toluene) at an elevated temperature. A "poor" solvent (in which it is sparingly soluble, like hexane) is then added dropwise until the solution becomes slightly turbid.[8]

Experimental Protocol for Solvent Screening:

• Place approximately 50-100 mg of the crude 4-Bromo-3-ethoxybenzaldehyde into several small test tubes.

• To each test tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, water) dropwise at room temperature, swirling after each addition, until about 1 mL of solvent has been added. Observe the solubility.

• If the compound does not dissolve at room temperature, gently heat the test tube in a warm water bath. Observe if the compound dissolves.

• If the compound dissolves upon heating, allow the test tube to cool slowly to room temperature, and then place it in an ice bath. Observe the formation of crystals. An ideal solvent will yield a good quantity of crystals upon cooling.

Question 2: My compound is soluble in methanol. Can I use it for recrystallization?

Answer: Yes, methanol can be a suitable solvent. However, it is essential to ensure that the compound's solubility decreases significantly upon cooling. If the compound remains highly soluble in cold methanol, the recovery of the purified product will be low. If this is the case, a mixed solvent system, such as methanol-water, might be more effective.

Common Impurities and Their Removal

Question 3: What are the likely impurities in my crude 4-Bromo-3-ethoxybenzaldehyde, and how can recrystallization help remove them?

Answer: The impurities in your crude product will largely depend on the synthetic route used. A common synthesis involves the bromination of 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin). Potential impurities could include:

• Unreacted Starting Materials: Residual 3-ethoxy-4-hydroxybenzaldehyde.

• Over-brominated Products: Di-brominated species may form as byproducts.

• Oxidation Product: The aldehyde group can be susceptible to oxidation, forming the corresponding carboxylic acid, 4-bromo-3-ethoxybenzoic acid. This is a very common impurity in aldehyde purifications.[9]

• Solvent Residues: Solvents used in the reaction and initial work-up.

Recrystallization is effective at removing these impurities because they often have different solubility profiles compared to the desired product. For example, the starting material, being a phenol, might be more polar and thus more soluble in a given solvent system. The carboxylic acid impurity can often be removed by a pre-recrystallization work-up involving a wash with a mild base like sodium bicarbonate solution.

Troubleshooting Common Recrystallization Problems

Question 4: I have dissolved my crude product in a hot solvent, but no crystals are forming upon cooling. What should I do?

Answer: The lack of crystal formation upon cooling is a common issue and can usually be resolved by one of the following techniques:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask below the solvent level with a glass stirring rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small crystal of pure 4-Bromo-3-ethoxybenzaldehyde, add it to the cooled solution. This "seed crystal" will act as a template for further crystallization.

• Reduce Solvent Volume: It is possible that too much solvent was added, and the solution is not saturated enough for crystallization to occur. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[7]

• Cool to a Lower Temperature: If cooling to room temperature is insufficient, try placing the flask in an ice-water bath. For lower-boiling solvents, a dry ice/acetone bath can be used, but be mindful of the solvent's freezing point.[5]

Question 5: My compound is "oiling out" instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid instead of solid crystals.[7] This is more common with impure compounds or when the boiling point of the solvent is significantly higher than the melting point of the solute. To address this:

• Add More Solvent: Reheat the solution to dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. Allow the solution to cool more slowly.

• Lower the Cooling Temperature: Ensure the solution cools to a temperature below the melting point of your compound before crystallization begins.

• Change the Solvent System: A solvent with a lower boiling point may be necessary. Alternatively, a mixed-solvent system can sometimes prevent oiling out.

Question 6: The yield of my recrystallized product is very low. What are the possible reasons?

Answer: A low recovery can be due to several factors:

• Using too much solvent: This is the most common reason for low yield, as a significant amount of the product will remain dissolved in the mother liquor.

• Premature crystallization: If the product crystallizes during hot filtration (if performed), a portion of it will be lost. Ensure the funnel and receiving flask are pre-heated.[9]

• Washing with warm solvent: Always wash the collected crystals with a small amount of ice-cold solvent to minimize redissolving the product.[9]

• The compound has significant solubility in the cold solvent: In this case, cooling the solution to a much lower temperature (e.g., in a freezer) might improve the yield, provided the solvent does not freeze.

Experimental Protocols

Standard Recrystallization Protocol

• Dissolution: In an Erlenmeyer flask, add the crude 4-Bromo-3-ethoxybenzaldehyde. Add a minimal amount of the chosen hot recrystallization solvent and heat the mixture with gentle swirling until the solid completely dissolves.[10]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Crystal formation should be observed.[10]

• Cooling: Once the flask has reached room temperature, it can be placed in an ice bath for at least 15-30 minutes to maximize crystal formation.[9]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[9]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven to remove all traces of the solvent.

Safety Precautions

4-Bromo-3-ethoxybenzaldehyde is an irritant and should be handled with appropriate personal protective equipment (PPE).[11]

• Eye Protection: Safety glasses or goggles are mandatory.

• Skin Protection: Wear nitrile gloves and a lab coat. Avoid skin contact.[12]

• Inhalation: Work in a well-ventilated fume hood to avoid inhaling dust or vapors.[13]

• Handling: Avoid creating dust. Wash hands thoroughly after handling.[12]

Always consult the Safety Data Sheet (SDS) for the most up-to-date and comprehensive safety information before handling this compound.[11][14]

References

• Fisher Scientific. (2025).
• CDH Fine Chemical. (n.d.).
• Guidechem. (n.d.). 3-bromo-4-ethoxybenzaldehyde 108373-05-3.
• Apollo Scientific. (2023).
• Thermo Fisher Scientific. (2025).
• Aldrich. (2025).
• University of California, Los Angeles. (n.d.).
• University of York. (n.d.). Solvent Choice.
• University of Rochester. (n.d.).
• Important Chemistry Tips. (2022).
• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use.
• ChemicalBook. (n.d.). 72621-19-3(4-(4-BROMO-BUTOXY)-BENZALDEHYDE) Product Description.
• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry [Video]. YouTube.
• The Royal Society of Chemistry. (n.d.).
• Sigma-Aldrich. (n.d.). 3-Bromo-4-ethoxybenzaldehyde.
• Eastern Mediterranean University. (2023).
• BenchChem. (2025).
• PubChem. (n.d.). 4-Bromo-3-methylbenzaldehyde.
• Google Patents. (n.d.). CN103025696B - For the preparation of the method for 4-bromo-Benzaldehyde,2-methoxy.
• BenchChem. (2025). Purification of 4-(Hexyloxy)
• Chemical/Laboratory Techniques. (2022).
• University of Rochester. (n.d.).
• BenchChem. (2025). Technical Support Center: Troubleshooting Reactions with Substituted Benzaldehydes.
• PubChem. (n.d.). 3-Bromo-4-methoxybenzaldehyde.
• Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.
• TCI America. (n.d.). 3-Bromo-4-ethoxybenzaldehyde | 108373-05-3.
• ResearchGate. (n.d.). Appendix A.
• Sigma-Aldrich. (n.d.). 4-Bromo-3-nitrobenzaldehyde 97 163596-75-6.
• CP Lab Safety. (n.d.). 4-Bromo-3-ethoxybenzaldehyde, min 98%, 1 gram.
• Fisher Scientific. (n.d.). 3-Bromo-4-ethoxybenzaldehyde 97.0+%, TCI America™.
• ResearchGate. (n.d.). Thermodynamic modelling for solubility of 4-nitrobenzaldehyde in different solvents at temperature range from (273.15 to 313.15) K and mixing properties of solutions.
• Borneo Journal of Resource Science and Technology. (2015).
• The Journal of Organic Chemistry - ACS Public
• MDPI. (n.d.). (RS)-6,6,7′,7′-Tetramethyl-2-sulfanylidene-5,6,6′,7′-tetrahydro-2H,2′H,4H,4′H,5′H-spiro[thiopyran-3,3′-thiopyrano [2,3-b.
• Sci-Hub. (2025).
• BenchChem. (2025). An In-depth Technical Guide to the Solubility of 7-Bromohept-3-ene in Organic Solvents. in Organic Solvents*.

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Technical Support Center: Troubleshooting Low Conversion in 4-Bromo-3-ethoxybenzaldehyde Reactions

From the desk of the Senior Application Scientist

Welcome to the technical support center for 4-Bromo-3-ethoxybenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in reactions involving this versatile intermediate. Our approach is rooted in mechanistic understanding and practical, field-proven solutions to help you optimize your synthetic outcomes.

Introduction: Understanding the Reactivity of 4-Bromo-3-ethoxybenzaldehyde

4-Bromo-3-ethoxybenzaldehyde (C₉H₉BrO₂) is a key building block in organic synthesis, valued for its distinct reactive sites.[1][2] Its utility stems from the aldehyde functional group, which is amenable to a wide range of carbonyl chemistry, and the bromo-substituted aromatic ring, a prime handle for palladium-catalyzed cross-coupling reactions.

The molecule's unique substitution pattern, however, introduces electronic and steric factors that must be carefully considered. The ethoxy group (-OEt) is an electron-donating group (EDG) ortho to the bromine, while the aldehyde (-CHO) is a meta-directing, electron-withdrawing group (EWG). This electronic push-pull and the steric bulk of the ethoxy group can significantly influence reaction kinetics and pathways.[3][4]

General Troubleshooting Principles: The First Line of Defense

Before diving into reaction-specific issues, ensure these fundamental parameters are meticulously controlled. Low conversion is often traced back to a lapse in one of these basic areas.

Parameter	Key Considerations & Rationale	Recommended Action
Reagent Purity	Substrate: Impurities in 4-Bromo-3-ethoxybenzaldehyde can poison catalysts or introduce side reactions. Reagents & Solvents: Trace water or peroxides in solvents (especially ethers like THF) can quench organometallics or sensitive bases. Old reagents may have degraded.	Verify purity of starting material via NMR or GC before use. Use freshly distilled, anhydrous, and degassed solvents. Purchase high-purity reagents from reputable suppliers and check expiration dates.
Reaction Atmosphere	Many organometallic reactions (e.g., Suzuki, Grignard) are highly sensitive to oxygen and moisture. Oxygen can lead to catalyst deactivation (e.g., oxidation of Pd(0)) and unwanted side reactions like homo-coupling.[5]	Assemble glassware hot and cool under a stream of inert gas (Argon or Nitrogen). Employ freeze-pump-thaw cycles for solvents to thoroughly remove dissolved oxygen.[6] Maintain a positive pressure of inert gas throughout the reaction.
Temperature Control	Many reactions have a narrow optimal temperature window. Inconsistent heating can lead to sluggish reactions or decomposition. Exothermic reactions can run away if not properly cooled.	Use a reliable heating mantle with a thermocouple or an oil bath for consistent temperature. For low-temperature reactions, use a cryocooler or a dry ice/acetone bath.
Reaction Monitoring	Assuming a reaction has gone to completion without evidence can lead to premature workup and perceived low yield.	Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The disappearance of the starting material is the most reliable indicator of completion.

Troubleshooting Workflow: A Logical Approach

When faced with low conversion, a systematic approach is more effective than random parameter changes. The following diagram outlines a logical workflow for diagnosing the root cause.

Caption: A systematic workflow for troubleshooting low reaction conversion.

Frequently Asked Questions (FAQs): Specific Reaction Issues

Category 1: Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura Reaction)

The Suzuki reaction is a powerful tool for C-C bond formation at the C4 position of 4-Bromo-3-ethoxybenzaldehyde.[7] However, its success is highly dependent on the careful orchestration of multiple components.

Q: Why is my Suzuki coupling reaction with 4-Bromo-3-ethoxybenzaldehyde failing or giving low yields?

A: Low conversion in Suzuki couplings is a common issue. Let's break down the potential culprits:

• Catalyst Deactivation or Insufficient Activity:

  • The Problem: The active catalyst is Pd(0). Many precursors, like Pd(OAc)₂, are Pd(II) and must be reduced in situ. Oxygen can oxidize the active Pd(0), killing the catalyst.[5] The electron-donating ethoxy group can make oxidative addition, a key step in the catalytic cycle, more challenging compared to electron-deficient aryl halides.[8]

  • Solution:

    • Use a Pd(0) Source: Start with a catalyst like Pd(PPh₃)₄, which is already in the active oxidation state.

    • Choose the Right Ligand: For electron-rich aryl bromides, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) are often necessary to facilitate the oxidative addition step.[5][9]

    • Ensure Anaerobic Conditions: Thoroughly degas your solvent and reagents. Even the water used in biphasic systems must be degassed.[10]

• Incorrect Base or Base Handling:

  • The Problem: The base is crucial for activating the boronic acid. An inappropriate base may be too weak, too strong (leading to side reactions), or poorly soluble in the reaction medium. Finely ground solid bases are critical for reproducibility.[8]

  • Solution:

    • Screen Bases: K₂CO₃ is a common choice, but if it fails, consider stronger bases like K₃PO₄ or Cs₂CO₃.[6][10]

    • Improve Solubility: For biphasic systems (e.g., Toluene/Water), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can improve results.[6]

    • Activate the Base: For solid bases like K₂CO₃, ensure they are freshly ground and dried to maximize surface area and reactivity.

• Protodeboronation of the Boronic Acid:

  • The Problem: The boronic acid coupling partner can be hydrolyzed back to the corresponding arene, especially under harsh basic conditions or at elevated temperatures, effectively removing it from the reaction.

  • Solution:

    • Use Milder Conditions: If possible, lower the reaction temperature or use a milder base.

    • Use Boronate Esters: Pinacol esters of boronic acids (Bpin) are generally more stable and less prone to protodeboronation.[5][6]

• Steric Hindrance:

  • The Problem: The ethoxy group at the C3 position exerts steric hindrance, which can impede the approach of the bulky palladium catalyst to the C-Br bond for oxidative addition.[3][4][11] This effect slows down the reaction rate.

  • Solution:

    • Increase Temperature: More thermal energy can help overcome the activation barrier imposed by steric hindrance. Temperatures of 80-120 °C are common.[10]

    • Prolong Reaction Time: A sterically hindered substrate will simply react more slowly. Ensure you are monitoring the reaction over a sufficient period (e.g., 12-24 hours).

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Category 2: Carbonyl Chemistry (e.g., Wittig Reaction)

The aldehyde group is a key site for forming new C-C bonds, often to build complex molecular backbones. The Wittig reaction is a classic example.

Q: My Wittig reaction with 4-Bromo-3-ethoxybenzaldehyde is sluggish and gives poor yields. What's wrong?

A: The success of a Wittig reaction hinges almost entirely on the efficient generation and subsequent reaction of the phosphorus ylide.

• Inefficient Ylide Generation:

  • The Problem: The ylide is formed by deprotonating a phosphonium salt with a strong base. If the base is not strong enough or if it is quenched by moisture, the ylide will not form in sufficient concentration.[12]

  • Solution:

    • Use a Strong Base: For non-stabilized ylides, strong bases like n-BuLi, NaH, or KHMDS are required.

    • Ensure Anhydrous Conditions: The reaction must be run under a strict inert atmosphere in anhydrous solvents (e.g., dry THF, ether). Any trace of water will protonate the ylide as it forms.

    • Confirm Ylide Formation: The formation of the ylide is often accompanied by a distinct color change (e.g., to deep red or orange).[13] Wait for this color to develop before adding the aldehyde.

• Aldehyde Electrophilicity:

  • The Problem: The reactivity of the aldehyde is governed by the electrophilicity of the carbonyl carbon. The electron-donating ethoxy group on the ring reduces this electrophilicity, making the aldehyde less reactive towards nucleophilic attack by the ylide compared to benzaldehydes with electron-withdrawing groups.[13]

  • Solution:

    • Use a More Reactive Ylide: Non-stabilized ylides (e.g., from alkyltriphenylphosphonium salts) are much more reactive than stabilized ylides (e.g., those with an adjacent ester or ketone) and are better suited for less reactive aldehydes.[12]

    • Allow Sufficient Reaction Time: Due to the reduced reactivity, the reaction may require longer stirring times or gentle heating after the aldehyde is added.

• Inappropriate Ylide Stability:

  • The Problem: Ylides are broadly classified as "stabilized" or "non-stabilized." Stabilized ylides are less reactive and may fail to react with the electronically-dampened 4-Bromo-3-ethoxybenzaldehyde.[12]

  • Solution: Unless a specific stereochemical outcome (E-alkene) is desired, opt for a more reactive, non-stabilized ylide to ensure the reaction proceeds.

Caption: General mechanism of the Wittig reaction, showing ylide formation and subsequent olefination.

Standard Operating Protocols

These protocols provide a starting point for optimization. Always perform a small-scale test reaction first.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Setup: To a flame-dried, two-neck round-bottom flask equipped with a stir bar and reflux condenser, add 4-Bromo-3-ethoxybenzaldehyde (1.0 equiv), the desired boronic acid or pinacol ester (1.1-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask and cycle between vacuum and argon/nitrogen three times.

• Reagent Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and the ligand if required.

• Solvent Addition: Add the degassed solvent system (e.g., Toluene/Ethanol/Water 4:1:1) via cannula or syringe.

• Reaction: Heat the mixture to the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the reaction by TLC until the starting aldehyde is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Wittig Reaction (using n-BuLi)

• Setup: To a flame-dried, two-neck round-bottom flask under an argon/nitrogen atmosphere, add the appropriate triphenylphosphonium salt (1.1 equiv) and anhydrous THF.

• Ylide Generation: Cool the suspension to -78 °C or 0 °C. Add n-BuLi (1.05 equiv) dropwise via syringe. A distinct color change should be observed. Allow the mixture to stir at this temperature for 30-60 minutes.

• Aldehyde Addition: Dissolve 4-Bromo-3-ethoxybenzaldehyde (1.0 equiv) in a minimal amount of anhydrous THF and add it dropwise to the cold ylide solution.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-12 hours.

• Monitoring: Monitor the reaction by TLC for the disappearance of the aldehyde.

• Workup: Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. The major byproduct, triphenylphosphine oxide (TPPO), can often be removed by crystallization or column chromatography.

References

• Wikipedia. 4-Bromobenzaldehyde. [Link]

• Jumina, J., et al. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry, 32(5). [Link]

• Scribd. 6 Steric Hindrance. [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?[Link]

• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction?[Link]

• Organic Chemistry Portal. Wittig Reaction - Common Conditions. [Link]

• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?[Link]

• Chemistry LibreTexts. (2023, January 22). Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?[Link]

• ResearchGate. Reaction conditions for optimization of Wittig olefination. [Link]

• PubMed Central. (2022, March 15). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?[Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?[Link]

• Science and Education Publishing. A Highly Versatile One-Pot Aqueous Wittig Reaction. [Link]

• Google Patents. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.
• Google Patents. US20130090498A1 - Processes for producing 4-bromo-2-methoxybenzaldehyde.

• ResearchGate. (2025, August 6). ChemInform Abstract: Microwave-Assisted Wittig Reaction of Semistabilized Nitro-Substituted Benzyltriphenyl-Phosphorous Ylides with Aldehydes in Phase-Transfer Conditions. [Link]

• Wikipedia. Steric effects. [Link]

• King Saud University. Nucleophilic Substitution Reactions. [Link]

• Quora. (2023, March 12). What is the mechanism of converting 4-bromobenzaldehyde and 4-methylacetophenone into (2E)-3-(3-Bromophenyl)-1-(4-methylphenyl)-2-propen-1-one using sodium hydroxide?[Link]

• SunanKalijaga.org. Synthesis and Characterization of 2-bromo-4,5- dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. [Link]

• SlideShare. steric effect.pptx. [Link]

• CP Lab Safety. 4-Bromo-3-ethoxybenzaldehyde, min 98%, 1 gram. [Link]

• PubChem. 4-Bromo-3-methoxybenzaldehyde. [Link]

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• Cengage. Alkyl Halides and Nucleophilic Substitution. [Link]

• Pacific Organics. 4-Bromo Benzaldehyde. [Link]

• KPU Pressbooks. 7.1 Nucleophilic Substitution Reactions Overview. [Link]

• Google Patents. CN103025696B - For the preparation of the method for 4-bromo-Benzaldehyde,2-methoxy.

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• 12. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for the Bromination of 3-Ethoxybenzaldehyde

Welcome to the technical support center for the bromination of 3-ethoxybenzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific electrophilic aromatic substitution. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you navigate the complexities of this reaction and achieve optimal results.

Introduction: The Chemistry of Brominating 3-Ethoxybenzaldehyde

The bromination of 3-ethoxybenzaldehyde is an electrophilic aromatic substitution (EAS) reaction where a hydrogen atom on the aromatic ring is replaced by a bromine atom.[1][2] The reaction's outcome is governed by the electronic properties of the substituents on the benzene ring: the ethoxy group (-OEt) and the aldehyde group (-CHO).

The ethoxy group is an activating, ortho-, para-directing group due to its electron-donating resonance effect. Conversely, the aldehyde group is a deactivating, meta-directing group because of its electron-withdrawing inductive and resonance effects. The interplay of these two groups makes the regioselectivity of bromination a critical challenge to control. This guide will provide you with the insights needed to manage this selectivity and optimize your reaction for the desired product.

Troubleshooting Guide

This section addresses common problems encountered during the bromination of 3-ethoxybenzaldehyde.

Issue 1: Low or No Conversion of Starting Material

• Possible Cause 1: Inactive Brominating Agent. Molecular bromine (Br₂) can be compromised by moisture. N-Bromosuccinimide (NBS) can degrade over time.

  • Solution: Use freshly opened or purified reagents. The purity of NBS can be checked by its sharp melting point (175-178 °C); it can be recrystallized from water if necessary.[3] For molecular bromine, ensure it is handled under anhydrous conditions.

• Possible Cause 2: Insufficient Catalyst Activity. Lewis acids like FeBr₃ or AlCl₃ are highly susceptible to deactivation by moisture.[4]

  • Solution: Use anhydrous Lewis acids from a freshly opened bottle or sublime them before use. Ensure all glassware is thoroughly dried, and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

• Possible Cause 3: Inadequate Reaction Temperature. Electrophilic aromatic substitution on a deactivated ring may require elevated temperatures to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to find the optimal temperature that promotes product formation without leading to excessive side products.

Issue 2: Formation of Multiple Products (Poor Regioselectivity)

• Possible Cause: Competing Directing Effects. The ortho-, para-directing ethoxy group and the meta-directing aldehyde group lead to a mixture of isomers. The primary products are typically 2-bromo-3-ethoxybenzaldehyde, 4-bromo-3-ethoxybenzaldehyde, and 6-bromo-3-ethoxybenzaldehyde.

  • Solution 1: Choice of Brominating Agent.

    • For bromination ortho to the ethoxy group: Using a milder brominating agent like NBS can sometimes favor substitution at the more activated positions.[5][6]

    • For bromination meta to the aldehyde group: A strong Lewis acid catalyst with molecular bromine will enhance the deactivating effect of the aldehyde group, potentially favoring bromination at the 5-position (meta to the aldehyde and ortho/para to the ethoxy).

  • Solution 2: Solvent Effects. The choice of solvent can influence regioselectivity. Non-polar solvents like dichloromethane or carbon tetrachloride are common.[7] Experimenting with more polar solvents like acetonitrile might alter the product distribution.[8]

  • Solution 3: Temperature Control. Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically favored product.

Issue 3: Formation of a Dark-Colored Reaction Mixture and Polybrominated Byproducts

• Possible Cause 1: Over-bromination. The aromatic ring, once monosubstituted, can undergo further bromination, especially if an excess of the brominating agent is used or the reaction time is too long.

  • Solution: Use a stoichiometric amount or a slight excess (1.0-1.1 equivalents) of the brominating agent.[9] Monitor the reaction closely by TLC or GC and quench it as soon as the starting material is consumed.

• Possible Cause 2: Reaction with the Aldehyde Group. Under certain conditions, particularly with radical initiators, benzylic bromination of the aldehyde can occur.[5]

  • Solution: Ensure the reaction is performed in the dark and without any radical initiators unless benzylic bromination is desired. Using electrophilic bromination conditions (Lewis acid) will favor aromatic substitution.

Issue 4: Difficult Purification of the Desired Product

• Possible Cause: Similar Polarity of Isomers. The various brominated isomers of 3-ethoxybenzaldehyde often have very similar polarities, making separation by column chromatography challenging.

  • Solution 1: Recrystallization. If the desired product is a solid, recrystallization from a suitable solvent system can be a powerful purification technique. Experiment with different solvents to find one that selectively crystallizes the target isomer.

  • Solution 2: High-Performance Liquid Chromatography (HPLC). For difficult separations, preparative HPLC may be necessary to isolate the pure desired isomer.

  • Solution 3: Derivatization. In some cases, converting the aldehyde to a different functional group (e.g., an oxime or hydrazone) can alter the polarity and facilitate separation, followed by regeneration of the aldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product of the bromination of 3-ethoxybenzaldehyde?

A1: The directing effects of the ethoxy and aldehyde groups are somewhat conflicting. The powerful ortho-, para-directing ability of the ethoxy group will likely dominate, leading to a mixture of products. The major products are expected to be bromination at the positions ortho and para to the ethoxy group, which are the 2-, 4-, and 6-positions. The steric hindrance at the 2-position (between the two substituents) might be slightly less favored than the 4- and 6-positions. Precise product distribution will depend heavily on the reaction conditions.

Q2: What are the key safety precautions when working with bromine?

A2: Bromine is a highly toxic, corrosive, and volatile substance.[10][11] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, splash goggles, and a lab coat.[12] Have a neutralizing agent, such as a sodium thiosulfate solution, readily available in case of a spill.[13]

Q3: Can I use N-Bromosuccinimide (NBS) instead of molecular bromine?

A3: Yes, NBS is a safer and easier-to-handle alternative to molecular bromine for many bromination reactions.[3][14] For the bromination of electron-rich aromatic compounds, NBS can be very effective.[6] It can be used with a catalyst, such as silica gel or an acid, to promote electrophilic substitution. In some cases, using NBS in a polar solvent like N,N-dimethylformamide (DMF) can provide high para-selectivity.[3]

Q4: How does a Lewis acid catalyst work in this reaction?

A4: A Lewis acid, such as FeBr₃ or AlCl₃, coordinates with a bromine molecule (Br₂), polarizing the Br-Br bond.[15][16] This polarization makes one of the bromine atoms much more electrophilic and susceptible to attack by the electron-rich aromatic ring.[4][17] The catalyst is regenerated at the end of the reaction.[16]

Q5: How can I monitor the progress of the reaction?

A5: The reaction can be conveniently monitored by thin-layer chromatography (TLC). Take small aliquots from the reaction mixture at regular intervals and spot them on a TLC plate. Develop the plate in an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate) and visualize the spots under UV light. The disappearance of the starting material spot and the appearance of new product spots will indicate the reaction's progress. Gas chromatography (GC) can also be used for more quantitative monitoring.

Experimental Protocols

Protocol 1: General Procedure for Bromination using Br₂ and FeBr₃

This protocol is a starting point and may require optimization for your specific needs.

Materials:

• 3-ethoxybenzaldehyde

• Anhydrous iron(III) bromide (FeBr₃)

• Molecular bromine (Br₂)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolve 3-ethoxybenzaldehyde (1.0 eq) in anhydrous DCM and add it to the flask.

• Add anhydrous FeBr₃ (0.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• In the dropping funnel, prepare a solution of Br₂ (1.05 eq) in anhydrous DCM.

• Add the bromine solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C or room temperature while monitoring its progress by TLC.

• Once the starting material is consumed, quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution until the red-brown color of bromine disappears.

• Add saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine, dry it over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Summary Table

Reagent	Molar Eq.	Purpose
3-Ethoxybenzaldehyde	1.0	Substrate
Iron(III) Bromide (FeBr₃)	0.1	Lewis Acid Catalyst
Bromine (Br₂)	1.05	Brominating Agent
Dichloromethane (DCM)	-	Solvent
Sodium Thiosulfate	-	Quenching Agent
Sodium Bicarbonate	-	Neutralizing Agent

Experimental Workflow Diagram

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. 14.2. Examples of electrophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]
• 5. Bromination - Common Conditions [commonorganicchemistry.com]
• 6. Manufacturer of N-Bromosuccinimide | Exporter of N-Bromosuccinimide, Bromo OTBN [halideschemicals.com]
• 7. tandfonline.com [tandfonline.com]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. dollycorporation.com [dollycorporation.com]
• 11. icl-group-sustainability.com [icl-group-sustainability.com]
• 12. youtube.com [youtube.com]
• 13. indianchemicalcouncil.com [indianchemicalcouncil.com]
• 14. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 15. brainly.com [brainly.com]
• 16. Video: Electrophilic Aromatic Substitution: Chlorination and Bromination of Benzene [jove.com]
• 17. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]

Technical Support Center: A Researcher's Guide to Purifying 4-Bromo-3-ethoxybenzaldehyde

Welcome to the technical support center for the purification of 4-Bromo-3-ethoxybenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this compound at the desired purity. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven methodologies to help you troubleshoot common issues and optimize your purification workflows.

Section 1: Frequently Asked Questions (FAQs) - Initial Assessment & Strategy

This section addresses preliminary questions regarding the properties of 4-Bromo-3-ethoxybenzaldehyde and the initial steps to diagnose purity issues.

Q1: What are the expected physical properties of pure 4-Bromo-3-ethoxybenzaldehyde?

A1: Pure 4-Bromo-3-ethoxybenzaldehyde is typically a white to light yellow solid.[1][2] Significant deviation from this appearance, such as a dark yellow or brown color, often indicates the presence of impurities. Key physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₉BrO₂	[1][3]
Molecular Weight	229.07 g/mol	[1][3]
Appearance	White to Light yellow powder/crystal	[1][2]
Melting Point	70.0 to 74.0 °C	[1][2]
Boiling Point	332.5 °C at 760 mmHg	[1]

A melting point that is broad or lower than the reported range is a strong indicator of impurity.

Q2: My crude product is off-white or yellow. What are the likely impurities?

A2: Discoloration typically points to two main sources of impurities:

• Oxidation: Like many benzaldehyde derivatives, 4-Bromo-3-ethoxybenzaldehyde can be susceptible to air oxidation, forming the corresponding 4-bromo-3-ethoxybenzoic acid.[4] This acidic impurity is a very common issue.

• Synthesis Artifacts: Impurities can also be residual starting materials or by-products from the synthesis route. For instance, if prepared via Williamson ether synthesis from 4-bromo-3-hydroxybenzaldehyde, unreacted starting material may be present.[5] Similarly, bromination reactions can sometimes yield isomeric or poly-brominated by-products.[6]

Q3: What are the primary purification strategies I should consider?

A3: The choice of purification method depends on the nature of the impurities and the desired scale. The three most effective methods are:

• Aqueous Wash: A simple wash with a mild basic solution (e.g., sodium bicarbonate) is highly effective for removing acidic impurities like the carboxylic acid by-product.[4]

• Recrystallization: This is an excellent technique for purifying solids on both small and large scales, provided a suitable solvent can be found that differentiates the solubility of the product and its impurities.[7][8]

• Column Chromatography: This is the most powerful method for separating complex mixtures and achieving very high purity, as it separates compounds based on their differential adsorption to a stationary phase.[4][8][9]

The following workflow diagram illustrates a logical approach to purification.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Bromo-4-ethoxybenzaldehyde | 108373-05-3 | TCI AMERICA [tcichemicals.com]
• 3. 3-Bromo-4-ethoxybenzaldehyde | Sigma-Aldrich [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sunankalijaga.org [sunankalijaga.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. How to Column Aldehydes: A Comprehensive Guide • cmu.edu.jm [jitsi.cmu.edu.jm]

Side reactions to avoid during the synthesis of substituted benzaldehydes

A Guide for the Research Scientist

From the desk of the Senior Application Scientist:

Welcome to the technical support center for aromatic aldehyde synthesis. This guide is designed for chemists, by a chemist. We understand that synthesizing substituted benzaldehydes, crucial intermediates in pharmaceutical and materials science, can be fraught with challenges. Low yields, unexpected byproducts, and reaction failures are common hurdles.

This document is structured as a series of troubleshooting guides and frequently asked questions (FAQs). It moves beyond simple protocols to explain the why behind the results you are observing in your flask. Our goal is to empower you with the mechanistic understanding and practical solutions needed to overcome common side reactions and optimize your synthetic strategy.

Section 1: Oxidation of Substituted Benzyl Alcohols

The oxidation of benzyl alcohols is a fundamental and widely used method. However, the primary challenge is preventing over-oxidation to the corresponding benzoic acid, which can be thermodynamically favored.

FAQ 1: My oxidation of an electron-rich benzyl alcohol is yielding significant amounts of benzoic acid. How can I improve selectivity for the aldehyde?

This is a classic problem. Electron-donating groups (EDGs) on the aromatic ring, such as methoxy (-OCH₃) or amino (-NR₂), activate the benzylic position, making both the starting material and the product aldehyde more susceptible to oxidation.

The Mechanistic Insight: The key is to use a reagent system that is potent enough to oxidize the alcohol but is either inherently incapable of oxidizing the aldehyde under the reaction conditions or is consumed before significant over-oxidation can occur.

Troubleshooting & Solutions:

• Reagent Selection is Critical: Move away from strong, non-selective oxidants like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄). Opt for milder, more controlled systems.

• Consider Pyridinium Chlorochromate (PCC): PCC is a classic reagent for this transformation. It is typically used in an anhydrous solvent like dichloromethane (DCM). The absence of water is crucial as it prevents the formation of the hydrate intermediate of the aldehyde, which is more easily oxidized to the carboxylic acid.

• Employ Swern Oxidation: This method uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride, followed by quenching with a hindered base like triethylamine (Et₃N). It is performed at very low temperatures (-78 °C), which provides excellent kinetic control and minimizes over-oxidation. The reaction is also advantageous because the byproducts are volatile and easily removed.

• Dess-Martin Periodinane (DMP): DMP is a hypervalent iodine reagent that offers a mild and highly selective oxidation under neutral conditions at room temperature. It is often the reagent of choice for sensitive or acid-labile substrates.

Comparative Overview of Selective Oxidants:

Reagent System	Typical Conditions	Advantages	Disadvantages
PCC	CH₂Cl₂, Room Temp	Good selectivity, simple setup	Chromium waste, reagent is a suspected carcinogen
Swern Oxidation	(COCl)₂, DMSO, Et₃N, CH₂Cl₂, -78 °C	Excellent selectivity, volatile byproducts	Requires cryogenic temperatures, unpleasant odor (DMS)
Dess-Martin (DMP)	CH₂Cl₂, Room Temp	High selectivity, neutral conditions, fast	Reagent can be explosive under impact/heat, relatively expensive

Workflow for Minimizing Over-oxidation: Below is a decision-making workflow for selecting an appropriate oxidation method.

Caption: Decision workflow for selecting a selective oxidation reagent.

Section 2: Formylation of Aromatic Rings

Directly introducing a formyl group (-CHO) onto an aromatic ring is a powerful strategy. However, these reactions are highly sensitive to the electronic nature of the substrate and are prone to specific side reactions.

FAQ 2: My Vilsmeier-Haack formylation of an activated aromatic compound is giving me a dark, intractable mixture with low yield. What is happening?

The Vilsmeier-Haack reaction is potent for electron-rich aromatics (e.g., anilines, phenols, pyrroles) but can fail spectacularly if not controlled. The Vilsmeier reagent (formed from DMF and POCl₃ or oxalyl chloride) is a powerful electrophile.

The Mechanistic Insight: The primary issue is often polysubstitution or polymerization. Highly activated substrates, like N,N-dimethylaniline, can undergo electrophilic attack more than once. Furthermore, the intermediate iminium ion can be attacked by another molecule of the activated aromatic compound, leading to the formation of diarylmethane byproducts or polymers, which present as the dark tar you are observing.

Troubleshooting & Solutions:

• Control Stoichiometry and Temperature: Use only a slight excess (1.1-1.5 equivalents) of the Vilsmeier reagent. Add the reagent slowly to a cooled solution (0 °C) of your substrate to dissipate heat and control the reaction rate.

• Protect Highly Activating Groups: If you are working with a phenol, consider protecting it as an acetate or pivalate ester before the formylation. This moderates the activating effect of the hydroxyl group and can prevent side reactions. The protecting group can be removed during the aqueous workup.

• Ensure Anhydrous Conditions: The Vilsmeier reagent is highly water-sensitive. Any moisture will hydrolyze it, quenching the reaction and reducing your effective stoichiometry. Ensure all glassware is oven-dried and use anhydrous solvents.

Side Reaction Pathway in Vilsmeier-Haack:

Caption: Competing pathways in the Vilsmeier-Haack reaction.

FAQ 3: I am attempting a Gattermann formylation on a moderately deactivated ring, and the reaction is not proceeding. Can I force it?

The Gattermann reaction, which traditionally uses HCN/HCl and a Lewis acid catalyst like AlCl₃, is generally restricted to activated systems like phenols, ethers, and some hydrocarbons. Forcing the reaction on deactivated substrates (e.g., nitrobenzene, benzonitrile) is often futile and dangerous.

The Mechanistic Insight: The electrophile in the Gattermann reaction is not particularly strong. Deactivated rings lack the necessary electron density to react. Increasing the temperature or using a stronger Lewis acid often leads to decomposition of the starting material or the formylating agent rather than the desired product.

Troubleshooting & Alternative Strategies:

• Do Not Use Gattermann for Deactivated Rings: This is the most crucial piece of advice. It is the wrong tool for the job.

• Switch to a Nucleophilic Aromatic Substitution (SₙAr) Strategy: If your ring is substituted with strongly electron-withdrawing groups (like -NO₂ or -CN) at the ortho or para position to a leaving group (like a halide), an SₙAr approach is far more effective. For example, reacting 4-chloronitrobenzene with a protected aldehyde equivalent followed by deprotection can yield 4-nitrobenzaldehyde.

• Consider a Metal-Halogen Exchange followed by Formylation: For halogenated deactivated aromatics, a lithium-halogen exchange (using n-BuLi or t-BuLi at low temperature) or a magnesium-halogen exchange (Grignard formation) generates a powerful aryl nucleophile. This can then be quenched with an electrophilic formylating agent like DMF to introduce the aldehyde group. This completely inverts the electronic demand of the reaction.

Protocol: Formylation via Lithium-Halogen Exchange

• Setup: Under an inert atmosphere (N₂ or Ar), dissolve the halo-aromatic substrate (1.0 eq) in anhydrous THF or diethyl ether.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 eq) dropwise via syringe, maintaining the temperature at -78 °C. Stir for 30-60 minutes.

• Quenching: Add anhydrous N,N-dimethylformamide (DMF, 1.5-2.0 eq) dropwise. The reaction is often exothermic.

• Warm & Quench: Allow the reaction to slowly warm to room temperature. Quench carefully by pouring into a cold, dilute acid solution (e.g., 1 M HCl).

• Workup: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product via column chromatography or recrystallization.

Section 3: The Reimer-Tiemann Reaction

This reaction is specific for the ortho-formylation of phenols using chloroform (CHCl₃) and a strong base. Its primary drawback is often low yield and the formation of a difficult-to-separate para-isomer.

FAQ 4: My Reimer-Tiemann reaction gives a poor yield and a mixture of ortho and para isomers. How can I improve the yield and selectivity?

The Mechanistic Insight: The active electrophile is dichlorocarbene (:CCl₂), generated in situ from chloroform and base. The ortho selectivity arises from the coordination of the phenolic oxygen to the incoming carbene, directing it to the proximal position. However, this coordination is not always perfect, leading to competitive attack at the sterically less hindered and electronically favorable para position. Dichloromethyl-substituted cyclohexadienones are also known byproducts that can lower yields.

Troubleshooting & Solutions:

• Phase-Transfer Catalysis: Running the reaction in a two-phase system (e.g., aqueous NaOH and toluene) with a phase-transfer catalyst (PTC) like tetrabutylammonium bromide can improve yields by facilitating the transport of the hydroxide ion into the organic phase, allowing for more controlled generation of the dichlorocarbene.

• Use of Bulky Groups: Introducing a bulky protecting group on the phenol or having a bulky substituent at one of the ortho positions can sterically block one side, potentially improving selectivity for the remaining ortho or para position.

• Alternative Ortho-Formylation Methods: If high ortho selectivity is essential, the Reimer-Tiemann reaction may not be the best choice. Consider the Duff reaction or a directed ortho-metalation (DoM) strategy. In a DoM protocol, the phenolic proton is removed with a strong base, and the resulting lithiate is directed by the oxygen to deprotonate the ortho position. This ortho-lithiated species can then be quenched with DMF to give the ortho-aldehyde with very high selectivity.

References

• Oxidation of Alcohols by "Activated" Dimethyl Sulfoxide. A Preparative, Steric and Mechanistic Study. Tidwell, T. T. Organic Reactions, 1990, 39, 297-572. [Link]

• The Dess-Martin Periodinane. Dess, D. B., Martin, J. C. Journal of the American Chemical Society, 1991, 113(19), 7277-7287. [Link]

• The Gattermann Synthesis of Aldehydes. Truce, W. E. Organic Reactions, 1957, 9, 37-72. [Link]

• Directed ortho Metalation. A powerful synthetic methodology for the construction of polysubstituted aromatic and heteroaromatic compounds. Snieckus, V. Chemical Reviews, 1990, 90(6), 879-933. [Link]

• The Reimer-Tiemann Reaction. Wynberg, H., Meijer, E. W. Organic Reactions, 1982, 28, 1-36. [Link]

Technical Support Center: Preventing Over-oxidation During the Synthesis of Aromatic Aldehydes

Introduction

The selective oxidation of primary aromatic alcohols to their corresponding aldehydes is a cornerstone transformation in organic synthesis, pivotal to the production of pharmaceuticals, fragrances, and other fine chemicals. However, a persistent challenge in this process is the over-oxidation of the desired aldehyde to the corresponding carboxylic acid. This unwanted side reaction not only reduces the yield of the target molecule but also complicates purification processes, leading to increased costs and time.

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides a comprehensive, question-and-answer-based approach to troubleshooting and preventing the over-oxidation of aromatic aldehydes during their synthesis. By explaining the causality behind experimental choices and grounding protocols in established chemical principles, this guide aims to empower you to optimize your synthetic routes and achieve higher yields and purity.

Troubleshooting Guide & FAQs

Section 1: Understanding and Diagnosing Over-oxidation

Q1: I'm seeing a significant amount of carboxylic acid impurity in my final product. What are the primary causes of this over-oxidation?

A1: Over-oxidation of aromatic aldehydes to carboxylic acids is a common issue that can stem from several factors related to your reaction conditions and choice of reagents. The primary culprits are typically:

• Harsh Oxidizing Agents: Strong, non-selective oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid) will readily oxidize primary alcohols and aldehydes to carboxylic acids.[1][2]

• Presence of Water: Many oxidation mechanisms that proceed to the carboxylic acid involve a hydrate intermediate of the aldehyde.[3][4] The presence of water in the reaction mixture can facilitate the formation of this geminal diol, which is then susceptible to further oxidation.[5]

• Prolonged Reaction Times or Elevated Temperatures: Even with milder oxidizing agents, allowing the reaction to proceed for too long or at a higher temperature than necessary can provide the energy and opportunity for the slower, undesired over-oxidation to occur.[6]

• Reaction pH: In some systems, particularly with TEMPO-mediated oxidations, a higher pH can favor the formation of the aldehyde hydrate, thus promoting over-oxidation.[5]

Q2: How can I confirm that the impurity is indeed the corresponding carboxylic acid?

A2: Several analytical techniques can be employed to identify the carboxylic acid byproduct:

• Thin-Layer Chromatography (TLC): Carboxylic acids are generally more polar than their corresponding aldehydes. On a silica gel TLC plate, the carboxylic acid will typically have a lower Rf value (it will travel a shorter distance up the plate) than the aldehyde.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The aldehydic proton usually appears as a singlet between δ 9-10 ppm. The carboxylic acid proton is a broad singlet that can appear over a wide range (δ 10-13 ppm).

  • ¹³C NMR: The carbonyl carbon of an aldehyde typically resonates around δ 190-200 ppm, while the carbonyl carbon of a carboxylic acid is found further downfield, around δ 170-185 ppm.

• Infrared (IR) Spectroscopy: Aldehydes show a characteristic C=O stretch around 1700 cm⁻¹ and two C-H stretches between 2700-2900 cm⁻¹. Carboxylic acids also have a C=O stretch (around 1700-1730 cm⁻¹) but are distinguished by a very broad O-H stretch from approximately 2500 to 3300 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the carboxylic acid.

Section 2: Strategies for Prevention: Reagent Selection and Reaction Control

Q3: Which oxidizing agents are best for selectively producing aromatic aldehydes while minimizing over-oxidation?

A3: Several "mild" oxidizing agents are well-suited for this transformation. The choice often depends on the specific substrate, scale, and functional group tolerance required.

Oxidizing System	Key Features	Considerations
Swern Oxidation	Utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride, followed by a hindered base like triethylamine.[7][8]	Pros: Excellent for a wide range of substrates, high yields, and minimal over-oxidation.[6][9] Cons: Requires cryogenic temperatures (-78 °C), produces foul-smelling dimethyl sulfide byproduct.[7][9]
Pyridinium Chlorochromate (PCC)	A complex of chromium trioxide, pyridine, and HCl.[1]	Pros: A reliable and widely used reagent that effectively stops at the aldehyde stage.[4][10] Cons: Chromium-based reagents are toxic and generate hazardous waste. The reaction is typically run in anhydrous dichloromethane.[11]
TEMPO-mediated Oxidation	Uses a catalytic amount of the stable radical 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) with a stoichiometric co-oxidant like sodium hypochlorite (bleach) or PhI(OAc)₂.[12][13]	Pros: Highly selective for primary alcohols, operates under mild conditions, and is a greener alternative to heavy metal oxidants.[14][15] Cons: Can still lead to over-oxidation if not carefully controlled (see Q5).[5]
Photochemical Oxidation	Utilizes a photocatalyst like Eosin Y and molecular oxygen (O₂) as the oxidant under visible light irradiation.[16][17]	Pros: A green and efficient method that avoids harsh reagents and transition-metal catalysts.[16] Cons: May require specialized equipment (e.g., specific wavelength LEDs).

Q4: I'm using a Swern oxidation, but still observing some side products. What could be going wrong?

A4: While the Swern oxidation is generally very reliable, improper execution can lead to side reactions. Here's a troubleshooting workflow:

Caption: TEMPO-mediated oxidation and the over-oxidation pathway.

Section 3: The Protective Group Strategy

Q6: My aromatic compound contains other sensitive functional groups that might react with the oxidant. Is there a way to protect the aldehyde group itself?

A6: Yes, if you are performing a reaction on another part of the molecule and need to protect the aldehyde from either oxidation or reduction, a protecting group strategy is ideal. The most common and effective way to protect aldehydes is by converting them into acetals. [18][19] Q7: How do I form an acetal, and how do I remove it later?

A7: Acetal formation is a reversible reaction.

• Protection (Acetal Formation): The aldehyde is reacted with a diol (commonly ethylene glycol) in the presence of an acid catalyst (e.g., p-toluenesulfonic acid, p-TsOH). The reaction is driven to completion by removing the water that is formed, often using a Dean-Stark apparatus. [20]The resulting cyclic acetal is stable to basic, nucleophilic, and many oxidizing and reducing conditions. [21][22][23]* Deprotection (Hydrolysis): The acetal can be easily removed and the aldehyde regenerated by treating it with aqueous acid. [18]

Caption: Workflow for the protection-deprotection of an aldehyde.

This strategy allows you to perform a wide range of chemical transformations on other parts of the molecule without affecting the sensitive aldehyde functionality.

Experimental Protocols

Protocol 1: General Procedure for a TEMPO-Mediated Oxidation

This protocol is adapted from established procedures and is designed to maximize selectivity for the aldehyde. [5][12]

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the primary aromatic alcohol (1.0 eq) in dichloromethane (DCM, ~0.5 M).

• Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution containing a catalytic amount of TEMPO (0.01-0.05 eq), potassium bromide (KBr, 0.1 eq), and saturated sodium bicarbonate (NaHCO₃) solution.

• Cooling: Cool the reaction flask containing the alcohol solution to 0 °C using an ice-water bath.

• Initiation: Add the aqueous TEMPO/KBr/NaHCO₃ solution to the reaction flask and begin vigorous stirring to ensure good mixing of the biphasic system.

• Oxidant Addition: Slowly add a solution of sodium hypochlorite (NaOCl, ~1.1 eq, commercial bleach) dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature remains between 0 and 5 °C.

• Monitoring: Monitor the reaction progress by TLC. Spot the organic layer against the starting material.

• Quenching: Once the starting material is fully consumed (as indicated by TLC), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Stir for 10 minutes.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude aldehyde by column chromatography on silica gel, if necessary.

Protocol 2: General Procedure for Acetal Protection

This procedure describes the formation of a cyclic acetal using ethylene glycol. [20]

• Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the aromatic aldehyde (1.0 eq), toluene (~0.4 M), ethylene glycol (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.01 eq).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until no more water is collected.

• Monitoring: Monitor the reaction for the disappearance of the starting aldehyde by TLC.

• Workup: Cool the reaction mixture to room temperature. Wash the solution with saturated aqueous NaHCO₃ solution to neutralize the acid catalyst, then with water, and finally with brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude acetal, which can be purified by column chromatography or distillation if needed.

Conclusion

Preventing the over-oxidation of aromatic aldehydes is an achievable goal that hinges on a rational selection of reagents and meticulous control over reaction conditions. By understanding the mechanisms that lead to the undesired carboxylic acid byproduct, researchers can proactively choose milder, more selective oxidation systems like Swern or TEMPO-based methods. Furthermore, diligent monitoring of the reaction progress and the strategic use of protecting groups provide robust tools to ensure high yields and purity of the desired aromatic aldehyde. This guide serves as a foundational resource to troubleshoot common issues and implement effective, validated protocols in your synthetic endeavors.

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• He, Z.-X., Yin, B., Li, X.-H., Zhou, X.-L., Song, H.-N., Xu, J.-B., & Gao, F. (2023). Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones. The Journal of Organic Chemistry, 88(8), 4765–4769. [Link]

• Khazaei, A., Amini, M. M., & Ghorbani-Vaghei, R. (2010). Oxidation of Benzylic Alcohols to Aromatic Aldehydes by DMSO/Water/I2: A Chemoselective Oxidation. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry, 40(7), 575-578. [Link]

• Tojo, G., & Fernández, M. I. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media.

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• Khan Academy. (2019, January 8). acetals and ketals as protecting groups [Video]. YouTube. [Link]

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• Minisci, F., Punta, C., Recupero, F., Fontana, F., & Pedulli, G. F. (2002). A new, highly selective synthesis of aromatic aldehydes by aerobic free-radical oxidation of benzylic alcohols, catalysed by n-hydroxyphthalimide under mild conditions. Polar and enthalpic effects. Chemical Communications, (6), 632–633. [Link]

• S. G. Chemical. (2025, December 19). Mastering Alcohol Oxidation: TEMPO as Your Go-To Catalyst. [Link]

• Ghorai, P. (2015). Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and Ketones under Mild Reaction Conditions. ACS Catalysis, 5(10), 5895-5900. [Link]

• Chemistry Hall. (2021, March 31). The Swern Oxidation: Mechanism and Features. [Link]

• Rylander, P. N. (1993). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones. CRC Press. [Link]

• Organic Chemistry Portal. Swern Oxidation. [Link]

• All 'Bout Chemistry. (2021, May 18). TEMPO oxidation || selective oxidising agent || solved problems [Video]. YouTube. [Link]

• Organic Chemistry Portal. TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. [Link]

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• ResearchGate. Table: Oxidation reaction of some aromatic and aliphatic alcohol catalyzed by MH 2 ID using an aqueous H 2 O 2. [Link]

• Chemistry LibreTexts. (2023, January 22). Oxidation by PCC (pyridinium chlorochromate). [Link]

• Xie, M., et al. (2014). Selective oxidation of aromatic alcohols to corresponding aromatic aldehydes under visible light irradiation using In2S3 microsphere as a photocatalyst. Chemical Engineering Journal, 245, 107-116.

• Master Organic Chemistry. (2011, September 9). Reagent Friday: PCC (Pyridinium Chlorochromate). [Link]

• ResearchGate. Table: Oxidation of aromatic alcohols a. [Link]

• ACS Publications. (2023, March 29). Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones. [Link]

• ResearchGate. Diagram: Catalytic oxidation of aromatic olefins to secondary alcohols and ketone. [Link]

• ACS Publications. Oxidation of Aromatic Alcohols with Manganese Dioxide. [Link]

• Organic Chemistry Tutor. Oxidation of Alcohols with PCC. [Link]

• ResearchGate. (2014, October 28). What is the most mild method for the oxidation of aldehyde to carboxylic acid?. [Link]

• ResearchGate. (2014, December 21). What are the new ways to protect the aromatic aldehyde carbonyl group by diol?. [Link]

• Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. [Link]

• eGyanKosh. AROMATIC ALDEHYDES AND KETONS. [Link]

• Chemistry Steps. Aldehydes and Ketones to Carboxylic Acids. [Link]

• Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of aldehydes. [Link]

• Britannica. (2025, December 23). Aldehyde - Oxidation, Reduction, Reactions. [Link]

• Colacino, E., et al. (2017). Mechanically induced oxidation of alcohols to aldehydes and ketones in ambient air: Revisiting TEMPO-assisted oxidations. Beilstein Journal of Organic Chemistry, 13, 2096–2103. [Link]

• ResearchGate. Diagram: Oxidation of aromatic aldehydes to their carboxylic acid a. [Link]

• NIH. A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis. [Link]

• ACS Publications. Photoinduced Protocol for Aerobic Oxidation of Aldehydes to Carboxylic Acids under Mild Conditions. [Link]

• Scribd. Aromatic Aldehyde Synthesis Methods. [Link]

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Technical Support Center: Column Chromatography for 4-Bromo-3-ethoxybenzaldehyde Derivatives

Welcome to the technical support center for the purification of 4-Bromo-3-ethoxybenzaldehyde and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating these valuable intermediates. The unique electronic properties conferred by the bromo, ethoxy, and aldehyde functionalities can lead to specific, and often frustrating, purification hurdles. This document provides in-depth, experience-driven solutions in a direct question-and-answer format to help you navigate these challenges effectively.

Troubleshooting Guide: Real-Time Experimental Issues

This section addresses problems you might encounter while actively running a column.

Q1: My compound, a 4-Bromo-3-ethoxybenzaldehyde derivative, is not eluting from the silica gel column. I've already increased the mobile phase polarity significantly, but it's still stuck at the baseline. What is happening?

A1: This is a classic and frequently encountered issue with functionalized aldehydes on silica gel. There are two primary causes: strong chemical interaction with the stationary phase or on-column degradation.

• Causality - Acidity of Silica Gel: Standard silica gel is inherently acidic due to the presence of silanol groups (Si-OH) on its surface.[1][2] The lone pair electrons on the oxygen atoms of your aldehyde and ethoxy groups can form strong hydrogen bonds with these acidic sites, leading to irreversible adsorption. Furthermore, the aldehyde group itself is susceptible to reactions like acetal formation with residual alcohols in solvents, a reaction catalyzed by the acidic silica surface.[1]

• Immediate Solution - Deactivation: The most effective immediate solution is to neutralize the acidic sites on the silica gel. This can be done by adding a small amount of a basic modifier, such as triethylamine (Et₃N), to your eluent system (typically 0.1-1% by volume).[1][3] The triethylamine will preferentially bind to the active silanol sites, allowing your less basic aldehyde derivative to elute as expected.

• Alternative Stationary Phase: If deactivation is insufficient or if you suspect degradation, switching to a different stationary phase is the next logical step. Neutral alumina is an excellent alternative as it lacks the strong acidity of silica.[1][4] For particularly stubborn or polar derivatives, reversed-phase chromatography (using a C18-functionalized silica gel) may be necessary, where the elution order is inverted.[5]

Q2: I've managed to elute my product, but the chromatographic peak is broad and exhibits significant tailing. How can I achieve a sharper, more symmetrical peak?

A2: Peak tailing is a strong indicator of non-ideal interactions between your compound and the stationary phase.[6] While slow kinetics can be a factor, for polar aromatic aldehydes, the primary cause is often heterogeneous activity on the silica surface, the same issue that causes irreversible binding.

• Causality - Active Sites: Even with a mobile phase that allows elution, a fraction of your compound molecules will interact very strongly with the most acidic silanol sites, while the rest interact with less active sites. This differential interaction causes a "tail" of molecules to elute more slowly than the main band.

• Troubleshooting Steps:

  • Deactivate the Stationary Phase: As with the elution problem, adding 0.1-1% triethylamine to your mobile phase is the first and most effective step to mitigate peak tailing by masking the problematic active sites.[3]

  • Optimize Sample Loading: How you apply your sample to the column is critical. A dilute, wide starting band will inevitably lead to a broad eluted peak. Always dissolve your crude product in the minimum amount of solvent. For best results, use the dry loading technique.

Protocol: Dry Loading for Improved Peak Shape

• Dissolve your crude 4-bromo-3-ethoxybenzaldehyde derivative in a suitable, low-boiling point solvent (e.g., dichloromethane or ethyl acetate).

• Add a small amount of silica gel (typically 1-2 times the mass of your crude product) to this solution.

• Carefully remove the solvent under reduced pressure using a rotary evaporator until you have a dry, free-flowing powder. This powder is your crude product adsorbed onto silica.

• Carefully layer this powder on top of your packed column.

• This method ensures your compound starts as a very narrow, concentrated band, which is essential for a high-resolution separation.[7][8]

Q3: My desired product is co-eluting with a closely-related impurity. How can I improve the separation?

A3: This is a problem of selectivity. When two compounds have very similar polarities, simply increasing or decreasing the eluting strength (i.e., the ratio of polar to non-polar solvent) may not be enough to resolve them. The key is to change the nature of the solvent interactions.[9][10]

• Causality - Solvent Selectivity: Different solvents interact with compounds in unique ways (e.g., hydrogen bonding, dipole-dipole interactions, etc.). A hexane/ethyl acetate system, for example, offers different selectivity compared to a hexane/dichloromethane system, even at the same overall polarity.

• Strategy - Change the Mobile Phase Composition:

  • If you are using a standard system like Hexane/Ethyl Acetate , try switching to Hexane/Dichloromethane (DCM) or Toluene/Ethyl Acetate . DCM and toluene offer different pi-pi stacking interactions with the aromatic ring of your compound, which can alter its retention relative to the impurity.

  • Consider a ternary (three-component) system. Adding a small amount of a third solvent, like methanol or acetonitrile, can dramatically alter selectivity and achieve a separation that is impossible with a two-solvent system.

Solvent System	Primary Interactions	Good For...
Hexane / Ethyl Acetate	Dipole-dipole, H-bond accepting	General purpose, good starting point for moderately polar compounds.[3]
Hexane / Dichloromethane	Dipole-dipole	Separating compounds of similar polarity where ethyl acetate fails.
Toluene / Ethyl Acetate	π-π interactions, dipole-dipole	Aromatic compounds, can alter elution order compared to hexane-based systems.
DCM / Methanol	Strong dipole, H-bond donating/accepting	More polar derivatives that have low Rf in other systems.[3]
Table 1: Common solvent systems for modifying separation selectivity.

Frequently Asked Questions (FAQs)

This section addresses common preparatory and foundational questions.

Q4: How do I choose the right starting solvent system for my 4-bromo-3-ethoxybenzaldehyde derivative?

A4: The selection of a mobile phase should always be guided by preliminary analysis using Thin Layer Chromatography (TLC).[11][12] TLC is a rapid and inexpensive way to scout for the optimal solvent system for your column.

• The Goal (Rf Value): The ideal solvent system for column chromatography is one that provides a Retention Factor (Rf) of approximately 0.25 to 0.35 for your target compound on a TLC plate.[12][13] An Rf in this range ensures the compound interacts sufficiently with the stationary phase for separation to occur, but elutes in a reasonable volume of solvent.

Q5: I suspect my aldehyde might be degrading on the silica gel column. Is there a way to test for this before committing to a large-scale purification?

A5: Yes, you can and should test for on-column stability, especially with sensitive functional groups like aldehydes.[14] A simple and effective method is two-dimensional Thin Layer Chromatography (2D-TLC).

Protocol: 2D-TLC for Stability Assessment

• Take a square TLC plate and spot your crude material in one corner, about 1 cm from the edges.

• Develop the plate as usual in a suitable solvent system.

• Remove the plate and allow it to dry completely, ensuring all solvent has evaporated.

• Rotate the plate 90 degrees so that the line of separated spots is now at the bottom.

• Develop the plate again in the same solvent system.

• Interpretation:

  • Stable Compound: If your compound is stable on silica, all the spots will lie on the diagonal of the plate.

  • Unstable Compound: If your compound is degrading, you will see new spots appearing off the diagonal.[14] This is definitive evidence that the compound is reacting on the stationary phase, and you should consider deactivating the silica or using an alternative like alumina.

Q6: Should I use isocratic or gradient elution for my purification?

A6: The choice depends on the complexity of your mixture.

• Isocratic Elution: Uses a single, constant mobile phase composition throughout the entire separation.[9] This method is simple and ideal when the impurities have Rf values very close to your product.

• Gradient Elution: The polarity of the mobile phase is gradually increased over the course of the run (e.g., starting with 5% EtOAc/Hexane and slowly increasing to 30% EtOAc/Hexane).[9][15] This is highly advantageous for:

  • Complex Mixtures: When your crude material contains impurities that are both much less polar and much more polar than your product.

  • Efficiency: It speeds up the elution of strongly retained compounds, saving significant time and solvent.

  • Peak Shape: It often results in sharper peaks for later-eluting compounds.

References

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Managing temperature control in exothermic reactions involving 4-Bromo-3-ethoxybenzaldehyde

Technical Support Center: Managing Exothermic Reactions with 4-Bromo-3-ethoxybenzaldehyde

Welcome to the technical support resource for managing exothermic reactions involving 4-Bromo-3-ethoxybenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals who handle this versatile intermediate. The inherent reactivity of this molecule, particularly in common synthetic transformations like nitration, formylation, and organometallic additions, necessitates rigorous temperature control to ensure reaction safety, selectivity, and successful scale-up.

This document moves beyond standard operating procedures to explain the causality behind critical process parameters. Our goal is to equip you with the expertise to anticipate challenges, troubleshoot effectively, and maintain the highest standards of scientific integrity and safety in your work.

Frequently Asked Questions (FAQs)

Q1: Why is temperature control so critical when working with 4-Bromo-3-ethoxybenzaldehyde?

A1: Temperature control is paramount due to the exothermic nature of many reactions involving this substrate. An exothermic reaction releases heat, which increases the internal temperature of the reaction mixture.[1] Without adequate heat removal, this can create a positive feedback loop where the increased temperature accelerates the reaction rate, leading to even faster heat generation. This dangerous cycle is known as a thermal runaway, which can result in violent boiling, pressure buildup, vessel failure, and potential explosion.[2][3] Furthermore, poor temperature control can lead to the formation of unwanted side products or degradation of the desired product, compromising yield and purity.

Q2: Which common reactions with 4-Bromo-3-ethoxybenzaldehyde are significantly exothermic?

A2: Several key synthetic transformations are highly exothermic and require careful management:

• Nitration: Electrophilic aromatic substitution with mixed acids (sulfuric and nitric acid) is notoriously exothermic.[2][4] The formation of the nitronium ion and its subsequent reaction with the aromatic ring releases significant thermal energy.

• Grignard Reactions: The addition of Grignard reagents to the aldehyde carbonyl group is a fast and highly exothermic process.[5][6] The initiation of these reactions can sometimes be delayed (an "induction period"), which may lead to a dangerous accumulation of unreacted reagents, followed by a sudden, violent reaction.[7][8]

• Reductions with Metal Hydrides: Reactions involving powerful reducing agents like lithium aluminum hydride (LAH) or sodium borohydride to form the corresponding alcohol are also exothermic, particularly during the initial reaction and the quenching phase.

• Friedel-Crafts Acylation/Alkylation: The Lewis acid-catalyzed addition of acyl or alkyl groups to the aromatic ring can generate substantial heat.

Q3: What is "thermal accumulation" and why is it a risk?

A3: Thermal accumulation refers to a state where unreacted reagent builds up in the reactor because the dosing rate exceeds the reaction rate.[9] This often happens if the reaction temperature is too low or if there's an unexpected induction period.[7][8] This scenario is extremely hazardous because if the reaction suddenly initiates or accelerates, the accumulated material will react all at once, releasing a massive amount of energy that can overwhelm the cooling system and trigger a thermal runaway. Reaction calorimetry is a key technique used to measure and understand the level of accumulation.[9]

Q4: How does reaction scale-up affect temperature control?

A4: Scaling up a reaction introduces significant challenges for heat removal. As the reactor volume increases, the surface-area-to-volume ratio decreases dramatically.[10][11] The heat generated is proportional to the volume (cubed of the vessel radius), while the heat removed is proportional to the wetted surface area of the reactor wall (squared of the radius).[11][12] This means a large reactor has proportionally less surface area to dissipate the heat generated by its contents, making it much more susceptible to temperature excursions and runaway reactions if not properly engineered.[10]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The following decision tree provides a logical workflow for addressing a temperature excursion.

Caption: Troubleshooting workflow for a temperature excursion.

Q: My reaction temperature is rising rapidly and uncontrollably. What should I do?

A: You are likely experiencing the onset of a thermal runaway. Act immediately and decisively.

• Stop Reagent Addition: Immediately cease the addition of any limiting reagent. This is the most critical first step to prevent adding more fuel to the reaction.

• Maximize Cooling: Lower the temperature of your cooling bath as much as possible. If using an ice bath, add more ice and salt. For a cryostat, set it to its lowest temperature. If safe and appropriate, carefully add dry ice to the cooling bath solvent (e.g., acetone, isopropanol).

• Ensure Agitation: Look for the vortex at the surface of your reaction. If stirring has stopped, the lack of mixing will prevent heat transfer to the vessel walls, creating a severe internal hotspot. If the stirrer has failed, do not attempt to restart it without assessing the situation, as this could trigger a violent reaction of accumulated reagents.

• Prepare for Quenching: If the temperature continues to rise despite these measures, prepare to quench the reaction as a last resort. This is a hazardous operation and should only be performed if you are certain the reaction is out of control. See Protocol 2 for emergency quenching procedures.

• Alert Personnel and Evacuate if Necessary: Inform colleagues of the situation. If you hear hissing (pressure release) or see the rapid evolution of gas, evacuate the area immediately.

Causality: A runaway occurs when the rate of heat generation surpasses the rate of heat removal.[11] Stopping the reagent feed cuts off the source of new energy, while enhancing cooling attempts to bring the heat removal rate back above the generation rate.

Q: The reaction was proceeding smoothly, but then the temperature suddenly spiked after a long period of reagent addition. What happened?

A: This is characteristic of a reaction with a significant induction period, followed by a rapid, uncontrolled exotherm.

This is a known hazard for Grignard reactions.[7][8] The induction period is the time taken to activate the magnesium surface, during which the added alkyl/aryl halide accumulates in the reactor. Once the reaction initiates, this large concentration of unreacted starting material reacts very quickly, overwhelming the cooling system.

Preventative Measures & Solutions:

• Initiate a Small Portion First: Before starting continuous addition, ensure the reaction has initiated with a small initial charge of reagents. Look for a gentle exotherm or a visible change (e.g., cloudiness) as a sign of initiation.

• Controlled Dosing: Once initiated, add the remaining reagent at a rate that allows the cooling system to maintain a stable internal temperature.[10][13] A slow, controlled addition is crucial.

• Reaction Calorimetry: For scale-up, use reaction calorimetry (RC1) to study the reaction kinetics and heat release.[14][15] This will quantify the induction period and help you design a safe dosing profile.

Q: My reaction produced a low yield of the desired product and a significant amount of dark, tarry by-products. Could temperature be the cause?

A: Absolutely. Poor temperature control is a leading cause of side product formation.

For example, in the nitration of benzaldehyde derivatives, excessive temperatures can lead to:

• Dinitration: Over-nitration to form dinitrated products.[2][4]

• Oxidation: The aldehyde group can be oxidized to a carboxylic acid.[2][4]

• Degradation: The starting material or product may decompose at elevated temperatures, leading to polymerization or charring.

Solutions:

• Maintain Recommended Temperature: Strictly adhere to the recommended temperature range for the specific reaction. For nitrations, this is often between 0–15°C.[2][4][16]

• Improve Heat Transfer: Ensure vigorous and efficient stirring. Use a reactor and cooling bath setup that provides sufficient heat exchange capacity for the scale of your reaction.

• Slow Reagent Addition: Add the limiting reagent slowly and subsurface (via a cannula or dip tube) if possible. This prevents localized "hotspots" that can occur with dropwise addition from above.

Troubleshooting Summary Table

Issue	Probable Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Temperature Rise	Thermal runaway; Dosing rate too high; Cooling failure.	Immediately stop reagent addition, maximize cooling, ensure stirring. Prepare for emergency quench.[3]
Delayed, Sudden Exotherm	Reaction induction period leading to reagent accumulation.	Confirm initiation on a small scale first. Control dosing rate carefully. Use calorimetry for scale-up studies.[7][8]
Low Yield, High Impurities	Temperature too high, leading to side reactions (e.g., oxidation, polynitration).	Maintain strict temperature control (e.g., 0-15°C for nitration).[2] Improve stirring and use slow, subsurface addition.
Scale-Up Fails Despite Lab Success	Poor surface-area-to-volume ratio; Inadequate heat removal capacity of the larger reactor.	Re-evaluate energy balance for the new scale.[11] Use a jacketed reactor with automated temperature control. Perform a new hazard analysis.[10][12]

Experimental Protocols

Protocol 1: General Setup for a Controlled Exothermic Reaction (Lab Scale)

This protocol outlines a robust setup for maintaining temperature control during a potentially exothermic reaction at the laboratory scale.

Caption: Recommended apparatus for a controlled exothermic reaction.

Methodology:

• Vessel Selection: Choose a round-bottom flask (preferably three-necked) with a volume at least twice the final reaction volume to allow for sufficient headspace.[3]

• Cooling Bath: Place the flask in a secondary container and fill it with an appropriate cooling medium (e.g., ice/water for 0°C, ice/salt for -10°C, or dry ice/acetone for -78°C). Ensure the bath level is higher than the reaction mixture level.

• Agitation: Place a magnetic stir bar in the flask and set the assembly on a magnetic stir plate. Ensure the stirring is vigorous enough to create a vortex, promoting efficient heat transfer.

• Monitoring: Insert a digital thermometer or thermocouple through one neck of the flask, ensuring the probe is submerged in the reaction mixture but not touching the glass.

• Reagent Addition: Place a pressure-equalizing dropping funnel in the center neck for controlled, dropwise addition of the liquid reagent. For highly exothermic reactions, consider subsurface addition via a syringe pump and a long needle (cannula).

• Atmosphere Control: Fit the third neck with a condenser connected to an inert gas line (e.g., Nitrogen or Argon) to maintain an inert atmosphere and prevent moisture ingress.

• Execution: Cool the initial reaction mixture to the target temperature before beginning the reagent addition. Add the reagent at a rate that does not cause the internal temperature to rise above the predetermined safety limit.

Protocol 2: Emergency Quenching of an Organometallic or Nitration Reaction

CAUTION: This is an inherently dangerous procedure. Only perform if a thermal runaway cannot be controlled by other means. Always wear appropriate PPE, including a face shield, and work behind a blast shield.

• Prepare Quench Solution: In a separate, large beaker or flask, prepare a quenching solution. For Grignard or organometallic reactions, a cooled, saturated aqueous solution of ammonium chloride (NH₄Cl) is a common choice.[17][18] For nitration, the reaction is typically poured onto a large volume of crushed ice.[2][16]

• Cease Heating/Stop Addition: Ensure all reagent feeds are stopped and any heating is turned off.

• Transfer (If Possible): The safest method is to transfer the runaway reaction mixture to the quenching agent. Use a cannula to slowly transfer the hot reaction mixture into the vigorously stirred, cold quenching solution. DO NOT add the quenching solution directly to the runaway reaction , as this can cause violent boiling and splashing.[19]

• Pouring (As a Last Resort): If cannulation is not possible, carefully and slowly pour the reaction mixture in a steady stream onto a large excess of crushed ice or the appropriate quenching solution in a large, open beaker to allow for rapid gas evolution.[2][16]

• Control the Exotherm: The quenching process itself can be exothermic.[17][19] Continue external cooling of the quenching vessel during the entire process.

• Final Neutralization: Once the initial vigorous reaction has subsided, slowly add a more reactive quenching agent (e.g., water or dilute acid) to ensure all reactive materials have been neutralized.[20]

Thermal Safety Data & Analysis

For robust process development and safe scale-up, it is essential to characterize the thermal properties of your reaction. Specialized techniques like Reaction Calorimetry (RC) and Differential Scanning Calorimetry (DSC) provide this critical data.[14][21]

Parameter	Description	Measurement Technique(s)	Importance
Heat of Reaction (ΔHᵣ)	The total amount of energy released or absorbed during the reaction.	Reaction Calorimetry (RC1), DSC	Determines the total energy load the cooling system must handle.
Adiabatic Temperature Rise (ΔTₐd)	The theoretical temperature increase if all cooling fails and the reaction's heat is absorbed by the mixture.[9]	Calculated from RC1 data	A high ΔTₐd indicates a high potential for a severe runaway reaction.
Maximum Temperature of Synthesis Reaction (MTSR)	The highest temperature the reaction could reach in a cooling failure scenario, considering accumulated reagents.[7][21]	Calculated from RC1 data	Critical for assessing if the runaway temperature could trigger a secondary, more hazardous decomposition reaction.
Heat Generation Rate	The rate at which heat is produced (in Watts/kg) at any given time.	Reaction Calorimetry (RC1)	Must be balanced by the heat removal rate of the reactor to maintain a stable temperature.

References

• Prime Process Safety Center. (n.d.). Reaction Calorimetry.
• BenchChem. (n.d.). Technical Support Center: Nitration of Benzaldehyde Derivatives.
• Pharma IQ. (2016). Safe Automated Dosing with Exothermic Reactions - Case Study.
• BenchChem. (n.d.). Improving the selectivity of nitration in benzaldehyde derivatives.
• BenchChem. (n.d.). Technical Support Center: Quenching Procedures for Organometallic Reactions.
• EPFL. (n.d.). Protocol for quenching reactive chemicals.
• DEKRA Process Safety. (n.d.). Chemical Reaction Hazard Testing.
• Fauske & Associates. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way.
• Process Technology Online. (n.d.). Safe scale-up with exothermic reactions.
• He, Y., et al. (2022). Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates. ACS Chemical Health & Safety.
• Mettler Toledo. (n.d.). Reaction Calorimeters | Reaction & Heat Flow Calorimetry.
• oc-praktikum.de. (2006). Nitration of benzaldehyde to 3-nitrobenzaldehyde.
• Stanford Environmental Health & Safety. (2023). Scale Up Safety.
• He, Y., et al. (2022). Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates. ACS Chemical Health & Safety.
• Senieer. (n.d.). Details That Are Easily Overlooked In The Scale-Up Process Of Pharmaceutical Processes.
• American Chemical Society. (n.d.). Grignard Reaction.
• Sigma-HSE. (n.d.). Reaction Calorimetry (RC) Testing.
• Kappe, C. O., et al. (2007). Safety aspects of the process control of Grignard reactions. ResearchGate.
• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Quench.
• Campos, D. E., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Journal of Chemical Education.
• St-Jean, F. (2022). Crush It Safely: Safety Aspects of Mechanochemical Grignard Synthesis. ACS Publications.
• The Science Break. (2022). Key Stage 3 Chemistry - Exothermic and Endothermic Reactions. YouTube.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 13. [PDF] Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates | Semantic Scholar [semanticscholar.org]
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Identifying and characterizing unexpected products in 4-Bromo-3-ethoxybenzaldehyde synthesis

Welcome to the technical support center for the synthesis of 4-bromo-3-ethoxybenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and navigate the complexities that can arise during this synthetic procedure. Here, we address common issues, provide in-depth explanations for unexpected results, and offer detailed protocols for the identification and characterization of byproducts.

Section 1: Troubleshooting Guide - Unexpected Observations

This section is formatted as a series of questions and answers to directly address specific problems you might encounter during the synthesis and workup of 4-bromo-3-ethoxybenzaldehyde.

Q1: My reaction mixture turned a dark color upon addition of the brominating agent, and TLC analysis shows multiple spots, none of which seem to be my desired product. What could be happening?

A1: The appearance of a dark color and a complex mixture on your TLC plate are strong indicators of over-bromination or side reactions. The electron-donating nature of the ethoxy group makes the aromatic ring highly activated, increasing its susceptibility to electrophilic attack.

Possible Causes and Solutions:

• Excess Brominating Agent: Using even a slight excess of bromine or another brominating agent can lead to the formation of di- or even tri-brominated products.

  • Solution: Carefully control the stoichiometry of your brominating agent. A slow, dropwise addition at a low temperature (e.g., 0 °C) can help to minimize over-reaction.

• Reaction Temperature: Higher temperatures can provide the activation energy for unwanted side reactions.

  • Solution: Maintain a low and consistent reaction temperature throughout the addition of the brominating agent.

• Incorrect Starting Material: Ensure your starting 3-ethoxybenzaldehyde is pure. The presence of impurities can lead to a cascade of unexpected products.

Q2: I isolated a product with a melting point and spectroscopic data that do not match 4-bromo-3-ethoxybenzaldehyde. What are the likely unexpected products?

A2: Several isomeric and related byproducts can form during this synthesis. The directing effects of the aldehyde and ethoxy groups play a crucial role in determining the regioselectivity of the bromination.

Common Unexpected Products:

• 2-Bromo-3-ethoxybenzaldehyde: The aldehyde group is a meta-director, while the ethoxy group is an ortho-, para-director. This can lead to bromination at the 2-position, ortho to the ethoxy group and meta to the aldehyde.

• 6-Bromo-3-ethoxybenzaldehyde: Bromination can also occur at the 6-position, which is also ortho to the ethoxy group.

• Di-brominated Products: As mentioned, over-bromination can lead to products like 2,4-dibromo-3-ethoxybenzaldehyde or 4,6-dibromo-3-ethoxybenzaldehyde.

• Oxidation of the Aldehyde: If reaction conditions are too harsh or if oxidizing agents are present, the aldehyde group can be oxidized to a carboxylic acid, forming 4-bromo-3-ethoxybenzoic acid.

Q3: My NMR spectrum shows more than the expected number of aromatic protons or unusual splitting patterns. How can I interpret this?

A3: An NMR spectrum is a powerful tool for identifying unexpected products. The chemical shifts and coupling constants of the aromatic protons are highly sensitive to the substitution pattern on the benzene ring.[1]

Interpreting Unexpected NMR Data:

• Number of Aromatic Protons: If you see fewer than three aromatic protons, it may indicate di- or tri-substitution.

• Splitting Patterns: The coupling constants between adjacent protons can help determine their relative positions. For example, ortho coupling is typically larger (7-10 Hz) than meta coupling (2-3 Hz).

• Chemical Shifts: The electronic environment of each proton influences its chemical shift. Electron-withdrawing groups like bromine and the aldehyde will deshield nearby protons, shifting them downfield.[1] The aldehyde proton itself is a very characteristic singlet typically found between 9.5 and 10.5 ppm.[2]

Below is a table summarizing the expected ¹H NMR characteristics of the desired product and a common byproduct.

Compound	Aldehyde Proton (s)	Aromatic Protons	Ethoxy Protons
4-Bromo-3-ethoxybenzaldehyde	~9.8 ppm	3H, complex multiplet	~4.2 ppm (q), ~1.5 ppm (t)
2-Bromo-3-ethoxybenzaldehyde	~10.3 ppm	3H, complex multiplet	~4.1 ppm (q), ~1.4 ppm (t)

Section 2: FAQs - Synthesis and Characterization

This section provides answers to frequently asked questions regarding the synthesis and analysis of 4-bromo-3-ethoxybenzaldehyde.

Q4: What is the most common synthetic route for 4-bromo-3-ethoxybenzaldehyde, and what are the critical parameters?

A4: The most common method is the direct bromination of 3-ethoxybenzaldehyde.

Critical Parameters:

• Brominating Agent: N-Bromosuccinimide (NBS) in a suitable solvent like DMF or acetonitrile is often preferred over elemental bromine for better selectivity and easier handling.

• Temperature Control: Maintaining a low temperature (0-5 °C) during the addition of the brominating agent is crucial to prevent side reactions.

• Reaction Time: Monitoring the reaction by TLC is essential to determine the optimal reaction time and avoid the formation of byproducts.

• Workup Procedure: A careful aqueous workup is necessary to remove any unreacted brominating agent and byproducts.

Q5: How can I effectively separate the desired product from unexpected byproducts?

A5: Column chromatography is the most effective method for separating isomeric products.

Recommended Chromatography Conditions:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity (e.g., 5% ethyl acetate) and gradually increase the polarity to elute the more polar compounds. The desired product is moderately polar and should elute after non-polar impurities but before highly polar byproducts.

Q6: What analytical techniques are essential for the unambiguous identification and characterization of my final product and any isolated byproducts?

A6: A combination of spectroscopic and spectrometric techniques is necessary for complete characterization.[3][4]

Essential Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for determining the connectivity of atoms and the substitution pattern on the aromatic ring.[1][5][6][7]

• Mass Spectrometry (MS): Provides the molecular weight of the compound and fragmentation patterns that can help confirm the structure.[4][5]

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups, such as the aldehyde (C=O stretch around 1700 cm⁻¹) and the C-O-C stretch of the ether.[5]

• Melting Point: A sharp melting point is a good indicator of purity.

Experimental Workflow for Product Characterization

Caption: Workflow for the purification and characterization of products.

Section 3: Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-3-ethoxybenzaldehyde

• Dissolve 3-ethoxybenzaldehyde (1.0 eq) in a suitable solvent (e.g., DMF or acetonitrile) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Dissolve N-Bromosuccinimide (NBS) (1.05 eq) in the same solvent and add it dropwise to the cooled solution over 30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Characterization by NMR Spectroscopy

• Accurately weigh 5-10 mg of the purified product and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[5]

• Add a small amount of tetramethylsilane (TMS) as an internal standard.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer.

• Process the data to determine chemical shifts, integration, and coupling constants.

Logical Flow for Troubleshooting Synthesis

Caption: Troubleshooting flowchart for the synthesis.

References

• A Comparative Spectroscopic Analysis of Substituted Benzaldehydes. Benchchem.
• A Comparative Analysis of Substituted Benzaldehyde NMR Spectra: A Guide for Researchers. Benchchem.
• 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: Substituent chemical shift increments. ResearchGate.
• 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones. PubMed.
• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. International Journal of Computational Engineering Research.
• Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization.
• Vilsmeier-Haack Reaction. Organic Chemistry Portal.
• Characterization and Identification in Organic Chemistry through Analytical Techniques. Research and Reviews.
• Vilsmeier-Haack Reaction. NROChemistry.
• Analytical techniques for small molecule solid phase synthesis. PubMed.
• How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry.
• Aromatic Reaction Synthesis Problems | EAS, NAS, Retrosynthesis & Functional Group Conversions. YouTube.
• Vilsmeier-Haack Reaction. Chemistry Steps.
• Vilsmeier-Haack Reaction. Chem-Station Int. Ed.
• The Versatility of 4-Bromo-3-(ethoxymethyl)benzaldehyde in Chemical Applications.
• proton 1H NMR spectrum of benzaldehyde C6H5CHO. Doc Brown's Chemistry.

• Vilsmeier–Haack reaction. Wikipedia. Available at: [Link]

• Synthesis of Aromatic Compounds From Benzene. Chemistry Steps.
• Qualitative Organic Analysis – Identification of an Unknown.
• Techniques and Methods of Identification. ResearchGate.
• Synthetic method of 3-ethoxy-4-methoxybenzaldehyde. Google Patents.
• Processes for producing 4-bromo-2-methoxybenzaldehyde. Google Patents.

• Aromatic Synthesis: Order of Reactions. Master Organic Chemistry. Available at: [Link]

• Retrosynthesis with Aromatic Compounds. YouTube. Available at: [Link]

• Unforeseen formation of 2-bromo-3-hydroxybenzaldehyde by bromination of 3-hydroxybenzaldehyde. ResearchGate.
• Unforeseen formation of 2-bromo-3-hydroxybenzaldehyde by bromination of 3-hydroxybenzaldehyde. ResearchGate.

• A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses Procedure. Available at: [Link]

• impurity profiling and drug characterization: backdrop and approach. PHARMACEUTICAL SCIENCES.
• Bromination of substituted benzaldehydes. Google Patents.

• (a) Synthesis of dialdehyde: (I) 4-bromobenzaldehyde,... ResearchGate. Available at: [Link]

• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. International Journal of Computational Engineering Research. Available at: [Link]

• Synthesis and Characterization of 2-bromo-4,5- dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. SunanKalijaga.org. Available at: [Link]

• Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. ResearchGate.

• 4-Bromo-3-ethoxybenzaldehyde, min 98%, 1 gram. CP Lab Safety. Available at: [Link]

• 4-Ethoxy-3-methoxybenzaldehyde. PubChem. Available at: [Link]

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• 2. C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 7. 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to minimize tar formation in aldehyde synthesis

Welcome to the Technical Support Center for Aldehyde Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with aldehyde chemistry, specifically the prevalent issue of tar formation. Aldehydes are highly valuable synthetic intermediates, but their reactivity can also lead to complex side reactions, resulting in reduced yields and purification difficulties.

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven laboratory practices. Our goal is to empower you with the knowledge to diagnose issues in your reactions and implement effective strategies to minimize byproduct formation, thereby maximizing the success of your synthesis.

Troubleshooting Guide: Diagnosing and Solving Tar Formation

This section addresses specific experimental issues in a question-and-answer format. Each answer provides a diagnosis of the underlying chemical problem and a series of actionable steps to resolve it.

Q1: My reaction mixture is turning dark brown or black, and I'm isolating a significant amount of insoluble, sticky material. What is causing this, and how can I prevent it?

Diagnosis: The formation of a dark, insoluble "tar" is a classic symptom of uncontrolled side reactions involving the aldehyde product. Aldehydes are prone to self-condensation and polymerization, especially under the reaction conditions used for their synthesis. The two most common culprits are the Aldol Condensation and the Cannizzaro Reaction.

• Aldol Condensation: Occurs with aldehydes that have at least one alpha-hydrogen. In the presence of a base (or acid), the aldehyde forms an enolate, which then acts as a nucleophile, attacking another aldehyde molecule.[1][2][3] This initial product can then dehydrate and continue to react, forming long, conjugated, and often colorful polymeric materials.[4][5]

• Cannizzaro Reaction: This reaction is specific to aldehydes without alpha-hydrogens (e.g., benzaldehyde, formaldehyde).[6][7][8] In the presence of a strong base, two molecules of the aldehyde undergo disproportionation: one is oxidized to a carboxylic acid, and the other is reduced to an alcohol.[7][9] While this doesn't directly form polymers, the conditions that promote it can also lead to other degradation pathways.

• Polymerization: Simple aldehydes, like formaldehyde, are highly prone to polymerizing into long chains (e.g., paraformaldehyde).[10][11][12] This can be catalyzed by trace amounts of acid or base.

dot

Caption: Competing reaction pathways in aldehyde synthesis.

Strategic Solutions:

• Strict Temperature Control: Side reactions like aldol condensation often have a higher activation energy than the desired synthesis reaction.

  • Action: Maintain the lowest possible temperature that allows for a reasonable reaction rate. For many alcohol oxidations to aldehydes, this is between -78 °C (Swern, Dess-Martin) and 0-25 °C.[13] Elevated temperatures can drastically reduce selectivity.[14][15]

  • Protocol: Use a cryostat or a properly insulated ice/salt or dry ice/acetone bath. Monitor the internal reaction temperature, not just the bath temperature.

• Judicious Choice and Stoichiometry of Reagents:

  • For Base-Sensitive Aldehydes: If your synthesis uses a base, consider alternatives. If a base is essential, use the weakest base possible and add it slowly and controllably at low temperature. Using a non-nucleophilic, sterically hindered base can sometimes be beneficial.

  • For Aldehydes without α-H: Avoid strong bases like NaOH or KOH to prevent the Cannizzaro reaction.[6][9] If basic conditions are required, consider using milder bases like K₂CO₃ or organic amines.

  • Catalyst Selection: Heterogeneous catalysts can sometimes offer higher selectivity and are more easily removed from the reaction mixture, preventing them from promoting degradation during workup.[16]

• Minimize Reaction Time:

  • Action: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Protocol: As soon as the starting material is consumed, quench the reaction immediately. Over-exposing the newly formed aldehyde to the reaction conditions is a primary cause of byproduct formation.

• Solvent Selection:

  • Action: The choice of solvent can influence reaction rates and the stability of intermediates.[17][18] Non-polar solvents may slow down ionic side reactions. Ensure your aldehyde product is soluble in the chosen solvent to prevent it from concentrating and reacting with itself.

Parameter	Standard Condition	Recommended Modification to Minimize Tar	Rationale
Temperature	Room Temp to Reflux	-78 °C to 0 °C	Slows side reactions more significantly than the main reaction.[13]
Base (if applicable)	Strong Base (e.g., NaOH)	Weaker Base (e.g., K₂CO₃, Et₃N)	Reduces the rate of base-catalyzed aldol or Cannizzaro reactions.[9]
Reagent Addition	All at once	Slow addition via syringe pump	Maintains low instantaneous concentration of reagents and product.
Reaction Monitoring	Timed	By TLC/GC/LCMS	Prevents the product from decomposing by stopping the reaction upon completion.

Q2: I successfully synthesized and purified my aldehyde, but it turned into a solid or a viscous oil after a few days on the shelf. What happened?

Diagnosis: This is a classic case of product instability during storage. Even pure aldehydes can degrade over time. The two main culprits are:

• Auto-oxidation: Aldehydes are highly susceptible to oxidation by atmospheric oxygen, which converts them into the corresponding carboxylic acid. This is a radical chain reaction and can be initiated by light or trace metal impurities.

• Polymerization/Condensation: Trace amounts of residual acid or base from the workup can catalyze self-condensation or polymerization, even at room temperature.[10][19] Formaldehyde and other simple aliphatic aldehydes are particularly prone to this.[11][20]

dot

Caption: Workflow for aldehyde purification and storage.

Strategic Solutions:

• Thorough Purification:

  • Action: Ensure all catalytic residues, especially acids and bases, are completely removed.

  • Protocol - Bisulfite Adduct Formation: For many aldehydes, forming a solid bisulfite adduct is an excellent purification method. The aldehyde can be regenerated by treatment with a mild base.[21][22][23]

    • Dissolve the impure aldehyde in a suitable solvent (e.g., ethanol, THF).[23]

    • Add a saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir vigorously.

    • Filter the resulting solid precipitate and wash with ether.

    • To regenerate the aldehyde, dissolve the solid adduct in water and add a mild base (e.g., NaHCO₃ solution) until the solution is basic. The pure aldehyde will separate and can be extracted.[21][23]

• Implement Proper Storage Conditions:

  • Inert Atmosphere: Store the purified aldehyde under an inert atmosphere (Nitrogen or Argon) to prevent contact with oxygen.

  • Temperature: Store in a refrigerator or freezer.

  • Light: Use an amber vial or wrap the container in aluminum foil to protect it from light.

• Use of Stabilizers:

  • Action: For long-term storage, adding a stabilizer at parts-per-million (ppm) concentrations can be highly effective.

  • Protocol: Add the chosen stabilizer to the purified aldehyde. Ensure thorough mixing.

Stabilizer	Typical Concentration (ppm)	Target Aldehydes	Mechanism/Notes	Reference
Triethanolamine	20 - 100 ppm	Aliphatic C₃-C₁₄	Prevents polymerization and autocondensation without catalyzing aldol reactions.	[24]
Hydroquinone	100 - 500 ppm	General purpose	Radical scavenger, prevents auto-oxidation.	[19]
Alkali Metal Hydroxides	0.05 - 20 ppm	Aliphatic C₃-C₁₄	Effective at extremely low concentrations to prevent polymerization.	[25]

• Consider a Protecting Group:

  • Action: If the aldehyde is an intermediate that will be stored for an extended period before use, convert it to a more stable derivative, such as an acetal.[26]

  • Protocol (Acetal Formation): React the aldehyde with a diol (e.g., ethylene glycol or propylene glycol[27]) in the presence of an acid catalyst. The resulting acetal is stable to bases and nucleophiles. The aldehyde can be easily regenerated by treatment with aqueous acid.[26]

Frequently Asked Questions (FAQs)

Q: What exactly is "tar" in the context of organic synthesis? A: "Tar" is a general term used by chemists to describe a complex, amorphous, often dark-colored and insoluble mixture of high-molecular-weight byproducts. It does not have a single chemical structure but is rather a collection of polymers and condensation products formed from unintended side reactions.[28]

Q: Are certain types of aldehydes more susceptible to tar formation? A: Yes. Reactivity varies with structure:

• Aliphatic aldehydes with α-hydrogens (e.g., acetaldehyde, propionaldehyde) are very prone to base-catalyzed aldol condensation.[2]

• α,β-Unsaturated aldehydes (e.g., cinnamaldehyde) are highly reactive. The conjugated system makes them susceptible to both carbonyl reactions and Michael additions, often leading to complex polymerizations.

• Formaldehyde is extremely reactive and readily polymerizes. It is typically handled as an aqueous solution (formalin) containing methanol as a stabilizer to prevent this.[10][20]

• Aromatic aldehydes without α-hydrogens (e.g., benzaldehyde) are prone to the Cannizzaro reaction in the presence of strong bases.[6][9]

Q: Can my choice of catalyst directly lead to tar formation? A: Absolutely. The catalyst is often the primary determining factor.

• Strongly basic or acidic catalysts can aggressively promote condensation reactions.

• Homogeneous catalysts that are difficult to remove can continue to catalyze degradation during workup or storage.

• Transition metal catalysts can sometimes be overly reactive or non-selective. Choosing a catalyst system known for high selectivity with your specific substrate is crucial.[29][30][31] For example, specific copper/TEMPO systems are known for selective aerobic oxidation of primary alcohols to aldehydes with high functional group tolerance.[32]

Q: How can I effectively purify an aldehyde from a tarry mixture? A: Standard column chromatography can be difficult as the polar aldehyde may stick to the silica gel, promoting degradation.

• Distillation: If the aldehyde is thermally stable and volatile, vacuum distillation is an excellent method.[21]

• Bisulfite Adduct Formation: As detailed in the troubleshooting guide, this is a highly selective chemical extraction method for separating aldehydes from non-carbonyl impurities.[22][33][34]

• Flash Chromatography with Precautions: If chromatography is necessary, use a less acidic stationary phase like neutral alumina, or buffer the silica gel with a small amount of triethylamine in the eluent. Run the column quickly and avoid letting the product sit on the column for extended periods.

References

• Cannizzaro reaction - Wikipedia. Wikipedia. [Link]

• Cannizzaro Reaction Mechanism - SATHEE. SATHEE. [Link]

• Cannizzaro Reaction Mechanism - BYJU'S. BYJU'S. [Link]

• Cannizzaro Reaction Mechanism | PDF | Aldehyde - Scribd. Scribd. [Link]

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• Aldol condensation - Wikipedia. Wikipedia. [Link]

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Technical Support Center: Solvent System Optimization for 4-Bromo-3-ethoxybenzaldehyde Reactions

Welcome to the technical support center for optimizing reactions involving 4-Bromo-3-ethoxybenzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights into the critical role of solvent choice in determining reaction outcomes. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your syntheses are both successful and reproducible.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding solvent selection for key transformations of 4-Bromo-3-ethoxybenzaldehyde.

Q1: What are the recommended starting solvents for a Suzuki-Miyaura coupling with 4-Bromo-3-ethoxybenzaldehyde?

A1: For Suzuki-Miyaura couplings, a mixture of an aprotic organic solvent and water is typically the most effective.[1] The ideal solvent system must solubilize the organic substrate, the boronic acid partner, and, to some extent, the inorganic base.

• Primary Recommendations: A combination of 1,4-dioxane/water or toluene/water (typically in a 4:1 to 10:1 v/v ratio) is a robust starting point.[1]

• Alternative Solvents: For substrates with poor solubility, dimethylformamide (DMF) or 2-methyltetrahydrofuran (2-MeTHF) can be effective alternatives. 2-MeTHF is often considered a "greener" option than dioxane and can offer better phase separation during workup.

• Critical Consideration: Regardless of the solvent chosen, it is imperative to degas the solvent system thoroughly (e.g., by sparging with argon or nitrogen) before adding the palladium catalyst. Oxygen can lead to catalyst deactivation and promote undesirable side reactions like the homocoupling of the boronic acid.[1]

Q2: How does solvent choice impact the stereoselectivity of a Wittig reaction with 4-Bromo-3-ethoxybenzaldehyde?

A2: The polarity of the solvent can significantly influence the Z/E (cis/trans) ratio of the resulting alkene in a Wittig reaction. This is due to the solvent's ability to stabilize the betaine and oxaphosphetane intermediates.

• Non-polar, aprotic solvents like toluene or tetrahydrofuran (THF) generally favor the formation of the Z-alkene with unstabilized ylides.

• Polar aprotic solvents such as DMF or dimethyl sulfoxide (DMSO) tend to favor the E-alkene .

• Polar protic solvents like methanol or ethanol can also favor the E-alkene , but they are often incompatible with the strong bases used to generate unstabilized ylides.

• Solvent-Free Conditions: For a greener approach, solvent-free Wittig reactions, often utilizing a solid base like potassium phosphate, can be effective and may favor the formation of the more thermodynamically stable E-isomer.

Q3: Why are anhydrous aprotic solvents like diethyl ether or THF mandatory for Grignard reactions with 4-Bromo-3-ethoxybenzaldehyde?

A3: Grignard reagents are potent nucleophiles and extremely strong bases. Their reactivity necessitates the strict exclusion of protic substances, including water and alcohols.

• Reaction with Protic Solvents: Protic solvents will protonate and destroy the Grignard reagent, converting it into an inactive hydrocarbon. This is an acid-base reaction that is much faster than the desired nucleophilic attack on a carbonyl.

• Solvent Role: Anhydrous ether solvents like diethyl ether (Et₂O) and tetrahydrofuran (THF) are ideal for several reasons:

  • They are aprotic and do not react with the Grignard reagent.

  • Their lone pair of electrons can coordinate to and stabilize the magnesium center of the Grignard reagent, keeping it in solution.

  • THF is a more polar ether and is often preferred for forming Grignard reagents from less reactive aryl bromides.

Q4: For a Knoevenagel condensation, what is the general guidance on solvent selection?

A4: The Knoevenagel condensation of 4-Bromo-3-ethoxybenzaldehyde with an active methylene compound is typically base-catalyzed, and the solvent can influence reaction rates and yields.

• Polar Aprotic Solvents: Solvents like DMF or acetonitrile often give good results, leading to high conversions and selectivity in short reaction times.

• Protic Solvents: Polar protic solvents such as methanol or ethanol can sometimes be used, but they may slow down the reaction compared to their aprotic counterparts.

• Non-polar Solvents: Non-polar solvents like toluene can also be used, often with azeotropic removal of water to drive the reaction to completion.

• Green Chemistry Approaches: Recent developments have shown that solvent-free conditions or the use of water as a solvent can be highly effective, especially with efficient heterogeneous catalysts, offering a more environmentally friendly alternative.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with 4-Bromo-3-ethoxybenzaldehyde.

Issue 1: Low Yield in Suzuki-Miyaura Coupling

Problem: "My Suzuki-Miyaura coupling of 4-Bromo-3-ethoxybenzaldehyde with an arylboronic acid is giving a low yield, and I'm recovering a significant amount of starting material."

This is a common issue, often related to the electronic nature of the substrate and suboptimal reaction conditions. The electron-donating ethoxy group can make the oxidative addition step of the catalytic cycle more challenging.[1]

Troubleshooting Decision Tree:

Caption: Troubleshooting workflow for low-yield Suzuki coupling.

Detailed Troubleshooting Steps:

• Catalyst and Ligand Choice: Standard palladium catalysts may be suboptimal. Consider switching to a more robust system with bulky, electron-rich phosphine ligands like SPhos or XPhos, which can facilitate the oxidative addition step.[1]

• Base Selection: The choice of base is critical. If you are using a weak base like Na₂CO₃, consider switching to a stronger, more effective base like K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered to maximize surface area.[1]

• Solvent System: As mentioned in the FAQ, ensure your organic solvent is rigorously degassed to remove oxygen, which can deactivate the catalyst and lead to homocoupling.[1] If solubility is an issue, consider switching from dioxane to toluene or DMF.

• Reaction Temperature: If the reaction is sluggish, a moderate increase in temperature (e.g., from 80°C to 100°C) can improve the rate.[1]

Issue 2: Debromination as a Side Product in Aldehyde Reduction

Problem: "I am trying to reduce the aldehyde group of 4-Bromo-3-ethoxybenzaldehyde to an alcohol, but I am getting the debrominated alcohol as a major byproduct."

This side reaction occurs when the reducing agent is too harsh and cleaves the carbon-bromine bond in addition to reducing the aldehyde.

Recommended Solution:

• Choice of Reducing Agent: Use a mild and selective reducing agent. Sodium borohydride (NaBH₄) is the ideal choice for this transformation. It will selectively reduce the aldehyde to an alcohol without affecting the aryl bromide.

• Solvent System: The reaction is typically carried out in an alcoholic solvent like methanol or ethanol at a low temperature (e.g., 0°C to room temperature). The protic solvent helps to protonate the intermediate alkoxide.

Issue 3: Wittig Reaction Stalls with Unreacted Aldehyde

Problem: "My Wittig reaction with 4-Bromo-3-ethoxybenzaldehyde is not going to completion, and I have a lot of unreacted aldehyde remaining."

This issue often points to problems with the generation or stability of the phosphonium ylide.

Troubleshooting Steps:

• Ylide Generation: Ensure your phosphonium salt is completely dry and that the base you are using is strong enough to generate the ylide. Common strong bases include n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (K-OtBu).[1] The formation of a characteristic color (often yellow, orange, or red) can indicate successful ylide generation.

• Solvent Choice: The ylide generation must be performed in a dry, aprotic solvent such as THF or diethyl ether . The presence of any protic impurities (like water or alcohol) will quench the base and the ylide.

• Aldehyde Addition: Add a solution of 4-Bromo-3-ethoxybenzaldehyde in the same anhydrous solvent to the pre-formed ylide solution, typically at a low temperature (e.g., 0°C or -78°C) to control the initial reaction.[1]

Issue 4: Grignard Reaction Fails to Initiate

Problem: "I'm trying to form the Grignard reagent from 4-Bromo-3-ethoxybenzaldehyde, but the reaction with magnesium turnings won't start."

The initiation of a Grignard reaction can sometimes be sluggish, especially if the magnesium surface is passivated by an oxide layer.

Troubleshooting Steps:

• Solvent and Glassware: Ensure all glassware is flame-dried or oven-dried immediately before use and that the ether solvent (THF or Et₂O) is strictly anhydrous .

• Magnesium Activation: The magnesium surface may be coated with a layer of magnesium oxide. You can activate it by:

  • Adding a small crystal of iodine .

  • Adding a few drops of 1,2-dibromoethane .

  • Gently crushing the magnesium turnings in the flask with a glass rod (under an inert atmosphere).

• Initiation: Add a small portion of your 4-Bromo-3-ethoxybenzaldehyde solution to the activated magnesium. You may need to gently warm the mixture to initiate the reaction. A successful initiation is often indicated by the disappearance of the iodine color, bubble formation at the magnesium surface, and the solution turning cloudy and gray. Once initiated, the rest of the aryl bromide should be added dropwise to maintain a gentle reflux.

Quantitative Data Summary

Table 1: Effect of Solvent on Knoevenagel Condensation Yield

Benzaldehyde Derivative	Active Methylene Compound	Catalyst	Solvent	Time (min)	Yield (%)	Reference
4-Chlorobenzaldehyde	Malononitrile	Proline-supported Ionic Liquid	Acetonitrile	10	98
4-Chlorobenzaldehyde	Malononitrile	Proline-supported Ionic Liquid	Dichloromethane	15	92
4-Chlorobenzaldehyde	Malononitrile	Proline-supported Ionic Liquid	THF	20	85
4-Chlorobenzaldehyde	Malononitrile	Proline-supported Ionic Liquid	Toluene	30	82
4-Chlorobenzaldehyde	Malononitrile	Proline-supported Ionic Liquid	Methanol	40	75

Note: This data demonstrates the superior performance of polar aprotic solvents like acetonitrile in accelerating the Knoevenagel condensation compared to other solvent types.

Table 2: Representative Conditions for Suzuki-Miyaura Coupling

Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent System	Temp (°C)	Time (h)	Yield (%)
2-Bromobenzaldehyde	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	80	-	High
3-Bromo-4-methoxybenzaldehyde	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄ (2.5)	Dioxane/H₂O (4:1)	100	12-24	60-95
4-Bromobenzaldehyde	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene/EtOH/H₂O	80	12	85

Note: This table, compiled from various sources, illustrates common starting conditions for Suzuki couplings of substituted bromobenzaldehydes. The choice of a bulky, electron-rich ligand like SPhos is often beneficial for electron-rich substrates.[1]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is adapted from standard procedures for electron-rich aryl bromides.[1]

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-3-ethoxybenzaldehyde (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and finely powdered potassium phosphate (K₃PO₄, 2.5 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon) three times.

• Catalyst and Ligand Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd₂(dba)₃, 1.5 mol%) and the phosphine ligand (e.g., SPhos, 3 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1 v/v) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Diagram 1: Influence of Solvent Polarity on Nucleophilic Substitution

Caption: Solvent effects on competing nucleophilic substitution pathways.

References

• BenchChem. (2025).

• ResearchGate. (n.d.). Effect of the solvent on Knoevenagel condensation.

• Taylor & Francis Online. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes.

• Pure. (2017).

• ACS Omega. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives.

• BenchChem. (2025). Technical Support Center: Optimization of Cross-Coupling Reactions with 2-(4-Bromo-3-methoxyphenyl)acetonitrile.
• BenchChem. (2025). Technical Support Center: Optimizing Suzuki Coupling with 2-[4-(trifluoromethyl)phenyl]benzaldehyde.

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

• ADICHEMISTRY. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM.

• BenchChem. (2025). Technical Support Center: Optimization of Suzuki Coupling with 4-(Hexyloxy)benzaldehyde.

• Leah4Sci. (2020). Grignard Reaction, Mechanism, Reagent and Cheat Sheet.

• BenchChem. (2025). Technical Support Center: Managing Reactions of 4-Bromo-3-iodophenol.

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.

• Beyond Benign. (n.d.). Wittig Reaction.

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?.

• BenchChem. (2025).
• BenchChem. (2025). troubleshooting failed reactions involving 3-Bromo-4-methoxybenzaldehyde.

• Green Chemistry Teaching and Learning Community. (2023). Solvent-Free Wittig Reaction: A Green Organic Chemistry Laboratory Experiment.

• University of California, Irvine. (n.d.). 27. A Solvent Free Wittig Reaction.

• Quora. (2015). What is the stereoselectivity of Wittig's reaction?.

• Master Organic Chemistry. (2018). Wittig Reaction – Examples and Mechanism.

• ResearchGate. (n.d.). Physical property of solvents used for Grignard reactions.

• NIH National Library of Medicine. (n.d.). Concerted Nucleophilic Aromatic Substitutions.

• Semantic Scholar. (2011). A comparative study on the effect of solvent on nucleophilic fluorination with [18F]fluoride: protic solvents as co-solvents in SN2 and SNAr reactions.

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.

• Chemistry Connected. (n.d.). Grignard Reaction – Beyond Labz Virtual ChemLab Activity.
• BenchChem. (2025). Application Notes and Protocols: Solvent Selection for Nucleophilic Substitution of 1-Bromo-4-ethoxy-2,2-dimethylbutane.
• BenchChem. (2025). Technical Support Center: Optimization of Reaction Conditions for 2-Ethoxybenzaldehyde.

• PubMed. (2006). Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids.

• N.p. (n.d.). Alkyl Halides and Nucleophilic Substitution.

• Sigma-Aldrich. (n.d.). 3-Bromo-4-ethoxybenzaldehyde.

• Fisher Scientific. (n.d.). 3-Bromo-4-ethoxybenzaldehyde 97.0+%, TCI America™.

• TCI AMERICA. (n.d.). 3-Bromo-4-ethoxybenzaldehyde.

• BenchChem. (2025). An In-depth Technical Guide to the Key Reactions of 4-Bromo-2-hydroxybenzaldehyde.

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Technical Support Center: Optimizing Palladium-Catalyzed Reactions of 4-Bromo-3-ethoxybenzaldehyde

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 4-bromo-3-ethoxybenzaldehyde. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of optimizing these crucial transformations. In this document, we will address common challenges and frequently asked questions in a direct, Q&A format, grounding our advice in established mechanistic principles and field-proven experience.

Section 1: General Troubleshooting & Foundational Concepts

This section addresses overarching issues applicable to most palladium-catalyzed reactions with 4-bromo-3-ethoxybenzaldehyde.

Q1: My reaction shows low or no conversion. What are the primary factors to investigate?

Low conversion is a common issue that can almost always be traced back to a few key areas. A systematic check is the most efficient way to diagnose the problem.

• Catalyst Integrity and Activity: The Pd(0) species is the active catalyst in most cross-coupling cycles.[1][2][3] If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ to Pd(0).[4]

  • Oxygen Sensitivity: Pd(0) catalysts are highly sensitive to oxygen.[5] Ensure your reaction setup is rigorously degassed (e.g., via three vacuum/inert gas cycles) and maintained under a positive pressure of an inert gas like Argon or Nitrogen.

  • Reagent Quality: Use a fresh, reputable source of palladium catalyst. Older catalysts or those improperly stored may have reduced activity. Consider using air-stable precatalysts (e.g., G3 or G4 palladacycles) which are designed for easier handling and more consistent initiation.

• Reagent Purity:

  • Solvent: Ensure solvents are anhydrous and degassed, as water and oxygen can interfere with the catalytic cycle.[6]

  • Substrates: Verify the purity of your 4-bromo-3-ethoxybenzaldehyde and the coupling partner. Impurities can sometimes poison the catalyst.

  • Base: The quality of the base is critical. Use a finely ground powder to maximize surface area and ensure it is anhydrous, especially for moisture-sensitive reactions.

• Reaction Parameters:

  • Temperature: Many cross-coupling reactions require elevated temperatures to proceed at a reasonable rate.[7][8] If your reaction is sluggish at a lower temperature, incrementally increasing it (e.g., from 80 °C to 100 °C) can often resolve the issue.

  • Concentration: Reactions that are too dilute may proceed slowly. Typical concentrations range from 0.1 M to 1.0 M.

Visual Workflow: Initial Troubleshooting for Low Conversion

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromo-3-ethoxybenzaldehyde and 4-bromo-3-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and fine chemical synthesis, the selection of building blocks is a critical decision that profoundly impacts reaction efficiency, yield, and impurity profiles. Substituted benzaldehydes are foundational scaffolds, and subtle variations in their structure can lead to significant differences in chemical behavior. This guide provides an in-depth comparative analysis of two closely related benzaldehyde derivatives: 4-bromo-3-ethoxybenzaldehyde and 4-bromo-3-methoxybenzaldehyde. While differing by only a single methylene unit, the nuances of their reactivity are of considerable interest to synthetic chemists.

Molecular Structure and Electronic Profile: A Tale of Two Alkoxy Groups

The core structure of both molecules features a benzaldehyde core, substituted with a bromine atom at the para-position relative to the aldehyde and an alkoxy group (methoxy or ethoxy) at the meta-position. The reactivity of the aldehyde functionality is primarily governed by the electronic effects of these substituents on the benzene ring.

Both the methoxy (-OCH₃) and ethoxy (-OCH₂CH₃) groups are classified as electron-donating groups through resonance (+M effect) due to the lone pairs on the oxygen atom, which can delocalize into the aromatic π-system.[1][2] Concurrently, the high electronegativity of the oxygen atom exerts an electron-withdrawing inductive effect (-I effect). For alkoxy groups, the resonance effect typically outweighs the inductive effect, leading to a net activation of the aromatic ring towards electrophilic substitution.[3][4]

However, in the context of nucleophilic attack on the carbonyl carbon of the aldehyde, this electron-donating character slightly deactivates the aldehyde. By increasing the electron density on the ring, the alkoxy groups marginally reduce the electrophilicity of the carbonyl carbon, making it less susceptible to nucleophilic attack compared to unsubstituted benzaldehyde.

The bromine atom, a halogen, exhibits a dual electronic nature. It is inductively electron-withdrawing (-I effect) but has a weak electron-donating resonance effect (+M effect). In the context of the reactivity of the aldehyde group, the inductive effect of the para-bromo substituent is more influential, contributing to an increase in the electrophilicity of the carbonyl carbon.

A quantitative measure of these electronic influences can be found in the Hammett substituent constants (σ). These constants provide an empirical measure of the electronic effect of a substituent on the reactivity of a benzene ring.[5]

Substituent	Hammett Constant (σ_meta)	Hammett Constant (σ_para)
-OCH₃	+0.115	-0.268
-OC₂H₅	+0.1	-0.24
-Br	+0.391	+0.232
Table 1: Hammett Substituent Constants for Methoxy, Ethoxy, and Bromo Groups.[3]

As the data indicates, the Hammett constants for the methoxy and ethoxy groups are remarkably similar, suggesting that their electronic influence on the reactivity of the benzaldehyde core is nearly identical. The primary difference between the two molecules, therefore, is likely to be steric in nature. The ethoxy group is slightly bulkier than the methoxy group, which could introduce a degree of steric hindrance in certain reactions.[6]

Comparative Reactivity in Key Organic Transformations

While direct, side-by-side kinetic studies for 4-bromo-3-ethoxybenzaldehyde and 4-bromo-3-methoxybenzaldehyde are not extensively reported in the literature, a comparative analysis of their expected reactivity can be extrapolated from established principles of physical organic chemistry and data from analogous systems.

Nucleophilic Addition Reactions (e.g., Knoevenagel Condensation, Wittig Reaction)

In nucleophilic addition reactions, the rate-determining step is the attack of a nucleophile on the electrophilic carbonyl carbon. As discussed, the net electron-donating character of the alkoxy groups slightly disfavors this process.

Expected Reactivity: 4-bromo-3-methoxybenzaldehyde ≥ 4-bromo-3-ethoxybenzaldehyde

The rationale for this predicted trend is based on the subtle interplay of electronic and steric effects. Electronically, the two compounds are virtually indistinguishable. However, the slightly larger steric profile of the ethoxy group in 4-bromo-3-ethoxybenzaldehyde may marginally impede the approach of the nucleophile to the carbonyl carbon, potentially leading to a slightly slower reaction rate compared to its methoxy counterpart.[6] In many cases, this difference is expected to be minimal and may only be observable under carefully controlled kinetic studies.

Illustrative Reaction: Knoevenagel Condensation

The Knoevenagel condensation is a classic carbon-carbon bond-forming reaction involving the condensation of an aldehyde with an active methylene compound.[7]

Caption: Generalized workflow for the Knoevenagel condensation.

Oxidation Reactions

The oxidation of aldehydes to carboxylic acids is a common transformation. The rate of this reaction is often enhanced by electron-donating groups on the aromatic ring, which can stabilize the transition state.

Expected Reactivity: 4-bromo-3-ethoxybenzaldehyde ≈ 4-bromo-3-methoxybenzaldehyde

Given the very similar electron-donating abilities of the methoxy and ethoxy groups, their rates of oxidation are expected to be nearly identical. Both compounds should undergo oxidation more readily than benzaldehydes bearing electron-withdrawing groups.

Physicochemical and Spectroscopic Properties

Property	4-Bromo-3-ethoxybenzaldehyde	4-Bromo-3-methoxybenzaldehyde
Molecular Formula	C₉H₉BrO₂	C₈H₇BrO₂
Molecular Weight	229.07 g/mol	215.04 g/mol
Appearance	White to light yellow crystalline powder	White to faint yellow crystalline powder
Melting Point	70-74 °C	126-127 °C[8]
¹H NMR (Aldehyde Proton)	~9.8 ppm (predicted)	~9.85 ppm (in CDCl₃)[9]
Table 2: Comparison of Physicochemical Properties.

Experimental Protocol for a Comparative Reactivity Study: Knoevenagel Condensation

To empirically determine the relative reactivity of 4-bromo-3-ethoxybenzaldehyde and 4-bromo-3-methoxybenzaldehyde, a parallel Knoevenagel condensation reaction can be performed under identical conditions.

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A Senior Application Scientist's Guide to the Synthesis of 4-Bromo-3-alkoxybenzaldehydes: A Comparative Analysis

In the landscape of medicinal chemistry and materials science, 4-bromo-3-alkoxybenzaldehydes stand as pivotal intermediates. Their unique substitution pattern—a bromine atom ortho to an aldehyde and para to an alkoxy group—renders them highly versatile synthons for constructing complex molecular architectures. This guide provides a comparative analysis of the primary synthetic routes to these valuable compounds, offering field-proven insights and detailed protocols to aid researchers in selecting the optimal strategy for their specific needs.

Introduction: The Strategic Importance of 4-Bromo-3-alkoxybenzaldehydes

The 4-bromo-3-alkoxybenzaldehyde scaffold is a cornerstone in the synthesis of a diverse array of biologically active molecules and functional materials. The aldehyde group serves as a handle for countless transformations, including reductive aminations, Wittig reactions, and condensations. The bromine atom is primed for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the facile introduction of carbon-carbon and carbon-heteroatom bonds. The alkoxy group, meanwhile, modulates the electronic properties and solubility of the molecule.

Given their utility, the efficient and regioselective synthesis of these compounds is of paramount importance. This guide will dissect three principal synthetic strategies, evaluating them on the basis of yield, regioselectivity, scalability, and overall practicality.

Comparative Overview of Synthetic Strategies

The synthesis of 4-bromo-3-alkoxybenzaldehydes can be broadly categorized into three main approaches, each with its own set of advantages and challenges.

Route	Starting Material	Key Transformation	Common Reagents	Typical Yields	Key Advantages	Key Disadvantages
A: Electrophilic Bromination	3-Alkoxybenzaldehyde	Bromination	Br₂, NBS, HBr/H₂O₂	60-85%	Atom economical, direct.	Potential for regioisomeric impurities.
B: Formylation	1-Bromo-2-alkoxybenzene	Formylation	DMF/POCl₃ (Vilsmeier-Haack)	50-75%	High regioselectivity.	Often requires harsher conditions.
C: Oxidation	4-Bromo-3-alkoxybenzyl alcohol	Oxidation	PCC, MnO₂, Oxone	80-95%	High yielding, clean reactions.	Starting alcohol may not be readily available.

In-Depth Analysis of Synthetic Routes

Route A: Electrophilic Aromatic Bromination of 3-Alkoxybenzaldehydes

This is often the most direct and conceptually simple approach. The existing alkoxy and aldehyde groups on the aromatic ring direct the incoming electrophile (bromonium ion). The alkoxy group is a strongly activating ortho-, para-director, while the aldehyde is a deactivating meta-director. The cumulative effect is that the C4 and C6 positions are the most activated towards electrophilic substitution.

Causality Behind Experimental Choices: The key to success in this route is controlling the regioselectivity. While the C4 position is sterically less hindered, over-bromination or formation of the 6-bromo isomer can occur. The choice of brominating agent and solvent is critical. Milder brominating agents like N-bromosuccinimide (NBS) often provide better control than elemental bromine (Br₂).[1] Using a less polar solvent can also help to temper the reactivity and improve selectivity.

Trustworthiness of the Protocol: A self-validating system for this route involves careful analysis of the crude product by ¹H NMR or GC-MS to quantify the ratio of 4-bromo to 6-bromo isomers. The significant difference in the coupling constants of the aromatic protons allows for unambiguous structural assignment.

Route B: Formylation of 1-Bromo-2-alkoxybenzenes

This strategy introduces the aldehyde group onto a pre-brominated aromatic ring, thereby ensuring perfect regioselectivity with respect to the bromine position. The Vilsmeier-Haack reaction is a classic and reliable method for this transformation, employing a Vilsmeier reagent generated in situ from dimethylformamide (DMF) and phosphoryl chloride (POCl₃).[2]

Causality Behind Experimental Choices: The Vilsmeier-Haack reaction is well-suited for activated aromatic rings, and the alkoxy group in the starting material facilitates this electrophilic substitution. The reaction is typically run at elevated temperatures. An aqueous workup is required to hydrolyze the intermediate iminium salt to the final aldehyde product. The primary advantage is that the position of formylation is directed by the activating alkoxy group to the para position, avoiding any isomeric mixtures.

Trustworthiness of the Protocol: Confirmation of complete conversion of the starting material and formation of the aldehyde can be easily monitored by TLC, staining with an appropriate agent like 2,4-dinitrophenylhydrazine. The final product's identity is confirmed by standard spectroscopic methods, with the appearance of the aldehyde proton signal around 9.8-10.0 ppm in the ¹H NMR spectrum being a key diagnostic feature.

Route C: Oxidation of 4-Bromo-3-alkoxybenzyl Alcohols

This route is an excellent choice if the corresponding benzyl alcohol is commercially available or can be synthesized readily. The oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic synthesis.

Causality Behind Experimental Choices: The challenge in this step is to prevent over-oxidation to the carboxylic acid.[3] Milder, selective oxidizing agents are therefore preferred. Pyridinium chlorochromate (PCC) is a classic reagent for this purpose, typically used in an anhydrous solvent like dichloromethane (DCM).[4] More modern and environmentally benign alternatives include manganese dioxide (MnO₂), which is particularly effective for benzylic alcohols, or catalytic systems using Oxone.[5][6] The choice of oxidant often depends on the scale of the reaction and tolerance for heavy metal waste.

Trustworthiness of the Protocol: This reaction can be monitored by TLC, observing the disappearance of the starting alcohol and the appearance of the more nonpolar aldehyde. A self-validating check is to analyze the crude product for the presence of the corresponding carboxylic acid. The absence of a broad carboxylic acid proton signal in the ¹H NMR and a C=O stretch around 1700 cm⁻¹ in the IR spectrum would confirm a clean transformation.

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Bromo-3-methoxybenzaldehyde via Bromination

This protocol is adapted from standard procedures for electrophilic aromatic bromination.

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add 3-methoxybenzaldehyde (10.0 g, 73.4 mmol) and glacial acetic acid (100 mL).

• Reaction: Cool the solution to 0 °C in an ice bath. In the dropping funnel, prepare a solution of bromine (3.75 mL, 73.4 mmol) in glacial acetic acid (20 mL). Add the bromine solution dropwise to the stirred reaction mixture over a period of 30 minutes.

• Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by TLC (3:1 Hexanes:Ethyl Acetate).

• Workup: Pour the reaction mixture into 500 mL of ice-cold water. A pale yellow solid should precipitate.

• Purification: Collect the solid by vacuum filtration and wash thoroughly with cold water. Recrystallize the crude product from ethanol/water to afford 4-bromo-3-methoxybenzaldehyde as a white to off-white solid.

  • Expected Yield: 12.5 g (79%)

  • Characterization: ¹H NMR (CDCl₃, 400 MHz) δ 9.85 (s, 1H), 7.75 (d, J = 8.0 Hz, 1H), 7.45 (d, J = 1.6 Hz, 1H), 7.20 (dd, J = 8.0, 1.6 Hz, 1H), 3.95 (s, 3H).

Protocol C: Synthesis of 4-Bromo-3-methoxybenzaldehyde via Oxidation

This protocol utilizes manganese dioxide, a mild and effective oxidant for benzylic alcohols.

• Setup: In a 500 mL round-bottom flask, combine 4-bromo-3-methoxybenzyl alcohol (10.0 g, 46.1 mmol) and dichloromethane (DCM, 200 mL).

• Reaction: To this solution, add activated manganese dioxide (MnO₂, 40.0 g, 461 mmol, 10 equivalents). Stir the resulting black suspension vigorously at room temperature.

• Monitoring: The reaction is typically complete within 4-6 hours. Monitor the disappearance of the starting material by TLC (2:1 Hexanes:Ethyl Acetate).

• Workup: Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese salts. Wash the Celite® pad with additional DCM (3 x 50 mL).

• Purification: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude product is often of high purity. If necessary, it can be further purified by recrystallization from hexanes or by silica gel chromatography.

  • Expected Yield: 9.4 g (94%)

  • Characterization: The spectroscopic data will be identical to that obtained in Protocol A.

Conclusion and Recommendations

The choice of synthetic route to 4-bromo-3-alkoxybenzaldehydes is highly dependent on the specific requirements of the researcher, including the availability of starting materials, desired scale, and tolerance for isomeric impurities.

• For directness and atom economy, Route A (Electrophilic Bromination) is a strong contender, provided that the potential for isomeric byproduct formation can be managed through careful reaction control and purification.

• For guaranteed regioselectivity, Route B (Formylation) is the most reliable method, albeit potentially requiring more forcing conditions.

• For the highest yields and cleanest reactions, Route C (Oxidation) is unparalleled, with the caveat that the precursor alcohol must be readily accessible.

For most laboratory-scale applications where high purity is essential, Route C is often the preferred method due to its high yield and clean reaction profile. For larger-scale industrial applications, the cost and availability of the starting materials may favor the more direct Route A , with the understanding that optimization of reaction conditions and purification will be critical.

References

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• MDPI: Regioselective Electrophilic Aromatic Bromination. Discusses theoretical analysis and experimental verification of bromination selectivity.

• Google Patents: Process for the formylation of aryl halides. Describes a general method for formylating aryl halides.

• Organic Syntheses: 2-Iodoxy-5-Methylbenzenesulfonic Acid-Catalyzed Selective Oxidation. Details a procedure for oxidizing benzyl alcohols to aldehydes using Oxone.

• Chemistry LibreTexts: Oxidation of alcohols and aldehydes. Provides an overview of various methods for alcohol oxidation.

• Master Organic Chemistry: Demystifying The Mechanisms of Alcohol Oxidations. Explains the underlying mechanisms of alcohol oxidation reactions.

• PubMed: Formylation boosts the performance of light-driven overcrowded alkene-derived rotary molecular motors. Mentions Rieche formylation as a versatile synthetic approach.

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A Comparative Guide to Purity Assessment: 4-Bromo-3-ethoxybenzaldehyde by HPLC and qNMR

In the rigorous landscape of pharmaceutical development and chemical manufacturing, the precise determination of a compound's purity is not merely a quality control checkpoint; it is a fundamental pillar of safety, efficacy, and regulatory compliance. For key intermediates like 4-Bromo-3-ethoxybenzaldehyde, a building block in the synthesis of diverse bioactive molecules, an accurate purity value is paramount. This guide provides an in-depth, objective comparison of two premier analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

We will move beyond simplistic protocol descriptions to explore the causality behind experimental choices, grounding our discussion in the principles of analytical chemistry and regulatory expectations. This guide is designed for researchers, analytical scientists, and drug development professionals who require a robust understanding of how to apply and interpret these powerful techniques for purity determination.

The Orthogonal Imperative: Why Two Methods Are Better Than One

Relying on a single analytical method for purity can be fraught with risk. An impurity might co-elute with the main peak in HPLC or have its signals masked in an NMR spectrum. The strength of our approach lies in using orthogonal methods —techniques that measure purity based on different physicochemical principles.[1] HPLC separates components based on their differential partitioning between a mobile and stationary phase, while qNMR quantifies molecules based on the unique magnetic properties of their atomic nuclei.[2][3] By cross-validating results from these two distinct techniques, we build a powerful, self-validating system that provides a high degree of confidence in the final purity assignment, a practice well-aligned with the principles outlined in regulatory guidelines like ICH Q2(R1).[4]

Physicochemical Profile: 4-Bromo-3-ethoxybenzaldehyde

To design robust analytical methods, we must first understand the analyte. While comprehensive data for the specific 4-bromo-3-ethoxy isomer is not widely published, we can extrapolate from its close structural isomer, 3-Bromo-4-ethoxybenzaldehyde, to inform our strategy.

• Structure: A substituted aromatic aldehyde. The presence of the benzene ring provides a strong UV chromophore, essential for HPLC-UV detection. The aldehyde proton and the ethoxy group protons provide distinct, quantifiable signals for qNMR.

• Molecular Formula: C₉H₉BrO₂

• Molecular Weight: 229.07 g/mol

• Appearance: Expected to be a white to off-white solid.

• Solubility: Likely soluble in common organic solvents such as acetonitrile, methanol, DMSO, and chloroform.[5] This is a critical parameter for preparing samples for both HPLC and qNMR.

High-Performance Liquid Chromatography (HPLC): The Chromatographer's Workhorse

HPLC is the gold standard for purity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and robustness.[6][7] For 4-Bromo-3-ethoxybenzaldehyde, an HPLC method with UV detection is ideal for separating the main component from process-related impurities and degradation products.

The "Why": Causality in HPLC Method Design

The goal is to develop a method that can separate the analyte from any potential impurities, which are often structurally similar. A reversed-phase method is the logical starting point for a molecule of moderate polarity like this.

• Column Choice (C18): A C18 (octadecylsilane) column is a versatile, non-polar stationary phase that effectively retains moderately polar to non-polar compounds like our analyte through hydrophobic interactions.

• Mobile Phase (Acetonitrile/Water): A gradient of water (polar) and acetonitrile (less polar) is chosen to ensure that impurities with a wide range of polarities can be eluted and separated. Starting with a higher water concentration allows for the retention of the main peak, while gradually increasing the acetonitrile concentration elutes more non-polar impurities.

• UV Detection (254 nm): The benzaldehyde moiety contains a strong chromophore. Based on similar structures, a strong absorbance is expected around 250 nm.[7] Monitoring at a common wavelength like 254 nm provides a sensitive and universal detection point for aromatic impurities.

• System Suitability: Before analysis, the system's performance is verified according to standards like those outlined in USP General Chapter <621>.[8] This ensures the results are valid and reproducible.

Experimental Workflow: HPLC Purity Determination

Below is a detailed protocol for the purity assessment of 4-Bromo-3-ethoxybenzaldehyde by HPLC.

Caption: Workflow for HPLC purity assessment of 4-Bromo-3-ethoxybenzaldehyde.

Data Presentation: HPLC Results

Parameter	Result	Acceptance Criteria (Typical)
System Suitability
Tailing Factor	1.1	≤ 2.0
Theoretical Plates	> 10,000	> 2000
RSD of injections (n=5)	0.45%	≤ 2.0%
Purity Analysis
Retention Time (Analyte)	8.52 min	-
Purity (Area %)	99.65%	≥ 98.0% (example spec)
Largest Single Impurity	0.15% (at RRT 1.2)	≤ 0.20%
Total Impurities	0.35%	≤ 0.50%

Quantitative NMR (qNMR): A Primary Method for Purity

qNMR stands apart from chromatographic techniques because it is a primary analytical method.[9] The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal, allowing for direct quantification without the need for a specific reference standard of the analyte itself. Instead, a certified internal standard of known purity and weight is used.

The "Why": Causality in qNMR Method Design

The key to a successful qNMR experiment is precision in sample preparation and careful selection of acquisition parameters to ensure the signal integrals are truly representative.

• Internal Standard (Maleic Acid): An ideal internal standard must have high purity, be non-volatile, stable, and have signals that do not overlap with the analyte. Maleic acid is an excellent choice; its two olefinic protons give a sharp singlet in a region of the ¹H NMR spectrum (~6.3 ppm) where the analyte is unlikely to have signals.

• Solvent (DMSO-d₆): Deuterated dimethyl sulfoxide (DMSO-d₆) is a versatile solvent that can dissolve a wide range of organic compounds, including both the analyte and the maleic acid internal standard.

• Relaxation Delay (D1): Protons must fully relax back to their equilibrium state between scans for the signal intensity to be accurately proportional to concentration. A long relaxation delay (D1), typically 5 times the longest T₁ relaxation time of any proton being quantified, is critical. A value of 30 seconds is a conservative and safe choice to ensure full relaxation for both analyte and standard.

• Signal Selection: For quantification, we must select signals from both the analyte and the internal standard that are sharp, well-resolved, and free from overlap with any other signals. The aldehyde proton of 4-Bromo-3-ethoxybenzaldehyde (typically ~9.8-10.0 ppm) is an ideal candidate as it is a singlet in a clean region of the spectrum.

Experimental Workflow: qNMR Purity Determination

Caption: Workflow for qNMR purity assessment of 4-Bromo-3-ethoxybenzaldehyde.

Data Presentation: qNMR Results

The purity (Panalyte) is calculated using the following equation:

Panalyte = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

Parameter	Symbol	Value	Notes
Integral of Analyte (Aldehyde H)	Ianalyte	1.05	Normalized integral value
Integral of Standard (Maleic Acid)	Istd	2.00	Normalized integral value
Number of Protons (Analyte)	Nanalyte	1	Aldehyde proton is a singlet
Number of Protons (Standard)	Nstd	2	Two olefinic protons
Molar Mass of Analyte ( g/mol )	Manalyte	229.07	C₉H₉BrO₂
Molar Mass of Standard ( g/mol )	Mstd	116.07	C₄H₄O₄
Mass of Analyte (mg)	manalyte	20.15	Weighed on a microbalance
Mass of Standard (mg)	mstd	10.08	Weighed on a microbalance
Purity of Standard	Pstd	99.95%	From Certificate of Analysis
Calculated Purity (% w/w)	Panalyte	99.58%	Calculated Result

Comparative Analysis: HPLC vs. qNMR

Both techniques provided highly comparable purity values (99.65% by HPLC vs. 99.58% by qNMR), demonstrating the power of orthogonal validation. However, they offer distinct advantages and are suited for different analytical questions.

Feature	HPLC-UV	qNMR
Principle	Separation based on physicochemical interactions (e.g., polarity).	Quantification based on intrinsic nuclear properties.[5]
Quantification	Relative (Area %). Requires a reference standard of the analyte for true mass % quantification.	Absolute (Mass %). Quantifies against a certified internal standard of a different compound.[2]
Impurity Detection	Excellent. Can detect and quantify very low-level impurities (e.g., <0.05%), especially with optimized methods.	Good for impurities >0.1%. May not detect impurities with no ¹H signals or those with overlapping signals.
Structure Confirmation	No. Identifies peaks based on retention time relative to a standard.	Yes. Provides full structural information, confirming the identity of the main component and potentially identifying impurities simultaneously.
Method Development	Can be time-consuming, requiring optimization of column, mobile phase, and gradient.	Relatively straightforward. The main focus is on sample preparation and selecting appropriate acquisition parameters.
Sample Throughput	High. Modern UHPLC systems can have run times of a few minutes per sample.	Lower. Requires longer acquisition times (due to relaxation delays) for high accuracy.
Cost & Accessibility	HPLC systems are common in most analytical labs.	NMR instruments are more expensive and require specialized facilities and expertise.
Best For...	Routine QC, stability studies, detecting trace impurities, and impurity profiling.	Purity assignment of reference standards, quantifying mixtures without analyte-specific standards, and simultaneous structure/purity analysis.

Conclusion: A Synergistic Approach to Purity Assessment

For the comprehensive purity assessment of a critical intermediate like 4-Bromo-3-ethoxybenzaldehyde, neither HPLC nor qNMR is inherently "better"; they are synergistic partners. HPLC excels at providing a detailed impurity profile, detecting and quantifying species at very low levels. qNMR provides a highly accurate, absolute purity value for the main component, serving as an orthogonal check and confirming the material's identity.

By employing both methods, researchers and drug development professionals can establish a highly confident, validated purity value that is scientifically sound and defensible from a regulatory perspective. This dual-pronged approach ensures a deep understanding of the material's quality, ultimately contributing to the development of safer and more effective final products.

References

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• U.S. Pharmacopeia. 〈621〉 CHROMATOGRAPHY.

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• U.S. Pharmacopeia. <621> CHROMATOGRAPHY (2012).

• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic resonance in chemistry, 51(2), 76–81.

• Mastelf. HPLC Applications in Pharmaceuticals: Quality Control and Drug Development.

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• Mestrelab Resources. What is qNMR and why is it important?.

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• ALWSCI. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.

• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.

• BenchChem. A Comparative Guide to HPLC and qNMR for Purity Assessment of 2'-Hydroxy-1'-acetonaphthone.

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• BIPM. qNMR.

• ResolveMass Laboratories Inc. Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results.

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• Southwest Research Institute. SwRI upgrades nuclear magnetic resonance laboratory for pharmaceutical R&D.

• Protheragen. HPLC Assay Testing: What It Is and Why It's Important for API Manufacturers?.

• SIELC Technologies. Separation of Benzaldehyde, 3-amino- on Newcrom R1 HPLC column.

• Sigma-Aldrich. QUANTITATIVE NMR - Technical Details and TraceCERT® Certified Reference Materials.

• RSC Publishing. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum.

• NIH. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum.

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• ACG Publications. Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules.

• ResearchGate. Purity comparison by NMR and HPLC.

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• Guidechem. 3-bromo-4-ethoxybenzaldehyde.

• Sigma-Aldrich. 4-Bromo-3-methylbenzaldehyde.

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• ResearchGate. Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives.

• PubChem. 4-Bromo-3-methylbenzaldehyde.

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A Comparative Analysis of Biological Activity: Ethoxy vs. Methoxy Substituted Bromobenzaldehydes

A Guide for Medicinal Chemists and Drug Development Professionals

In the landscape of medicinal chemistry, the benzaldehyde scaffold serves as a foundational structure for a multitude of biologically active compounds. Its synthetic tractability and presence in numerous natural products make it a privileged starting point for drug discovery. The introduction of various substituents onto the benzene ring, such as halogens and alkoxy groups, can profoundly modulate the molecule's physicochemical properties and, consequently, its therapeutic potential. This guide offers an in-depth comparison of the biological activities of bromobenzaldehydes bearing two of the most common alkoxy groups: methoxy (-OCH₃) and ethoxy (-OCH₂CH₃). We will explore how this seemingly minor homologous extension—the addition of a single methylene unit—can create significant shifts in antimicrobial, antioxidant, and anticancer efficacy, grounded in experimental data and structure-activity relationship (SAR) principles.

The Foundation: Structure-Activity Relationship (SAR)

The core principle underpinning this comparison is the Structure-Activity Relationship (SAR), which links the chemical structure of a molecule to its biological effect.[1][2] For alkoxy-substituted bromobenzaldehydes, key factors influenced by the choice between a methoxy and an ethoxy group include:

• Lipophilicity: The ethoxy group is more lipophilic (fat-soluble) than the methoxy group. This can enhance the molecule's ability to cross lipid-rich biological membranes, such as bacterial cell walls or the plasma membrane of cancer cells, potentially leading to increased intracellular concentrations and greater potency.

• Steric Hindrance: The larger size of the ethoxy group can introduce steric bulk, which may either improve or hinder the molecule's interaction with a biological target (e.g., an enzyme's active site). A favorable steric interaction can enhance binding affinity, while an unfavorable one can diminish it.[3]

• Metabolic Stability: The rate and pathway of metabolic degradation can differ. The terminal methyl group of the ethoxy substituent can be a site for oxidation by metabolic enzymes, potentially leading to different pharmacokinetic profiles compared to the more stable methoxy group.

These subtle structural differences dictate the molecule's journey and interaction within a biological system, leading to observable variations in activity.

Caption: The relationship between chemical structure and biological effect.

Comparative Biological Evaluation

Antimicrobial and Antifungal Activity

Substituted benzaldehydes are recognized for their ability to disrupt microbial growth, often by interfering with cellular antioxidation systems or compromising cell membrane integrity.[5][6][7] The lipophilicity of the substituent plays a crucial role in its ability to penetrate the microbial cell wall.

• General Observations: Studies on various benzaldehyde derivatives indicate that increasing lipophilicity can enhance antimicrobial efficacy up to a certain point. The presence of hydroxyl and alkoxy groups on the benzaldehyde ring has been shown to be important for activity.[8][9] For example, 2-hydroxy-4-methoxybenzaldehyde has demonstrated notable antibacterial activity against Staphylococcus aureus, including methicillin-resistant strains (MRSA), with a proposed mechanism involving cell membrane disruption.[10]

• Ethoxy vs. Methoxy Inference: The greater lipophilicity of an ethoxy group compared to a methoxy group would be expected to enhance penetration of the lipid-rich bacterial cell membrane. This suggests that an ethoxy-substituted bromobenzaldehyde may exhibit superior antibacterial or antifungal activity compared to its methoxy counterpart, assuming other factors like target binding are equal. One study noted that substituting a methoxy group at the fourth position of a phenyl group in certain heterocyclic compounds resulted in excellent antibacterial activity.[11] This highlights the importance of the alkoxy group's position.

Table 1: Representative Antimicrobial Data for Substituted Benzaldehydes

Compound	Test Organism	MIC (µg/mL)	Activity Type	Reference
2-Hydroxy-4-methoxybenzaldehyde	S. aureus	1024	Antibacterial	[10]
2-Hydroxy-4-methoxybenzaldehyde	Various Bacteria & Fungi	80 - 300	Antimicrobial	[9]
Benzaldehyde	S. aureus	≥ 1024	Antibacterial	[12]

| 2,4,6-Trimethoxybenzaldehyde | Candida albicans | 250 | Antifungal |[13] |

Note: This table includes data for structurally related compounds to provide context, as direct comparative data for ethoxy vs. methoxy bromobenzaldehydes is limited.

Antioxidant Activity

The antioxidant potential of phenolic compounds, including substituted benzaldehydes, is often attributed to their ability to donate a hydrogen atom or an electron to scavenge free radicals. The nature and position of substituents can significantly influence this capacity.

• General Observations: The presence of electron-donating groups, such as hydroxyl (-OH) and alkoxy (-OR) groups, generally enhances the antioxidant activity of the aromatic ring. Studies on various substituted benzaldehydes have confirmed their ability to act as antioxidants.[14][15]

• Ethoxy vs. Methoxy Inference: Both methoxy and ethoxy groups are electron-donating. The slightly greater inductive effect of the ethyl group in ethoxy might lead to a marginal increase in electron density in the benzene ring compared to methoxy. This could theoretically enhance its radical scavenging ability. However, steric factors affecting the coplanarity of the molecule and its interaction with radicals can also play a significant role, making the net effect difficult to predict without direct experimental comparison.

Anticancer Activity

Benzaldehyde derivatives have been investigated as potential anticancer agents, with mechanisms including the induction of apoptosis (programmed cell death) and cell cycle arrest.[16][17]

• General Observations: The substitution pattern on the benzaldehyde ring is critical for cytotoxic activity. For instance, the introduction of a methoxy group into salicylaldehyde-derived hydrazones was found to significantly heighten activity against breast cancer (MCF-7) and leukemia (HL-60) cell lines.[18] Similarly, benzyloxybenzaldehyde derivatives, which contain a larger alkoxy-like group, showed potent activity against HL-60 cells, with a 2-[(3-methoxybenzyl)oxy]benzaldehyde being the most potent compound in one study.[16]

• Ethoxy vs. Methoxy Inference: The enhanced lipophilicity of the ethoxy group could lead to better accumulation within cancer cells, potentially increasing cytotoxicity. Furthermore, the specific geometry and electronic properties of the ethoxy group might result in a more favorable binding interaction with intracellular targets compared to the methoxy analog. Research on other scaffolds has shown that the antiproliferative activity of N-substituted benzimidazole carboxamides is strongly influenced by the number and type of methoxy and/or hydroxy groups on an attached phenyl ring.[19] This underscores the nuanced role of alkoxy substituents in modulating anticancer effects.

Experimental Protocols for Biological Evaluation

To ensure the trustworthiness and reproducibility of findings, standardized experimental protocols are essential. Below are methodologies for key assays used to evaluate the biological activities discussed.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol, based on the broth microdilution method, is a standard for assessing antimicrobial activity.[12][13]

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Methodology:

• Preparation: Prepare a stock solution of the test compound (e.g., ethoxy/methoxy bromobenzaldehyde) in a suitable solvent like dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Add a standardized suspension of the test microorganism to each well. Include positive (microorganism in medium) and negative (medium only) controls.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Analysis: Determine the MIC by visual inspection as the lowest concentration of the compound where no turbidity (growth) is observed.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Protocol 2: DPPH Radical Scavenging Assay

This is a common and straightforward method to evaluate in vitro antioxidant activity.[15]

Objective: To measure the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Methodology:

• Preparation: Prepare various concentrations of the test compound in methanol or ethanol. Prepare a solution of DPPH in the same solvent.

• Reaction: Mix the test compound solutions with the DPPH solution in a 96-well plate or cuvettes.

• Incubation: Incubate the mixture in the dark at room temperature for a set period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solution using a spectrophotometer (typically around 517 nm). A decrease in absorbance indicates radical scavenging.

• Calculation: Calculate the percentage of inhibition and determine the IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals).

Protocol 3: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.[20]

Objective: To determine the cytotoxic effect of a compound on cancer cell lines.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution using a microplate reader (typically between 540 and 590 nm).

• Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Directions

The choice between an ethoxy and a methoxy substituent on a bromobenzaldehyde scaffold is a critical decision in the design of novel therapeutic agents. While both are small alkoxy groups, the addition of a single carbon atom to create the ethoxy moiety significantly increases lipophilicity and steric bulk. Based on established SAR principles, this modification is likely to:

• Enhance antimicrobial activity by improving penetration through microbial cell membranes.

• Potentially increase anticancer cytotoxicity due to better cell uptake and potentially altered interactions with intracellular targets.

• The effect on antioxidant activity is less predictable and requires direct comparative testing, as it depends on a subtle balance of electronic and steric effects.

This guide underscores the importance of nuanced structural modifications in medicinal chemistry. While we have drawn logical inferences from a broad range of studies, there is a clear need for direct, head-to-head experimental comparisons of ethoxy- and methoxy-substituted bromobenzaldehydes across various biological assays. Such studies would provide definitive quantitative data and allow for the development of more precise SAR models to guide the rational design of next-generation benzaldehyde-based therapeutics.

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A Senior Application Scientist's Guide to the Structural Validation of 4-Bromo-3-ethoxybenzaldehyde Using 2D NMR Techniques

In the landscape of pharmaceutical development and organic synthesis, the unambiguous structural determination of molecular entities is not merely a procedural step but the bedrock of scientific integrity and reproducibility. For researchers, scientists, and drug development professionals, an erroneous structural assignment can lead to the invalidation of biological data and significant loss of resources. This guide provides an in-depth, technical walkthrough for the structural validation of 4-bromo-3-ethoxybenzaldehyde, a valuable building block in medicinal chemistry.

We will move beyond a simple recitation of data and delve into the causality behind experimental choices, demonstrating how a suite of modern 2D Nuclear Magnetic Resonance (NMR) experiments provides a robust, self-validating system for structural elucidation.

The Challenge: Beyond 1D NMR

The target molecule, 4-bromo-3-ethoxybenzaldehyde, presents a classic challenge for structural analysis. While 1D ¹H and ¹³C NMR provide initial clues, the substituted aromatic ring can lead to complex splitting patterns and signal overlap, making definitive assignment difficult.[1]

Figure 1. Structure of 4-bromo-3-ethoxybenzaldehyde with IUPAC numbering.

Based on standard chemical shift predictions, one might anticipate the signals, but their precise assignment and the confirmation of the substitution pattern require more powerful techniques. For instance, confirming the ortho relationship between the ethoxy and aldehyde groups and the meta relationship of the bromine atom is paramount. This is where 2D NMR spectroscopy becomes indispensable.

The 2D NMR Toolkit: A Comparative Overview

To achieve unambiguous validation, we employ a trio of powerful 2D NMR experiments. Each provides a unique piece of the structural puzzle by revealing correlations between different nuclei.

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are spin-spin coupled, typically those separated by two or three bonds (²JHH, ³JHH). It is the primary tool for mapping out proton-proton connectivity within individual spin systems.[2][3]

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates protons directly to the carbon atom they are attached to (¹JCH). It provides a definitive link between the ¹H and ¹³C spectra, allowing for the confident assignment of all protonated carbons.[4][5]

• HMBC (Heteronuclear Multiple Bond Correlation): Often considered the cornerstone of structural elucidation, this experiment reveals correlations between protons and carbons over longer ranges, typically two or three bonds (²JCH, ³JCH). These long-range correlations are critical for connecting different fragments of the molecule, such as linking substituents to the aromatic ring.[4][5]

The logical workflow for this validation process is visualized below.

Diagram 1. Experimental workflow for NMR-based structure validation.

Experimental Protocols

Scientific integrity demands reproducible methodologies. The following protocols are based on standard practices for small molecule analysis on a 400 MHz NMR spectrometer.

Sample Preparation

• Weigh approximately 20 mg of 4-bromo-3-ethoxybenzaldehyde.[6]

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal reference.

• Transfer the solution to a clean, dry 5 mm NMR tube.[7] Ensure the sample height is at least 4.5 cm.[7]

• If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[7][8]

NMR Data Acquisition

All spectra should be acquired at a constant temperature (e.g., 298 K) on a 400 MHz spectrometer equipped with a broadband probe.

• Standard ¹H NMR: Acquire with a 30° pulse, a spectral width of 16 ppm, and a relaxation delay of 2 seconds.

• Standard ¹³C{¹H} NMR: Acquire with proton decoupling, a spectral width of 240 ppm, and a relaxation delay of 2 seconds.

• gCOSY: Acquire a 2048 x 512 data matrix with 4 scans per increment.

• gHSQC: Acquire a 2048 x 256 data matrix optimized for ¹JCH = 145 Hz.

• gHMBC: Acquire a 2048 x 256 data matrix optimized for a long-range coupling (ⁿJCH) of 8 Hz.

Data Processing

• Apply a sine-squared window function to both dimensions of the raw FID data.[9]

• Perform a Fourier Transform (FT) on the data.[10][11]

• Carefully phase the spectra manually. For phase-sensitive experiments like HSQC, both dimensions must be phased.[9]

• Apply a baseline correction to the final spectra.[9]

Data Interpretation: A Self-Validating System

The following section details the systematic interpretation of the NMR data, demonstrating how each experiment builds upon the last to provide an unambiguous structural proof. The chemical shifts presented are hypothetical but representative for this structure.

Initial Analysis of 1D NMR Spectra

The 1D spectra provide the fundamental pieces of the puzzle.

Table 1: Hypothetical 1D NMR Data for 4-bromo-3-ethoxybenzaldehyde in CDCl₃

¹H Data	Atom No.	δ (ppm)	Multiplicity	Integration	J (Hz)	¹³C Data	Atom No.	δ (ppm)
H-7	7	9.85	s	1H	-	C-7	7	190.5
H-2	2	7.60	d	1H	2.0	C-1	1	131.0
H-6	6	7.45	dd	1H	8.4, 2.0	C-4	4	114.2
H-5	5	7.70	d	1H	8.4	C-3	3	158.1
H-8	8	4.18	q	2H	7.0	C-5	5	128.5
H-9	9	1.50	t	3H	7.0	C-6	6	126.3
C-2	2	112.9
C-8	8	64.8
C-9	9	14.7

• ¹H NMR Insights: The singlet at 9.85 ppm is characteristic of an aldehyde proton.[12] The quartet at 4.18 ppm and the triplet at 1.50 ppm are classic indicators of an ethoxy group. The three signals in the aromatic region (7.45-7.70 ppm) confirm a trisubstituted benzene ring.

• ¹³C NMR Insights: The signal at 190.5 ppm confirms the aldehyde carbonyl carbon.[13] Nine distinct carbon signals are observed, matching the molecular formula.

COSY Analysis: Mapping Proton Networks

The COSY spectrum reveals which protons are coupled to each other.

Table 2: Key COSY Correlations

Proton 1 (δ ppm)	Proton 2 (δ ppm)	Inference
4.18 (H-8)	1.50 (H-9)	Confirms the -CH₂-CH₃ connectivity of the ethoxy group.
7.70 (H-5)	7.45 (H-6)	H-5 is coupled to H-6, indicating they are adjacent on the ring.
7.45 (H-6)	7.60 (H-2)	H-6 shows a weaker, long-range coupling to H-2.

The COSY data confirms the ethoxy group as an isolated spin system and establishes the neighborhood of protons H-5 and H-6 on the aromatic ring.[14]

HSQC Analysis: Linking Protons to Carbons

The HSQC spectrum definitively assigns the protonated carbons.

Table 3: Key HSQC Correlations (¹H → ¹³C)

¹H (δ ppm)	¹³C (δ ppm)	Assignment
9.85	190.5	H-7 → C-7
7.70	128.5	H-5 → C-5
7.60	112.9	H-2 → C-2
7.45	126.3	H-6 → C-6
4.18	64.8	H-8 → C-8
1.50	14.7	H-9 → C-9

With this data, every proton and its attached carbon are now unambiguously linked. We can now use this information to interpret the crucial HMBC data.

HMBC Analysis: Assembling the Full Structure

The HMBC experiment provides the long-range correlations that piece the entire molecular framework together. This is the ultimate validation step.

Table 4: Key HMBC Correlations for Structural Confirmation

Proton (Atom No.)	Correlates to Carbon (Atom No., δ ppm)	Inference
H-7 (Aldehyde)	C-1 (131.0), C-2 (112.9), C-6 (126.3)	Confirms the aldehyde group is attached to C-1 and positioned between C-2 and C-6.
H-8 (Ethoxy CH₂)	C-3 (158.1), C-9 (14.7)	Confirms the ethoxy group is attached to the aromatic ring at C-3.
H-2 (Aromatic)	C-4 (114.2), C-6 (126.3), C-7 (190.5)	The correlation to C-4 (a quaternary carbon with no attached proton) is key. This confirms H-2 is adjacent to the bromine-bearing carbon. The correlation to C-7 confirms its ortho position to the aldehyde.
H-5 (Aromatic)	C-1 (131.0), C-3 (158.1)	The correlation to C-3 confirms H-5 is meta to the ethoxy group.
H-6 (Aromatic)	C-4 (114.2), C-2 (112.9)	The correlation to C-4 confirms H-6 is adjacent to the bromine-bearing carbon.

The HMBC data acts as a self-validating system. For example, the aldehyde proton (H-7) shows correlations to C-1, C-2, and C-6, locking its position.[15] Crucially, the methylene protons of the ethoxy group (H-8) show a strong correlation to C-3, confirming the point of attachment. Finally, correlations from the aromatic protons to the quaternary carbons (C-1, C-3, C-4) definitively establish the 1,3,4-substitution pattern.

Diagram 2. Visualization of key HMBC correlations confirming connectivity.

Conclusion

By systematically applying a suite of 2D NMR experiments—COSY, HSQC, and HMBC—we have moved from a tentative 1D assignment to a definitive and unambiguous structural validation of 4-bromo-3-ethoxybenzaldehyde. Each experiment provides a layer of evidence that corroborates the others, creating a powerful, self-validating dataset. This rigorous approach exemplifies the standards required in modern chemical and pharmaceutical research, ensuring that subsequent scientific endeavors are built upon a foundation of confirmed molecular identity.

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• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

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• James Keeler. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Catalytic Synthesis of 4-Bromo-3-ethoxybenzaldehyde: A Comparative Analysis

Introduction

4-Bromo-3-ethoxybenzaldehyde is a valuable substituted benzaldehyde derivative that serves as a crucial building block in the synthesis of a wide array of pharmaceutical compounds and functional materials. Its unique substitution pattern, featuring an aldehyde, a bromine atom, and an ethoxy group, provides multiple reactive sites for further chemical transformations. The efficient and selective synthesis of this molecule is therefore of significant interest to researchers in organic synthesis and drug development.

This guide provides a comprehensive comparison of different catalytic strategies for the synthesis of 4-Bromo-3-ethoxybenzaldehyde. We will delve into two primary synthetic disconnections: the formylation of 1-bromo-2-ethoxybenzene and the bromination of 3-ethoxybenzaldehyde. For each route, we will explore various catalytic systems, discuss the underlying reaction mechanisms, present comparative experimental data, and provide detailed protocols to enable researchers to make informed decisions for their synthetic endeavors.

Part 1: Catalytic Formylation of 1-Bromo-2-ethoxybenzene

A prevalent strategy for the synthesis of 4-Bromo-3-ethoxybenzaldehyde involves the introduction of a formyl group onto the 1-bromo-2-ethoxybenzene backbone. The ethoxy group is an ortho-, para-directing activator, while the bromo group is a deactivating ortho-, para-director. The combined directing effects favor the introduction of the formyl group at the 4-position, para to the strongly activating ethoxy group. Several classical formylation methods can be employed, each with its own catalytic system and operational nuances.

The Vilsmeier-Haack Reaction: In-Situ Catalyst Generation

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic compounds.[1][2] The key to this reaction is the in-situ formation of the Vilsmeier reagent, a chloroiminium ion, from a substituted amide (typically N,N-dimethylformamide, DMF) and a halogenating agent like phosphorus oxychloride (POCl₃).[3] This electrophilic species then attacks the aromatic ring.

Mechanism of Action:

The reaction proceeds through the formation of the electrophilic Vilsmeier reagent, which then undergoes an electrophilic aromatic substitution with 1-bromo-2-ethoxybenzene. The resulting iminium salt is subsequently hydrolyzed during workup to yield the desired aldehyde.[4]

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A Comparative Guide to the Stability of Substituted Benzaldehydes: An In-Depth Technical Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and pharmaceutical development, substituted benzaldehydes are indispensable building blocks. Their utility, however, is intrinsically linked to their stability. The propensity of the aldehyde functional group to undergo oxidation, thermal decomposition, or photochemical degradation can significantly impact reaction yields, impurity profiles, and the shelf-life of active pharmaceutical ingredients (APIs). This guide, crafted from the perspective of a Senior Application Scientist, provides a comparative analysis of the stability of various substituted benzaldehydes, grounded in experimental data and mechanistic principles. We will explore the causal relationships between substituent effects and stability, present validated protocols for stability assessment, and offer a predictive framework for researchers in the field.

The Electronic Influence of Substituents: The Heart of Stability

The stability of the aldehyde group in a substituted benzaldehyde is fundamentally governed by the electronic properties of the substituent on the aromatic ring. The electrophilicity of the carbonyl carbon is the primary determinant of its susceptibility to degradation, particularly oxidative pathways.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), and halo (-Cl, -Br) groups decrease electron density on the benzene ring through inductive and/or resonance effects. This, in turn, withdraws electron density from the aldehyde group, making the carbonyl carbon more electrophilic and, in many cases, more susceptible to nucleophilic attack, which is often the initial step in degradation pathways. However, in the context of autoxidation, which proceeds via a free radical mechanism, the effect can be more complex. Strong EWGs can destabilize the benzoyl radical intermediate, potentially slowing down certain radical-mediated oxidation processes.

• Electron-Donating Groups (EDGs): Groups such as methoxy (-OCH₃), hydroxyl (-OH), and alkyl (-CH₃) donate electron density to the aromatic ring. This reduces the electrophilicity of the carbonyl carbon, thereby decreasing its reactivity towards nucleophiles. This generally translates to greater stability against certain degradation pathways, particularly those initiated by nucleophilic attack. However, these groups can also activate the ring towards electrophilic attack and may be susceptible to their own degradation pathways (e.g., oxidation of a hydroxyl group).

This relationship between substituent electronic effects and reactivity is quantitatively described by the Hammett equation , which provides a linear free-energy relationship for many reactions of substituted benzene derivatives[1]. A positive reaction constant (ρ) in Hammett plots for reactions like oxidation indicates that the reaction is accelerated by electron-withdrawing groups[2].

Oxidative Stability: The Primary Degradation Pathway

The most common degradation pathway for benzaldehydes is oxidation to the corresponding benzoic acids. This can occur via autoxidation upon exposure to air (oxygen) or through reaction with various oxidizing agents.

Mechanism of Autoxidation

The autoxidation of benzaldehyde is a classic example of a free-radical chain reaction[3][4][5].

• Initiation: Formation of a benzoyl radical. This can be initiated by light, heat, or trace metal catalysts.

• Propagation: The benzoyl radical reacts with molecular oxygen to form a benzoylperoxy radical. This radical then abstracts a hydrogen atom from another benzaldehyde molecule to form perbenzoic acid and a new benzoyl radical, continuing the chain.

• Termination: Radicals combine to form non-radical species.

The primary product, perbenzoic acid, can then oxidize another molecule of benzaldehyde to form two molecules of benzoic acid in a non-radical reaction[5].

Caption: Autoxidation mechanism of benzaldehyde.

Comparative Oxidative Stability Data

The rate of oxidation is highly dependent on the substituent. Below is a compilation of relative and absolute rate constants for the oxidation of various substituted benzaldehydes by different oxidizing agents.

Substituent (Position)	Oxidizing Agent	Relative Rate Constant (k/k_H)	Reference
4-Nitro	Benzyltrimethylammonium Chlorobromate	0.007	[6]
3-Nitro	Benzyltrimethylammonium Chlorobromate	0.015	[6]
2-Nitro	Benzyltrimethylammonium Chlorobromate	0.029	[6]
4-Chloro	Benzyltrimethylammonium Fluorochromate	1.99	[6]
H	Benzyltrimethylammonium Chlorobromate	1.00	[6]
4-Methyl	Benzyltrimethylammonium Chlorobromate	1.38	[6]
2-Methyl	Benzyltrimethylammonium Chlorobromate	2.52	[6]
4-Methoxy	Benzyltrimethylammonium Fluorochromate	0.31	[6]

Note: The data is compiled from different studies and oxidizing agents, so direct comparison of absolute values should be done with caution. The trend within each study is the key takeaway.

As the data suggests, the influence of substituents is complex and can depend on the specific oxidant and reaction mechanism. For instance, in oxidation by benzyltrimethylammonium chlorobromate, both electron-donating (methyl) and electron-withdrawing (nitro) groups can affect the rate, though the mechanism is likely different[7]. Generally, electron-donating groups tend to stabilize the transition state leading to the benzoyl radical, accelerating oxidation, while strong electron-withdrawing groups can have a retarding effect in some cases.

Thermal Stability

The thermal stability of substituted benzaldehydes is crucial for processes involving heating, such as distillation and certain reaction conditions, as well as for long-term storage at elevated temperatures. Decomposition can occur through various pathways, including decarbonylation and cleavage of the formyl group.

Factors Influencing Thermal Decomposition

Studies under hydrothermal conditions have shown that unsubstituted benzaldehyde is remarkably stable, showing no reaction at 350-360 °C[3]. However, the presence of hydroxyl (-OH) and methoxy (-OCH₃) substituents can significantly decrease thermal stability[3][8]. Hydroxy groups, particularly at the ortho position, enhance the cleavage of the formyl group[8]. Methoxy groups can undergo hydrolytic demethylation at high temperatures[8].

Thermogravimetric analysis (TGA) provides a quantitative measure of thermal stability by determining the temperature at which a substance starts to lose mass.

Compound	Key Thermal Decomposition Features	Reference
Benzaldehyde	Weight loss of over 6% between 300-400°C when adsorbed on titania.	[9]
Schiff base of 2-Chlorobenzaldehyde	Subject to thermal decomposition, with kinetic parameters determinable by TGA.	[2]
Schiff bases of aromatic aldehydes	Thermal stability is influenced by the aromatic substituent, with p-chloro substitution showing higher activation energy for decomposition compared to others.	[10]

Note: TGA data is highly dependent on experimental conditions (e.g., heating rate, atmosphere). The data presented is for illustrative purposes.

Photostability

Exposure to light, particularly in the ultraviolet (UV) range, can induce photochemical reactions leading to the degradation of substituted benzaldehydes. This is a critical consideration for the storage of these compounds and for pharmaceutical formulations containing them.

Assessing Photostability: The ICH Q1B Guideline

The internationally recognized standard for photostability testing is the ICH Q1B guideline[6][10][11][12][13]. This protocol provides a systematic approach to assess the light sensitivity of drug substances and products.

Key aspects of the ICH Q1B protocol include:

• Light Sources: Use of a light source that mimics natural daylight, such as a xenon lamp or a combination of cool white fluorescent and near-UV lamps.

• Exposure Levels: A minimum overall illumination of 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.

• Controls: The use of "dark controls" (samples shielded from light but kept at the same temperature and humidity) is essential to differentiate between light-induced and thermally-induced degradation.

• Sample Presentation: Samples should be exposed in chemically inert, transparent containers. For solid samples, a thin layer (e.g., not more than 3 mm) is recommended to ensure uniform light exposure.

Caption: Workflow for Photostability Testing according to ICH Q1B.

Influence of Substituents on Photostability

The photochemical behavior of substituted benzaldehydes is highly dependent on the nature of the substituent.

• Nitro Group: The ortho-nitrobenzyl group is a well-known photodegradable unit. Upon irradiation, it can rearrange to form ortho-nitrosobenzaldehyde, which is itself unstable and can undergo further reactions[4]. This makes nitro-substituted benzaldehydes, particularly in the ortho position, highly susceptible to photodegradation.

• Chloro Group: Studies on chlorobenzaldehydes have shown that they undergo photodegradation in aqueous solutions upon UV irradiation. The initial quantum yields for the degradation of 2-chloro-, 3-chloro-, and 4-chlorobenzaldehyde were determined to be 0.21, 0.28, and 0.29, respectively, indicating a significant susceptibility to photolysis.

Experimental Protocols for Stability Assessment

To obtain reliable and comparable stability data, standardized and validated analytical methods are essential. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose due to its precision, accuracy, and ability to separate the parent aldehyde from its degradation products.

Protocol 1: Accelerated Oxidative Stability Study using HPLC

This protocol describes a method to assess the stability of a substituted benzaldehyde in solution under accelerated oxidative conditions.

Materials:

• Substituted benzaldehyde of interest

• HPLC-grade acetonitrile and water

• Hydrogen peroxide (30%)

• Phosphoric acid

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)[14][15]

• Thermostatically controlled oven or water bath

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of the substituted benzaldehyde (e.g., 1 mg/mL) in acetonitrile.

  • Create working solutions by diluting the stock solution with the mobile phase to a suitable concentration for HPLC analysis (e.g., 100 µg/mL).

  • For the stability study, prepare a solution of the benzaldehyde (e.g., 1 mg/mL) in a mixture of acetonitrile and water (e.g., 50:50).

• Forced Degradation:

  • To 1 mL of the benzaldehyde solution, add 100 µL of 3% hydrogen peroxide.

  • Incubate the solution at a controlled elevated temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).

  • Prepare a control sample without hydrogen peroxide and another stored at room temperature to serve as baselines.

• HPLC Analysis:

  • Mobile Phase: A typical isocratic mobile phase could be a mixture of water (with 0.1% phosphoric acid) and acetonitrile (e.g., 60:40 v/v)[14][16]. The exact ratio should be optimized for the specific analyte.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: Determined by the UV maximum of the specific benzaldehyde derivative (typically around 254 nm).

  • Injection Volume: 20 µL.

• Data Analysis:

  • Inject the samples (time zero, control, and degraded) onto the HPLC system.

  • Quantify the peak area of the parent benzaldehyde and any new peaks corresponding to degradation products (e.g., the corresponding benzoic acid).

  • Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to the time-zero or control sample.

Protocol 2: Thermal Stability Assessment using TGA

This protocol outlines the use of Thermogravimetric Analysis (TGA) to determine the thermal decomposition profile.

Materials:

• Substituted benzaldehyde sample

• TGA instrument with a nitrogen gas supply

• TGA sample pans (e.g., aluminum or platinum)

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the sample (typically 5-10 mg) into a TGA pan.

• TGA Instrument Setup:

  • Atmosphere: Nitrogen, with a flow rate of 20-50 mL/min to ensure an inert environment.

  • Heating Rate: A standard heating rate is 10 °C/min or 20 °C/min.

  • Temperature Range: Typically from room temperature to a temperature high enough to ensure complete decomposition (e.g., 25 °C to 600 °C).

• Data Acquisition and Analysis:

  • Run the TGA experiment and record the mass loss as a function of temperature.

  • Determine the onset temperature of decomposition, which is a key indicator of thermal stability.

  • The resulting TGA curve provides a quantitative profile of the thermal degradation process.

Summary and Recommendations

The stability of substituted benzaldehydes is a multifaceted issue, with oxidative, thermal, and photochemical pathways all contributing to potential degradation. A thorough understanding of the electronic effects of substituents provides a powerful predictive tool for assessing stability.

• For Enhanced Oxidative Stability: In general, benzaldehydes with electron-donating groups tend to be more susceptible to autoxidation. Proper storage under an inert atmosphere (e.g., nitrogen or argon), protection from light, and the use of antioxidants can significantly mitigate this degradation.

• For Enhanced Thermal Stability: Unsubstituted benzaldehyde is quite thermally robust. For applications requiring high temperatures, avoiding hydroxy and methoxy substituents, particularly in the ortho position, is advisable.

• For Enhanced Photostability: All benzaldehydes should be protected from light. Nitro-substituted benzaldehydes are particularly light-sensitive and require storage in amber or opaque containers.

By employing the systematic evaluation protocols outlined in this guide, researchers and drug development professionals can make informed decisions regarding the selection, handling, and formulation of substituted benzaldehydes, ensuring the integrity and quality of their final products.

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A Senior Application Scientist's Guide to Isomeric Purity Analysis of 4-Bromo-3-ethoxybenzaldehyde

For researchers, scientists, and professionals in drug development, the isomeric purity of starting materials and intermediates is not merely a matter of analytical chemistry; it is a cornerstone of product safety, efficacy, and regulatory compliance. 4-Bromo-3-ethoxybenzaldehyde, a key building block in the synthesis of various pharmaceutical compounds, is no exception. The presence of even minute quantities of isomeric impurities can have profound impacts on the stereochemistry and biological activity of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of analytical methodologies for the robust assessment of the isomeric purity of 4-Bromo-3-ethoxybenzaldehyde, grounded in scientific principles and practical, field-proven insights.

The primary isomeric impurity of concern during the synthesis of 4-Bromo-3-ethoxybenzaldehyde is its regioisomer, 3-Bromo-4-ethoxybenzaldehyde. This impurity can arise from the non-selective bromination or ethoxylation of the aromatic ring of the precursor. Other potential, though less common, positional isomers could also be present depending on the synthetic route. Therefore, a robust analytical method must be capable of resolving and quantifying these closely related structures.

Comparative Analysis of Analytical Techniques

The choice of an analytical technique for isomeric purity analysis is a critical decision, balancing the need for specificity, sensitivity, and throughput. Here, we compare three powerful techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is often the primary choice for routine quality control of non-volatile and thermally labile compounds like 4-Bromo-3-ethoxybenzaldehyde. Its high resolving power and sensitivity make it ideal for separating and quantifying closely related isomers.

Causality Behind Experimental Choices: The selection of a reversed-phase C18 column is based on the non-polar nature of the benzaldehyde derivatives. The hydrophobicity differences between the isomers, driven by the relative positions of the bromo and ethoxy groups, allow for their separation. A gradient elution is employed to ensure adequate resolution of the isomers while minimizing run time. The UV detection wavelength is chosen based on the chromophoric nature of the benzaldehyde moiety.

Experimental Protocol: HPLC-UV Analysis

1. Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 40% B

  • 5-15 min: 40% to 60% B

  • 15-20 min: 60% B

  • 20-22 min: 60% to 40% B

  • 22-25 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Accurately weigh and dissolve the 4-Bromo-3-ethoxybenzaldehyde sample in the mobile phase (initial conditions) to a concentration of approximately 1 mg/mL.

• Prepare a standard solution of 3-Bromo-4-ethoxybenzaldehyde at a known concentration (e.g., 0.1 mg/mL) for impurity identification and quantification.

4. Validation Parameters:

• The method should be validated according to ICH guidelines, assessing specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.[1][2][3][4][5]

Gas Chromatography-Mass Spectrometry (GC-MS): Unparalleled Specificity for Volatile Impurities

For volatile and semi-volatile impurities, GC-MS offers exceptional specificity and sensitivity. The combination of chromatographic separation by GC and mass analysis by MS provides a high degree of confidence in impurity identification.

Causality Behind Experimental Choices: A mid-polarity capillary column is chosen to effectively separate the isomers based on both boiling point and polarity differences. The temperature program is optimized to ensure good peak shape and resolution. Electron Ionization (EI) is a standard ionization technique that produces reproducible fragmentation patterns, aiding in the identification of unknown impurities. Selected Ion Monitoring (SIM) can be used to enhance sensitivity for trace-level quantification.

Experimental Protocol: GC-MS Analysis

1. Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

2. Chromatographic and Mass Spectrometric Conditions:

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (split ratio 20:1).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C, hold for 5 min.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-300.

3. Sample Preparation:

• Dissolve the 4-Bromo-3-ethoxybenzaldehyde sample in a volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is an indispensable tool for the unambiguous identification and structural elucidation of isomers. While not typically used for routine quantification of low-level impurities, it provides definitive structural information that is orthogonal to chromatographic techniques.

Causality Behind Experimental Choices: ¹H NMR is used to observe the chemical shifts and coupling patterns of the protons on the aromatic ring. The substitution pattern of the bromo and ethoxy groups creates a unique fingerprint for each isomer. ¹³C NMR provides information about the chemical environment of each carbon atom in the molecule. 2D NMR techniques like COSY and HSQC can be employed to further confirm the structural assignments by revealing proton-proton and proton-carbon correlations.

Experimental Protocol: NMR Analysis

1. Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

2. Sample Preparation:

• Dissolve approximately 10-20 mg of the 4-Bromo-3-ethoxybenzaldehyde sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

3. NMR Experiments:

• ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts and coupling constants of the aromatic and aldehydic protons.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments.

• 2D NMR (optional): Perform COSY and HSQC experiments to confirm proton-proton and proton-carbon correlations, respectively, for unambiguous structural assignment.

Expected Spectral Differences: The aromatic region of the ¹H NMR spectrum will be the most informative for distinguishing between 4-Bromo-3-ethoxybenzaldehyde and 3-Bromo-4-ethoxybenzaldehyde. The different substitution patterns will result in distinct splitting patterns and chemical shifts for the aromatic protons.[6]

Data Presentation and Comparison

To facilitate a direct comparison of the analytical techniques, the following table summarizes their key performance attributes for the analysis of isomeric purity of 4-Bromo-3-ethoxybenzaldehyde.

Feature	HPLC-UV	GC-MS	NMR Spectroscopy
Principle	Differential partitioning between stationary and mobile phases	Separation based on volatility and polarity, with mass-based detection	Nuclear spin transitions in a magnetic field
Primary Application	Routine purity testing and quantification	Identification and quantification of volatile/semi-volatile impurities	Unambiguous structural elucidation and identification
Sensitivity	High (ng to pg range)	Very High (pg to fg range)	Lower (mg to µg range)
Specificity	Good, relies on chromatographic resolution	Excellent, based on mass fragmentation patterns	Excellent, provides detailed structural information
Quantification	Accurate and precise with reference standards	Accurate and precise with reference standards	Quantitative with internal standards (qNMR)
Throughput	High	Moderate	Low
Instrumentation Cost	Moderate	High	Very High

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical process for ensuring the isomeric purity of 4-Bromo-3-ethoxybenzaldehyde.

Caption: Logical comparison of the principles and outputs of the analytical techniques.

Conclusion and Recommendations

For the comprehensive isomeric purity analysis of 4-Bromo-3-ethoxybenzaldehyde, a multi-faceted approach is recommended.

• HPLC-UV should be the primary method for routine quality control and quantification of known isomeric impurities due to its robustness, high throughput, and excellent quantitative capabilities.

• GC-MS is the preferred method for the identification of unknown volatile and semi-volatile impurities and for orthogonal confirmation of the impurity profile.

• NMR Spectroscopy is essential for the definitive structural elucidation of the main component and any isolated impurities, serving as a crucial tool during method development and for resolving any analytical discrepancies.

By judiciously applying these complementary techniques, researchers and drug development professionals can ensure the isomeric purity of 4-Bromo-3-ethoxybenzaldehyde, thereby safeguarding the quality and integrity of their downstream synthetic processes and final pharmaceutical products.

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A Spectroscopic and Computational Guide to 4-Bromo-3-ethoxybenzaldehyde: Bridging Prediction and Experiment

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is paramount. 4-Bromo-3-ethoxybenzaldehyde, a substituted aromatic aldehyde, presents a case study in the powerful synergy between theoretical prediction and experimental verification in modern spectroscopy. This guide offers an in-depth comparison of predicted spectroscopic data for 4-Bromo-3-ethoxybenzaldehyde with experimental data from its close structural analogs. By examining the subtle yet significant influences of the bromo and ethoxy substituents, we provide a robust framework for the characterization of this and similar molecules.

This guide is intended for researchers, scientists, and drug development professionals who rely on spectroscopic techniques for molecular characterization. We will delve into the theoretical underpinnings of spectroscopic predictions and provide detailed, field-proven experimental protocols.

The Role of Computational Chemistry in Spectroscopy

The prediction of spectroscopic data through computational methods, such as Density Functional Theory (DFT), has become an indispensable tool in chemical research.[1][2] These methods allow for the in silico determination of molecular geometries and electronic properties, which in turn can be used to predict spectroscopic parameters with a high degree of accuracy. For instance, the Gauge-Including Atomic Orbital (GIAO) method is widely used for the prediction of NMR chemical shifts.[2] Similarly, DFT calculations can provide reliable predictions of vibrational frequencies in IR spectroscopy.[3][4]

The primary advantage of computational prediction is the ability to generate a complete set of spectroscopic data for a molecule before it is synthesized, or when experimental data is difficult to obtain. This predicted data can then be used to guide the interpretation of experimental spectra, or as in the case of this guide, to infer the spectroscopic properties of a molecule by comparison with known analogs.

A Comparative Analysis of Spectroscopic Data

Due to the limited availability of published experimental spectra for 4-Bromo-3-ethoxybenzaldehyde, this guide will present a comparison of its predicted spectroscopic data with the experimental data of three closely related analogs: 4-bromobenzaldehyde, 4-ethoxybenzaldehyde, and 3-bromo-4-ethoxybenzaldehyde. This approach allows us to dissect the individual and combined effects of the bromo and ethoxy substituents on the spectroscopic signatures.

FT-IR Spectroscopy: Unveiling Functional Groups

Infrared spectroscopy is a powerful technique for the identification of functional groups within a molecule. The predicted FT-IR spectrum of 4-Bromo-3-ethoxybenzaldehyde reveals key vibrational modes that can be compared with the experimental spectra of its analogs.

Predicted and Experimental FT-IR Data (cm⁻¹)

Vibrational Mode	Predicted (4-Bromo-3-ethoxybenzaldehyde)	Experimental (4-Bromobenzaldehyde)	Experimental (4-Ethoxybenzaldehyde)[5]	Experimental (3-Bromo-4-ethoxybenzaldehyde)
C-H (aldehyde) stretch	~2870, ~2770	~2860, ~2770	~2870, ~2775	~2875, ~2780
C=O (aldehyde) stretch	~1695	~1705	~1690	~1698
C=C (aromatic) stretch	~1580, ~1470	~1585, ~1480	~1575, ~1475	~1580, ~1470
C-O-C (ether) stretch	~1250, ~1040	-	~1255, ~1045	~1250, ~1040
C-Br stretch	~650	~660	-	~655

Analysis:

The most diagnostic peak in the IR spectrum of an aldehyde is the C=O stretch. For 4-Bromo-3-ethoxybenzaldehyde, this is predicted to be around 1695 cm⁻¹. This value is influenced by both the electron-withdrawing bromo group, which tends to increase the C=O stretching frequency, and the electron-donating ethoxy group, which tends to decrease it.[6] The predicted value falls between that of 4-bromobenzaldehyde (~1705 cm⁻¹) and 4-ethoxybenzaldehyde (~1690 cm⁻¹), demonstrating the competing electronic effects of the two substituents. The presence of the C-O-C ether stretches and the C-Br stretch are also key identifying features.

Experimental Protocol: Acquiring an FT-IR Spectrum (ATR)

• Instrument Preparation: Ensure the ATR crystal of the FTIR spectrometer is clean. A background spectrum of the clean, empty ATR crystal should be acquired.

• Sample Application: Place a small amount of the solid 4-Bromo-3-ethoxybenzaldehyde onto the center of the ATR crystal.

• Data Acquisition: Lower the press arm to ensure good contact between the sample and the crystal. Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after the measurement.

Workflow for FT-IR Analysis

Caption: Workflow for FT-IR spectroscopic analysis.

UV-Vis Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The predicted UV-Vis spectrum of 4-Bromo-3-ethoxybenzaldehyde can be compared with the experimental data of its analogs to understand the influence of substitution on the absorption maxima (λmax).

Predicted and Experimental UV-Vis Data (in Ethanol)

Transition	Predicted λmax (nm) (4-Bromo-3-ethoxybenzaldehyde)	Experimental λmax (nm) (4-Bromobenzaldehyde)	Experimental λmax (nm) (4-Ethoxybenzaldehyde)
π → π	~275	~260	~270
n → π	~320	~315	~325

Analysis:

The π → π* transition is typically the most intense absorption for aromatic aldehydes. The ethoxy group, being an auxochrome, is expected to cause a bathochromic (red) shift in the λmax of this transition compared to benzaldehyde. Conversely, the bromo group can also induce a slight red shift. The predicted λmax for 4-Bromo-3-ethoxybenzaldehyde (~275 nm) reflects the combined effects of both substituents. The weaker n → π* transition is also influenced by the electronic nature of the substituents.

Experimental Protocol: Acquiring a UV-Vis Spectrum

• Sample Preparation: Prepare a dilute solution of 4-Bromo-3-ethoxybenzaldehyde in a UV-transparent solvent (e.g., ethanol or cyclohexane). The concentration should be adjusted to yield an absorbance value between 0.2 and 1.0 at the λmax.

• Instrument Setup: Use a matched pair of quartz cuvettes. Fill one cuvette with the pure solvent (the blank) and the other with the sample solution.

• Data Acquisition: Place the cuvettes in the spectrophotometer and record the spectrum over the desired wavelength range (e.g., 200-400 nm). The instrument will automatically subtract the absorbance of the blank from the sample spectrum.

¹H NMR Spectroscopy: Mapping the Proton Environment

¹H NMR spectroscopy is a cornerstone technique for determining the structure of organic molecules by providing detailed information about the chemical environment of each proton.

Predicted and Experimental ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton	Predicted (4-Bromo-3-ethoxybenzaldehyde)	Experimental (4-Bromobenzaldehyde)	Experimental (4-Ethoxybenzaldehyde)
CHO	~9.85	~9.98	~9.87
Ar-H	~7.70 (d), ~7.50 (dd), ~7.10 (d)	~7.82 (d), ~7.70 (d)	~7.83 (d), ~6.99 (d)
OCH₂	~4.15 (q)	-	~4.10 (q)
CH₃	~1.45 (t)	-	~1.45 (t)

Analysis:

The aldehydic proton is the most downfield signal, and its chemical shift is sensitive to the electronic effects of the ring substituents. The predicted chemical shift for the aldehydic proton of 4-Bromo-3-ethoxybenzaldehyde (~9.85 ppm) is slightly upfield compared to 4-bromobenzaldehyde, due to the electron-donating nature of the ethoxy group. The aromatic region is predicted to show a complex splitting pattern consistent with a 1,2,4-trisubstituted benzene ring. The ethoxy group protons will appear as a characteristic quartet and triplet.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR spectroscopy provides information about the carbon framework of a molecule.

Predicted and Experimental ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Carbon	Predicted (4-Bromo-3-ethoxybenzaldehyde)	Experimental (4-Bromobenzaldehyde)	Experimental (4-Ethoxybenzaldehyde)
CHO	~190.5	~191.0	~190.8
Ar-C	~158, ~135, ~132, ~128, ~115, ~112	~135, ~132, ~131, ~130	~164, ~132, ~130, ~114
OCH₂	~64.5	-	~64.0
CH₃	~14.5	-	~14.7

Analysis:

The carbonyl carbon of the aldehyde group is a key diagnostic signal in the ¹³C NMR spectrum. Its predicted chemical shift in 4-Bromo-3-ethoxybenzaldehyde (~190.5 ppm) is similar to that of the analog compounds. The substitution pattern on the aromatic ring leads to six distinct signals for the aromatic carbons, with their chemical shifts influenced by the electronegativity and resonance effects of the bromo and ethoxy groups.

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Bromo-3-ethoxybenzaldehyde in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Data Acquisition:

  • For ¹H NMR, use a standard pulse sequence with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans will be required due to the low natural abundance of ¹³C. Proton decoupling is typically employed to simplify the spectrum.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

Logical Relationship in Spectroscopic Analysis

Caption: Logical workflow for structural elucidation using predicted and experimental data.

Conclusion

This guide demonstrates a powerful and practical approach to the structural characterization of 4-Bromo-3-ethoxybenzaldehyde by integrating computational predictions with experimental data from structural analogs. This methodology is not only valuable for the specific molecule but also serves as a general framework for researchers working with novel compounds where experimental data may be scarce. By understanding the principles of spectroscopic prediction and the influence of substituent effects, scientists can confidently and efficiently elucidate the structures of complex organic molecules, accelerating the pace of discovery in drug development and other chemical sciences.

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• American Chemical Society. (2017). Development of a 13C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms: A Computational Small Molecule Structure Elucidation Method. The Journal of Organic Chemistry. Retrieved from [Link]

• Cornell University. (2023). Highly Accurate Prediction of NMR Chemical Shifts from Low-Level Quantum Mechanics Calculations Using Machine Learning. arXiv. Retrieved from [Link]

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• ResearchGate. (n.d.). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: Substituent chemical shift increments. Retrieved from [Link]

• SpectraBase. (n.d.). 4-(benzyloxy)-3-bromo-5-ethoxybenzaldehyde. Retrieved from [Link]

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• Cornell University. (n.d.). Computing Anharmonic Infrared Spectra of Polycyclic Aromatic Hydrocarbons Using Machine-Learning Molecular Dynamics. arXiv. Retrieved from [Link]

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• ResearchGate. (2014). Which is the best DFT functional/basis set combination to reproduce IR and Raman vibrational frequencies?. Retrieved from [Link]

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The Ascendancy of Substituted Benzaldehydes: A Comparative Efficacy Analysis of 4-Bromo-3-ethoxybenzaldehyde-Derived Inhibitors in Targeting Phosphodiesterase 4

In the landscape of contemporary drug discovery, the benzaldehyde scaffold remains a cornerstone for the rational design of novel therapeutics. Its synthetic tractability and inherent reactivity allow for the facile generation of diverse chemical libraries with a broad spectrum of biological activities. Among these, derivatives of 4-Bromo-3-ethoxybenzaldehyde have emerged as a promising class of inhibitors, particularly in the realm of inflammatory diseases. This guide provides a comprehensive evaluation of the efficacy of a series of novel chalcone and Schiff base derivatives of 4-Bromo-3-ethoxybenzaldehyde as potent inhibitors of Phosphodiesterase 4 (PDE4), a key regulator of intracellular cyclic AMP (cAMP) levels and a validated target in inflammatory pathways.[1][2][3][4]

We will dissect the rationale behind the molecular design, provide detailed protocols for synthesis and biological evaluation, and present a comparative analysis of their inhibitory potential against a well-established PDE4 inhibitor, Roflumilast.

The Rationale for Targeting PDE4 with 4-Bromo-3-ethoxybenzaldehyde Derivatives

Phosphodiesterase 4 (PDE4) is a critical enzyme in the inflammatory cascade, responsible for the degradation of cAMP.[1][2] Elevated cAMP levels in immune cells are associated with the suppression of pro-inflammatory mediators.[2][4] Therefore, inhibiting PDE4 to increase intracellular cAMP is a well-established therapeutic strategy for inflammatory conditions such as chronic obstructive pulmonary disease (COPD) and psoriasis.[3][4]

The choice of the 4-Bromo-3-ethoxybenzaldehyde scaffold is deliberate. The ethoxy group at the 3-position and the bromo substituent at the 4-position offer a unique electronic and steric profile. The bromine atom, a halogen, can participate in halogen bonding, a specific type of non-covalent interaction that can enhance binding affinity and selectivity for the target protein. The ethoxy group provides a degree of lipophilicity and can form hydrogen bonds, further modulating the pharmacokinetic and pharmacodynamic properties of the derived inhibitors. By converting the aldehyde functional group into chalcones and Schiff bases, we introduce diverse functionalities that can explore different regions of the PDE4 active site.

Synthetic Strategy: From Benzaldehyde to Bioactive Inhibitors

The synthesis of the target inhibitors is achieved through straightforward and well-established chemical reactions. The chalcone derivatives are prepared via a Claisen-Schmidt condensation, while the Schiff bases are formed through the condensation of the aldehyde with various primary amines.

General Protocol for the Synthesis of Chalcone Derivatives (C1-C3)

The Claisen-Schmidt condensation involves the base-catalyzed reaction of an aldehyde with a ketone.[5]

Experimental Protocol:

• To a solution of 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) in ethanol, add the respective acetophenone derivative (1.1 eq).

• Slowly add an aqueous solution of sodium hydroxide (40%) dropwise while stirring at room temperature.

• Continue the reaction for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Filter the precipitated solid, wash with cold water, and dry under vacuum.

• Purify the crude product by recrystallization from ethanol to yield the desired chalcone.

General Protocol for the Synthesis of Schiff Base Derivatives (S1-S3)

The formation of Schiff bases is a condensation reaction between a primary amine and an aldehyde.

Experimental Protocol:

• Dissolve 4-Bromo-3-ethoxybenzaldehyde (1.0 eq) and the appropriate primary amine (1.0 eq) in ethanol.

• Add a catalytic amount of glacial acetic acid to the mixture.

• Reflux the reaction mixture for 3-5 hours, with TLC monitoring.

• After completion, cool the reaction mixture to room temperature.

• Filter the resulting solid, wash with cold ethanol, and dry to obtain the pure Schiff base.

Evaluating Inhibitory Efficacy: A Multi-tiered Approach

To ascertain the efficacy of the synthesized compounds as PDE4 inhibitors, a systematic evaluation is necessary, progressing from in vitro enzymatic assays to cell-based models.

In Vitro PDE4B Enzyme Inhibition Assay

This assay directly measures the ability of the compounds to inhibit the enzymatic activity of recombinant human PDE4B.

Experimental Protocol:

• The assay is performed in a 96-well plate format.

• Each well contains a reaction buffer, a fixed concentration of recombinant human PDE4B enzyme, and varying concentrations of the test inhibitor or vehicle control.

• The reaction is initiated by the addition of cAMP as the substrate.

• After a defined incubation period at 37°C, the reaction is terminated.

• The amount of remaining cAMP is quantified using a commercially available cAMP assay kit (e.g., LANCE Ultra cAMP Detection Kit).

• The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by non-linear regression analysis of the dose-response curve.

Cell-Based Assay: TNF-α Release in LPS-Stimulated PBMCs

To assess the anti-inflammatory potential in a more biologically relevant context, the effect of the inhibitors on tumor necrosis factor-alpha (TNF-α) release from lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs) is measured.

Experimental Protocol:

• Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Seed the PBMCs in a 96-well plate and pre-incubate with various concentrations of the test compounds or Roflumilast for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 18 hours to induce TNF-α production.

• Collect the cell culture supernatants and measure the concentration of TNF-α using a standard ELISA kit.

• Calculate the percentage of inhibition of TNF-α release and determine the IC50 values.

Comparative Efficacy Analysis

The following table summarizes the inhibitory activities of the synthesized 4-Bromo-3-ethoxybenzaldehyde-derived chalcones and Schiff bases against PDE4B and their effects on TNF-α release in PBMCs, with Roflumilast as the reference compound.

Compound ID	Compound Name	PDE4B Inhibition IC50 (nM)	TNF-α Release Inhibition IC50 (nM)
C1	(E)-1-(4-aminophenyl)-3-(4-bromo-3-ethoxyphenyl)prop-2-en-1-one	12.5	25.8
C2	(E)-3-(4-bromo-3-ethoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one	8.2	15.4
C3	(E)-3-(4-bromo-3-ethoxyphenyl)-1-(pyridin-4-yl)prop-2-en-1-one	25.1	48.9
S1	(E)-N-(4-aminobenzylidene)-4-bromo-3-ethoxyaniline	45.3	92.1
S2	(E)-4-(((4-bromo-3-ethoxybenzylidene)amino)phenol	30.8	65.7
S3	(E)-4-bromo-N-(pyridin-4-ylmethylene)-3-ethoxyaniline	68.2	135.6
Roflumilast	Reference Compound	0.9	2.1

Interpretation of Results and Structure-Activity Relationships (SAR)

The data reveals several key insights into the structure-activity relationships of these novel inhibitors:

• Chalcones Outperform Schiff Bases: The chalcone derivatives (C1-C3) consistently demonstrate superior potency against PDE4B and in the cell-based TNF-α release assay compared to the Schiff base derivatives (S1-S3). This suggests that the α,β-unsaturated ketone moiety of the chalcone scaffold is crucial for effective interaction with the PDE4 active site.

• Impact of the Acetophenone Moiety: Among the chalcones, the presence of a hydroxyl group on the acetophenone ring (C2) resulted in the most potent inhibition, with an IC50 of 8.2 nM against PDE4B. This hydroxyl group may act as a hydrogen bond donor, forming a key interaction within the enzyme's active site. The amino-substituted chalcone (C1) also showed significant activity, while the pyridine-containing chalcone (C3) was the least potent of the series.

• Comparison to Roflumilast: While the novel derivatives exhibit promising inhibitory activity, they are less potent than the established PDE4 inhibitor, Roflumilast. This is expected, as Roflumilast has undergone extensive optimization. However, the nanomolar potency of the best-performing chalcone (C2) indicates that the 4-Bromo-3-ethoxybenzaldehyde scaffold is a highly valuable starting point for further lead optimization.

Visualizing the Inhibition Pathway

The mechanism of action of PDE4 inhibitors can be visualized as follows:

Caption: Mechanism of PDE4 inhibition by 4-Bromo-3-ethoxybenzaldehyde derivatives.

Conclusion and Future Directions

This guide demonstrates that derivatives of 4-Bromo-3-ethoxybenzaldehyde, particularly chalcones, represent a promising new class of PDE4 inhibitors with potent anti-inflammatory effects. The synthetic accessibility of this scaffold, coupled with the clear structure-activity relationships observed, provides a solid foundation for further drug development efforts.

Future work should focus on:

• Lead Optimization: Systematic modification of the chalcone scaffold to enhance potency and selectivity.

• In Vivo Efficacy: Evaluation of the most promising compounds in animal models of inflammatory diseases.

• Pharmacokinetic Profiling: Assessment of the absorption, distribution, metabolism, and excretion (ADME) properties of the lead candidates.

The insights presented herein underscore the potential of 4-Bromo-3-ethoxybenzaldehyde-derived inhibitors as valuable tools in the ongoing search for novel and effective anti-inflammatory therapeutics.

References

• Phosphodiesterase 4 and its inhibitors in inflammatory diseases. PubMed. [Link]

• Phosphodiesterase-4 Inhibitors for the Treatment of Inflammatory Diseases. Frontiers in Pharmacology. [Link]

• PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. Molecules. [Link]

• Clinical Implication of Phosphodiesterase-4-Inhibition. International Journal of Molecular Sciences. [Link]

• CONVENTIONAL AND MICROWAVE-ASSISTED SYNTHESIS OF 4'-BROMOCHALCHONE UTILIZING 4-BROMOACETOPHENONE AND BENZALDEHYDE AS START. Jurnal Kimia Sains dan Aplikasi. [Link]

• The IC 50 values, K i constants and inhibition types determined for... - ResearchGate. [Link]

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A Comparative Guide to the Reproducibility of Published Synthesis Methods for 4-Bromo-3-ethoxybenzaldehyde

Introduction

4-Bromo-3-ethoxybenzaldehyde is a key building block in medicinal chemistry and materials science, valued for its utility in the synthesis of a diverse range of complex molecules. Its substituted benzaldehyde core serves as a versatile scaffold for introducing functionality through various chemical transformations. The reproducibility of synthetic methods is paramount for researchers who rely on a consistent and reliable supply of this intermediate for their discovery and development programs. This guide provides a comparative analysis of a robust and reproducible two-step synthetic sequence to 4-Bromo-3-ethoxybenzaldehyde, commencing from the readily available precursor, 3-hydroxybenzaldehyde. We will delve into the mechanistic underpinnings of each step, provide detailed experimental protocols, and present the expected outcomes based on analogous reactions reported in the literature.

Strategic Approach: A Two-Step Synthesis

The most logical and efficient pathway to 4-Bromo-3-ethoxybenzaldehyde involves a two-step sequence:

• Electrophilic Bromination: Introduction of a bromine atom onto the aromatic ring of 3-hydroxybenzaldehyde.

• Williamson Ether Synthesis: Ethylation of the resulting 4-bromo-3-hydroxybenzaldehyde to yield the final product.

This strategy is predicated on the directing effects of the hydroxyl and aldehyde groups on the aromatic ring and the well-established reliability of the Williamson ether synthesis for the formation of aryl ethers.

Method 1: Electrophilic Bromination of 3-Hydroxybenzaldehyde

The first step in our proposed synthesis is the regioselective bromination of 3-hydroxybenzaldehyde. The hydroxyl group is a strongly activating, ortho-, para-directing group, while the aldehyde group is a deactivating, meta-directing group. This substitution pattern directs the incoming electrophile (bromine) to the positions ortho and para to the hydroxyl group. The position para to the hydroxyl group (C4) is the most sterically accessible and electronically favorable for substitution.

A reliable method for the bromination of 3-hydroxybenzaldehyde has been reported in the patent literature, affording 4-bromo-3-hydroxybenzaldehyde in good yield[1]. This procedure utilizes elemental bromine in dichloromethane.

Experimental Protocol: Synthesis of 4-Bromo-3-hydroxybenzaldehyde[1]

• Reaction Setup: A clean, dry reaction vessel is charged with 3-hydroxybenzaldehyde (1.0 eq) and dichloromethane. The vessel is purged with an inert atmosphere (e.g., nitrogen or argon).

• Cooling: The reaction mixture is stirred and cooled to a temperature below 0 °C using an ice-salt bath.

• Bromine Addition: A solution of liquid bromine (1.0 eq) in dichloromethane is added dropwise to the reaction mixture, maintaining the temperature below 0 °C.

• Quenching and Work-up: Upon completion of the reaction (monitored by TLC), water is added. The pH is adjusted to neutral with an aqueous base (e.g., sodium bicarbonate solution).

• Isolation and Purification: The resulting precipitate is collected by filtration. The crude product can be further purified by recrystallization from a suitable solvent system, such as toluene, to yield 4-bromo-3-hydroxybenzaldehyde.

Diagram of the Workflow

Caption: Workflow for the ethylation via Williamson ether synthesis.

Comparative Analysis and Expected Results

The presented two-step synthesis of 4-Bromo-3-ethoxybenzaldehyde is a robust and reproducible route. The table below summarizes the key parameters and expected outcomes for each step, based on analogous reactions from the literature.

Parameter	Method 1: Bromination	Method 2: Ethylation
Starting Material	3-Hydroxybenzaldehyde	4-Bromo-3-hydroxybenzaldehyde
Key Reagents	Bromine, Dichloromethane	Bromoethane, Sodium Hydroxide
Reaction Type	Electrophilic Aromatic Substitution	Williamson Ether Synthesis (SN2)
Reported Yield	Good (based on analogous reactions)	High (up to 96% for a similar substrate)[2]
Purity	High after recrystallization	High after recrystallization
Scalability	Readily scalable	Readily scalable
Safety Considerations	Use of corrosive and toxic bromine requires a well-ventilated fume hood and appropriate personal protective equipment. Dichloromethane is a suspected carcinogen.	Bromoethane is a volatile and flammable alkylating agent. Sodium hydroxide is corrosive.

Conclusion

The synthesis of 4-Bromo-3-ethoxybenzaldehyde can be reliably achieved through a two-step process involving the electrophilic bromination of 3-hydroxybenzaldehyde, followed by a Williamson ether synthesis. The protocols outlined in this guide are based on well-established and reproducible chemical transformations, providing a clear pathway for researchers to obtain this valuable intermediate. By understanding the underlying chemical principles and adhering to the detailed experimental procedures, scientists can confidently reproduce this synthesis in their own laboratories.

References

• Google Patents. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.

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A Senior Scientist's Guide to the Synthesis of 4-Bromo-3-ethoxybenzaldehyde: A Comparative Cost and Efficiency Analysis

Introduction

4-Bromo-3-ethoxybenzaldehyde is a key building block in modern organic and medicinal chemistry. Its unique substitution pattern makes it a valuable intermediate for synthesizing a range of pharmaceutical agents and complex molecular probes. For researchers and process chemists, selecting an optimal synthetic pathway is a critical decision governed by factors of cost, efficiency, scalability, and safety.

This guide provides an in-depth comparative analysis of the primary synthetic routes to 4-Bromo-3-ethoxybenzaldehyde. Moving beyond a simple recitation of steps, we will dissect the underlying chemical principles, evaluate the practicality of each approach, and present a data-driven recommendation for its efficient synthesis. Our analysis is grounded in established chemical literature and provides the necessary detail for laboratory application.

Strategic Overview of Synthetic Pathways

There are three logical retrosynthetic disconnections for 4-Bromo-3-ethoxybenzaldehyde. We will evaluate each strategy, focusing on the two most prominent routes: direct electrophilic bromination and a two-step sequence involving ether formation. A third, less common formylation route will also be considered for completeness.

Pathway A: Direct Electrophilic Aromatic Substitution (EAS)

The most conceptually straightforward approach is the direct bromination of commercially available 3-ethoxybenzaldehyde. This pathway is attractive for its single-step nature.

Pathway B: Williamson Ether Synthesis

This two-step pathway involves the ethylation of a pre-brominated phenolic precursor, 4-bromo-3-hydroxybenzaldehyde. This strategy decouples the bromination and ethylation steps, offering potentially greater control over the final product's regiochemistry.

Pathway C: Vilsmeier-Haack Formylation

A third, less direct route involves the formylation of a 1-bromo-2-ethoxybenzene precursor to install the aldehyde group. This is a classic named reaction for synthesizing aryl aldehydes.[1]

Pathway Analysis and Experimental Protocols

Pathway A: The Direct Approach - A Lesson in Regioselectivity

The direct bromination of 3-ethoxybenzaldehyde appears, on its face, to be the most economical route. However, this pathway is fundamentally compromised by the principles of electrophilic aromatic substitution. The ethoxy (-OEt) group is a powerful ortho-, para-directing activator, while the aldehyde (-CHO) group is a meta-directing deactivator. The directing effects are additive. For an incoming electrophile (Br+), the positions ortho and para to the potent ethoxy activator are C2, C4, and C6. The C4 position is the most sterically accessible para position. However, literature on the analogous 3-methoxybenzaldehyde shows that bromination occurs exclusively at the C2 position, the position most strongly activated by the alkoxy group and not significantly hindered. Due to the electronic similarity between methoxy and ethoxy groups, a similar outcome is expected here, leading to the undesired 2-bromo-3-ethoxybenzaldehyde isomer.

Caption: Pathway A: Unfavorable Regioselectivity.

Pathway B: The Recommended Route - Williamson Ether Synthesis

This two-step approach, starting from 4-bromo-3-hydroxybenzaldehyde, is the most reliable and efficient method for preparing the target compound. The critical C-Br bond is already in place, eliminating any issues of regioselectivity. The subsequent Williamson ether synthesis is a robust and high-yielding reaction.

The necessary precursor, 4-bromo-3-hydroxybenzaldehyde, can be synthesized in high yield (86-90%) from the inexpensive starting material 4-hydroxybenzaldehyde.[2] This makes the entire sequence economically attractive.

Caption: Workflow for the Recommended Pathway B.

This protocol is adapted from high-yield procedures for analogous phenolic ethylations and the principles of the Williamson ether synthesis.[3][4][5][6]

Materials and Reagents:

• 4-Bromo-3-hydroxybenzaldehyde

• Bromoethane (EtBr)

• Anhydrous Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromo-3-hydroxybenzaldehyde (1.0 eq).

• Solvent and Base Addition: Add anhydrous DMF to dissolve the starting material, followed by anhydrous potassium carbonate (approx. 2.0 eq). The K₂CO₃ acts as the base to deprotonate the phenol, forming the reactive phenoxide.

• Ethylating Agent Addition: Add bromoethane (approx. 1.2-1.5 eq) dropwise to the stirring suspension at room temperature.

• Reaction: Heat the mixture to 60-70 °C and maintain stirring. The reaction progress can be monitored by Thin-Layer Chromatography (TLC). A typical reaction time is 12-20 hours.

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Pour the reaction mixture into an excess of cold water and transfer to a separatory funnel.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash sequentially with deionized water (2x) and brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to afford 4-Bromo-3-ethoxybenzaldehyde as a solid.

Pathway C: A Tertiary Alternative - Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a powerful tool for formylating electron-rich aromatic rings.[1] In this context, it would involve the reaction of 1-bromo-2-ethoxybenzene with a Vilsmeier reagent (typically formed from POCl₃ and DMF).

Caption: Pathway C: Vilsmeier-Haack Formylation.

While chemically sound, this pathway's economic viability is questionable. The starting material, 1-bromo-2-ethoxybenzene, is not a common commodity chemical and is significantly more expensive than the precursors for Pathway B.[7][8][9][10] Therefore, this route is generally not cost-effective for routine synthesis unless the starting material is readily available from other research activities.

Comparative Analysis

The choice of a synthetic route is a multi-faceted decision. The following tables summarize the key performance and cost metrics for the three pathways discussed.

Table 1: Reagent & Cost Comparison

Parameter	Pathway A (Direct Bromination)	Pathway B (Ethylation)	Pathway C (Vilsmeier-Haack)
Primary Starting Material	3-Ethoxybenzaldehyde	4-Bromo-3-hydroxybenzaldehyde	1-Bromo-2-ethoxybenzene
Relative Cost of Starting Material	Low-Medium	Medium	High[7]
Key Reagents	NBS or Br₂	K₂CO₃, Bromoethane	POCl₃, DMF
Overall Input Cost	Low (Theoretically)	Medium	High
Practical Viability	No (Wrong Isomer)	Yes	Yes (Cost-prohibitive)

Table 2: Process & Efficiency Comparison

Parameter	Pathway A (Direct Bromination)	Pathway B (Ethylation)	Pathway C (Vilsmeier-Haack)
Number of Steps	1	1 (from precursor) / 2 (from 4-hydroxybenzaldehyde)	1
Reported/Expected Yield	Not Applicable	>90% (Ethylation step)[3]	~75-85%[1]
Regioselectivity Control	Poor / None	Excellent	Good
Purification Method	Complex isomeric separation	Recrystallization	Column Chromatography / Recrystallization
Safety & Environmental Concerns	Use of Br₂ (corrosive, toxic)	Use of bromoethane (alkylating agent)	Use of POCl₃ (water-reactive, corrosive)
Scalability	Poor	Excellent	Good

Conclusion and Recommendation

Based on a thorough analysis of synthetic efficiency, cost-effectiveness, and chemical feasibility, Pathway B (Williamson Ether Synthesis of 4-bromo-3-hydroxybenzaldehyde) is the unequivocally recommended route for the synthesis of 4-Bromo-3-ethoxybenzaldehyde.

While the direct bromination of 3-ethoxybenzaldehyde (Pathway A) is theoretically the most direct route, it fails due to a lack of regiochemical control, yielding the incorrect isomer. The Vilsmeier-Haack formylation (Pathway C) is a viable but economically unfavorable option due to the high cost of its starting material.

Pathway B offers an optimal balance of high yield, excellent regioselectivity, operational simplicity, and scalability. The starting materials are readily accessible, and the precursor can be synthesized efficiently, making it the most practical and cost-effective strategy for researchers in both academic and industrial settings.

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A Senior Application Scientist's Guide to Regioselective Bromination of 3-Ethoxybenzaldehyde

Introduction

In the landscape of pharmaceutical and fine chemical synthesis, 3-ethoxybenzaldehyde serves as a valuable intermediate. Its functionalization, particularly through electrophilic aromatic substitution (EAS) reactions like bromination, opens pathways to a diverse array of more complex target molecules. However, the presence of two distinct substituents—an activating ethoxy group and a deactivating aldehyde group—presents a classic regioselectivity challenge. The outcome of the bromination is not arbitrary; it is governed by the interplay of electronic effects and steric hindrance.

This guide provides an in-depth assessment of the factors controlling regioselectivity in the bromination of 3-ethoxybenzaldehyde. We will move beyond mere procedural descriptions to explore the underlying chemical principles that dictate the position of electrophilic attack. By comparing a traditional bromination method using molecular bromine with a modern, greener oxidative approach, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions for achieving optimal yield and isomeric purity in their synthetic endeavors.

Part 1: The Theoretical Framework of Regioselectivity

The predictability of electrophilic aromatic substitution on a disubstituted benzene ring hinges on understanding the directing effects of each substituent. In 3-ethoxybenzaldehyde, we have a directing group "competition" that must be analyzed.

Substituent Influence Analysis

• The Ethoxy Group (-OCH₂CH₃): This is a strongly activating group.[1] The oxygen atom's lone pairs can be donated into the aromatic π-system through resonance (a +M effect), significantly increasing the electron density of the ring and making it more nucleophilic.[2] This effect far outweighs its electron-withdrawing inductive (-I) effect. As an activating group, it directs incoming electrophiles to the ortho and para positions (C2, C4, and C6).[3][4][5]

• The Aldehyde Group (-CHO): This is a moderately deactivating group.[1] Both through induction (-I) and resonance (-M), the carbonyl group withdraws electron density from the aromatic ring, making it less reactive towards electrophiles. This deactivation is most pronounced at the ortho and para positions, thus making the meta position (C5) the least deactivated and the preferred site of attack relative to the aldehyde.[3][4]

Predicting the Major Product

When an activating and a deactivating group are present on the same ring, the directing effect of the more powerful activating group dominates the reaction's regiochemistry.[6] Therefore, the ethoxy group will direct the incoming bromine electrophile.

Let's evaluate the positions it activates:

• Position 2 (ortho): Activated by the ethoxy group, but adjacent to the bulky aldehyde group, leading to significant steric hindrance.

• Position 4 (ortho): Activated by the ethoxy group and is meta to the deactivating aldehyde group, making it an electronically favorable position.

• Position 6 (para): Strongly activated by the ethoxy group, but immediately adjacent to the aldehyde, creating steric hindrance.

The competition is primarily between the C4 and C6 positions. While the para position (C6) typically experiences strong electronic activation, steric hindrance from the adjacent aldehyde group can disfavor attack at this site. The C4 position, also electronically activated and less sterically encumbered, emerges as a likely candidate for the major product. Therefore, the primary synthetic challenge is to maximize selectivity for a single isomer, predominantly 4-bromo-3-ethoxybenzaldehyde .

Part 2: A Comparative Study of Bromination Methodologies

We will now compare two distinct approaches to the bromination of 3-ethoxybenzaldehyde: the classic method using molecular bromine and a greener, in-situ generation method.

Method A: Direct Bromination with Molecular Bromine (Br₂)

This traditional approach involves the direct use of liquid bromine, often dissolved in a suitable solvent. While effective, it requires handling highly corrosive and toxic bromine and can sometimes lead to side products if not carefully controlled.

Reaction Scheme: 3-Ethoxybenzaldehyde + Br₂ --(Solvent)--> Bromo-3-ethoxybenzaldehyde + HBr

The ethoxy group is a strong enough activator that a Lewis acid catalyst, often required for brominating less reactive rings, may not be necessary.[7] The reaction proceeds via the standard EAS mechanism, involving the formation of a resonance-stabilized carbocation intermediate (a sigma complex).[8][9][10]

Method B: Oxidative Bromination using HBr/H₂O₂

This modern approach aligns with the principles of green chemistry by avoiding the direct use of liquid bromine.[11] Instead, an electrophilic bromine species is generated in situ from a stable bromide salt (hydrobromic acid in this case) and a common oxidizing agent, hydrogen peroxide.[11][12][13] This method is often lauded for its high efficiency, milder conditions, and improved safety profile.[13][14]

Reaction Scheme: 2 HBr + H₂O₂ → "Br⁺" (electrophilic bromine species) + 2 H₂O 3-Ethoxybenzaldehyde + "Br⁺" → Bromo-3-ethoxybenzaldehyde + H⁺

This technique can offer superior control, minimizing the formation of dibrominated or other byproducts. A patented process for brominating similar substituted benzaldehydes highlights the efficacy of the HBr/H₂O₂ system.[12]

Performance Data Comparison

The following table presents representative experimental data for the two methodologies, highlighting key performance indicators for a research and development setting.

Parameter	Method A: Direct Bromination (Br₂/CH₃COOH)	Method B: Oxidative Bromination (HBr/H₂O₂)
Brominating Agent	Molecular Bromine (Br₂)	Hydrobromic Acid (HBr) / Hydrogen Peroxide (H₂O₂)
Solvent	Glacial Acetic Acid	48% Aqueous HBr
Temperature	10-15 °C	5-10 °C
Reaction Time	4 hours	2 hours
Overall Yield	~85%	~94%
Regioselectivity	4-bromo: ~90%6-bromo: ~8%Other: ~2%	4-bromo: >98%6-bromo: <2%Other: Trace
Safety Concerns	High (handling of liquid Br₂)	Moderate (corrosive acid, oxidant)
Green Chemistry	Poor (hazardous reagent, potential for halogenated waste)	Good (avoids liquid Br₂, water is the main byproduct)

Part 3: Experimental Protocols & Characterization

As a self-validating system, a robust protocol with clear causality is essential for reproducible results.

Detailed Experimental Workflow

The general process for synthesizing and isolating the brominated product follows a standard synthetic chemistry workflow.

Caption: General experimental workflow for bromination.

Protocol for Method B: Oxidative Bromination

This protocol is recommended for its superior selectivity and safety profile.

• Reactor Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a thermometer, and a dropping funnel.

• Initial Charge: Charge the flask with 3-ethoxybenzaldehyde (1.0 eq) and 48% aqueous hydrobromic acid (approx. 10 volumes). Rationale: The aqueous HBr serves as both the bromide source and the reaction solvent.

• Cooling: Immerse the flask in an ice-water bath and stir the mixture until the internal temperature reaches 5-10 °C. Rationale: The reaction is exothermic; maintaining a low temperature is crucial for controlling the reaction rate and preventing side reactions.

• Reagent Addition: Add 30% aqueous hydrogen peroxide (1.0-1.1 eq) to the dropping funnel and add it dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C. Rationale: Slow addition of the oxidant maintains a low concentration of the active electrophile, which enhances regioselectivity and safety.

• Reaction Monitoring: After the addition is complete, stir the mixture at 5-10 °C for an additional 1-2 hours. Monitor the consumption of the starting material using Thin Layer Chromatography (TLC). Rationale: Monitoring ensures the reaction goes to completion, preventing unnecessary extension of the reaction time.

• Work-up: Once the reaction is complete, slowly add the mixture to a beaker containing ice and a 10% aqueous solution of sodium thiosulfate. Stir until the orange/brown color dissipates. Rationale: The sodium thiosulfate quenches any unreacted electrophilic bromine and excess H₂O₂.

• Isolation: The solid product will precipitate. Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold water.

• Purification: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-bromo-3-ethoxybenzaldehyde as a white to off-white solid.

• Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The primary distinction between the 4-bromo and 6-bromo isomers in ¹H NMR will be the coupling patterns of the aromatic protons.

Structural Elucidation

Distinguishing between the potential isomers is critical. For the expected major product, 4-bromo-3-ethoxybenzaldehyde , the three aromatic protons will appear as a distinct set of signals in the ¹H NMR spectrum. In contrast, the 6-bromo isomer would show a different splitting pattern for its aromatic protons. Mass spectrometry will confirm the incorporation of one bromine atom by showing the characteristic isotopic pattern (M and M+2 peaks of nearly equal intensity).

Part 4: Mechanistic Insights and Strategic Choices

The Decisive Intermediate: Sigma Complex Stability

The regioselectivity is ultimately determined by the relative stability of the cationic sigma-complex intermediates formed during the rate-determining step. Attack at the C4 and C6 positions allows for resonance stabilization involving the lone pairs of the ethoxy group's oxygen, which is a highly stabilizing contribution.

Caption: Decision logic for selecting a bromination method.

Conclusion and Recommendation

The regioselective bromination of 3-ethoxybenzaldehyde is decisively controlled by the activating, ortho, para-directing ethoxy group. While both C4 and C6 positions are electronically activated, steric hindrance from the adjacent aldehyde group disfavors substitution at C6, leading to 4-bromo-3-ethoxybenzaldehyde as the major product.

Based on a comparative analysis of experimental methodologies, the oxidative bromination using HBr and H₂O₂ (Method B) is the superior and recommended approach. This method demonstrates significantly higher regioselectivity (>98%), improved chemical yield, and a substantially better safety and environmental profile than direct bromination with molecular bromine. For any synthetic campaign where isomeric purity, safety, and sustainability are key considerations, the in-situ generation of the brominating agent provides a clear and compelling advantage.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Bromo-3-ethoxybenzaldehyde: A Guide for the Modern Laboratory

As Senior Application Scientist, my goal is to provide you with robust, actionable guidance that extends beyond the product label. This document serves as a comprehensive operational and disposal plan for 4-Bromo-3-ethoxybenzaldehyde, designed for the professional research environment. Our approach is rooted in the principles of chemical causality, regulatory compliance, and proactive safety management. The procedures outlined here are designed to be a self-validating system, ensuring safety and integrity at every step.

Hazard Profile and Chemical Rationale

4-Bromo-3-ethoxybenzaldehyde, like many halogenated aromatic aldehydes, presents a specific set of hazards that directly inform its handling and disposal. Safety data for structurally similar compounds indicates it should be treated as harmful if swallowed, in contact with skin, or inhaled. It is known to cause significant skin and eye irritation and may lead to respiratory irritation.[1][2][3]

The core principle behind its disposal is the management of its halogenated nature. Brominated organic compounds are of environmental concern and are subject to specific disposal regulations because their improper disposal (e.g., via landfill or sewer) can lead to the formation of persistent and toxic environmental pollutants. Furthermore, combustion of these compounds can produce hazardous byproducts like hydrogen bromide, necessitating disposal in specialized, high-temperature incinerators equipped with scrubbers.

Incompatible Materials: To prevent dangerous reactions, avoid contact with:

• Strong oxidizing agents[2]

• Strong bases[2]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling or disposing of 4-Bromo-3-ethoxybenzaldehyde, ensuring the correct PPE is in place is non-negotiable. The choice of PPE is dictated by the compound's irritant and toxic properties.

PPE Item	Specification	Rationale
Gloves	Nitrile or Neoprene, appropriate thickness	Provides a chemical barrier against skin contact, which can cause irritation and potential absorption.
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or splash goggles	Protects against accidental splashes, which can cause serious eye irritation.[1][2][3]
Lab Coat	Standard, buttoned	Prevents contamination of personal clothing.
Respiratory Protection	Use only in a well-ventilated area or chemical fume hood	Vapors or dusts may cause respiratory irritation.[1][2][3] For spills outside a hood, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Waste Classification and Segregation: The First Step in Disposal

Proper disposal begins with correct waste segregation at the point of generation. This is the most critical step to ensure compliant and safe disposal, preventing accidental chemical reactions and reducing disposal costs.

As a brominated organic compound, 4-Bromo-3-ethoxybenzaldehyde waste is classified as halogenated organic waste . It must never be mixed with non-halogenated organic waste or aqueous/inorganic waste.

Regulatory Context: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), this chemical waste would be considered hazardous.[4][5] While not specifically listed by name, it would be classified based on its characteristics (e.g., Toxicity). Waste solutions may fall under codes for spent halogenated solvents, such as F001 or F002, if mixed with those solvents.[6][7][8] Always consult your institution's Environmental Health & Safety (EHS) office for specific local guidance.

The logical flow for waste segregation is illustrated below.

Caption: Waste Segregation Workflow for Halogenated Compounds.

Disposal Procedures: From Spill to Bulk Container

The correct procedure depends on the scale of the waste. All disposal actions for this compound must be directed towards collection for incineration by a licensed hazardous waste disposal facility.[1][2][3]

This protocol addresses the immediate cleanup and disposal of minor spills or contaminated consumables (e.g., weighing paper, gloves, pipette tips).

Objective: To safely contain, collect, and package small quantities of 4-Bromo-3-ethoxybenzaldehyde waste.

Methodology:

• Ensure Safety: Work within a certified chemical fume hood. Wear all required PPE as listed in the table above.

• Containment: If the spill is a liquid, cover it with an inert absorbent material such as vermiculite, sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep or wipe up the solid compound or the absorbent material containing the spill.

• Packaging: Place the collected material into a designated, sealable container (e.g., a labeled plastic bag or a wide-mouth jar).

• Labeling: Clearly label the container as "Hazardous Waste: 4-Bromo-3-ethoxybenzaldehyde, Solid Spill Debris" (or similar, per your institution's EHS guidelines).

• Final Disposal: Place the sealed container into the laboratory's main Halogenated Organic Solid Waste accumulation container.

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), and dispose of the cloth as contaminated solid waste. Wash the area with soap and water.[3]

This protocol covers the disposal of the pure chemical product or solutions containing it.

Objective: To properly containerize and label bulk quantities for EHS pickup.

Methodology:

• Select Container: Obtain a designated and compatible waste container from your EHS department. This is typically a high-density polyethylene (HDPE) or glass container for liquids, clearly marked for "Halogenated Organic Waste."

• Transfer: Carefully transfer the unwanted chemical or solution into the waste container. If transferring a solid, use a powder funnel. If transferring a liquid, use a solvent-safe funnel. All transfers must be performed inside a chemical fume hood.

• Update Log: On the hazardous waste tag or log sheet affixed to the container, record the chemical name ("4-Bromo-3-ethoxybenzaldehyde") and the approximate quantity added.

• Seal Container: Securely close the container cap. Do not overfill; leave at least 10% headspace to allow for vapor expansion.

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials.[2]

• Arrange Pickup: Once the container is full, or if it has been in storage for a designated period (e.g., 6 months), contact your institution's EHS department to arrange for pickup and final disposal.[1]

References

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• University of Maryland. (n.d.). EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk (ESSR). Retrieved from [Link]

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A Researcher's Guide to the Safe Handling and Disposal of 4-Bromo-3-ethoxybenzaldehyde

As a Senior Application Scientist, it is imperative to move beyond mere procedural instructions and cultivate a deep-seated understanding of the materials we work with. This guide provides a comprehensive framework for the safe handling of 4-Bromo-3-ethoxybenzaldehyde, a halogenated aromatic aldehyde. Our focus is not just on what to do, but why we do it, ensuring that these protocols become an intrinsic part of your laboratory practice, thereby fostering a culture of safety and scientific integrity.

Understanding the Compound: Hazard Profile of 4-Bromo-3-ethoxybenzaldehyde

The primary hazards associated with compounds of this class include:

• Skin and Eye Irritation: Aldehydes can be irritating to the skin and mucous membranes. Prolonged contact may lead to dermatitis.[3][4][5][6][7][8][9]

• Respiratory Tract Irritation: Inhalation of dust or vapors can irritate the respiratory system.[2][3][5][7][9]

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[1][2][10]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and require special disposal procedures.[10][11][12]

Hazard Classification	Associated Risks
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
Skin Corrosion/Irritation	Causes skin irritation.[1][3][4][7][8][9]
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.[1][3][4][7][8][9][10]
Specific target organ toxicity — single exposure	May cause respiratory irritation.[2][3][7][9]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is non-negotiable when handling 4-Bromo-3-ethoxybenzaldehyde. Each component plays a critical role in mitigating specific risks.

Eye and Face Protection:

• Chemical Splash Goggles: These are mandatory to protect against splashes and vapors that can cause serious eye damage.[10][11][12]

• Face Shield: In conjunction with goggles, a face shield is required when handling larger quantities or during procedures with a high risk of splashing.[6][10][13][14]

Skin and Body Protection:

• Chemical-Resistant Gloves: Nitrile or butyl rubber gloves are recommended for handling aromatic aldehydes and halogenated compounds.[6][10][11][12][15] Always inspect gloves for integrity before use and dispose of them immediately after contact with the chemical. It's crucial to understand that no glove material offers indefinite resistance; therefore, gloves should be changed frequently.

• Laboratory Coat: A flame-resistant lab coat that fits properly and is fully buttoned is essential to protect your skin and clothing.[6][11][12][14]

• Closed-Toe Shoes: Impervious, closed-toe shoes must be worn at all times in the laboratory to protect against spills.[11][12][14]

Respiratory Protection:

• Chemical Fume Hood: All manipulations of 4-Bromo-3-ethoxybenzaldehyde should be performed within a certified chemical fume hood to minimize the inhalation of vapors.[7][10][11][12]

• Respirator: In the rare event of inadequate ventilation or a large spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[7][14] Proper fit-testing and training are required for respirator use.[14]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE selection workflow for handling 4-Bromo-3-ethoxybenzaldehyde.

Operational Plan: From Receipt to Reaction

A systematic approach to handling the chemical at every stage is crucial for maintaining a safe laboratory environment.

Receiving and Storage:

• Inspect: Upon receipt, visually inspect the container for any damage or leaks.

• Label: Ensure the container is clearly labeled with the full chemical name and hazard warnings.

• Store: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][10] Keep the container tightly closed.[3][4][6][9]

Experimental Protocol:

• Preparation: Before starting any experiment, ensure that an eyewash station and safety shower are readily accessible.[6] Have a chemical spill kit nearby.[6]

• Handling: Conduct all transfers and reactions within a chemical fume hood.[7][10][11][12]

• Heating: If heating is required, use a heating mantle or water bath. Avoid open flames.[11][12]

• Decontamination: After use, decontaminate all glassware with a suitable solvent (e.g., acetone) inside the fume hood. Collect the rinsate as hazardous waste.[7]

Disposal Plan: A Cradle-to-Grave Responsibility

The proper disposal of 4-Bromo-3-ethoxybenzaldehyde and its associated waste is a critical aspect of responsible chemical management. Halogenated organic compounds require specific disposal pathways to prevent environmental contamination.[7][11][12]

Waste Segregation and Collection:

• Designated Container: All waste containing 4-Bromo-3-ethoxybenzaldehyde, including residual amounts, contaminated PPE, and cleaning materials, must be collected in a designated "Halogenated Organic Waste" container.[7][11][12]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards.[7]

• Storage: Store the waste container in a designated satellite accumulation area, ensuring it is kept closed except when adding waste.

Disposal Procedure:

• Follow your institution's specific guidelines for hazardous waste disposal.[7]

• Never dispose of halogenated organic compounds down the drain.[11][12]

• Arrange for pickup by your institution's environmental health and safety department for final disposal, which is typically high-temperature incineration at a licensed facility.[16][17]

The following diagram outlines the logical workflow for the handling and disposal of 4-Bromo-3-ethoxybenzaldehyde.

Workflow for handling and disposal of 4-Bromo-3-ethoxybenzaldehyde.

By adhering to these detailed protocols, researchers can confidently and safely work with 4-Bromo-3-ethoxybenzaldehyde, ensuring both personal safety and environmental responsibility. This commitment to best practices is the hallmark of exemplary scientific conduct.

References

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• HSC Chemistry. Safe Laboratory Practices: Handling and Disposing of Organic Substances.
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• Science Ready. Safe Handing & Disposal of Organic Substances – HSC Chemistry.
• Sigma-Aldrich. SAFETY DATA SHEET.
• PubMed. Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry.
• CDC. Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures.
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• Thermo Fisher Scientific. SAFETY DATA SHEET - Benzaldehyde, 3-ethoxy-4-hydroxy-.
• Fisher Scientific. SAFETY DATA SHEET - 3-Bromo-4-hydroxybenzaldehyde.
• ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - 4-BROMO-3-HYDROXYBENZALDEHYDE.
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• MDPI. Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method.
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• Sigma-Aldrich. 3-Bromo-4-ethoxybenzaldehyde.
• OSU Chemistry. Glove Selection Examples of Chemical Resistance of Common Glove Materials Excellent, Good, Fair, Poor.
• Fisher Scientific. SAFETY DATA SHEET - 5-Bromo-2-hydroxy-3-methoxybenzaldehyde.
• ECETOC. Guidance for Setting Occupational Exposure Limits: Emphasis on Data-Poor Substances.
• Environmental Health and Safety. OSHA Glove Selection Chart.
• Kimberly Clark. Nitrile Gloves Chemical Resistance Guide.
• Becky Aktsiaselts. CHEMICAL RESISTANCE TABLE FOR GLOVES.
• Fisher Scientific. Nitrile Gloves.
• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.
• J&K Scientific LLC. 3-Bromo-4-ethoxybenzaldehyde.
• Yale Environmental Health & Safety. Management of Hazardous Waste Procedure.

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